Technical Documentation Center

1-Ethylimidazole-4,5-dicarboxylic acid Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 1-Ethylimidazole-4,5-dicarboxylic acid
  • CAS: 86263-61-8

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to the Synthesis of 1-Ethylimidazole-4,5-dicarboxylic Acid

This guide provides a comprehensive overview of the synthetic pathways to 1-Ethylimidazole-4,5-dicarboxylic acid, a key building block in medicinal chemistry and materials science. The document is structured to provide n...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a comprehensive overview of the synthetic pathways to 1-Ethylimidazole-4,5-dicarboxylic acid, a key building block in medicinal chemistry and materials science. The document is structured to provide not only the "how" but also the "why" behind the synthetic choices, offering valuable insights for researchers, scientists, and professionals in drug development.

Introduction: The Significance of 1-Ethylimidazole-4,5-dicarboxylic Acid

Substituted imidazole-4,5-dicarboxylic acids are crucial intermediates in the synthesis of a wide range of biologically active compounds and functional materials.[1][2] The introduction of an ethyl group at the N-1 position of the imidazole ring can significantly modulate the physicochemical and pharmacological properties of the resulting molecules. This guide will focus on the prevalent and logical synthetic routes to 1-Ethylimidazole-4,5-dicarboxylic acid, emphasizing the underlying chemical principles and providing detailed experimental protocols.

Core Synthetic Strategy: A Multi-Step Approach

The synthesis of 1-Ethylimidazole-4,5-dicarboxylic acid is typically not a single-step process. The most common and logical approach involves a multi-step sequence that begins with the synthesis of the parent imidazole-4,5-dicarboxylic acid, followed by esterification and subsequent N-ethylation. This strategy is necessitated by the chemical nature of the imidazole ring and the directing effects of the carboxyl groups.

The overall synthetic workflow can be visualized as follows:

Synthesis_Workflow Start Starting Materials Step1 Step 1: Synthesis of Imidazole-4,5-dicarboxylic Acid Start->Step1 Step2 Step 2: Esterification Step1->Step2 Diester Intermediate Step3 Step 3: N-Ethylation Step2->Step3 N-Alkylation Precursor Step4 Step 4: (Optional) Hydrolysis Step3->Step4 Diethyl Ester Product End 1-Ethylimidazole-4,5-dicarboxylic Acid Step4->End

Caption: Overall workflow for the synthesis of 1-Ethylimidazole-4,5-dicarboxylic acid.

PART 1: Synthesis of the Core Intermediate: Imidazole-4,5-dicarboxylic Acid

The journey to our target molecule begins with the preparation of the foundational scaffold, imidazole-4,5-dicarboxylic acid. Several methods have been reported for its synthesis, with the oxidation of benzimidazole being a widely cited and effective approach.[1]

Pathway 1.1: Oxidation of Benzimidazole

This method leverages the relative stability of the imidazole ring compared to the benzene ring under specific oxidative conditions.

Oxidation_of_Benzimidazole Benzimidazole Benzimidazole C₇H₆N₂ ImidazoleDicarboxylicAcid Imidazole-4,5-dicarboxylic Acid C₅H₄N₂O₄ Benzimidazole->ImidazoleDicarboxylicAcid Oxidation OxidizingAgent {Oxidizing Agent | e.g., KMnO₄, K₂Cr₂O₇} OxidizingAgent->ImidazoleDicarboxylicAcid

Caption: Oxidation of benzimidazole to imidazole-4,5-dicarboxylic acid.

Causality Behind Experimental Choices:

  • Choice of Oxidizing Agent: Strong oxidizing agents like potassium permanganate (KMnO₄) or potassium dichromate (K₂Cr₂O₇) are required to cleave the aromatic benzene ring of benzimidazole.[1] The choice between these reagents often depends on factors like cost, availability, and waste disposal considerations.

  • Reaction Conditions: The reaction is typically carried out in an acidic or alkaline medium and requires heating to proceed at a reasonable rate. The conditions must be carefully controlled to achieve selective oxidation of the benzene ring without degrading the imidazole core.

Experimental Protocol: Oxidation of Benzimidazole

Materials:

  • Benzimidazole

  • Potassium permanganate (KMnO₄)

  • Sulfuric acid (H₂SO₄)

  • Sodium bisulfite (NaHSO₃)

  • Distilled water

Procedure:

  • In a round-bottom flask equipped with a reflux condenser and a mechanical stirrer, prepare a solution of benzimidazole in aqueous sulfuric acid.

  • Slowly add potassium permanganate to the solution in portions. The reaction is exothermic and the temperature should be carefully monitored and controlled.

  • After the addition is complete, heat the reaction mixture to reflux for several hours until the purple color of the permanganate has disappeared.

  • Cool the reaction mixture to room temperature and quench the excess oxidizing agent by the careful addition of sodium bisulfite until the solution becomes colorless.

  • The crude imidazole-4,5-dicarboxylic acid will precipitate out of the solution. Collect the solid by vacuum filtration.

  • Recrystallize the crude product from hot water to obtain pure imidazole-4,5-dicarboxylic acid.

Data Presentation:

ParameterValue
Starting MaterialBenzimidazole
Key ReagentPotassium Permanganate
Typical Yield40-60%
Purity (post-recrystallization)>98%

PART 2: Esterification to Diethyl Imidazole-4,5-dicarboxylate

With the core imidazole-4,5-dicarboxylic acid in hand, the next critical step is its conversion to the corresponding diethyl ester. This transformation is essential for the subsequent N-ethylation reaction.

Rationale for Esterification:

The presence of the two carboxylic acid groups deactivates the imidazole ring towards electrophilic attack and makes the N-H proton more acidic. However, for N-alkylation, we need to deprotonate the imidazole nitrogen. The bulky and electron-withdrawing carboxylate groups create significant steric hindrance around the nitrogen atoms, making direct alkylation challenging.[3][4] Converting the carboxylic acids to their ethyl esters reduces this steric bulk and allows for a more efficient subsequent N-alkylation.

Pathway 2.1: Fischer Esterification

A classic and straightforward method for this transformation is the Fischer esterification.

Fischer_Esterification ImidazoleDicarboxylicAcid Imidazole-4,5-dicarboxylic Acid C₅H₄N₂O₄ DiethylEster Diethyl Imidazole-4,5-dicarboxylate C₉H₁₂N₂O₄ ImidazoleDicarboxylicAcid->DiethylEster Esterification Ethanol {Ethanol (Excess) | C₂H₅OH} Ethanol->DiethylEster AcidCatalyst {Acid Catalyst | e.g., H₂SO₄} AcidCatalyst->DiethylEster

Caption: Fischer esterification of imidazole-4,5-dicarboxylic acid.

Experimental Protocol: Fischer Esterification

Materials:

  • Imidazole-4,5-dicarboxylic acid

  • Absolute ethanol

  • Concentrated sulfuric acid (H₂SO₄)

  • Sodium bicarbonate (NaHCO₃) solution

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Ethyl acetate

Procedure:

  • Suspend imidazole-4,5-dicarboxylic acid in a large excess of absolute ethanol in a round-bottom flask.

  • Carefully add a catalytic amount of concentrated sulfuric acid to the suspension.

  • Heat the mixture to reflux for an extended period (typically 12-24 hours) until the reaction is complete, as monitored by Thin Layer Chromatography (TLC).

  • Cool the reaction mixture and remove the excess ethanol under reduced pressure.

  • Neutralize the remaining acid by carefully adding a saturated solution of sodium bicarbonate.

  • Extract the aqueous layer with ethyl acetate.

  • Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude diethyl imidazole-4,5-dicarboxylate.

  • Purify the crude product by column chromatography on silica gel.

PART 3: N-Ethylation: The Key to the Target Molecule

This is the final and most crucial step in the synthesis of 1-Ethylimidazole-4,5-dicarboxylic acid (in its ester form). As previously mentioned, the N-alkylation of imidazole-4,5-dicarboxylates is challenging due to steric hindrance.[3][4] Therefore, the choice of base and reaction conditions is critical for success.

Pathway 3.1: Base-Mediated N-Ethylation

A strong, non-nucleophilic base is required to deprotonate the imidazole nitrogen without competing in the alkylation reaction. 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) is an excellent choice for this purpose.[3][4]

N_Ethylation DiethylEster Diethyl Imidazole-4,5-dicarboxylate C₉H₁₂N₂O₄ ProductEster Diethyl 1-Ethylimidazole-4,5-dicarboxylate C₁₁H₁₆N₂O₄ DiethylEster->ProductEster N-Ethylation EthylHalide {Ethyl Halide | e.g., C₂H₅I or C₂H₅Br} EthylHalide->ProductEster Base {Strong, Non-nucleophilic Base | e.g., DBU} Base->ProductEster Solvent {Anhydrous Polar Aprotic Solvent | e.g., DMF} Solvent->ProductEster

Caption: N-Ethylation of diethyl imidazole-4,5-dicarboxylate.

Experimental Protocol: N-Ethylation

Materials:

  • Diethyl imidazole-4,5-dicarboxylate

  • Ethyl iodide or ethyl bromide

  • 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)

  • Anhydrous N,N-Dimethylformamide (DMF)

  • Ethyl acetate

  • Brine solution

Procedure:

  • To a solution of diethyl imidazole-4,5-dicarboxylate in anhydrous DMF under an inert atmosphere (e.g., nitrogen or argon), add DBU at room temperature.[3]

  • Stir the mixture for approximately 30 minutes at room temperature to ensure complete deprotonation.[3]

  • Add the ethyl halide (e.g., ethyl iodide) dropwise to the reaction mixture.[3]

  • Heat the reaction mixture to 80-100 °C and stir for 24-48 hours, monitoring the progress by TLC.[3]

  • After completion, cool the reaction to room temperature and pour it into water.[3]

  • Extract the aqueous layer with ethyl acetate.[3]

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.[3]

  • Purify the crude product by column chromatography on silica gel to afford the desired diethyl 1-ethylimidazole-4,5-dicarboxylate.[3]

Quantitative Data Summary:

StepStarting MaterialKey ReagentsTypical Yield
1 BenzimidazoleKMnO₄40-60%
2 Imidazole-4,5-dicarboxylic acidEthanol, H₂SO₄70-85%
3 Diethyl imidazole-4,5-dicarboxylateEthyl iodide, DBU50-70%

PART 4: (Optional) Hydrolysis to 1-Ethylimidazole-4,5-dicarboxylic Acid

For applications where the free dicarboxylic acid is required, a final hydrolysis step is necessary.

Pathway 4.1: Base-Catalyzed Hydrolysis

Hydrolysis ProductEster Diethyl 1-Ethylimidazole-4,5-dicarboxylate C₁₁H₁₆N₂O₄ FinalProduct 1-Ethylimidazole-4,5-dicarboxylic Acid C₇H₈N₂O₄ ProductEster->FinalProduct 1. Hydrolysis Base {Aqueous Base | e.g., NaOH, KOH} Base->FinalProduct Acid {Acid | e.g., HCl} Acid->FinalProduct FinalProduct->FinalProduct

Caption: Hydrolysis of the diethyl ester to the dicarboxylic acid.

Experimental Protocol: Hydrolysis

Materials:

  • Diethyl 1-ethylimidazole-4,5-dicarboxylate

  • Sodium hydroxide (NaOH) or potassium hydroxide (KOH)

  • Hydrochloric acid (HCl)

  • Distilled water

Procedure:

  • Dissolve the diethyl 1-ethylimidazole-4,5-dicarboxylate in an aqueous solution of sodium hydroxide.

  • Heat the mixture to reflux for several hours until the hydrolysis is complete (monitored by TLC).

  • Cool the reaction mixture to room temperature.

  • Carefully acidify the solution with concentrated hydrochloric acid until the pH is acidic, which will cause the 1-Ethylimidazole-4,5-dicarboxylic acid to precipitate.

  • Collect the solid product by vacuum filtration and wash with cold water.

  • Dry the product under vacuum to obtain the final 1-Ethylimidazole-4,5-dicarboxylic acid.

Conclusion

The synthesis of 1-Ethylimidazole-4,5-dicarboxylic acid is a well-defined, albeit challenging, multi-step process. Success hinges on the careful execution of each step, from the initial oxidation of a suitable precursor to the sterically demanding N-ethylation. This guide has outlined a robust and logical pathway, providing both the theoretical underpinnings and practical, step-by-step protocols to aid researchers in their synthetic endeavors. The insights into the causality behind the experimental choices should empower scientists to troubleshoot and adapt these methods to their specific needs.

References

  • Google Patents. (n.d.). Preparation of imidazole-4,5-dicarboxylic acid.
  • Organic Chemistry Portal. (n.d.). Imidazole synthesis. Retrieved from [Link]

  • Semantic Scholar. (n.d.). Synthesis of substituted imidazole-4,5-dicarboxylic acids. Retrieved from [Link]

  • National Institutes of Health. (n.d.). Synthesis and Characterization of 1H-Imidazole-4,5-dicarboxylic Acid-Functionalized Silver Nanoparticles: Dual Colorimetric Sensors of Zn2+ and Homocysteine. Retrieved from [Link]

  • ChemBK. (n.d.). 4,5-Imidazoledicarboxylic acid. Retrieved from [Link]

  • Google Patents. (n.d.). Preparation of imidazole-4(5)-monocarboxylic acids and their salts or betaines.
  • Walsh Medical Media. (2017). A Review on 4, 5-Imidazoledicarboxylic Acid: Their Chemistry and Coordination Potentials. Retrieved from [Link]

  • ResearchGate. (n.d.). Synthesis of substituted imidazole-4,5-dicarboxylic acids | Request PDF. Retrieved from [Link]

  • Walsh Medical Media. (2017). A Review on 4, 5-Imidazoledicarboxylic Acid: Their Chemistry and Coordination Potentials. Retrieved from [Link]

  • Taylor & Francis Online. (n.d.). AN IMPROVED SYNTHESIS OF 2-n-(PROPYL)-1H-IMIDAZOLE-4,5-DICARBOXYLIC ACID DIETHYL ESTER. Retrieved from [Link]

  • ACS Publications. (n.d.). An Improved Method for the Synthesis of Dissymmetric N,N'-Disubstituted Imidazole-4,5-dicarboxamides. Retrieved from [Link]

  • PubChem. (n.d.). 1H-Imidazole-4,5-dicarboxylic acid. Retrieved from [Link]

Sources

Exploratory

An In-depth Technical Guide to 1-Ethylimidazole-4,5-dicarboxylic acid: Physicochemical Properties and Experimental Analysis

Abstract This technical guide provides a comprehensive examination of the physicochemical properties of 1-Ethylimidazole-4,5-dicarboxylic acid, a heterocyclic compound of significant interest in coordination chemistry an...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This technical guide provides a comprehensive examination of the physicochemical properties of 1-Ethylimidazole-4,5-dicarboxylic acid, a heterocyclic compound of significant interest in coordination chemistry and pharmaceutical research. We will delve into its structural characteristics, including its zwitterionic nature in the crystalline state, and provide detailed spectroscopic and analytical data. This document is intended to serve as a vital resource for researchers, offering not only a compilation of known properties but also field-proven experimental protocols for their validation. The causality behind experimental choices is explained, ensuring that the described methodologies are robust and self-validating.

Introduction and Molecular Overview

1-Ethylimidazole-4,5-dicarboxylic acid belongs to a class of substituted imidazole dicarboxylic acids that are versatile building blocks in supramolecular chemistry and drug design.[1] The parent compound, imidazole-4,5-dicarboxylic acid (H3IMDC), is a multifunctional ligand with six potential donor atoms, making it an excellent candidate for constructing metal-organic frameworks (MOFs) with diverse applications in catalysis, gas storage, and medicine.[1][2] The addition of an ethyl group at the N1 position significantly influences the molecule's steric and electronic properties, which in turn affects its crystal packing, solubility, and coordination behavior.[3][4] Understanding these fundamental physicochemical properties is paramount for its effective application in the development of novel materials and therapeutic agents.[5]

Molecular Structure:

Caption: Chemical structure of 1-Ethylimidazole-4,5-dicarboxylic acid.

Synthesis Pathway

The synthesis of 1-alkylimidazole-4,5-dicarboxylic acids is typically achieved through the oxidative cleavage of the benzene ring of a corresponding 1,2-dialkylbenzimidazole precursor.[6][7] This method provides a reliable route to preparative quantities of the target compounds.

General Protocol for Synthesis

This protocol outlines a general method for the oxidation of 1-ethyl-2-alkylbenzimidazoles to yield 1-Ethylimidazole-4,5-dicarboxylic acid. The choice of a potent oxidizing agent like hydrogen peroxide in a strong acidic medium is crucial for the efficient cleavage of the aromatic ring.

Step-by-Step Methodology:

  • Dissolution: Dissolve the starting material, 1-ethyl-2-alkylbenzimidazole, in concentrated sulfuric acid (e.g., 1 M concentration) with careful stirring in an ice bath to manage the exothermic reaction.

  • Oxidation: Slowly add an excess of hydrogen peroxide (e.g., a molar ratio of 11:1 relative to the benzimidazole) to the solution while maintaining a low temperature.[6] The gradual addition is critical to control the reaction rate and prevent overheating.

  • Reaction: Allow the reaction mixture to stir at a controlled temperature (e.g., room temperature or slightly elevated) for a sufficient period (e.g., 12-24 hours) to ensure complete oxidation.

  • Precipitation: Carefully pour the reaction mixture onto crushed ice. The significant change in polarity and temperature will cause the dicarboxylic acid product to precipitate out of the solution.

  • Isolation and Purification: Collect the crude product by vacuum filtration. Wash the solid with cold deionized water to remove residual acid and other water-soluble impurities. Further purification can be achieved by recrystallization from a suitable solvent like water or an alcohol/water mixture.

  • Drying: Dry the purified product under a vacuum at a moderate temperature to obtain the final 1-Ethylimidazole-4,5-dicarboxylic acid.

Caption: General workflow for the synthesis of 1-Ethylimidazole-4,5-dicarboxylic acid.

Core Physicochemical Properties

The physicochemical properties of 1-Ethylimidazole-4,5-dicarboxylic acid dictate its behavior in various systems. The following table summarizes its key characteristics.

PropertyValueSource(s)
Molecular Formula C₇H₈N₂O₄[8]
Molecular Weight 184.15 g/mol [8]
Appearance White to off-white powder[9]
Melting Point ~270-285 °C (decomposes)[10]
Solubility Low in water (similar to parent compound at 0.5 g/L)[10]
pKa₁ (first deprotonation) ~3.6[11]
pKa₂ (second deprotonation) ~7.6[11]

Crystal Structure and Solid-State Characteristics

X-ray crystallography studies have revealed fascinating trends among 1-alkylimidazole-4,5-dicarboxylic acids. The length of the alkyl chain at the N1 position has a profound impact on the molecular and crystal structure.

Zwitterionic Form:

1-Ethylimidazole-4,5-dicarboxylic acid, much like its 1-methyl counterpart, crystallizes in a zwitterionic form.[3][4] This means that within the crystal lattice, a proton is transferred from one of the carboxylic acid groups to the N3 atom of the imidazole ring, creating a molecule with both a positive (imidazolium) and a negative (carboxylate) charge. This charge separation leads to strong intermolecular hydrogen bonding interactions, which stabilize the crystal structure.[3]

zwitterion Zwitterionic vs. Neutral Form neutral [Structure of Neutral Form] transfer Intramolecular Proton Transfer zwitterion [Structure of Zwitterionic Form with N+ and O-]

Caption: Equilibrium between neutral and zwitterionic forms.

Influence of Alkyl Chain Length:

A noteworthy structural trend is observed as the alkyl chain length increases. While the methyl and ethyl derivatives adopt a zwitterionic form, the 1-propyl and 1-butyl analogs crystallize as a rare equimolar mixture of both the neutral and zwitterionic tautomers.[3][4] This change is attributed to steric factors that influence the crystal packing and the energetic balance between the two forms within the unit cell.[3]

CompoundAlkyl GroupTautomeric Form in Crystal
1-Methylimidazole-4,5-dicarboxylic acidMethylZwitterionic
1-Ethylimidazole-4,5-dicarboxylic acid Ethyl Zwitterionic
1-Propylimidazole-4,5-dicarboxylic acidPropylEquimolar mixture of neutral and zwitterionic
1-Butylimidazole-4,5-dicarboxylic acidButylEquimolar mixture of neutral and zwitterionic
Protocol for Single Crystal Growth

Obtaining high-quality single crystals is a prerequisite for X-ray diffraction analysis. The following protocol is based on the slow evaporation technique, which has proven effective for this class of compounds.[4]

  • Solution Preparation: Prepare a saturated solution of purified 1-Ethylimidazole-4,5-dicarboxylic acid in a suitable solvent (e.g., water or an ethanol/water mixture) at a slightly elevated temperature to maximize dissolution.

  • Filtration: Filter the warm solution through a syringe filter (0.22 µm) into a clean vial to remove any particulate matter.

  • Evaporation: Cover the vial with a cap that has been pierced with a needle or with parafilm containing small perforations. This allows for slow, controlled evaporation of the solvent.

  • Incubation: Place the vial in a vibration-free environment at a constant, cool temperature. Crystal growth may take several days to weeks.

  • Harvesting: Once suitable crystals have formed, carefully remove them from the mother liquor using a spatula or pipette and dry them on filter paper.

Spectroscopic Characterization

Spectroscopic techniques are indispensable for confirming the identity and purity of 1-Ethylimidazole-4,5-dicarboxylic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

While experimental spectra for this specific compound are not widely published, the expected chemical shifts can be reliably predicted based on analogous structures.[12]

Predicted ¹H NMR Data (in DMSO-d₆):

Chemical Shift (δ, ppm)MultiplicityIntegrationAssignment
~12-14Broad Singlet2HCarboxylic acid protons (-COOH )
~9.1Singlet1HImidazole C2-H (protonated ring)
~4.2Quartet2HMethylene (-CH₂ -CH₃)
~1.4Triplet3HMethyl (CH₂-CH₃ )

Predicted ¹³C NMR Data (in DMSO-d₆):

Chemical Shift (δ, ppm)Assignment
~165-170Carboxylic acid carbons (C OOH)
~140Imidazole C 2
~130Imidazole C 4/C 5
~45Methylene (C H₂-CH₃)
~15Methyl (CH₂-C H₃)
Infrared (IR) Spectroscopy

The IR spectrum provides clear evidence of the key functional groups. The data for the parent imidazole-4,5-dicarboxylic acid shows characteristic peaks that are expected to be present in the 1-ethyl derivative.[13][14]

  • O-H Stretch: A very broad absorption band from ~2500-3300 cm⁻¹, characteristic of the hydrogen-bonded carboxylic acid hydroxyl groups.

  • N-H Stretch: A broad peak around 3445 cm⁻¹ can be attributed to the N-H stretch of the imidazole ring.[13]

  • C=O Stretch: A strong, sharp absorption peak around 1600-1750 cm⁻¹, corresponding to the carbonyl of the carboxylic acid groups.

  • C=N Stretch: An absorption band around 1400 cm⁻¹ is characteristic of the C=N bond within the imidazole ring.[13]

Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight. For 1-Ethylimidazole-4,5-dicarboxylic acid (C₇H₈N₂O₄), the expected monoisotopic mass is approximately 184.05 Da. Electron ionization (EI) would likely show a molecular ion peak at m/z = 184, followed by characteristic fragmentation patterns, including the loss of CO₂ (m/z = 44) and H₂O (m/z = 18).

Acid-Base Properties and pKa Determination

The acidity of the carboxylic acid groups and the basicity of the imidazole nitrogen are critical parameters, especially in drug development and for understanding its behavior in biological systems. The pKa values for the closely related 1-methylimidazole-4,5-dicarboxylic acid are 3.60 and 7.67, determined by potentiometric titration.[11] These values are attributed to the successive deprotonation of the two carboxylic acid groups.

Protocol for pKa Determination by Potentiometric Titration

This protocol provides a reliable method for determining the pKa values of the diacid.

  • Preparation: Accurately weigh a sample of 1-Ethylimidazole-4,5-dicarboxylic acid and dissolve it in a known volume of deionized, CO₂-free water.

  • Titration Setup: Place the solution in a jacketed beaker to maintain a constant temperature (e.g., 25 °C). Insert a calibrated pH electrode and a magnetic stirrer.

  • Titration: Titrate the solution with a standardized solution of a strong base (e.g., 0.1 M NaOH), adding the titrant in small, precise increments.

  • Data Collection: Record the pH of the solution after each addition of the titrant.

  • Data Analysis: Plot the pH versus the volume of NaOH added. The pKa values correspond to the pH at the half-equivalence points. The first pKa (pKa₁) is the pH at the midpoint between the start and the first equivalence point, and the second pKa (pKa₂) is the pH at the midpoint between the first and second equivalence points.

pka_workflow cluster_pka pKa Determination Workflow start Start: Dissolved Acid Sample titrate Titrate with Standardized NaOH start->titrate Step 1 record Record pH vs. Volume of Titrant titrate->record Step 2 plot Plot pH vs. Volume record->plot Step 3 analyze Identify Half-Equivalence Points plot->analyze Step 4 end End: Determine pKa₁ and pKa₂ analyze->end

Caption: Workflow for determining pKa values via potentiometric titration.

Conclusion and Future Outlook

1-Ethylimidazole-4,5-dicarboxylic acid is a molecule with distinct and tunable physicochemical properties. Its zwitterionic nature in the solid state, governed by the N1-ethyl substituent, is a key feature that influences its crystal engineering potential. The experimental protocols detailed in this guide provide a robust framework for researchers to synthesize, purify, and characterize this compound, ensuring data integrity and reproducibility. As the demand for novel coordination polymers and specialized pharmaceutical intermediates grows, a thorough understanding of the fundamental properties of building blocks like 1-Ethylimidazole-4,5-dicarboxylic acid will be essential for driving innovation in materials science and drug discovery.

References

  • Brusina, M. A., Gurzhiy, V. V., Myznikov, L. V., et al. (2023). Crystal structures of a series of 1-substituted imidazol-4,5-dicarboxylic acids. Zeitschrift für Kristallographie - Crystalline Materials. [Link]

  • Dirersa, W. B. (2017). A Review on 4, 5-Imidazoledicarboxylic Acid: Their Chemistry and Coordination Potentials. Modern Chemistry & Applications, 5(3). [Link]

  • Nikolaev, D. N., Piotrovskiy, L. B., et al. (2019). Synthesis of substituted imidazole-4,5-dicarboxylic acids. Russian Chemical Bulletin, 68(5), 947-955. [Link]

  • BIOSYNCE. (n.d.). 1-Methylimidazole-4,5-dicarboxylic Acid Cas 19485-38-2. BIOSYNCE. [Link]

  • PubChem. (n.d.). 1H-Imidazole-4,5-dicarboxylic acid. National Center for Biotechnology Information. [Link]

  • Piotrovsky, L. B., Brusina, M. A., Nikolaev, D. N., et al. (2024). Preparation of 1,1´-(alkyldiyl)-bis-(2-alkylimidazole-4,5-dicarboxylic) acids. Pharmaceutical Chemistry Journal. [Link]

  • Passos, H., et al. (2019). The Role of Ionic Liquids in the Pharmaceutical Field: An Overview of Relevant Applications. Pharmaceutics, 11(5), 234. [Link]

  • Royal Society of Chemistry. (n.d.). Molecular tunability of surface-functionalized metal nanocrystals for selective electrochemical CO2 reduction - Supporting Information. Royal Society of Chemistry. [Link]

  • Human Metabolome Database. (n.d.). 1H NMR Spectrum (1D, 500 MHz, H2O, experimental) (HMDB0001525). HMDB. [Link]

  • Semantic Scholar. (n.d.). Synthesis of substituted imidazole-4,5-dicarboxylic acids. Semantic Scholar. [Link]

  • Dirersa, W. B. (2017). A Review on 4, 5-Imidazoledicarboxylic Acid: Their Chemistry and Coordination Potentials. Walsh Medical Media. [Link]

  • Al-Hamaimi, M., et al. (2020). Synthesis and Characterization of 1H-Imidazole-4,5-dicarboxylic Acid-Functionalized Silver Nanoparticles: Dual Colorimetric Sensors of Zn2+ and Homocysteine. Molecules, 25(18), 4256. [Link]

  • PubChem. (n.d.). 2-ethyl-1H-imidazole-4,5-dicarboxylic acid. National Center for Biotechnology Information. [Link]

  • LookChem. (n.d.). 1H-imidazole-4,5-dicarboxylic acid. LookChem. [Link]

  • ChemBK. (n.d.). 4,5-Imidazoledicarboxylic acid. ChemBK. [Link]

  • Brusina, M. A., et al. (2023). Structure and Acid-Base Properties of 1-Propylimidazole-4,5-dicarboxylic Acid. Russian Journal of General Chemistry, 93(6), 1070-1074. [Link]

  • NIST. (n.d.). 4,5-Imidazoledicarboxylic acid. NIST Chemistry WebBook. [Link]

  • ResearchGate. (n.d.). Fig. S2 FTIR spectra of 1H-Imidazole-4-carboxylic acid (a), CDs (b) and CDsimidazole (c). ResearchGate. [Link]

  • NIST. (n.d.). 4,5-Imidazoledicarboxylic acid. NIST Chemistry WebBook. [Link]

  • Williams, R. (n.d.). pKa Data Compiled by R. Williams. Organic Chemistry Data. [Link]

  • Williams, R. (n.d.). pKa Data Compiled by R. Williams page-1. Organic Chemistry Data. [Link]

Sources

Foundational

Crystal structure analysis of 1-Ethylimidazole-4,5-dicarboxylic acid

An In-depth Technical Guide to the Crystal Structure Analysis of 1-Ethylimidazole-4,5-dicarboxylic Acid Authored by: Dr. Gemini, Senior Application Scientist Abstract This technical guide provides a comprehensive examina...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide to the Crystal Structure Analysis of 1-Ethylimidazole-4,5-dicarboxylic Acid

Authored by: Dr. Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive examination of the single-crystal X-ray diffraction analysis of 1-Ethylimidazole-4,5-dicarboxylic acid. The document details the methodologies for synthesis, crystallization, and X-ray data collection, and offers an in-depth discussion of the resulting molecular and supramolecular structures. A key finding is that 1-Ethylimidazole-4,5-dicarboxylic acid crystallizes in a zwitterionic form, a structural feature that dictates its extensive hydrogen-bonding network and overall crystal packing. This guide is intended for researchers in crystallography, medicinal chemistry, and materials science, providing both a procedural framework and detailed structural insights.

Introduction: Significance and Structural Context

Imidazole derivatives are fundamental scaffolds in medicinal chemistry and materials science, renowned for their diverse biological activities and their utility as ligands in coordination chemistry.[1][2][3] The compound 1-Ethylimidazole-4,5-dicarboxylic acid belongs to a class of substituted imidazole dicarboxylic acids that are of particular interest due to their multiple coordination sites—two nitrogen atoms and two carboxylic acid groups—making them versatile building blocks for metal-organic frameworks (MOFs) and supramolecular assemblies.[4]

The therapeutic and material properties of such compounds are intrinsically linked to their three-dimensional structure.[1] X-ray crystallography stands as the definitive method for elucidating the precise solid-state arrangement of atoms, revealing critical details about molecular conformation, bond parameters, and, most importantly, the intermolecular interactions that govern crystal packing.[1][5]

A fascinating aspect of 1-alkylimidazole-4,5-dicarboxylic acids is the influence of the N1-alkyl substituent on the molecule's tautomeric state in the crystal lattice. Research has shown that while derivatives with longer alkyl chains (propyl, butyl) crystallize as a mixture of neutral and zwitterionic forms, the 1-methyl and 1-ethyl derivatives exclusively adopt a zwitterionic form.[6][7][8] This guide focuses on the 1-ethyl derivative, exploring the causality behind its zwitterionic nature and the resulting supramolecular architecture.

Experimental Methodology: A Self-Validating Protocol

The successful determination of a crystal structure relies on a meticulously executed workflow, from the synthesis of the pure compound to the final refinement of the crystallographic model.

Synthesis and Purification

The synthesis of 1-alkylimidazole-4,5-dicarboxylic acids can be achieved through various routes.[8][9] A common and effective preparative method involves the oxidation of the corresponding benzimidazole precursor.[4]

Step-by-Step Protocol:

  • Precursor Synthesis : Synthesize 1-ethyl-2-substituted-benzimidazole (the specific substituent at position 2 can vary but is removed during oxidation).

  • Oxidation Reaction : Dissolve the benzimidazole precursor in a strong oxidizing medium, such as concentrated sulfuric acid with hydrogen peroxide.[10] The conditions must be carefully controlled to ensure complete oxidation of the fused benzene ring while preserving the imidazole core.

  • Isolation : Upon completion of the reaction, the product, 1-Ethylimidazole-4,5-dicarboxylic acid, precipitates from the solution.

  • Purification : The crude product is collected via filtration and purified by recrystallization from a suitable solvent (e.g., water or an alcohol/water mixture) to achieve the high purity (>99%) required for growing diffraction-quality single crystals.

Single Crystal Growth

The growth of high-quality single crystals is often the most challenging step in X-ray crystallographic analysis.[5] For 1-Ethylimidazole-4,5-dicarboxylic acid, the slow evaporation method is highly effective.[7]

Step-by-Step Protocol:

  • Solution Preparation : Prepare a saturated or near-saturated solution of the purified compound in a minimal amount of a suitable solvent, such as an ethanol/water mixture. Gentle heating may be applied to facilitate dissolution.

  • Evaporation : Cover the vessel (e.g., a small beaker or vial) with a perforated film (e.g., Parafilm with pinholes) to allow for the slow evaporation of the solvent at a constant temperature. This process can take several days to weeks.

  • Crystal Harvesting : Once well-formed, optically clear crystals appear, they are carefully harvested from the mother liquor for analysis.

X-ray Diffraction Data Collection and Structure Refinement

The core of the analysis involves irradiating a single crystal with monochromatic X-rays and analyzing the resulting diffraction pattern.

Experimental Workflow Diagram:

experimental_workflow cluster_synthesis Synthesis & Purification cluster_crystal Crystal Growth cluster_xray X-ray Diffraction synthesis Oxidation of 1-Ethylbenzimidazole purification Recrystallization synthesis->purification crystallization Slow Evaporation purification->crystallization data_collection Data Collection (Diffractometer) crystallization->data_collection structure_solution Structure Solution (Direct Methods) data_collection->structure_solution refinement Structure Refinement (Least-Squares) structure_solution->refinement

Caption: Experimental workflow for crystal structure analysis.

Step-by-Step Protocol:

  • Crystal Mounting : A suitable single crystal is selected under a microscope and mounted on a goniometer head.

  • Data Collection : Data are collected using a diffractometer equipped with a monochromatic X-ray source (e.g., Mo Kα radiation, λ = 0.71073 Å) and a detector.[1] The crystal is maintained at a low temperature (e.g., 100 K) to minimize thermal vibrations.

  • Data Processing : The collected diffraction images are processed to integrate reflection intensities and apply necessary corrections.

  • Structure Solution : The crystal structure is solved using direct methods, which provide initial phases for the structure factors.[1]

  • Structure Refinement : The initial model is refined using a full-matrix least-squares method on F², where the positions and anisotropic displacement parameters of all non-hydrogen atoms are adjusted to best fit the experimental data.[1] Hydrogen atoms are typically located from the difference Fourier map and refined isotropically.

Results and Discussion: The Zwitterionic Structure

The crystal structure analysis of 1-Ethylimidazole-4,5-dicarboxylic acid reveals that it crystallizes in a zwitterionic form.[6][7] This is a critical insight, as the distribution of charge within the molecule dictates the dominant intermolecular forces.

Crystallographic Data Summary

The following table summarizes the typical crystallographic parameters obtained for 1-Ethylimidazole-4,5-dicarboxylic acid.

ParameterValue
Chemical FormulaC₇H₈N₂O₄
Formula Weight184.15 g/mol
Crystal SystemTypically Monoclinic or Orthorhombic
Space Groupe.g., P2₁/c
a (Å)Specific value from CIF
b (Å)Specific value from CIF
c (Å)Specific value from CIF
β (°)Specific value from CIF
Volume (ų)Specific value from CIF
ZNumber of molecules in the unit cell
Temperature (K)100 K
Radiation (Å)Mo Kα (λ = 0.71073)
Final R indices [I>2σ(I)]R₁ and wR₂ values

Note: Specific unit cell parameters and refinement statistics are found in the primary crystallographic reports and Crystallographic Information Files (CIFs).

Molecular Structure: An Intramolecular Charge Separation

In its crystalline state, the molecule exists as a zwitterion. This occurs via an intramolecular proton transfer from one of the carboxylic acid groups to the N3 atom of the imidazole ring. The resulting structure features a positively charged imidazolium ring and a negatively charged carboxylate group.

Caption: Zwitterionic form of 1-Ethylimidazole-4,5-dicarboxylic acid.

This zwitterionic character is stabilized by several factors. The ethyl group at the N1 position is an electron-donating group, which increases the basicity of the N3 atom, making it more favorable to accept a proton. Furthermore, the resulting imidazolium ring is aromatic and thus highly stable. The formation of a strong intramolecular hydrogen bond between the remaining carboxylic acid proton and the adjacent carboxylate oxygen can also contribute to the stability of this conformation.[6][11]

Supramolecular Assembly and Hydrogen Bonding

The true elegance of the structure is revealed in its crystal packing, which is dominated by a robust network of intermolecular hydrogen bonds. The zwitterionic nature provides excellent hydrogen bond donors (the N⁺-H group and the remaining carboxylic acid O-H) and acceptors (the carboxylate oxygen atoms).

The primary hydrogen bonding interactions observed are:

  • N⁺–H···O⁻ : A strong charge-assisted hydrogen bond between the protonated imidazole nitrogen and an oxygen atom of the deprotonated carboxylate group of a neighboring molecule.

  • O–H···O⁻ : A hydrogen bond from the neutral carboxylic acid group of one molecule to the carboxylate group of another.

These interactions link the individual zwitterions into extended two-dimensional networks or layers within the crystal lattice.[6]

Donor–H···AcceptorD-H (Å)H···A (Å)D···A (Å)∠DHA (°)
N3–H3···O(carboxylate)~0.88~1.80~2.68~170
O(acid)–H···O(carboxylate)~0.84~1.75~2.59~175

Note: The values in the table are representative of typical strong hydrogen bonds and would be precisely determined in the crystallographic study.

Caption: Schematic of intermolecular hydrogen bonding.

Conclusion

The crystal structure analysis of 1-Ethylimidazole-4,5-dicarboxylic acid provides definitive evidence of its existence as a zwitterion in the solid state. This structural determination is paramount, as it explains the compound's physical properties and its behavior as a building block in supramolecular chemistry. The robust hydrogen-bonding network, facilitated by the zwitterionic form, creates a highly stable and ordered crystalline material. The methodologies and insights presented in this guide offer a comprehensive framework for researchers working on the structural elucidation of related heterocyclic compounds, aiding in the rational design of new materials and pharmaceutical agents.

References

  • Benchchem. A Comparative Guide to the X-ray Crystallography of Novel Imidazole Derivatives.
  • Benchchem. An In-depth Technical Guide on the X-ray Crystal Structure of Fused Imidazole Derivatives.
  • Thiruvalluvar, A. A. Selected Imidazole Derivatives: Synthesis and X-Ray Crystal Structure - A Review. Google Books.
  • Scientific & Academic Publishing. Synthesis, X-Ray Structure and Molecular Docking Analysis of Two Novel 1,2,4,5-Tetrasubstituted Imidazole Derivatives. (2016).
  • Brusina, M. A., et al. Crystal structures of а series of 1-substituted imidazol-4,5-dicarboxylic acids. ResearchGate. (2023). Available from: [Link]

  • Benchchem. X-ray Crystallography of 1-Alkylimidazole-4,5-dicarboxylic Acids: A Comparative Guide.
  • ResearchGate. X-Ray Crystal Structure Analysis of Selected Benzimidazole Derivatives. (2019). Available from: [Link]

  • ResearchGate. Synthesis of substituted imidazole-4,5-dicarboxylic acids | Request PDF. (2019). Available from: [Link]

  • BIOSYNCE. 1-Methylimidazole-4,5-dicarboxylic Acid Cas 19485-38-2.
  • Baures, P. W., et al. Intramolecular Hydrogen Bonding and Intermolecular Dimerization in the Crystal Structures of Imidazole-4,5-dicarboxylic Acid Derivatives. ResearchGate. (2002). Available from: [Link]

  • Menshikov M.A., et al. Preparation of 1,1´-(alkyldiyl)-bis-(2-alkylimidazole-4,5-dicarboxylic) acids. (2024).
  • Semantic Scholar. Intramolecular hydrogen bonding and intermolecular dimerization in the crystal structures of imidazole-4,5-dicarboxylic acid derivatives. (2002). Available from: [Link]

  • National Institutes of Health (NIH). Supramolecular Protection of Carboxylic Acids via Hydrogen Bonding: Selectivity, Reversibility, and Design Principles. Available from: [Link]

  • Chemistry Stack Exchange. Does intramolecular hydrogen bonding occur in dicarboxylic acids?. (2015). Available from: [Link]

  • Semantic Scholar. Synthesis of substituted imidazole-4,5-dicarboxylic acids. (2019). Available from: [Link]

  • Exploring 1-Ethylimidazole: Properties, Applications, and Manufacturing Excellence.
  • Dirersa, W. B. A Review on 4, 5-Imidazoledicarboxylic Acid: Their Chemistry and Coordination Potentials. Walsh Medical Media. (2017). Available from: [Link]

  • PubChem. 1H-Imidazole-4,5-dicarboxylic acid | C5H4N2O4 | CID 68442. Available from: [Link]

Sources

Exploratory

Spectroscopic data for 1-Ethylimidazole-4,5-dicarboxylic acid

An In-depth Technical Guide to the Spectroscopic Analysis of 1-Ethylimidazole-4,5-dicarboxylic Acid For Researchers, Scientists, and Drug Development Professionals Introduction 1-Ethylimidazole-4,5-dicarboxylic acid is a...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide to the Spectroscopic Analysis of 1-Ethylimidazole-4,5-dicarboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Ethylimidazole-4,5-dicarboxylic acid is a heterocyclic compound with significant potential in medicinal chemistry and materials science. As a derivative of imidazole-4,5-dicarboxylic acid, it serves as a versatile building block for the synthesis of novel therapeutic agents and functional materials. The strategic placement of the ethyl group at the N1 position and the carboxylic acid moieties at the C4 and C5 positions allows for a wide range of chemical modifications and coordination chemistries. A thorough understanding of its spectroscopic properties is paramount for its unambiguous identification, purity assessment, and the characterization of its downstream products.

This guide provides a comprehensive overview of the expected spectroscopic data for 1-Ethylimidazole-4,5-dicarboxylic acid, based on the analysis of its constituent chemical motifs. Furthermore, it outlines detailed experimental protocols for the acquisition and interpretation of this data, ensuring a robust and validated approach to its characterization.

Predicted Spectroscopic Data

Due to the limited availability of published spectra for 1-Ethylimidazole-4,5-dicarboxylic acid, the following data is a predictive analysis based on the known spectroscopic properties of 1-ethylimidazole and 1H-imidazole-4,5-dicarboxylic acid.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹H NMR spectrum is expected to provide key information about the proton environment in the molecule. The predicted chemical shifts (in ppm) in a suitable solvent like DMSO-d₆ are summarized below.

Proton Predicted Chemical Shift (ppm) Predicted Multiplicity Predicted Coupling Constant (J, Hz) Justification
H2 (imidazole ring)~8.0 - 8.5Singlet-The proton at the C2 position of the imidazole ring is expected to be a singlet and significantly downfield due to the electron-withdrawing nature of the adjacent nitrogen atoms.
-CH₂- (ethyl group)~4.2 - 4.5Quartet~7The methylene protons of the ethyl group are adjacent to a nitrogen atom, leading to a downfield shift. They will be split into a quartet by the three neighboring methyl protons.
-CH₃ (ethyl group)~1.3 - 1.6Triplet~7The methyl protons of the ethyl group will be split into a triplet by the two neighboring methylene protons.
-COOH (carboxylic acids)> 12Broad Singlet-The acidic protons of the carboxylic acids are expected to be highly deshielded and will appear as a broad singlet, which can exchange with D₂O.
¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹³C NMR spectrum will reveal the number and electronic environment of the carbon atoms in the molecule.

Carbon Predicted Chemical Shift (ppm) Justification
C=O (carboxylic acids)~165 - 175The carbonyl carbons of the carboxylic acid groups are expected in this region.
C4/C5 (imidazole ring)~135 - 145The carbons bearing the carboxylic acid groups will be downfield due to the electron-withdrawing effect of both the carboxyl groups and the imidazole ring.
C2 (imidazole ring)~130 - 140The C2 carbon is situated between two nitrogen atoms, resulting in a downfield shift.
-CH₂- (ethyl group)~40 - 50The methylene carbon is attached to a nitrogen atom, causing a significant downfield shift compared to a standard alkane.
-CH₃ (ethyl group)~15 - 20The methyl carbon of the ethyl group is expected in the typical aliphatic region.
Infrared (IR) Spectroscopy

The IR spectrum will identify the key functional groups present in the molecule.

Functional Group Predicted Wavenumber (cm⁻¹) Appearance Justification
O-H (carboxylic acid)2500 - 3300BroadThe characteristic broad absorption of the hydroxyl group of a carboxylic acid, often overlapping with C-H stretches.
C-H (aliphatic)2850 - 3000MediumStretches corresponding to the ethyl group.
C=O (carboxylic acid)1680 - 1720Strong, SharpThe carbonyl stretch is a prominent feature of carboxylic acids.
C=N, C=C (imidazole ring)1500 - 1650Medium to StrongRing stretching vibrations of the imidazole core.
Mass Spectrometry (MS)

Mass spectrometry will be used to determine the molecular weight and fragmentation pattern of the molecule.

  • Molecular Ion (M⁺): The expected exact mass is C₇H₈N₂O₄ = 184.0484 g/mol . The high-resolution mass spectrum should confirm this elemental composition.

  • Key Fragmentation Patterns:

    • Loss of CO₂ (M - 44)

    • Loss of a carboxyl group (M - 45)

    • Loss of the ethyl group (M - 29)

    • Further fragmentation of the imidazole ring.

Experimental Validation

A scientifically rigorous validation of the predicted data requires the synthesis and subsequent spectroscopic analysis of 1-Ethylimidazole-4,5-dicarboxylic acid.

Synthesis Workflow

A plausible synthetic route involves the N-alkylation of a protected imidazole-4,5-dicarboxylate, followed by deprotection.

Synthesis_Workflow Start Imidazole-4,5-dicarboxylic acid dimethyl ester Step1 N-Ethylation (e.g., Ethyl iodide, K₂CO₃, Acetone) Start->Step1 Intermediate 1-Ethylimidazole-4,5-dicarboxylic acid dimethyl ester Step1->Intermediate Step2 Hydrolysis (e.g., LiOH, H₂O/THF) Intermediate->Step2 Product 1-Ethylimidazole-4,5-dicarboxylic acid Step2->Product

Caption: Synthetic workflow for 1-Ethylimidazole-4,5-dicarboxylic acid.

Spectroscopic Analysis Protocols
1. Nuclear Magnetic Resonance (NMR) Spectroscopy
  • Objective: To obtain high-resolution ¹H and ¹³C NMR spectra for structural elucidation.

  • Methodology:

    • Dissolve ~5-10 mg of the purified compound in ~0.6 mL of deuterated dimethyl sulfoxide (DMSO-d₆). The choice of DMSO-d₆ is to ensure the solubility of the polar dicarboxylic acid and to allow for the observation of the exchangeable carboxylic acid protons.

    • Transfer the solution to a 5 mm NMR tube.

    • Acquire a ¹H NMR spectrum on a 400 MHz (or higher) spectrometer. Key parameters include a 30° pulse angle, a relaxation delay of 5 seconds to ensure quantitative integration, and 16-32 scans.

    • Acquire a ¹³C{¹H} NMR spectrum on the same instrument. A larger number of scans (~1024 or more) will be necessary due to the lower natural abundance of ¹³C.

    • (Optional but recommended) Perform 2D NMR experiments such as COSY (Correlated Spectroscopy) to establish H-H couplings and HSQC (Heteronuclear Single Quantum Coherence) to correlate directly bonded C-H pairs.

2. Infrared (IR) Spectroscopy
  • Objective: To identify the functional groups present in the molecule.

  • Methodology:

    • Ensure the sample is completely dry to avoid interference from water O-H signals.

    • Use an FT-IR spectrometer equipped with an Attenuated Total Reflectance (ATR) accessory.

    • Place a small amount of the solid sample directly on the ATR crystal.

    • Apply pressure to ensure good contact between the sample and the crystal.

    • Collect the spectrum over a range of 4000-400 cm⁻¹, co-adding 16 or 32 scans for a good signal-to-noise ratio.

    • Perform a background scan of the empty ATR crystal prior to the sample scan.

3. High-Resolution Mass Spectrometry (HRMS)
  • Objective: To confirm the elemental composition and molecular weight of the compound.

  • Methodology:

    • Prepare a dilute solution of the sample (~1 mg/mL) in a suitable solvent such as methanol or acetonitrile with 0.1% formic acid to promote ionization.

    • Infuse the sample into an electrospray ionization (ESI) source coupled to a high-resolution mass analyzer (e.g., Orbitrap or TOF).

    • Acquire the mass spectrum in both positive and negative ion modes to observe [M+H]⁺ and [M-H]⁻ ions, respectively.

    • Compare the experimentally determined exact mass with the theoretical mass to confirm the elemental formula.

Integrated Data Analysis Workflow

The confirmation of the structure of 1-Ethylimidazole-4,5-dicarboxylic acid is a self-validating process where each piece of spectroscopic data corroborates the others.

Data_Analysis_Workflow cluster_data Experimental Data cluster_interpretation Interpretation & Confirmation H_NMR ¹H NMR (Proton Environment) Structure Proposed Structure: 1-Ethylimidazole-4,5-dicarboxylic acid H_NMR->Structure Proton signals & couplings C_NMR ¹³C NMR (Carbon Skeleton) C_NMR->Structure Carbon signals IR IR Spectroscopy (Functional Groups) IR->Structure Key functional groups (COOH, C=N) MS Mass Spectrometry (Molecular Formula) MS->Structure Correct Molecular Weight Confirmation Confirmed Structure Structure->Confirmation All data consistent

Foundational

An In-depth Technical Guide to 1-Ethylimidazole-4,5-dicarboxylic Acid: Synthesis, Identification, and Applications

For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of 1-Ethylimidazole-4,5-dicarboxylic acid (CAS No. 86263-61-8), a key heterocyclic compound...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 1-Ethylimidazole-4,5-dicarboxylic acid (CAS No. 86263-61-8), a key heterocyclic compound with significant potential in medicinal chemistry and materials science. This document details the established synthetic routes, including the preparation of the key intermediate, diethyl 1-ethyl-1H-imidazole-4,5-dicarboxylate, and its subsequent hydrolysis. It offers in-depth protocols for synthesis and purification, backed by a thorough analysis of its structural and spectroscopic properties. The guide consolidates critical identification data, including CAS number, molecular formula, and molecular weight, and discusses the zwitterionic nature of the molecule in the solid state. Furthermore, it explores the broader applications of the imidazole-4,5-dicarboxylic acid scaffold in drug discovery and the development of coordination polymers, providing a valuable resource for researchers in these fields.

Introduction: The Significance of the Imidazole-4,5-dicarboxylic Acid Scaffold

Imidazole-4,5-dicarboxylic acid and its derivatives represent a versatile class of heterocyclic compounds that have garnered considerable attention in various scientific disciplines. The inherent structural features of the imidazole ring, combined with the dual carboxylic acid functionalities, make these molecules valuable building blocks for the synthesis of complex molecular architectures. Their ability to act as ligands for metal ions has led to the development of novel coordination polymers with diverse applications.[1]

In the realm of medicinal chemistry, the imidazole-4,5-dicarboxylic acid scaffold serves as a rigid core for the design of pharmacologically active agents. The spatial arrangement of the carboxylic acid groups allows for the introduction of various substituents, enabling the exploration of structure-activity relationships. Derivatives of this scaffold have been investigated for their potential as modulators of various biological targets.

This guide focuses specifically on the 1-ethyl substituted derivative, 1-Ethylimidazole-4,5-dicarboxylic acid, providing a detailed examination of its synthesis, characterization, and potential utility.

Core Identification and Physicochemical Properties

A precise understanding of a compound's fundamental properties is paramount for its effective use in research and development. This section outlines the key identifiers and physicochemical characteristics of 1-Ethylimidazole-4,5-dicarboxylic acid.

Chemical Abstract Service (CAS) Number

The unique identifier for 1-Ethylimidazole-4,5-dicarboxylic acid is:

  • CAS Number: 86263-61-8[2][3]

Molecular Structure and Properties

The structural and fundamental properties of 1-Ethylimidazole-4,5-dicarboxylic acid are summarized in the table below.

PropertyValueSource(s)
Molecular Formula C₇H₈N₂O₄[3]
Molecular Weight 184.15 g/mol [3]
Canonical SMILES CCN1C=NC(=C1C(=O)O)C(=O)O
Physical Appearance White to off-white crystalline solid
Crystal Structure Crystallizes in a zwitterionic form[4]
Structural Elucidation: The Zwitterionic Nature

X-ray crystallography studies have revealed that 1-Ethylimidazole-4,5-dicarboxylic acid exists in a zwitterionic form in the solid state.[4] This is a critical structural feature where a proton from one of the carboxylic acid groups is transferred to one of the nitrogen atoms of the imidazole ring. This internal acid-base interaction significantly influences the compound's physical and chemical properties, including its solubility, melting point, and intermolecular interactions.

The zwitterionic structure is stabilized by strong intermolecular hydrogen bonding networks, contributing to the crystalline nature of the compound. Understanding this tautomeric form is crucial for predicting its behavior in different environments and for designing molecules with specific interaction profiles.

Synthesis and Purification

The synthesis of 1-Ethylimidazole-4,5-dicarboxylic acid is typically achieved through a two-step process involving the initial preparation of its diethyl ester followed by hydrolysis. This section provides a detailed, self-validating protocol for this synthetic route.

Synthesis_Workflow A Diethyl Oxalate + Ethyl Glycinate B Diethyl 1-ethyl-1H-imidazole-4,5-dicarboxylate (Intermediate) A->B Cyclocondensation C 1-Ethylimidazole-4,5-dicarboxylic acid (Final Product) B->C Alkaline Hydrolysis

Figure 1: General synthetic workflow for 1-Ethylimidazole-4,5-dicarboxylic acid.

Step 1: Synthesis of Diethyl 1-ethyl-1H-imidazole-4,5-dicarboxylate

Causality Behind Experimental Choices:

  • Reaction Type: The formation of the imidazole ring is a classic example of a cyclocondensation reaction, where multiple components react to form a cyclic product with the elimination of a small molecule, typically water.

  • Solvent: A high-boiling point solvent is often chosen to facilitate the reaction at the required temperature and to aid in the removal of water, driving the equilibrium towards product formation.

  • Purification: Purification by column chromatography is a standard and effective method for separating the desired product from unreacted starting materials and byproducts based on their differential adsorption to a stationary phase.

Detailed Step-by-Step Methodology:

  • Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine diethyl oxalate and ethyl glycinate in a suitable high-boiling point solvent such as ethanol.

  • Reaction Conditions: Heat the reaction mixture to reflux and maintain this temperature for several hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

  • Work-up: After completion of the reaction (as indicated by TLC), allow the mixture to cool to room temperature. Remove the solvent under reduced pressure.

  • Extraction: Dissolve the residue in an organic solvent like ethyl acetate and wash sequentially with a saturated aqueous solution of sodium bicarbonate and brine.

  • Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

  • Purification: Purify the crude diethyl 1-ethyl-1H-imidazole-4,5-dicarboxylate by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes).

Step 2: Hydrolysis to 1-Ethylimidazole-4,5-dicarboxylic Acid

The final step involves the hydrolysis of the diester intermediate to the desired dicarboxylic acid. Alkaline hydrolysis is the preferred method for this transformation.

Causality Behind Experimental Choices:

  • Reagent: A strong base like sodium hydroxide or potassium hydroxide is used to saponify the ester groups, converting them into their corresponding carboxylate salts.

  • Acidification: Subsequent acidification with a strong acid, such as hydrochloric acid, is necessary to protonate the carboxylate salts and precipitate the dicarboxylic acid.

  • Purification: Recrystallization is an effective technique for purifying the final product, taking advantage of the difference in solubility of the compound and any impurities in a given solvent system at different temperatures.

Detailed Step-by-Step Methodology:

  • Reaction Setup: Dissolve the purified diethyl 1-ethyl-1H-imidazole-4,5-dicarboxylate in a suitable solvent such as ethanol or methanol in a round-bottom flask.

  • Hydrolysis: Add an aqueous solution of sodium hydroxide or potassium hydroxide to the flask. Heat the mixture to reflux and stir for several hours until the hydrolysis is complete (monitored by TLC).

  • Acidification: After cooling the reaction mixture to room temperature, carefully acidify it with concentrated hydrochloric acid until the pH is acidic (typically pH 1-2), leading to the precipitation of the dicarboxylic acid.

  • Isolation: Collect the precipitated solid by vacuum filtration and wash it with cold water to remove any inorganic salts.

  • Purification: Further purify the crude 1-Ethylimidazole-4,5-dicarboxylic acid by recrystallization from a suitable solvent, such as water or an ethanol/water mixture, to yield the final product as a crystalline solid.

Spectroscopic and Analytical Characterization

Unambiguous identification of a synthesized compound relies on a combination of spectroscopic and analytical techniques. While specific spectral data for 1-Ethylimidazole-4,5-dicarboxylic acid is not extensively published, this section outlines the expected characteristic signals based on the analysis of related compounds.

Characterization_Workflow cluster_Synthesis Synthesis & Purification cluster_Characterization Spectroscopic & Analytical Methods A Crude Product B NMR (¹H, ¹³C) A->B Structural Elucidation C FTIR A->C Functional Group ID D Mass Spectrometry A->D Molecular Weight E Elemental Analysis A->E Elemental Composition

Figure 2: Standard workflow for the analytical characterization of a synthesized compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy
  • ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the ethyl group (a triplet and a quartet), a singlet for the proton on the imidazole ring, and a broad singlet corresponding to the acidic protons of the carboxylic acid groups. The chemical shifts will be influenced by the electron-withdrawing nature of the dicarboxylic acid groups and the aromatic imidazole ring.

  • ¹³C NMR: The carbon NMR spectrum should display signals for the two distinct carboxylic acid carbons, the carbons of the imidazole ring, and the two carbons of the ethyl group.

Fourier-Transform Infrared (FTIR) Spectroscopy

The FTIR spectrum will provide valuable information about the functional groups present in the molecule. Key expected absorption bands include:

  • A broad O-H stretching band for the carboxylic acid groups, typically in the range of 2500-3300 cm⁻¹.

  • A strong C=O stretching band for the carbonyls of the carboxylic acids, usually appearing around 1700-1750 cm⁻¹.

  • C-N and C=N stretching vibrations from the imidazole ring.

  • C-H stretching vibrations from the ethyl group.

Mass Spectrometry (MS)

Mass spectrometry will confirm the molecular weight of the compound. The mass spectrum should show a molecular ion peak (M+) or a protonated molecular ion peak ([M+H]+) corresponding to the calculated molecular weight of 184.15 g/mol . Fragmentation patterns can provide further structural information.

Applications and Future Directions

The imidazole-4,5-dicarboxylic acid scaffold is a valuable platform in several areas of chemical and pharmaceutical research.

Medicinal Chemistry and Drug Discovery

Derivatives of imidazole-4,5-dicarboxylic acid have been explored for a range of pharmacological activities. Their rigid structure can serve as a scaffold to present pharmacophoric groups in a defined spatial orientation. For instance, some derivatives have been investigated as partial agonists of NMDA receptors, suggesting their potential in modulating glutamatergic neurotransmission.[4] The dicarboxylic acid functionality also allows for the synthesis of amides and esters, creating libraries of compounds for high-throughput screening.

Coordination Chemistry and Materials Science

The nitrogen atoms of the imidazole ring and the oxygen atoms of the carboxylate groups make 1-Ethylimidazole-4,5-dicarboxylic acid an excellent multidentate ligand for the construction of coordination polymers and metal-organic frameworks (MOFs).[1] By varying the metal ions and reaction conditions, a wide array of structures with different dimensionalities and topologies can be synthesized.[1] These materials have potential applications in catalysis, gas storage, and separation.

Conclusion

1-Ethylimidazole-4,5-dicarboxylic acid is a valuable heterocyclic compound with a well-defined structure and versatile chemical reactivity. This guide has provided a comprehensive overview of its identification, synthesis, and characterization. The detailed protocols and discussion of the underlying chemical principles aim to equip researchers, scientists, and drug development professionals with the necessary knowledge to effectively synthesize, identify, and utilize this compound in their respective fields. The continued exploration of this and related imidazole-4,5-dicarboxylic acid derivatives holds significant promise for the development of new therapeutic agents and advanced materials.

References

Sources

Exploratory

An In-Depth Technical Guide to the Theoretical Conformational Analysis of 1-Ethylimidazole-4,5-dicarboxylic Acid

Abstract This technical guide provides a comprehensive framework for the theoretical investigation of the conformational landscape of 1-Ethylimidazole-4,5-dicarboxylic acid. This molecule, a key heterocyclic compound, pr...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This technical guide provides a comprehensive framework for the theoretical investigation of the conformational landscape of 1-Ethylimidazole-4,5-dicarboxylic acid. This molecule, a key heterocyclic compound, presents significant conformational flexibility due to the rotational freedom of its ethyl and dicarboxylic acid substituents. Understanding its preferred three-dimensional structure is crucial for applications in drug design, materials science, and coordination chemistry. This document outlines the causal relationships behind the selection of computational methodologies, details a self-validating experimental protocol, and is grounded in authoritative scientific literature. The guide is intended for researchers, scientists, and drug development professionals seeking to apply computational chemistry techniques to elucidate the structure-property relationships of functionalized imidazole derivatives.

Introduction: The Significance of Conformation for 1-Ethylimidazole-4,5-dicarboxylic Acid

1-Ethylimidazole-4,5-dicarboxylic acid is a multifaceted molecule with potential applications ranging from being a building block for pharmaceuticals to a ligand in the synthesis of metal-organic frameworks (MOFs).[1][2] The spatial arrangement of its constituent atoms—its conformation—profoundly influences its physicochemical properties, including its reactivity, solubility, and biological activity.[3] The key determinants of this molecule's conformation are the rotational degrees of freedom around the C-N bond of the ethyl group and the C-C bonds connecting the carboxylic acid groups to the imidazole ring. Furthermore, the potential for intramolecular hydrogen bonding between the two adjacent carboxylic acid groups is a critical factor in stabilizing specific conformations.[4][5]

Experimental evidence from X-ray crystallography has shown that 1-Ethylimidazole-4,5-dicarboxylic acid crystallizes in a zwitterionic form, where one of the carboxylic acid protons has migrated to the imidazole nitrogen, and an intramolecular O-H···O hydrogen bond is present.[6] While this provides invaluable insight into the solid-state structure, the conformational preferences in the gas phase and in solution may differ significantly. Theoretical studies, therefore, are indispensable for a comprehensive understanding of the molecule's full conformational space.

This guide will detail a robust computational workflow to explore this conformational landscape, identify stable conformers, and quantify the energetic relationships between them.

Theoretical Framework and Computational Methodology

The selection of an appropriate theoretical framework is paramount for obtaining accurate and reliable results. Our approach is rooted in Density Functional Theory (DFT), a quantum mechanical method that offers a favorable balance between computational cost and accuracy for systems of this size.

Rationale for Method Selection
  • Density Functional Theory (DFT): DFT has been successfully employed for the conformational analysis of a wide range of organic molecules, including imidazole derivatives and dicarboxylic acids.[7][8][9] It has been shown to provide reliable geometries and relative energies for different conformers.

  • Basis Set Selection: A Pople-style basis set, such as 6-311++G(d,p) , is recommended. The inclusion of diffuse functions ("++") is crucial for accurately describing the non-covalent interactions, particularly the intramolecular hydrogen bonds, and the polarization functions ("(d,p)") are necessary for capturing the correct geometry of the molecule.[10]

  • Solvent Effects: The conformation of polar molecules like 1-Ethylimidazole-4,5-dicarboxylic acid can be significantly influenced by the surrounding solvent.[11] To account for this, the Polarizable Continuum Model (PCM) will be employed. This implicit solvation model creates a cavity in a dielectric continuum representing the solvent, allowing for the calculation of solute-solvent interactions.

Computational Workflow

The theoretical investigation will follow a multi-step process designed to systematically explore the conformational space of the molecule.

G cluster_0 Conformational Search cluster_1 Refinement and Analysis A Initial Structure Generation B Potential Energy Surface Scan A->B Rotate key dihedral angles C Identification of Minima B->C Locate low-energy regions D Geometry Optimization (DFT) C->D Optimize candidate conformers E Frequency Calculation D->E Confirm true minima (no imaginary frequencies) G Solvent Effect Calculation (PCM) D->G Incorporate solvent effects F Thermodynamic Analysis E->F Calculate relative energies (ΔG) G cluster_0 Potential Conformers of 1-Ethylimidazole-4,5-dicarboxylic acid Conformer A Conformer A (Intramolecular H-bond) Conformer B Conformer B (Rotated COOH) Conformer C Conformer C (Rotated Ethyl Group)

Caption: Potential conformers for theoretical study.

Quantitative Data Summary

The results of the computational study should be summarized in a clear and concise manner. The following table provides a template for presenting the key quantitative data for the identified stable conformers.

ConformerRelative Energy (Gas Phase, kcal/mol)Relative Gibbs Free Energy (Gas Phase, kcal/mol)Relative Energy (Aqueous, kcal/mol)Key Dihedral Angles (degrees)
A 0.000.000.00τ(O=C-C=C), τ(N-C-C-H)
B Calculated ValueCalculated ValueCalculated ValueCalculated Value
C Calculated ValueCalculated ValueCalculated ValueCalculated Value

Detailed Experimental Protocol

This section provides a step-by-step methodology for performing the theoretical conformational analysis of 1-Ethylimidazole-4,5-dicarboxylic acid using a computational chemistry software package like Gaussian.

Step 1: Initial Structure Generation
  • Build the Molecule: Construct the 3D structure of 1-Ethylimidazole-4,5-dicarboxylic acid using a molecular modeling program.

  • Initial Optimization: Perform a preliminary geometry optimization using a lower level of theory (e.g., PM7 semi-empirical method) to obtain a reasonable starting geometry.

Step 2: Potential Energy Surface (PES) Scan
  • Define Dihedral Angles: Identify the key rotatable bonds: the two C-C bonds connecting the carboxylic acid groups to the imidazole ring and the N-C bond of the ethyl group.

  • Perform a Relaxed PES Scan: Systematically rotate one of the key dihedral angles in predefined increments (e.g., 15 degrees) while allowing all other geometrical parameters to relax at each step. This should be performed at the chosen DFT level of theory (e.g., B3LYP/6-311++G(d,p)).

  • Analyze the PES: Identify the minima (low-energy conformers) and transition states (energy maxima) on the potential energy surface.

Step 3: Geometry Optimization and Frequency Calculation
  • Optimize Minima: Take the geometries corresponding to the energy minima from the PES scan and perform a full geometry optimization at the B3LYP/6-311++G(d,p) level of theory.

  • Perform Frequency Calculations: For each optimized structure, perform a frequency calculation at the same level of theory. This serves two purposes:

    • Confirmation of Minima: A true energy minimum will have no imaginary frequencies.

    • Thermodynamic Data: The frequency calculation provides the zero-point vibrational energy (ZPVE) and thermal corrections to calculate the Gibbs free energy.

Step 4: Solvation Energy Calculation
  • Apply the PCM Model: Using the gas-phase optimized geometries, perform a single-point energy calculation with the PCM model to obtain the solvation energy in the desired solvent (e.g., water).

  • Calculate Solvated Energies: Add the solvation energy to the gas-phase electronic energy to obtain the total energy in solution.

Step 5: Data Analysis and Interpretation
  • Determine Relative Energies: Calculate the relative energies and Gibbs free energies of all stable conformers with respect to the most stable one.

  • Analyze Geometries: Examine the bond lengths, bond angles, and dihedral angles of the stable conformers to understand the structural features that contribute to their stability.

  • Visualize Results: Generate molecular graphics of the stable conformers and plot the potential energy surfaces to visually represent the conformational landscape.

Conclusion

This technical guide has provided a comprehensive and scientifically grounded approach to the theoretical study of 1-Ethylimidazole-4,5-dicarboxylic acid conformation. By following the detailed protocol, researchers can gain a deep understanding of the structural preferences of this important molecule, which is essential for its rational application in various scientific and industrial fields. The emphasis on the causality behind methodological choices and the integration of authoritative references ensures the scientific integrity and trustworthiness of the obtained results.

References

  • Kumar, V. S., Mary, Y. S., Pradhan, K., Brahman, D., Mary, Y. S., Serdaroğlu, G., Rad, A. S., & Roxy, M. S. (2020). Conformational analysis and quantum descriptors of two new imidazole derivatives by experimental, DFT, AIM, molecular docking studies and adsorption activity on graphene. Heliyon, 6(10), e05182. [Link]

  • Lee, S. J., & Kim, K. S. (1997). Conformations and rotational barriers of 2,2′-bi-1H-imidazole Semiempirical, ab initio, and density functional theory calculations. Journal of the Chemical Society, Faraday Transactions, 93(14), 2415-2420. [Link]

  • Understanding the rotational dynamics and interactions in 1-ethyl-3-methylimidazolium methylphosphonate and Its mixtures with methyl imidazole: Pulsed NMR and bulk property measurements and DFT calculations. (2025). ACS Fall 2025. [Link]

  • Baures, P. W., Rush, J. R., Wiznycia, A. V., Desper, J., Helfrich, B. A., & Beatty, A. M. (2002). Intramolecular Hydrogen Bonding and Intermolecular Dimerization in the Crystal Structures of Imidazole-4,5-dicarboxylic Acid Derivatives. Crystal Growth & Design, 2(6), 653–664. [Link]

  • Assessing the Conformational Landscape of Dicarboxylic Acids Using Ab Initio Molecular Dynamics: The Role of Phase and Intermolecular Interactions. (2025). The Journal of Physical Chemistry B. [Link]

  • Baures, P. W., Rush, J., Wiznycia, A., Desper, J., Helfrich, B., & Beatty, A. (2002). Intramolecular hydrogen bonding and intermolecular dimerization in the crystal structures of imidazole-4,5-dicarboxylic acid derivatives. Crystal Growth & Design, 2(6), 653-664. [Link]

  • Halle, J. C., Pichon, C., & Terrier, F. (1984). Solvent effect on the proton-binding sites in urocanic acid. A tautomeric equilibrium study. The Journal of biological chemistry, 259(7), 4142–4146. [Link]

  • Baures, P. W., Rush, J. R., Wiznycia, A. V., Desper, J., Helfrich, B. A., Beatty, A. M., & Conry, R. R. (2002). Intramolecular Hydrogen Bonding and Intermolecular Dimerization in the Crystal Structures of Imidazole-4,5-dicarboxylic Acid Derivatives. Crystal Growth & Design, 2(6), 653-664. [Link]

  • Dirersa, W. B. (2017). A Review on 4, 5-Imidazoledicarboxylic Acid: Their Chemistry and Coordination Potentials. Modern Chemistry & Applications, 5(3). [Link]

  • Preparation of imidazole-4,5-dicarboxylic acid. (1985).
  • Alkorta, I., Elguero, J., & Rozas, I. (2019). Introduction to "Intramolecular Hydrogen Bonding 2018". Molecules (Basel, Switzerland), 24(15), 2838. [Link]

  • Dft Study on 4(5)-Imidazole-Carbaldehyde-N(5)-Phenylthiosemicarbazone (Imtph): Nmr Shielding Tensors, Thermodynamic Parameters, Nbo Analysis, Molecular Electrostatic Potential (Mep), Homo and Lumo Studies. (2014). Oriental Journal of Chemistry, 30(3), 1145-1154. [Link]

  • conformational analysis of thiazole-5-carboxylic acid using dft/td-dft methods. (2020). Journal of the Turkish Chemical Society, Section A: Chemistry, 7(3), 825-836. [Link]

  • Brusina, M. A., Gurzhiy, V. V., Myznikov, L. V., & Piotrovskiy, L. B. (2023). Crystal structures of a series of 1-substituted imidazol-4,5-dicarboxylic acids. Russian Journal of General Chemistry, 93(12), 3045-3051. [Link]

  • Dirersa, W. B. (2017). A Review on 4, 5-Imidazoledicarboxylic Acid: Their Chemistry and Coordination Potentials. Modern Chemistry & Applications, 5(3), 1-7. [Link]

  • Lim, V. T., Bayly, C. I., Fusti-Molnar, L., & Mobley, D. L. (2018). Assessing the Conformational Equilibrium of Carboxylic Acid via QM and MD Studies on Acetic Acid. ChemRxiv. [Link]

Sources

Foundational

An In-depth Technical Guide to the Solubility of 1-Ethylimidazole-4,5-dicarboxylic Acid

Introduction 1-Ethylimidazole-4,5-dicarboxylic acid is a heterocyclic organic compound with significant potential in medicinal and coordination chemistry. As a derivative of imidazole-4,5-dicarboxylic acid, it serves as...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

1-Ethylimidazole-4,5-dicarboxylic acid is a heterocyclic organic compound with significant potential in medicinal and coordination chemistry. As a derivative of imidazole-4,5-dicarboxylic acid, it serves as a versatile building block for the synthesis of novel pharmacologically active agents and metal-organic frameworks (MOFs).[1][2][3] The solubility of this compound is a critical physicochemical parameter that influences its utility in various applications, from drug formulation and delivery to the synthesis of coordination polymers.[4][5] Understanding its behavior in different solvents is paramount for researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the theoretical and practical aspects of determining the solubility of 1-Ethylimidazole-4,5-dicarboxylic acid. It is designed to equip researchers with the knowledge to predict, measure, and interpret the solubility of this compound, thereby facilitating its effective use in their work.

Physicochemical Properties and Predicted Solubility Profile

The solubility of a compound is governed by its molecular structure and the principle of "like dissolves like."[6] 1-Ethylimidazole-4,5-dicarboxylic acid possesses both polar and non-polar characteristics, which will dictate its solubility in various solvents.

Key Structural Features Influencing Solubility:

  • Imidazole Ring: The imidazole moiety is a polar heterocyclic ring containing two nitrogen atoms. It can act as both a hydrogen bond donor and acceptor, contributing to its solubility in polar protic solvents.

  • Carboxylic Acid Groups: The two carboxylic acid groups are highly polar and capable of forming strong hydrogen bonds with protic solvents like water and alcohols. These groups can also be ionized in basic solutions, forming highly soluble carboxylate salts.

  • Ethyl Group: The 1-ethyl group is a non-polar alkyl chain that contributes to the molecule's lipophilicity. This group will enhance solubility in less polar organic solvents.

Based on these features, a general solubility profile can be predicted:

  • High Solubility: Expected in polar protic solvents such as water (especially at basic pH), methanol, and ethanol, due to strong hydrogen bonding interactions with the carboxylic acid and imidazole groups. Also, expected to be soluble in polar aprotic solvents like dimethyl sulfoxide (DMSO).

  • Moderate Solubility: Possible in polar aprotic solvents like acetone and ethyl acetate, where dipole-dipole interactions will play a role.

  • Low to Negligible Solubility: Expected in non-polar solvents like hexane and toluene, as the non-polar interactions with the ethyl group will not be sufficient to overcome the strong intermolecular forces of the polar functional groups.

A study on the crystal structure of 1-alkylimidazole-4,5-dicarboxylic acids revealed that the 1-methyl and 1-ethyl derivatives crystallize in a zwitterionic form.[7] This zwitterionic nature can influence its solubility, potentially enhancing its solubility in polar solvents.

Experimental Determination of Solubility: The Shake-Flask Method

The equilibrium solubility, also known as thermodynamic solubility, is the most reliable measure and is best determined using the shake-flask method.[8][9] This method involves equilibrating an excess of the solid compound with the solvent of interest until a saturated solution is formed.

Protocol for Equilibrium Solubility Determination

This protocol outlines the steps for determining the equilibrium solubility of 1-Ethylimidazole-4,5-dicarboxylic acid.

Materials:

  • 1-Ethylimidazole-4,5-dicarboxylic acid (solid)

  • Selected solvents (e.g., water, phosphate-buffered saline (PBS) at various pH values, methanol, ethanol, acetone, ethyl acetate, DMSO, hexane)

  • Scintillation vials or flasks with screw caps

  • Orbital shaker or rotator

  • Temperature-controlled environment (e.g., incubator or water bath)

  • Syringe filters (e.g., 0.22 µm or 0.45 µm pore size)

  • Analytical balance

  • High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or another suitable analytical technique for quantification.

Step-by-Step Procedure:

  • Preparation: Accurately weigh an excess amount of 1-Ethylimidazole-4,5-dicarboxylic acid and place it into a vial. The key is to have undissolved solid present at the end of the experiment to ensure saturation.[10]

  • Solvent Addition: Add a known volume of the desired solvent to the vial.

  • Equilibration: Tightly cap the vials and place them in an orbital shaker set to a constant speed (e.g., 300 RPM) and temperature (e.g., 25 °C or 37 °C).[10] Allow the mixture to equilibrate for a sufficient period, typically 24 to 72 hours, to ensure that equilibrium is reached.[4][10]

  • Phase Separation: After equilibration, allow the vials to stand undisturbed for a short period to let the excess solid settle.

  • Sampling and Filtration: Carefully withdraw an aliquot of the supernatant using a syringe and immediately filter it through a syringe filter to remove all undissolved solid particles. This step is critical to prevent overestimation of the solubility.

  • Dilution: If necessary, dilute the filtered saturated solution with a suitable solvent to bring the concentration within the linear range of the analytical method.

  • Quantification: Analyze the concentration of 1-Ethylimidazole-4,5-dicarboxylic acid in the diluted solution using a validated analytical method, such as HPLC. A calibration curve prepared with known concentrations of the compound should be used for accurate quantification.

  • Data Calculation: Calculate the solubility of the compound in the solvent, taking into account any dilution factors. The results are typically expressed in units of mg/mL or µg/mL.

Experimental Workflow Diagram

G cluster_prep Preparation cluster_equilibration Equilibration cluster_analysis Analysis cluster_result Result A Weigh excess 1-Ethylimidazole-4,5-dicarboxylic acid B Add known volume of solvent A->B C Shake at constant temperature (24-72h) B->C D Allow solid to settle C->D E Filter supernatant D->E F Dilute sample E->F G Quantify concentration (e.g., HPLC) F->G H Calculate solubility G->H

Caption: Experimental workflow for determining the equilibrium solubility of 1-Ethylimidazole-4,5-dicarboxylic acid using the shake-flask method.

Data Summary and Interpretation

The experimentally determined solubility data should be compiled into a clear and organized table for easy comparison across different solvents.

Table 1: Solubility of 1-Ethylimidazole-4,5-dicarboxylic acid in Various Solvents

SolventTemperature (°C)pH (for aqueous)Solubility (mg/mL)Observations
Water25~3-4 (unbuffered)Experimental Datae.g., Colorless solution
PBS257.4Experimental Datae.g., Clear solution
0.1 M HCl251.0Experimental Datae.g., Precipitate observed
0.1 M NaOH2513.0Experimental Datae.g., Readily dissolves
Methanol25N/AExperimental Datae.g., Soluble
Ethanol25N/AExperimental Datae.g., Moderately soluble
Acetone25N/AExperimental Datae.g., Sparingly soluble
Ethyl Acetate25N/AExperimental Datae.g., Insoluble
DMSO25N/AExperimental Datae.g., Very soluble
Hexane25N/AExperimental Datae.g., Insoluble

Interpreting the Results:

The data in the table will provide valuable insights into the physicochemical properties of 1-Ethylimidazole-4,5-dicarboxylic acid.

  • pH-Dependent Solubility: The solubility in aqueous solutions of different pH values will reveal the acidic nature of the carboxylic acid groups. Higher solubility in basic solutions (e.g., 0.1 M NaOH and PBS at pH 7.4) is expected due to the formation of the more soluble carboxylate salt.

  • Solvent Polarity: The trend in solubility across the range of organic solvents will confirm the compound's polarity. High solubility in polar protic and aprotic solvents will highlight the importance of the polar functional groups.

  • Implications for Drug Development: For pharmaceutical applications, solubility in aqueous media, particularly at physiological pH (e.g., PBS pH 7.4), is of utmost importance as it influences bioavailability.[11] Low aqueous solubility may necessitate formulation strategies such as salt formation or the use of co-solvents to enhance dissolution.

Conclusion

This technical guide has provided a comprehensive framework for understanding and determining the solubility of 1-Ethylimidazole-4,5-dicarboxylic acid. By combining theoretical predictions based on molecular structure with a robust experimental protocol, researchers can obtain accurate and reliable solubility data. This information is essential for advancing the use of this promising compound in drug discovery, materials science, and other scientific disciplines. The presented shake-flask method, when executed with precision, will yield valuable data to guide formulation development, synthetic route optimization, and the design of new molecular entities.

References

  • Baka, E., Comer, J. E. A., & Takács-Novák, K. (2008). Study of equilibrium solubility measurement by saturation shake–flask method using hydrochlorothiazide as model compound. Journal of Pharmaceutical and Biomedical Analysis, 46(2), 335–341. [Link]

  • Quora. (2017). How do you perform the shake flask method to determine solubility? [Link]

  • Solubility test for Organic Compounds. (n.d.). Retrieved from [Link]

  • Experiment: Solubility of Organic & Inorganic Compounds. (n.d.). Retrieved from [Link]

  • protocols.io. (2024). Shake-Flask Aqueous Solubility assay (Kinetic solubility). [Link]

  • Biorelevant.com. (n.d.). What is equilibrium solubility of a drug? [Link]

  • Brittain, H. G. (2010). Solubility Methods for the Characterization of New Crystal Forms. In Polymorphism in Pharmaceutical Solids (2nd ed., pp. 227-253). Informa Healthcare.
  • Experiment 1 Determination of Solubility Class. (n.d.). Retrieved from [Link]

  • Scribd. (n.d.). Procedure For Determining Solubility of Organic Compounds. [Link]

  • Lund University Publications. (n.d.). Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. [Link]

  • Bergström, C. A. (2011). What is the Solubility of My Compound? Assessing Solubility for Pharmaceutical Research and Development Compounds. ADMET & DMPK, 1(1), 1-10. [Link]

  • Identifying an Unknown Compound by Solubility, Functional Group Tests and Spectral Analysis. (n.d.). Retrieved from [Link]

  • Chinese Pharmaceutical Journal. (2019). Basic Procedure and Technical Requirements of Equilibrium Solubility Experiments. [Link]

  • Brusina, M. A., Gurzhiy, V. V., Myznikov, L. V., & Piotrovskiy, L. B. (2023). Crystal structures of а series of 1-substituted imidazol-4,5-dicarboxylic acids. Russian Journal of General Chemistry, 93(12), 3045-3052. [Link]

  • PubChem. (n.d.). 2-ethyl-1H-imidazole-4,5-dicarboxylic acid. Retrieved from [Link]

  • Dirersa, W. B. (2017). A Review on 4, 5-Imidazoledicarboxylic Acid: Their Chemistry and Coordination Potentials. Modern Chemistry & Applications, 5(3), 222. [Link]

  • PubChem. (n.d.). 1H-Imidazole-4,5-dicarboxylic acid. Retrieved from [Link]

  • Chem-Supply. (2025). 1H-imidazole-4,5-dicarboxylic acid. [Link]

  • ResearchGate. (2021). A Review on 4, 5-Imidazoledicarboxylic Acid: Their Chemistry and Coordination Potentials. [Link]

  • Domanska, U., & Hofman, T. (2003). Solubility of Imidazoles in Ethers. Journal of Chemical & Engineering Data, 48(3), 649–653. [Link]

  • ChemBK. (n.d.). 4,5-Imidazoledicarboxylic acid. [Link]

  • ScienceDirect. (2018). Dicationic imidazolium-based dicarboxylate ionic liquids. [Link]

Sources

Exploratory

An In-depth Technical Guide to the Thermal Stability of 1-Ethylimidazole-4,5-dicarboxylic Acid

Abstract 1-Ethylimidazole-4,5-dicarboxylic acid is a heterocyclic compound of significant interest in medicinal chemistry and materials science, serving as a versatile building block for pharmacologically active agents a...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

1-Ethylimidazole-4,5-dicarboxylic acid is a heterocyclic compound of significant interest in medicinal chemistry and materials science, serving as a versatile building block for pharmacologically active agents and coordination polymers. The thermal stability of this intermediate is a critical parameter that dictates its viability in synthesis, purification, storage, and formulation processes. This guide provides a comprehensive framework for evaluating the thermal stability of 1-Ethylimidazole-4,5-dicarboxylic acid, grounded in established analytical techniques and first-principle chemical logic. We will explore the theoretical underpinnings of its decomposition, present a robust experimental workflow for its characterization, and offer insights into the interpretation of the resulting data.

Introduction: The Imperative of Thermal Stability

The molecular architecture of 1-Ethylimidazole-4,5-dicarboxylic acid—featuring an imidazole core, an N-ethyl substituent, and two adjacent carboxylic acid moieties—presents a unique combination of thermally labile and stable features. The imidazole ring itself is generally aromatic and thermally robust. However, the peripheral functional groups, particularly the carboxylic acids, are susceptible to decarboxylation at elevated temperatures.

For drug development professionals, understanding the precise temperature at which decomposition begins is paramount. Uncontrolled thermal events can lead to:

  • Loss of Product Yield and Purity: Degradation during synthesis or workup reduces the efficiency of the process and introduces impurities that require costly and complex removal.

  • Compromised Drug Product Quality: If the active pharmaceutical ingredient (API) degrades during formulation (e.g., granulation, drying, melt extrusion), it can affect the final product's efficacy, safety, and shelf-life.

  • Safety Hazards: Rapid, exothermic decomposition can lead to a runaway reaction, posing significant safety risks from pressure buildup and potential vessel failure.

This guide provides the necessary technical foundation and actionable protocols to thoroughly assess and mitigate these risks.

Theoretical Decomposition Profile

Based on its structure, the primary anticipated thermal decomposition pathway for 1-Ethylimidazole-4,5-dicarboxylic acid is decarboxylation —the loss of one or both carboxyl groups as carbon dioxide (CO₂).

  • Stepwise Decarboxylation: It is plausible that the decarboxylation occurs in a stepwise manner. The loss of the first CO₂ molecule would yield 1-ethylimidazole-4-carboxylic acid, followed by a second decarboxylation at a higher temperature to yield 1-ethylimidazole. Aromatic dicarboxylic acids are known to undergo decarboxylation upon heating. The temperature required for this can range from moderate (150 °C) to high (>250 °C), influenced by the stability of the resulting carbanion intermediate.

  • Role of the Imidazole Ring: The electron-donating nature of the imidazole ring may influence the stability of the carboxyl groups.

  • Other Pathways: At significantly higher temperatures, fragmentation of the imidazole ring itself or cleavage of the N-ethyl bond could occur, though these are expected to be secondary events following the initial, lower-energy decarboxylation process.

The parent compound, 1H-Imidazole-4,5-dicarboxylic acid, is reported to decompose at approximately 280-285 °C, providing a useful, albeit approximate, benchmark. The N-ethyl substitution may slightly alter this decomposition temperature.

A Validated Experimental Workflow for Thermal Hazard Assessment

A comprehensive evaluation of thermal stability is best achieved by combining the complementary techniques of Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC). This dual approach allows for the simultaneous measurement of mass loss and associated energetic changes (exothermic or endothermic events).

G Fig. 1: Integrated TGA/DSC Experimental Workflow cluster_prep Sample Preparation & Setup cluster_tga Thermogravimetric Analysis (TGA) cluster_dsc Differential Scanning Calorimetry (DSC) cluster_analysis Data Analysis & Interpretation Sample Weigh 5-10 mg of 1-Ethylimidazole-4,5-dicarboxylic acid Crucible Place sample in appropriate crucible (Alumina for TGA, Sealed Al/Au for DSC) Sample->Crucible Instrument Load into TGA/DSC instrument under N₂ atmosphere Crucible->Instrument TGA_Run Heat from 30°C to 600°C at 10°C/min Instrument->TGA_Run DSC_Run Heat from 30°C to 400°C at 10°C/min Instrument->DSC_Run TGA_Data Record Mass Loss (%) vs. Temperature (°C) TGA_Run->TGA_Data Analysis Correlate TGA mass loss steps with DSC thermal events (endotherms/exotherms) TGA_Data->Analysis DSC_Data Record Heat Flow (mW) vs. Temperature (°C) DSC_Run->DSC_Data DSC_Data->Analysis Params Determine Key Parameters: - Onset Decomposition Temp (Tₒ) - Peak Decomposition Temp (Tₚ) - Enthalpy of Decomposition (ΔHᴅ) Analysis->Params

Caption: A logical workflow for the thermal analysis of 1-Ethylimidazole-4,5-dicarboxylic acid.

Protocol: Thermogravimetric Analysis (TGA)

Objective: To determine the temperature(s) at which the sample loses mass due to decomposition or volatilization.

Methodology:

  • Instrument Calibration: Ensure the TGA instrument's mass and temperature sensors are calibrated using certified reference materials.

  • Sample Preparation: Accurately weigh 5-10 mg of 1-Ethylimidazole-4,5-dicarboxylic acid into an inert alumina crucible.

  • Experimental Conditions:

    • Purge Gas: Nitrogen (inert atmosphere) at a flow rate of 50 mL/min. This is critical to prevent oxidative decomposition, which is not representative of many process conditions and can complicate interpretation.

    • Temperature Program: Equilibrate at 30 °C, then ramp the temperature from 30 °C to 600 °C at a heating rate of 10 °C/min. A dynamic heating program is standard for initial screening.

  • Data Collection: Continuously record the sample mass as a function of temperature. Plot the results as percent mass loss vs. temperature. Also, plot the first derivative of the mass loss curve (DTG curve), which shows the rate of mass loss and helps pinpoint the temperature of maximum decomposition rate.

Protocol: Differential Scanning Calorimetry (DSC)

Objective: To detect thermal events such as melting, crystallization, and decomposition, and to quantify the energy associated with these transitions.

Methodology:

  • Instrument Calibration: Calibrate the DSC instrument for heat flow and temperature using a high-purity indium standard.

  • Sample Preparation: Accurately weigh 2-5 mg of the sample into a hermetically sealed aluminum or gold-plated pan.

    • Causality: Using a sealed pan is non-negotiable for thermal hazard assessment. It prevents mass loss due to evaporation before decomposition, ensuring that the measured heat flow corresponds to the decomposition event itself and not a phase change. This also contains any pressure generated, providing a more accurate representation of a closed-system process upset.

  • Experimental Conditions:

    • Purge Gas: Nitrogen at a flow rate of 50 mL/min.

    • Temperature Program: Equilibrate at 30 °C, then ramp from 30 °C to 400 °C at 10 °C/min. The end temperature should be chosen to encompass the decomposition event observed in the TGA without exceeding the pressure limits of the DSC cell.

  • Data Collection: Record the differential heat flow between the sample and an empty reference pan as a function of temperature.

Data Interpretation and Results

The power of this dual-method approach lies in correlating the data from both experiments.

Expected TGA Results

A hypothetical TGA thermogram for 1-Ethylimidazole-4,5-dicarboxylic acid would likely show two distinct mass loss steps:

  • Step 1: A mass loss of ~23.9%, corresponding to the loss of the first CO₂ molecule.

  • Step 2: A subsequent mass loss of ~23.9%, corresponding to the loss of the second CO₂ molecule.

Any residual mass at 600 °C would indicate the formation of a non-volatile char.

Expected DSC Results

The DSC thermogram will provide the energetic context for the mass loss events seen in the TGA.

  • Melting: A sharp endothermic peak (heat absorption) may be observed prior to decomposition, indicating the melting point of the compound.

  • Decomposition: The decarboxylation event(s) will appear as either an endothermic or, more critically, an exothermic peak (heat release). An exothermic decomposition is a significant safety concern as it can self-accelerate, leading to a runaway reaction. The area under this peak is integrated to calculate the enthalpy of decomposition (ΔHᴅ) in Joules per gram (J/g).

Summarizing Quantitative Data

The key thermal stability parameters derived from these analyses should be tabulated for clarity.

ParameterSymbolTypical Value (Hypothetical)MethodSignificance
Onset of DecompositionTₒ~275 °CTGA/DSCThe temperature at which decomposition begins. A critical process safety limit.
Temperature of Max. Loss RateTₚ~290 °CTGA (DTG)The temperature at which the decomposition reaction is fastest.
Enthalpy of DecompositionΔHᴅ-150 J/gDSCThe energy released during decomposition. Higher values indicate greater hazard potential.
Total Mass Loss~48%TGAConfirms the decomposition pathway (e.g., loss of two CO₂ molecules).

Proposed Decomposition Pathways and Mechanistic Insights

The data gathered allows for the proposal of a likely decomposition mechanism. For 1-Ethylimidazole-4,5-dicarboxylic acid, the primary mechanism is decarboxylation.

G Fig. 2: Proposed Thermal Decomposition Pathway A 1-Ethylimidazole-4,5-dicarboxylic acid B 1-Ethylimidazole-4-carboxylic acid A->B - CO₂ (First Decarboxylation) ~275-290°C C 1-Ethylimidazole B->C - CO₂ (Second Decarboxylation) >290°C

Caption: A simplified representation of the stepwise decarboxylation of the title compound.

Mechanistic studies on aromatic carboxylic acids suggest that decarboxylation can proceed through an ionic pathway. The stability of the intermediate formed after the loss of CO₂ is a key factor. The presence of the imidazole ring, a heterocyclic aromatic system, can help to stabilize this intermediate, facilitating the reaction.

Conclusion and Recommendations for Safe Handling

This guide outlines a robust, scientifically-grounded methodology for assessing the thermal stability of 1-Ethylimidazole-4,5-dicarboxylic acid. By employing a synergistic combination of TGA and DSC, researchers and process chemists can obtain critical data on decomposition temperatures and energies.

Key Recommendations:

  • Establish a Maximum Process Temperature: Based on the determined onset temperature (Tₒ) from DSC, a maximum safe operating temperature should be established, incorporating a suitable safety margin (typically 50-100 °C below Tₒ, depending on the scale and energy of the decomposition).

  • Avoid Prolonged Heating: Even below the onset temperature, slow decomposition may occur over time. Isothermal DSC or TGA experiments can be used to study the long-term stability at specific process temperatures.

  • Ensure Process Control: Implement robust temperature control in all unit operations (reaction, distillation, drying) to prevent accidental excursions above the established safe limits.

By adhering to these analytical principles and protocols, professionals in the pharmaceutical and chemical industries can handle 1-Ethylimidazole-4,5-dicarboxylic acid with a high degree of confidence in its thermal behavior, ensuring process safety, product quality, and reproducibility.

References

  • ASTM E698-11, Standard Test Method for Arrhenius Kinetic Constants for Thermally Unstable Materials Using Differential Scanning Calorimetry and the Flynn/Wall/Ozawa Method, ASTM International, West Conshohocken, PA, 2011. [Link]

  • Green, S. P., et al. (2020). On the Use of Differential Scanning Calorimetry for Thermal Hazard Assessment of New Chemistry: Avoiding Explosive Mistakes. Angewandte Chemie International Edition, 59(37), 15798-15802. [Link]

  • Sheng, M., Valco, D. J., & Burel, L. (2019). Practical Use of Differential Scanning Calorimetry for Thermal Stability Hazard Evaluation. Organic Process Research & Development, 23(9), 1870-1881. [Link]

  • Fauske & Associates. Thermal Stability Testing. Retrieved January 16, 2026. [Link]

  • Prime Process Safety Center. Differential Scanning Calorimetry (DSC). Retrieved January 16, 2026. [Link]

  • Chemistry LibreTexts. (2022). Thermogravimetric analysis (TGA). [Link]

  • XRF Scientific. (n.d.). A Beginner's Guide to Thermogravimetric Analysis. [Link]

  • The Madison Group. (2020). Back to Basics: Thermogravimetric Analysis (TGA). YouTube. [Link]

Foundational

An In-depth Technical Guide to 1-Ethylimidazole-4,5-dicarboxylic Acid: Synthesis, Characterization, and Applications

This technical guide provides a comprehensive overview of 1-Ethylimidazole-4,5-dicarboxylic acid, a key heterocyclic compound with significant potential in pharmaceutical and materials science research. This document del...

Author: BenchChem Technical Support Team. Date: January 2026

This technical guide provides a comprehensive overview of 1-Ethylimidazole-4,5-dicarboxylic acid, a key heterocyclic compound with significant potential in pharmaceutical and materials science research. This document delves into its fundamental properties, synthesis, characterization, and applications, offering valuable insights for researchers, scientists, and professionals in drug development.

Core Molecular Attributes

1-Ethylimidazole-4,5-dicarboxylic acid is a derivative of imidazole, a five-membered aromatic heterocycle containing two nitrogen atoms. The presence of two carboxylic acid groups and an ethyl substituent on one of the nitrogen atoms imparts unique chemical properties to the molecule, making it a versatile building block in organic synthesis.

PropertyValueSource
Molecular Formula C₇H₈N₂O₄
Molecular Weight 184.15 g/mol
CAS Number 86263-61-8
IUPAC Name 1-Ethyl-1H-imidazole-4,5-dicarboxylic acid

A noteworthy characteristic of 1-Ethylimidazole-4,5-dicarboxylic acid is its existence in a zwitterionic form in the crystalline state.[1] This is a common feature for 1-alkylimidazole-4,5-dicarboxylic acids with smaller alkyl groups like methyl and ethyl.[1] In this form, a proton is transferred from one of the carboxylic acid groups to the imidazole nitrogen atom, resulting in a molecule with both a positive and a negative formal charge.

Synthesis and Purification

The synthesis of 1-alkyl-substituted imidazole-4,5-dicarboxylic acids is typically achieved through the oxidative cleavage of the corresponding 1-alkylbenzimidazole precursor.[2][3] This method provides a reliable route to the desired product in preparative quantities.

General Synthesis Workflow

The overall process involves the synthesis of the 1-ethylbenzimidazole precursor followed by its oxidation to yield the final product.

Synthesis Workflow A Starting Materials (o-Phenylenediamine, Triethyl orthoformate) B Synthesis of 1-Ethylbenzimidazole A->B Cyclization C Oxidation B->C Oxidizing Agent (e.g., KMnO₄, H₂O₂) D 1-Ethylimidazole-4,5- dicarboxylic acid C->D E Purification (Recrystallization) D->E F Characterization E->F

Caption: General workflow for the synthesis and characterization of 1-Ethylimidazole-4,5-dicarboxylic acid.

Experimental Protocol: Synthesis of 1-Ethylimidazole-4,5-dicarboxylic acid

The following is a representative protocol based on general methods for the synthesis of similar compounds.[2][3]

Step 1: Synthesis of 1-Ethylbenzimidazole (Precursor)

  • In a round-bottom flask equipped with a reflux condenser, combine o-phenylenediamine and a slight excess of triethyl orthoformate.

  • Heat the mixture at reflux for 4-6 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

  • After completion, cool the reaction mixture to room temperature.

  • Remove the excess triethyl orthoformate and ethanol formed during the reaction under reduced pressure.

  • The resulting crude benzimidazole is then N-alkylated using an ethylating agent (e.g., ethyl iodide or diethyl sulfate) in the presence of a base (e.g., sodium hydroxide or potassium carbonate) in a suitable solvent like ethanol or acetone.

  • The reaction mixture is heated until the starting benzimidazole is consumed (monitored by TLC).

  • After cooling, the solvent is evaporated, and the residue is partitioned between water and an organic solvent (e.g., ethyl acetate).

  • The organic layer is washed, dried, and concentrated to yield crude 1-ethylbenzimidazole, which can be purified by column chromatography or recrystallization.

Step 2: Oxidation of 1-Ethylbenzimidazole

  • Dissolve the purified 1-ethylbenzimidazole in concentrated sulfuric acid in a reaction vessel placed in an ice bath.

  • Slowly add an oxidizing agent, such as potassium permanganate or hydrogen peroxide, in portions while maintaining a low temperature.

  • After the addition is complete, allow the reaction mixture to stir at room temperature and then heat gently to ensure complete oxidation.

  • The reaction mixture is then cooled and poured onto crushed ice.

  • Any precipitated manganese dioxide (if KMnO₄ is used) is removed by filtration.

  • The filtrate is neutralized with a base (e.g., concentrated ammonia solution) to precipitate the crude 1-Ethylimidazole-4,5-dicarboxylic acid.

  • The solid product is collected by filtration, washed with cold water, and dried.

Purification

The crude 1-Ethylimidazole-4,5-dicarboxylic acid can be purified by recrystallization from hot water or an alcohol-water mixture to obtain a crystalline solid.

Analytical Characterization

Thorough characterization is essential to confirm the identity and purity of the synthesized 1-Ethylimidazole-4,5-dicarboxylic acid.

High-Performance Liquid Chromatography (HPLC) for Purity Assessment

A reverse-phase HPLC method is suitable for determining the purity of the final product. The following protocol is adapted from established methods for similar imidazole-dicarboxylic acids.

ParameterCondition
Column C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase A: 0.1% Formic Acid in WaterB: Acetonitrile
Gradient A time-dependent gradient from high aqueous to high organic
Flow Rate 1.0 mL/min
Column Temperature 30 °C
Detection UV at 210-254 nm
Injection Volume 10 µL
Sample Preparation 1 mg/mL in a water/acetonitrile mixture
Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Signals corresponding to the ethyl group (a quartet for the -CH₂- and a triplet for the -CH₃ group), a singlet for the proton at the C2 position of the imidazole ring, and broad signals for the carboxylic acid protons.

  • ¹³C NMR: Resonances for the two carboxylic acid carbons, the carbons of the imidazole ring, and the two carbons of the ethyl group.

Fourier-Transform Infrared (FTIR) Spectroscopy:

FTIR spectroscopy can be used to identify the key functional groups in the molecule.

  • A broad O-H stretching band from the carboxylic acid groups.

  • C=O stretching vibrations from the carboxylic acid groups.

  • C=N and C=C stretching vibrations from the imidazole ring.

  • N-H stretching if the compound exists in a non-zwitterionic form in the analyzed sample.

Mass Spectrometry (MS):

Mass spectrometry is used to confirm the molecular weight of the compound. The expected molecular ion peak [M+H]⁺ would be at m/z 185.05.

Applications in Research and Development

Imidazole-4,5-dicarboxylic acid and its derivatives are valuable building blocks in several areas of chemical and pharmaceutical research.[2]

Coordination Chemistry and Metal-Organic Frameworks (MOFs)

The two carboxylic acid groups and the nitrogen atoms of the imidazole ring make 1-Ethylimidazole-4,5-dicarboxylic acid an excellent ligand for the construction of metal-organic frameworks (MOFs).[4] MOFs are crystalline materials with a porous structure, which have applications in gas storage, separation, and catalysis. The ethyl group can influence the topology and properties of the resulting MOF.

MOF_Assembly cluster_0 Components cluster_1 Self-Assembly cluster_2 Resulting Structure Metal_Ion Metal Ion (e.g., Zn²⁺, Cu²⁺) Process Solvothermal Synthesis Metal_Ion:f0->Process Ligand 1-Ethylimidazole-4,5-dicarboxylic acid Organic Linker Ligand:f0->Process MOF Metal-Organic Framework Porous Crystalline Material Process->MOF:f0

Caption: Schematic of Metal-Organic Framework (MOF) synthesis using 1-Ethylimidazole-4,5-dicarboxylic acid as a ligand.

Pharmaceutical Research and Drug Development

Derivatives of imidazole-4,5-dicarboxylic acid have shown potential as bioactive molecules. They have been investigated as antagonists of glutamate receptors and have shown potential antiparkinsonian activity.[3][5] The core structure can be modified to create libraries of compounds for screening against various biological targets. The amides derived from imidazole-4,5-dicarboxylic acid have been reported to have a stimulating effect on the central nervous system.[2] The bioavailability of such derivatives is a key parameter in drug development, and studies on the lipophilicity (logP) of these compounds are crucial.[5]

Conclusion

1-Ethylimidazole-4,5-dicarboxylic acid is a versatile heterocyclic compound with a well-defined molecular structure and interesting chemical properties. The synthetic route via oxidation of 1-ethylbenzimidazole is a practical approach for its preparation. Its ability to act as a ligand in the formation of MOFs and as a scaffold in the design of new pharmaceutical agents makes it a compound of significant interest for further research and development. This guide provides a foundational understanding for scientists and researchers looking to explore the potential of this valuable chemical entity.

References

  • Brusina, M. A., Gurzhiy, V. V., Myznikov, L. V., & Piotrovskiy, L. B. (2023). Crystal structures of а series of 1-substituted imidazol-4,5-dicarboxylic acids.
  • Chen, Q., et al. (2021). First transition series metal–organic frameworks: synthesis, properties and applications.
  • Dirersa, W. B. (2017). A Review on 4, 5-Imidazoledicarboxylic Acid: Their Chemistry and Coordination Potentials.
  • Google Patents. Preparation of imidazole-4,5-dicarboxylic acid.
  • Iljin, V. V., et al. (2022). Evaluation of the bioavailability of 1H-imidazole-4,5-dicarboxylic acid derivatives using the calculated and experimental lipophilicity index of the molecule logP. Eco-Vector Journals Portal.
  • Kaur, N., et al. (2019). Synthesis and Characterization of 1H-Imidazole-4,5-dicarboxylic Acid-Functionalized Silver Nanoparticles: Dual Colorimetric Sensors of Zn2+ and Homocysteine. ACS Omega.
  • Kumar, V., et al. (2017).
  • Menshikov, M. A., et al. (2024). Preparation of 1,1´-(alkyldiyl)-bis-(2-alkylimidazole-4,5-dicarboxylic) acids. The Russian Journal of General Chemistry.
  • PubChem. 1H-Imidazole-4,5-dicarboxylic acid. [Link]

  • Ramazani, A., et al. (2021). Studies towards the Design and Synthesis of Novel 1,5-Diaryl-1H-imidazole-4-carboxylic Acids and 1,5-Diaryl-1H-imidazole-4-carbohydrazides as Host LEDGF/p75 and HIV-1 Integrase Interaction Inhibitors. Molecules.
  • Scott, K. A., et al. (2010). Parallel Synthesis of an Imidazole-4,5-dicarboxamide Library Bearing Amino Acid Esters and Alkanamines. NIH Public Access.
  • SIELC Technologies. Separation of 1H-Imidazole-4,5-dicarboxylic acid on Newcrom R1 HPLC column. [Link]

  • Walsh Medical Media. (2017).
  • Wikipedia. Metal-organic framework. [Link]

  • Yakovleva, E. E., et al. (2018). Pharmacological activity of new imidazole-4,5-dicarboxylic acid derivatives in dopaminergic transmission suppression tests in mice and rats. Experimental and Clinical Pharmacology.
  • Yakovleva, E. E., et al. (2019). Antiparkinsonian activity of new N-methyl-D-aspartate receptor ligands in the arecoline hyperkinesis test. Bulletin of Experimental Biology and Medicine.

Sources

Exploratory

Topic: The Zwitterionic State of 1-Ethylimidazole-4,5-dicarboxylic Acid in Solid-State

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive examination of the zwitterionic form of 1-Ethylimidazole-4,5-dicarboxylic acid, a molecule o...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive examination of the zwitterionic form of 1-Ethylimidazole-4,5-dicarboxylic acid, a molecule of significant interest in medicinal chemistry and materials science. We will explore its synthesis, crystallization, and detailed solid-state characterization. The narrative emphasizes the causality behind experimental choices and provides robust, self-validating protocols to ensure scientific integrity.

Introduction: The Significance of the Zwitterionic Form

A zwitterion is a molecule that contains both positive and negative formal charges, resulting in an overall neutral charge. This charge separation within a single molecule dictates its physicochemical properties, including solubility, melting point, and crystal packing. For 1-alkylimidazole-4,5-dicarboxylic acids, the existence and stability of the zwitterionic form are highly dependent on the nature of the alkyl substituent at the N1 position.[1][2]

Crystal structure analysis has shown that while longer alkyl chains (propyl, butyl) can lead to a mixture of neutral and zwitterionic forms, the 1-ethyl derivative, 1-Ethylimidazole-4,5-dicarboxylic acid, crystallizes exclusively in the zwitterionic form.[1][2][3] This is a critical distinction, as the zwitterionic state involves a protonated imidazole ring (an imidazolium cation) and a deprotonated carboxylate group (an anion). This structure is stabilized by strong intermolecular interactions, primarily hydrogen bonding, which profoundly influences its solid-state architecture and properties.

This guide details the necessary steps to synthesize, crystallize, and unequivocally confirm the zwitterionic nature of this compound in the solid state using a multi-technique approach.

Synthesis and Crystallization

The synthesis of 1-alkylimidazole-4,5-dicarboxylic acids can be achieved through various routes, with a common and effective method being the oxidation of a corresponding benzimidazole precursor.[4][5] The choice of this precursor-based synthesis is driven by its efficiency and the commercial availability of starting materials.

Synthesis Protocol

A reliable method involves a two-step process: N-alkylation of an imidazole-containing precursor followed by oxidation. A more direct approach is the oxidation of 1-ethyl-2-alkylbenzimidazole.

Protocol: Oxidation of 1-Ethyl-2-methylbenzimidazole

  • Dissolution: Dissolve the 1-ethyl-2-methylbenzimidazole starting material in concentrated sulfuric acid. The solution should be cooled in an ice bath to manage the exothermic nature of the dissolution.

  • Oxidation: Add 30% hydrogen peroxide dropwise to the cooled solution, ensuring the temperature is maintained below 10 °C. This controlled addition is crucial to prevent runaway reactions and degradation of the target molecule. The molar ratio of hydrogen peroxide to the benzimidazole derivative is a key parameter for optimizing yield.[4]

  • Reaction: After the addition is complete, allow the mixture to stir at a low temperature for several hours, then warm to room temperature and subsequently heat to 50-60 °C to drive the reaction to completion.[1]

  • Precipitation: Pour the final reaction mixture onto crushed ice. The sudden change in temperature and polarity causes the dicarboxylic acid product to precipitate out of the solution.

  • Purification: Collect the solid product by filtration, wash thoroughly with cold water to remove residual acid and impurities, and then recrystallize from water or an ethanol/water mixture to obtain the purified 1-Ethylimidazole-4,5-dicarboxylic acid.[1]

Crystallization for Solid-State Analysis

The formation of the zwitterion occurs during the crystallization process, where the molecule arranges itself in the most thermodynamically stable form in the crystal lattice. For 1-Ethylimidazole-4,5-dicarboxylic acid, this is the zwitterionic state.[2]

Protocol: Single Crystal Growth by Slow Evaporation

  • Prepare a saturated solution of the purified dicarboxylic acid in deionized water or an ethanol/water mixture at a slightly elevated temperature.

  • Filter the hot solution to remove any particulate matter.

  • Cover the container with a perforated film (e.g., Parafilm with small pinholes) to allow for slow evaporation of the solvent at room temperature.

  • Allow the solution to stand undisturbed for several days to weeks. High-quality, single crystals suitable for X-ray diffraction will form as the solvent slowly evaporates.

Solid-State Characterization: A Multi-Technique Verification

No single technique is sufficient to fully characterize a material. A combination of crystallographic and spectroscopic methods provides a self-validating system to confirm the zwitterionic structure.

Single-Crystal X-ray Diffraction (SCXRD)

SCXRD is the definitive method for determining the atomic arrangement in a crystalline solid, providing direct evidence of the proton location and bond types.

  • Causality & Expected Results: In the neutral form, one would expect to find two distinct C=O double bonds (~1.20 Å) and two C-OH single bonds (~1.32 Å) in the carboxylic acid groups, with unprotonated imidazole nitrogens. In the zwitterionic form, the analysis will reveal one protonated imidazole nitrogen (N-H bond) and a deprotonated carboxylate group (COO⁻). This deprotonated group is characterized by two C-O bonds of intermediate and nearly equal length (typically ~1.25 Å) due to resonance delocalization.[2] The structure is further stabilized by strong intermolecular N-H···O hydrogen bonds between the imidazolium proton and the carboxylate oxygen of an adjacent molecule.[6]

Experimental Workflow: SCXRD

Caption: Workflow for SCXRD analysis.

Quantitative Data Summary: Crystallographic Parameters

ParameterExpected Value for ZwitterionSignificance
Space Group Centrosymmetric or non-centrosymmetricDictates crystal packing
C4-O1 Bond Length ~1.25 ÅEvidence of carboxylate
C4-O2 Bond Length ~1.25 ÅEvidence of carboxylate
N1-H Bond Present (H atom located)Confirms imidazolium cation
N-H···O Distance ~2.7 ÅIndicates strong H-bonding

Note: Actual values are determined from the refinement of the crystal structure data.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR provides information on the vibrational modes of functional groups, which are highly sensitive to their bonding environment and protonation state.

  • Causality & Expected Results: The key distinction lies in the carboxyl and amine functionalities. A neutral carboxylic acid shows a sharp C=O stretch around 1700-1725 cm⁻¹ and a very broad O-H stretch from 2500-3300 cm⁻¹.[7] A zwitterion, however, lacks these features. Instead, it will display:

    • A strong, broad absorption band for the N⁺-H stretch, often centered around 3000-3200 cm⁻¹.

    • Strong asymmetric (~1560-1620 cm⁻¹) and symmetric (~1400 cm⁻¹) stretching bands for the deprotonated carboxylate (COO⁻) group.[8][9]

Protocol: FTIR Spectroscopy (KBr Pellet)

  • Grind a small amount (~1-2 mg) of the crystalline sample with ~200 mg of dry potassium bromide (KBr) using an agate mortar and pestle.

  • Press the mixture into a transparent pellet using a hydraulic press.

  • Place the pellet in the spectrometer's sample holder.

  • Record the spectrum, typically from 4000 to 400 cm⁻¹, and perform a background subtraction using a pure KBr pellet.

Data Summary: Key FTIR Vibrational Bands

Vibrational ModeNeutral Form (Expected, cm⁻¹)Zwitterionic Form (Expected, cm⁻¹)
O-H Stretch (Carboxylic Acid)2500-3300 (very broad)Absent
N⁺-H Stretch (Imidazolium)Absent~3000-3200 (broad)
C=O Stretch (Carboxylic Acid)1700-1725 (strong, sharp)Absent
COO⁻ Asymmetric StretchAbsent1560-1620 (strong)
COO⁻ Symmetric StretchAbsent~1400 (moderate-strong)
Solid-State Nuclear Magnetic Resonance (ssNMR) Spectroscopy

ssNMR probes the local chemical environment of nuclei like ¹³C and ¹⁵N, offering powerful insight into the electronic structure and protonation state within the solid material.[10][11][12]

  • Causality & Expected Results:

    • ¹³C ssNMR: The chemical shift of the carboxyl carbon is highly diagnostic. In a neutral COOH group, the carbon resonates around 170-185 ppm. For a deprotonated COO⁻ group, the resonance typically shifts slightly upfield to ~165-180 ppm, and the tensor shape changes.

    • ¹⁵N ssNMR: This is an exceptionally sensitive probe for this system. The chemical shifts of the two imidazole nitrogen atoms will be distinct. The unprotonated nitrogen will have a characteristic chemical shift, while the protonated N⁺-H nitrogen will be significantly shifted (often by >50 ppm) due to the change in hybridization and electronic environment.[13][14] This provides unambiguous evidence of protonation.

Protocol: ¹³C and ¹⁵N CP/MAS ssNMR

  • Pack the finely ground crystalline sample into a zirconia rotor (e.g., 4 mm diameter).

  • Insert the rotor into the NMR probe.

  • Perform the experiment using Cross-Polarization (CP) from ¹H to enhance the signal of the low-gamma nuclei (¹³C, ¹⁵N) and Magic-Angle Spinning (MAS) to average out anisotropic interactions and obtain high-resolution spectra.

  • Use an appropriate chemical shift reference (e.g., adamantane for ¹³C, glycine for ¹⁵N).

Data Summary: Expected ssNMR Chemical Shifts

NucleusFunctional GroupNeutral Form (Expected ppm)Zwitterionic Form (Expected ppm)
¹³C Carboxyl Carbon~170-185~165-180
¹⁵N Imidazole NDistinct shifts for N and NHDistinct shifts for N and N⁺-H
Thermal Analysis (TGA/DSC)

Thermal analysis provides information on the stability and phase behavior of the compound as a function of temperature.

  • Causality & Expected Results: Due to the strong intermolecular hydrogen bonding and electrostatic interactions in the zwitterionic crystal lattice, these compounds typically exhibit high thermal stability and high melting or decomposition temperatures.[15][16] Thermogravimetric Analysis (TGA) will show the decomposition temperature (Td), while Differential Scanning Calorimetry (DSC) can detect the melting point (Tm) or exothermic decomposition events. Often, zwitterionic compounds decompose before they melt.

Experimental Workflow: Thermal Analysis

Caption: Workflow for TGA and DSC analysis.

Data Summary: Thermal Properties

ParameterTypical Observation for ZwitterionSignificance
Decomposition Temp (Td) > 200 °CHigh thermal stability
Melting Point (Tm) High, or decomposition before meltingStrong intermolecular forces

Conclusion: A Validated Structural Assignment

The convergence of data from single-crystal X-ray diffraction, FTIR spectroscopy, solid-state NMR, and thermal analysis provides an undeniable confirmation of the zwitterionic structure of 1-Ethylimidazole-4,5-dicarboxylic acid in the solid state. The direct observation of a protonated imidazolium ring and a deprotonated carboxylate group via SCXRD is corroborated by the characteristic vibrational modes in FTIR, the distinct chemical shifts in ssNMR, and the high thermal stability observed in TGA/DSC. This multi-faceted, self-validating approach is essential for the rigorous characterization required in modern drug development and materials science.

References

  • Grasselli, M., Díaz, L. E., & Olivieri, A. C. (n.d.). Structural and 14N EFG Information on Solid Imidazole by 13C CP/MAS NMR Data. Spectroscopy Letters, 24(6). Available at: [Link]

  • Al-Fahd, T., et al. (n.d.). 1H, 13C, and 15N Solid-State NMR Studies of Imidazole- and Morpholine-Based Model Compounds Possessing Halogen and Hydrogen Bonding Capabilities. Crystal Growth & Design. Available at: [Link]

  • Favero, L. B., et al. (n.d.). NMR Characterization of Hydrate and Aldehyde Forms of Imidazole-2-carboxaldehyde and Derivatives. CONICET. Available at: [Link]

  • He, X., et al. (n.d.). Solid State NMR Spectroscopic Investigations of Model Compounds for Imidazole-Based Proton Conductors. The Journal of Physical Chemistry B. Available at: [Link]

  • Al-Fahd, T., et al. (n.d.). 1H, 13C, and 15N Solid-State NMR Studies of Imidazole- and Morpholine-Based Model Compounds Possessing Halogen and Hydrogen Bonding Capabilities. Crystal Growth & Design. Available at: [Link]

  • MDPI. (2025). Preparation of Zwitterionic Sulfobetaines and Study of Their Thermal Properties and Nanostructured Self-Assembling Features. MDPI. Available at: [Link]

  • Brusina, M. A., et al. (2023). Crystal structures of a series of 1-substituted imidazol-4,5-dicarboxylic acids. ResearchGate. Available at: [Link]

  • Dirersa, W. B. (2017). A Review on 4, 5-Imidazoledicarboxylic Acid: Their Chemistry and Coordination Potentials. Walsh Medical Media. Available at: [Link]

  • Wang, Y., et al. (2021). Thermal Decomposition of Anionic, Zwitterionic, and Cationic Polyfluoroalkyl Substances in Aqueous Film-Forming Foams. PubMed. Available at: [Link]

  • D'Acunto, M., et al. (2022). Thermal Friction Enhancement in Zwitterionic Monolayers. PMC. Available at: [Link]

  • World Journal of Advanced Research and Reviews. (2022). Study of vibrational spectra of zwitterionic 3-Aminobutanoic acid, as supported by DFT calculations. wjarr.com. Available at: [Link]

  • MDPI. (n.d.). Structural Engineering and Optimization of Zwitterionic Salts for Expeditious Discovery of Thermoresponsive Materials. MDPI. Available at: [Link]

  • Max, J. J., & Chapados, C. (n.d.). Infrared Spectroscopy of Aqueous Carboxylic Acids: Comparison between Different Acids and Their Salts. The Journal of Physical Chemistry A. Available at: [Link]

  • MDPI. (n.d.). A Thermal-Responsive Zwitterionic Polymer Gel as a Filtrate Reducer for Water-Based Drilling Fluids. MDPI. Available at: [Link]

  • Burilov, V. A., et al. (2025). Synthesis of substituted imidazole-4,5-dicarboxylic acids. ResearchGate. Available at: [Link]

  • Callear, S. K., et al. (2025). A systematic study of the crystallisation products of a series of dicarboxylic acids with imidazole derivatives. ResearchGate. Available at: [Link]

  • BIOSYNCE. (n.d.). 1-Methylimidazole-4,5-dicarboxylic Acid Cas 19485-38-2. biosynce.com. Available at: [Link]

  • Kowałczyk, I. (2014). Synthesis and characterization of alkylammonium zwitterionic amino acids derivatives by FTIR, NMR spectroscopy and DFT calculations. PubMed. Available at: [Link]

  • Chemistry LibreTexts. (2020). Spectroscopy of Carboxylic Acids. chem.libretexts.org. Available at: [Link]

  • Piotrovsky, L. B., et al. (2024). Preparation of 1,1´-(alkyldiyl)-bis-(2-alkylimidazole-4,5-dicarboxylic) acids. chem.folium.ru. Available at: [Link]

  • Oregon State University. (n.d.). Spectroscopy of Carboxylic Acid Derivatives. oregonstate.edu. Available at: [Link]

  • Semantic Scholar. (2019). Synthesis of substituted imidazole-4,5-dicarboxylic acids. semanticscholar.org. Available at: [Link]

  • Dirersa, W. B. (2017). A Review on 4, 5-Imidazoledicarboxylic Acid: Their Chemistry and Coordination Potentials. walshmedicalmedia.com. Available at: [Link]

  • PubChem. (n.d.). 2-ethyl-1H-imidazole-4,5-dicarboxylic acid. pubchem.ncbi.nlm.nih.gov. Available at: [Link]

  • PubChem. (n.d.). 1H-Imidazole-4,5-dicarboxylic acid. pubchem.ncbi.nlm.nih.gov. Available at: [Link]

  • Al-Azzawi, W., et al. (2023). New Zwitterionic Imidazolones with Enhanced Water Solubility and Bioavailability: Synthesis, Anticancer Activity, and Molecular Docking. MDPI. Available at: [Link]

  • NIH. (2025). Synthesis and Characterization of Imidazolium-Based Ionenes. PMC. Available at: [Link]

  • Lopes, I., et al. (2022). A Novel Imidazole Derivative: Synthesis, Characterization and Chemosensory Ability for Ions. MDPI. Available at: [Link]

  • El-Sayed, N. N. E., et al. (2021). Design and Synthesis of Novel Imidazole Derivatives Possessing Triazole Pharmacophore with Potent Anticancer Activity, and In Silico ADMET with GSK-3β Molecular Docking Investigations. MDPI. Available at: [Link]

  • NIH. (n.d.). Zwitterionic 4-carboxy-2-(1-methylpyridin-1-ium-4-yl)-1H-imidazole-5-carboxylate. ncbi.nlm.nih.gov. Available at: [Link]

  • Semantic Scholar. (2025). Synthesis, characterization, and computational analysis of novel imidazole-based derivative with tailored electronic properties. semanticscholar.org. Available at: [Link]

Sources

Protocols & Analytical Methods

Method

The Rising Star in Porous Coordination Polymers: A Technical Guide to 1-Ethylimidazole-4,5-dicarboxylic Acid as a Versatile Linker

For Researchers, Scientists, and Drug Development Professionals In the dynamic field of materials science, the rational design of porous coordination polymers (PCPs), also known as metal-organic frameworks (MOFs), is par...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

In the dynamic field of materials science, the rational design of porous coordination polymers (PCPs), also known as metal-organic frameworks (MOFs), is paramount for developing advanced applications in catalysis, gas storage, and importantly, drug delivery. The choice of the organic linker is a critical determinant of the final architecture and functionality of these materials. This guide focuses on 1-ethylimidazole-4,5-dicarboxylic acid, a versatile and increasingly important linker in the synthesis of novel PCPs. Its unique structural and electronic properties, including its zwitterionic nature in the crystalline state, offer exciting possibilities for creating robust and functional frameworks.

This document provides an in-depth exploration of the synthesis of the 1-ethylimidazole-4,5-dicarboxylic acid linker, detailed protocols for the construction of PCPs, and comprehensive notes on their potential applications, particularly in the realm of drug development and catalysis. The methodologies described herein are grounded in established scientific literature to ensure technical accuracy and reproducibility.

I. The Heart of the Framework: Synthesis of the 1-Ethylimidazole-4,5-dicarboxylic Acid Linker

The journey to a functional porous coordination polymer begins with the high-purity synthesis of its organic linker. While various methods exist for the synthesis of substituted imidazole-4,5-dicarboxylic acids, a common and effective approach involves a two-step process: N-alkylation of an imidazole precursor followed by oxidation.

Protocol 1: Synthesis of 1-Ethyl-1H-imidazole-4,5-dicarboxylic Acid

This protocol is adapted from general methods for the synthesis of 1-alkylimidazole-4,5-dicarboxylic acids.

Step 1: Synthesis of 1-Ethylimidazole

  • Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve imidazole (1.0 eq) in a suitable solvent such as N,N-dimethylformamide (DMF).

  • Deprotonation: Cool the solution to 0 °C in an ice bath. Add a strong base, such as sodium hydride (NaH, 1.1 eq), portion-wise. Allow the mixture to stir at room temperature for 1 hour to ensure complete deprotonation of the imidazole.

  • Alkylation: Cool the reaction mixture back to 0 °C and add ethyl bromide (1.1 eq) dropwise. Allow the reaction to warm to room temperature and stir overnight.

  • Work-up and Purification: Quench the reaction by carefully adding water. Extract the product with ethyl acetate. The organic layers are then combined, dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure to yield crude 1-ethylimidazole, which can be further purified by distillation.

Step 2: Oxidation to 1-Ethyl-1H-imidazole-4,5-dicarboxylic Acid

  • Reaction Setup: In a flask suitable for strong acids, dissolve the synthesized 1-ethylimidazole (1.0 eq) in concentrated sulfuric acid. Cool the solution in an ice bath.

  • Oxidation: Slowly add an oxidizing agent, such as potassium permanganate (KMnO4) or hydrogen peroxide (H2O2), portion-wise, ensuring the temperature remains below 10 °C.

  • Reaction Progression: After the addition is complete, allow the mixture to stir at room temperature for several hours, then gently heat to 50-60 °C to drive the reaction to completion.

  • Isolation and Purification: Pour the reaction mixture over crushed ice to precipitate the crude 1-ethylimidazole-4,5-dicarboxylic acid. The solid is collected by filtration, washed with cold water, and then recrystallized from a suitable solvent like water or an ethanol/water mixture to yield the pure product.

Physicochemical Properties of 1-Ethylimidazole-4,5-dicarboxylic Acid:

PropertyValueSource
Molecular FormulaC7H8N2O4N/A
Molecular Weight184.15 g/mol N/A
Crystalline FormZwitterionic[1]

II. Building the Porous Architecture: Synthesis of Coordination Polymers

The synthesis of porous coordination polymers using 1-ethylimidazole-4,5-dicarboxylic acid typically involves solvothermal or hydrothermal methods. These techniques utilize elevated temperatures and pressures to facilitate the crystallization of the framework. The choice of metal ion, solvent, and reaction conditions plays a crucial role in determining the final topology and properties of the PCP.

While specific examples utilizing 1-ethylimidazole-4,5-dicarboxylic acid are still emerging in the literature, the following protocol for the synthesis of a Cd(II)-based MOF with the closely related 2-ethyl-4,5-imidazoledicarboxylic acid (H3EIDC) linker provides a representative and adaptable methodology[2].

Protocol 2: Hydrothermal Synthesis of a 3D Porous Coordination Polymer

Materials:

  • 2-ethyl-4,5-imidazoledicarboxylic acid (H3EIDC)

  • Cadmium(II) salt (e.g., Cd(NO3)2·4H2O)

  • Deionized water

Procedure:

  • Reactant Mixture: In a Teflon-lined stainless steel autoclave, combine H3EIDC (e.g., 0.1 mmol), a Cadmium(II) salt (e.g., 0.1 mmol), and deionized water (e.g., 10 mL).

  • pH Adjustment (Optional): The pH of the solution can be adjusted using a suitable base (e.g., NaOH) to control the deprotonation state of the carboxylic acid groups, which can influence the final structure.

  • Hydrothermal Reaction: Seal the autoclave and heat it in an oven at a specific temperature (e.g., 160-180 °C) for a designated period (e.g., 2-3 days).

  • Crystallization: After the reaction, allow the autoclave to cool slowly to room temperature.

  • Product Isolation: Collect the resulting crystals by filtration, wash them with water and ethanol, and dry them at room temperature.

Characterization of the Porous Coordination Polymer:

A comprehensive characterization of the synthesized PCP is essential to understand its structure and properties. Key techniques include:

  • Single-Crystal X-ray Diffraction: To determine the precise crystal structure and connectivity of the framework.

  • Powder X-ray Diffraction (PXRD): To confirm the phase purity of the bulk material.

  • Thermogravimetric Analysis (TGA): To evaluate the thermal stability of the framework.

  • Gas Adsorption Analysis (e.g., N2 at 77 K): To determine the porosity, surface area (BET method), and pore size distribution.

III. Applications in Drug Development and Catalysis

The inherent porosity and tunable nature of PCPs derived from imidazole-dicarboxylic acid linkers make them highly promising candidates for various applications, particularly in drug delivery and catalysis.

Application Note 1: Drug Delivery Systems

The pores within the PCP framework can serve as reservoirs for therapeutic molecules. The choice of linker and metal ion can influence the pore size and surface chemistry, allowing for the encapsulation and controlled release of a wide range of drugs.

Key Considerations for Drug Delivery Applications:

  • Biocompatibility: The metal ions and organic linkers used should exhibit low toxicity. PCPs based on biocompatible metals such as zinc and iron are of particular interest.

  • Drug Loading: The high surface area and pore volume of PCPs can lead to high drug loading capacities. Loading can be achieved through methods such as soaking the activated PCP in a concentrated drug solution.

  • Controlled Release: The release of the encapsulated drug can be triggered by various stimuli, including changes in pH, temperature, or the presence of specific biomolecules. The functional groups on the 1-ethylimidazole-4,5-dicarboxylic acid linker can be exploited to modulate drug-framework interactions and, consequently, the release profile.

Illustrative Workflow for Drug Loading and Release Studies:

Caption: A generalized workflow for evaluating the drug delivery potential of a porous coordination polymer.

Application Note 2: Heterogeneous Catalysis

The metal centers within the PCP framework can act as active catalytic sites. The porous nature of the material allows for the diffusion of reactants to these sites and the subsequent release of products.

Advantages of PCPs as Catalysts:

  • High Density of Active Sites: The regular arrangement of metal centers leads to a high concentration of accessible catalytic sites.

  • Shape and Size Selectivity: The well-defined pore structure can impart selectivity to the catalytic reaction, favoring the formation of specific products.

  • Recyclability: As heterogeneous catalysts, PCPs can be easily separated from the reaction mixture and reused, which is economically and environmentally advantageous.

Workflow for a Catalytic Performance Test:

G A PCP Catalyst + Reactants + Solvent B Reaction at Controlled Temperature A->B Mixing C Monitoring Reaction Progress (e.g., GC, HPLC) B->C Sampling D Catalyst Separation (Centrifugation/Filtration) B->D Reaction Completion C->B E Product Analysis (Yield, Selectivity) D->E F Catalyst Recycling Test D->F F->A Reuse

Caption: A schematic representation of a typical experimental setup for assessing the catalytic activity of a porous coordination polymer.

IV. Conclusion and Future Outlook

1-Ethylimidazole-4,5-dicarboxylic acid stands as a promising building block for the construction of novel porous coordination polymers. Its synthesis is achievable through established organic chemistry methodologies, and its versatile coordination behavior allows for the formation of diverse framework architectures. The resulting PCPs hold significant potential for applications in drug delivery, owing to their tunable porosity and the potential for controlled release, and in heterogeneous catalysis, due to the high density of active metal sites and recyclability. Further research focusing on the synthesis of a wider range of PCPs with this specific linker and a thorough investigation of their functional properties will undoubtedly pave the way for their integration into advanced technologies.

V. References

  • A review on 4, 5-imidazoledicarboxylic acid: Their chemistry and coordination potentials. (2017). Modern Chemistry & Applications, 5(3).

  • Assembly of two 3-D metal–organic frameworks from Cd(II) and 4,5-imidazoledicarboxylic acid or 2-ethyl-4,5-imidazoledicarboxylic acid. (2007). Inorganic Chemistry Communications, 10(1), 103-106.

  • Crystal structures of а series of 1-substituted imidazol-4,5-dicarboxylic acids. (2023). Russian Journal of General Chemistry, 93(12), 3045-3051.

Sources

Application

Catalytic Applications of 1-Ethylimidazole-4,5-dicarboxylic Acid-Based MOFs: A Technical Guide for Researchers

This comprehensive guide delves into the catalytic applications of Metal-Organic Frameworks (MOFs) constructed from the versatile linker, 1-Ethylimidazole-4,5-dicarboxylic acid (H₂EIDA). Designed for researchers, scienti...

Author: BenchChem Technical Support Team. Date: January 2026

This comprehensive guide delves into the catalytic applications of Metal-Organic Frameworks (MOFs) constructed from the versatile linker, 1-Ethylimidazole-4,5-dicarboxylic acid (H₂EIDA). Designed for researchers, scientists, and professionals in drug development, this document provides not only detailed protocols but also the scientific rationale behind the experimental designs, ensuring a deep understanding of the catalyst's function and potential.

Introduction: The Promise of Imidazole-Based MOFs in Catalysis

Metal-Organic Frameworks (MOFs) have emerged as a class of crystalline porous materials with unprecedented versatility.[1][2] Their high surface area, tunable porosity, and the ability to incorporate a vast array of organic linkers and metal nodes make them exceptional candidates for heterogeneous catalysis.[2][3][4] The imidazole ring, a key component of the H₂EIDA linker, is of particular interest. Its nitrogen atoms can act as coordination sites for metal ions and as basic sites to facilitate catalytic reactions, making imidazole-dicarboxylic acid ligands highly sought after in the design of functional MOFs.[5][6]

The ethyl group at the 1-position of the imidazole ring in H₂EIDA offers a unique steric and electronic profile that can influence the resulting MOF structure and its catalytic performance. This guide will focus on the synthesis, characterization, and catalytic application of H₂EIDA-based MOFs, with a particular emphasis on their role in CO₂ conversion and other synthetically relevant organic transformations.

Section 1: Synthesis and Characterization of H₂EIDA-Based MOFs

The successful application of any MOF in catalysis begins with its synthesis and thorough characterization. The solvothermal method is a common and effective technique for producing crystalline MOF structures.[1]

General Synthesis Protocol for a Zinc-based H₂EIDA MOF (Zn-EIDA-MOF)

This protocol outlines a general procedure for the synthesis of a zinc-based MOF using 1-Ethylimidazole-4,5-dicarboxylic acid.

Materials:

  • Zinc Nitrate Hexahydrate (Zn(NO₃)₂·6H₂O)

  • 1-Ethylimidazole-4,5-dicarboxylic acid (H₂EIDA)

  • N,N-Dimethylformamide (DMF)

  • Ethanol

Procedure:

  • In a 20 mL scintillation vial, dissolve 1 mmol of Zn(NO₃)₂·6H₂O in 10 mL of DMF.

  • In a separate vial, dissolve 1 mmol of H₂EIDA in 10 mL of DMF.

  • Combine the two solutions in a Teflon-lined stainless-steel autoclave.

  • Seal the autoclave and place it in a preheated oven at 120 °C for 48 hours.

  • After 48 hours, allow the autoclave to cool slowly to room temperature.

  • The resulting crystalline product should be collected by filtration.

  • Wash the collected crystals with fresh DMF (3 x 10 mL) and then with ethanol (3 x 10 mL) to remove any unreacted starting materials and solvent molecules from the pores.

  • Activate the MOF by heating under vacuum at 150 °C for 12 hours. This step is crucial to remove coordinated solvent molecules and open up the metal sites for catalysis.[1]

Causality Behind Experimental Choices:

  • Solvothermal Synthesis: The use of high temperatures and pressures in a sealed system allows for the formation of highly crystalline MOF structures that may not be accessible under ambient conditions.

  • DMF as a Solvent: DMF is a high-boiling point polar aprotic solvent that is excellent for dissolving both the metal salt and the organic linker, facilitating the self-assembly process.[1]

  • Activation Step: The removal of solvent molecules from the pores is critical for creating accessible active sites within the MOF, which is essential for its catalytic activity.

Characterization Techniques

Thorough characterization is imperative to confirm the synthesis of the desired MOF and to understand its physical and chemical properties.

Characterization TechniquePurposeExpected Outcome for Zn-EIDA-MOF
Powder X-Ray Diffraction (PXRD) To confirm the crystallinity and phase purity of the synthesized MOF.[7]A diffraction pattern with sharp peaks, matching the simulated pattern from single-crystal X-ray diffraction if available.[7]
Fourier-Transform Infrared (FT-IR) Spectroscopy To verify the coordination of the carboxylate groups to the metal centers and the presence of the imidazole ring.[1][7]A shift in the C=O stretching frequency of the carboxylic acid upon coordination to the zinc centers.[7]
Thermogravimetric Analysis (TGA) To determine the thermal stability of the MOF and the temperature at which the framework decomposes.[8]A weight loss step corresponding to the removal of guest and coordinated solvent molecules, followed by a plateau indicating the stable framework, and finally, decomposition at higher temperatures.
N₂ Sorption Analysis (BET) To determine the surface area and pore volume of the activated MOF.[3]A Type I isotherm characteristic of microporous materials, with a high surface area.

Section 2: Catalytic Applications in CO₂ Conversion

One of the most promising applications of imidazole-based MOFs is in the chemical fixation of carbon dioxide.[9][10] The Lewis acidic metal sites and the basic nitrogen atoms of the imidazole linker can act synergistically to catalyze the cycloaddition of CO₂ to epoxides, forming valuable cyclic carbonates.[11][12][13]

Catalytic Cycloaddition of CO₂ to Epoxides

This reaction is an atom-economical way to convert CO₂ into useful chemicals.[10][11]

Workflow for Catalytic Cycloaddition:

G cluster_prep Catalyst Preparation cluster_reaction Reaction Setup cluster_workup Product Isolation & Analysis A Activate Zn-EIDA-MOF (150 °C, vacuum, 12h) B Add activated MOF to a pressure reactor A->B C Add epoxide substrate (e.g., propylene oxide) B->C D Add co-catalyst (optional) (e.g., TBAB) C->D E Pressurize with CO₂ (e.g., 10 bar) D->E F Heat and stir (e.g., 80 °C, 24h) E->F G Cool reactor and vent CO₂ F->G H Separate catalyst by centrifugation G->H I Analyze supernatant by GC-MS to determine conversion and selectivity H->I J Wash and dry catalyst for recyclability test H->J

Caption: Experimental workflow for the catalytic cycloaddition of CO₂ to epoxides using Zn-EIDA-MOF.

Detailed Protocol for Cycloaddition of CO₂ and Propylene Oxide

Materials:

  • Activated Zn-EIDA-MOF (catalyst)

  • Propylene Oxide (substrate)

  • Tetrabutylammonium bromide (TBAB, co-catalyst, optional)

  • High-pressure stainless-steel reactor with a magnetic stir bar

Procedure:

  • Add 50 mg of the activated Zn-EIDA-MOF to the pressure reactor.

  • Add 10 mmol of propylene oxide to the reactor.

  • If using a co-catalyst, add 0.1 mmol of TBAB.

  • Seal the reactor and purge with CO₂ three times to remove air.

  • Pressurize the reactor with CO₂ to 10 bar.

  • Place the reactor in a preheated oil bath at 80 °C and stir for 24 hours.

  • After the reaction, cool the reactor to room temperature in an ice bath.

  • Slowly vent the excess CO₂.

  • Add 5 mL of dichloromethane to the reaction mixture and centrifuge to separate the catalyst.

  • Analyze the supernatant using Gas Chromatography-Mass Spectrometry (GC-MS) with an internal standard to determine the conversion of propylene oxide and the selectivity for propylene carbonate.

  • To test for recyclability, wash the recovered catalyst with dichloromethane (3 x 5 mL), dry it under vacuum, and reuse it in a subsequent reaction.

Rationale for Experimental Parameters:

  • Pressure and Temperature: The reaction is often carried out under pressure to increase the concentration of CO₂ in the reaction mixture. The temperature is optimized to achieve a reasonable reaction rate without causing decomposition of the catalyst or substrate.

  • Co-catalyst: While some MOFs are active on their own, a co-catalyst like TBAB can act as a nucleophile to facilitate the ring-opening of the epoxide, often leading to significantly higher yields.[11]

Proposed Catalytic Mechanism

The catalytic cycle is believed to involve a synergistic activation of both the epoxide and CO₂.

G MOF Zn-EIDA-MOF (Lewis Acidic Zn²⁺) Intermediate1 Activated Epoxide MOF->Intermediate1 Coordination Epoxide Epoxide Epoxide->Intermediate1 CO2 CO₂ Intermediate3 Carbonate Intermediate CO2->Intermediate3 Intermediate2 Ring-Opened Intermediate Intermediate1->Intermediate2 Nucleophilic Attack (e.g., by Imidazole-N or co-catalyst) Intermediate2->Intermediate3 Reaction with CO₂ Product Cyclic Carbonate Intermediate3->Product Intramolecular Cyclization Product->MOF Product Release & Catalyst Regeneration

Caption: Proposed mechanism for the cycloaddition of CO₂ to epoxides catalyzed by Zn-EIDA-MOF.

Section 3: Other Potential Catalytic Applications

The unique properties of H₂EIDA-based MOFs suggest their potential in a range of other catalytic transformations.

Lewis Acid Catalysis

The open metal sites (Lewis acidic centers) in Zn-EIDA-MOF can catalyze a variety of organic reactions.[3]

  • Friedel-Crafts Alkylation: The MOF can act as a solid acid catalyst for the alkylation of aromatic compounds.[14]

  • Knoevenagel Condensation: The basic nitrogen sites of the imidazole linker can catalyze the condensation of aldehydes with active methylene compounds.

Protocol for a Model Knoevenagel Condensation Reaction

Materials:

  • Activated Zn-EIDA-MOF

  • Benzaldehyde

  • Malononitrile

  • Ethanol (solvent)

Procedure:

  • In a round-bottom flask, suspend 50 mg of activated Zn-EIDA-MOF in 10 mL of ethanol.

  • Add 1 mmol of benzaldehyde and 1.1 mmol of malononitrile.

  • Reflux the mixture with stirring for 6 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • After completion, cool the reaction mixture to room temperature.

  • Separate the catalyst by filtration.

  • Evaporate the solvent from the filtrate under reduced pressure to obtain the crude product.

  • Purify the product by recrystallization or column chromatography.

Conclusion and Future Outlook

MOFs based on 1-Ethylimidazole-4,5-dicarboxylic acid are promising heterogeneous catalysts with tunable properties. Their application in CO₂ conversion demonstrates their potential to address critical environmental challenges.[9] Future research should focus on exploring a wider range of metal nodes to tune the Lewis acidity, postsynthetic modification of the imidazole linker to introduce additional functionalities, and the application of these MOFs in more complex, multi-step catalytic processes, including those relevant to pharmaceutical synthesis. The detailed protocols and mechanistic insights provided in this guide serve as a robust foundation for researchers to explore and expand the catalytic horizons of these fascinating materials.

References

  • Investigating the Catalytic Impact of Iron-Based Metal–Organic Framework Templates on the CO2-Derived Fischer–Tropsch Synthesis Process | CCS Chemistry - Chinese Chemical Society. (2024-05-14). Available from: [Link]

  • Metal–Organic Frameworks (MOFs) and Materials Derived from MOFs as Catalysts for the Development of Green Processes. (n.d.). MDPI. Available from: [Link]

  • Catalysis by Metal Organic Frameworks: Perspective and Suggestions for Future Research. (n.d.). ACS Publications. Available from: [Link]

  • Developing Metal Organic Frameworks (MOFs) for Catalysis Using FT-IR Spectroscopy. (2016-10-24). AZoM.com. Available from: [Link]

  • Metal–Organic Frameworks as Catalysts for Organic Synthesis: A Critical Perspective. (2019-04-11). ACS Publications. Available from: [Link]

  • The Progress of Metal-Organic Framework for Boosting CO2 Conversion. (n.d.). MDPI. Available from: [Link]

  • Assembly of two 3-D metal–organic frameworks from Cd(II) and 4,5-imidazoledicarboxylic acid or 2-ethyl-4,5-imidazoledicarboxylic acid. (n.d.). ResearchGate. Available from: [Link]

  • List of different MOFs and their performance in cycloaddition reactions. (n.d.). ResearchGate. Available from: [Link]

  • Identification of Metal–Organic Frameworks for near Practical Energy Limit CO2 Capture from Wet Flue Gases: An Integrated Atomistic and Process Simulation Screening of Experimental MOFs. (n.d.). ACS Publications. Available from: [Link]

  • Multifunctional Cationic MOFs for CO2 Conversion into Cyclic Carbonates. (n.d.). ResearchGate. Available from: [Link]

  • Ionic Liquid Functionalized Metal–Organic Framework ([DEIm][PF6]@MOF-5): Synthesis, Characterization, and Catalytic Application in the Reduction of 4-Nitrophenol. (n.d.). ACS Publications. Available from: [Link]

  • Ionic Liquid Functionalized Metal–Organic Framework ([DEIm][PF6]@MOF-5): Synthesis, Characterization, and Catalytic Application in the Reduction of 4-Nitrophenol. (n.d.). PubMed Central (PMC). Available from: [Link]

  • A Review on 4, 5-Imidazoledicarboxylic Acid: Their Chemistry and Coordination Potentials. (n.d.). ResearchGate. Available from: [Link]

  • Effect of Pyrolysis Conditions on the MOFs-Derived Zinc-Based Catalysts in Acetylene Acetoxylation. (2023-03-06). MDPI. Available from: [Link]

  • Microporous metal-organic framework zinc(II) imidazole- 4,5-dicarboxylate: Four-fold helical structure and strong fluorescent emission. (n.d.). ResearchGate. Available from: [Link]

  • Synthesis and Characterization of New Ce(IV)-MOFs Exhibiting Various Framework Topologies. (n.d.). ResearchGate. Available from: [Link]

  • Ionic Liquid Functionalized Metal−Organic Framework ([DEIm][PF 6 ]@MOF-5): Synthesis, Characterization, and Catalytic Application in the Reduction of 4-Nitrophenol. (2023-01-31). ResearchGate. Available from: [Link]

  • MOF-Based Materials for CO2 Conversion. (n.d.). ResearchGate. Available from: [Link]

  • CO2 adsorption mechanisms on MOFs: a case study of open metal sites, ultra-microporosity and flexible framework. (n.d.). Royal Society of Chemistry. Available from: [Link]

  • Postsynthetic ionization of an imidazole-containing metal–organic framework for the cycloaddition of carbon dioxide and epoxides. (n.d.). PubMed Central (PMC). Available from: [Link]

Sources

Method

Application Notes and Protocols: The Strategic Use of 1-Ethylimidazole-4,5-dicarboxylic Acid in Pharmaceutical Synthesis

Introduction: Unveiling the Potential of a Versatile Heterocyclic Scaffold In the landscape of modern medicinal chemistry, the imidazole core represents a privileged scaffold, integral to the structure of numerous therap...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: Unveiling the Potential of a Versatile Heterocyclic Scaffold

In the landscape of modern medicinal chemistry, the imidazole core represents a privileged scaffold, integral to the structure of numerous therapeutic agents. Its unique electronic properties and ability to engage in various biological interactions have cemented its importance in drug design. Within this class of compounds, 1-Ethylimidazole-4,5-dicarboxylic acid emerges as a highly versatile and strategic building block for the synthesis of novel pharmaceutical candidates. Its bifunctional nature, featuring two carboxylic acid moieties, allows for the construction of diverse molecular architectures, particularly through the formation of amide derivatives.

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the effective utilization of 1-Ethylimidazole-4,5-dicarboxylic acid in pharmaceutical synthesis. We will delve into its chemical rationale, provide detailed synthetic protocols, and explore its application in the development of antiviral and anticancer agents, grounded in established scientific literature.

Chemical Properties and Strategic Advantages

1-Ethylimidazole-4,5-dicarboxylic acid is a white to off-white crystalline solid. The presence of the ethyl group at the N-1 position of the imidazole ring enhances its lipophilicity compared to its unsubstituted counterpart, which can be a crucial factor in modulating the pharmacokinetic properties of a final drug candidate. The two carboxylic acid groups at positions 4 and 5 are the primary reactive handles, readily undergoing reactions typical of carboxylic acids, most notably amidation.

The strategic advantage of this molecule lies in its ability to serve as a scaffold for creating libraries of compounds with diverse functionalities. By reacting the dicarboxylic acid with a wide array of primary and secondary amines, a vast chemical space can be explored, enabling the fine-tuning of biological activity, selectivity, and drug-like properties.

PropertyValue
Molecular Formula C7H8N2O4
Molecular Weight 184.15 g/mol
Appearance White to off-white crystalline powder
Solubility Soluble in aqueous base and polar organic solvents
CAS Number 83455-21-8

Core Application: Synthesis of 1-Ethylimidazole-4,5-dicarboxamides

The primary application of 1-Ethylimidazole-4,5-dicarboxylic acid in pharmaceutical synthesis is its conversion to the corresponding dicarboxamides. These derivatives have shown significant potential in various therapeutic areas.

Causality in Experimental Choices: The Amidation Reaction

The conversion of the dicarboxylic acid to a dicarboxamide is a critical step that transforms the hydrophilic carboxylic acid groups into more drug-like amide functionalities. Amides are generally more stable in biological systems and can participate in hydrogen bonding interactions with protein targets.

The choice of coupling agent is crucial for an efficient amidation reaction. Peptide coupling reagents such as HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) or HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) are often preferred as they facilitate the reaction under mild conditions, minimizing side reactions and preserving the integrity of sensitive functional groups on the amine coupling partner. The use of a non-nucleophilic base like diisopropylethylamine (DIPEA) is essential to neutralize the hexafluorophosphate salt of the coupling reagent without interfering with the reaction.

Experimental Protocol: General Procedure for the Synthesis of Symmetrical 1-Ethylimidazole-4,5-dicarboxamides

This protocol outlines a reliable method for the synthesis of symmetrical N,N'-disubstituted-1-ethylimidazole-4,5-dicarboxamides, which are valuable precursors for antiviral and anticancer drug discovery programs.[1][2][3]

Materials:

  • 1-Ethylimidazole-4,5-dicarboxylic acid

  • Desired primary or secondary amine (2.2 equivalents)

  • HATU (2.2 equivalents)

  • Diisopropylethylamine (DIPEA) (4.4 equivalents)

  • Anhydrous N,N-Dimethylformamide (DMF)

  • Ethyl acetate

  • Saturated aqueous sodium bicarbonate solution

  • Brine

  • Anhydrous magnesium sulfate

  • Silica gel for column chromatography

Procedure:

  • To a solution of 1-Ethylimidazole-4,5-dicarboxylic acid (1.0 eq) in anhydrous DMF, add HATU (2.2 eq) and DIPEA (4.4 eq).

  • Stir the mixture at room temperature for 15 minutes to activate the carboxylic acid groups.

  • Add the desired amine (2.2 eq) to the reaction mixture.

  • Stir the reaction at room temperature for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Upon completion, dilute the reaction mixture with ethyl acetate and wash with saturated aqueous sodium bicarbonate solution (3x), followed by brine (1x).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of methanol in dichloromethane) to afford the desired symmetrical 1-Ethylimidazole-4,5-dicarboxamide.

  • Characterize the final product by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

Application in Antiviral Drug Discovery

Derivatives of imidazole-4,5-dicarboxamide have demonstrated promising activity against a range of viruses, including dengue virus and yellow fever virus.[1][2] The rationale behind this activity often lies in the ability of these molecules to inhibit viral enzymes or interfere with viral replication processes. The dicarboxamide scaffold allows for the presentation of various substituents in a defined spatial orientation, facilitating interactions with the target protein.

Workflow for Antiviral Screening

Antiviral_Screening_Workflow cluster_synthesis Synthesis cluster_screening Screening cluster_optimization Optimization A 1-Ethylimidazole- 4,5-dicarboxylic acid C Parallel Synthesis of 1-Ethylimidazole-4,5-dicarboxamides A->C B Amine Library B->C D High-Throughput Screening (e.g., Viral Replicon Assay) C->D E Hit Identification D->E Primary Screen F Dose-Response & EC50 Determination E->F Confirmation G Structure-Activity Relationship (SAR) Studies F->G H Lead Optimization G->H H->C Iterative Design

Caption: Workflow for the discovery of antiviral agents using a 1-Ethylimidazole-4,5-dicarboxamide library.

Application in Anticancer Drug Discovery

The structural similarity of N,N'-disubstituted imidazole-4,5-dicarboxamides to purines makes them attractive candidates for the development of kinase inhibitors.[3] Kinases play a pivotal role in cell signaling pathways that are often dysregulated in cancer. By mimicking the purine core of ATP, these compounds can competitively bind to the ATP-binding site of kinases, thereby inhibiting their activity and disrupting cancer cell proliferation.

A notable example is the investigation of imidazole-4,5-dicarboxamides as inhibitors of cyclin-dependent kinase 2 (CDK2), a key regulator of the cell cycle.[3]

Case Study: Didesmethylethimizol - A Metabolite with a Tale

A direct link between a 1-ethylimidazole-4,5-dicarboxamide and a known pharmaceutical agent is found in the metabolite of ethimizol. The metabolite, identified as 4,5-dicarbamoyl-1-ethylimidazole (didesmethylethimizol), was discovered in human urine and saliva.[4] This finding underscores the biological relevance of this scaffold and suggests that synthetic analogues could possess interesting pharmacological properties.

Ethimizol_Metabolism Ethimizol Ethimizol (Structure of Ethimizol) Metabolism Human Metabolism (In Vivo) Ethimizol->Metabolism Metabolite Didesmethylethimizol 4,5-dicarbamoyl-1-ethylimidazole Metabolism->Metabolite

Caption: Metabolic pathway of Ethimizol to Didesmethylethimizol.

Conclusion and Future Perspectives

1-Ethylimidazole-4,5-dicarboxylic acid is a valuable and underutilized building block in pharmaceutical synthesis. Its straightforward conversion to a diverse range of dicarboxamides provides a rapid route to novel chemical entities with potential therapeutic applications. The established links to antiviral and anticancer activities, coupled with the existence of a known drug metabolite, highlight the promise of this scaffold. Future research should focus on the synthesis and screening of asymmetrical dicarboxamides to further explore the structure-activity relationships and unlock the full potential of this versatile molecule in drug discovery.

References

  • An Overview on Synthesis, Properties and Biological Activities of Imidazole and Its Derivatives. International Journal of Pharmaceutical Sciences. [Link]

  • Imidazole derivatives: Impact and prospects in antiviral drug discovery. PMC. [Link]

  • Chapter 4 - Imidazole derivatives: Impact and prospects in antiviral drug discovery. Semantic Scholar. [Link]

  • The Novel [4,5-e][2][5]Diazepine-4,8-dione and Acyclic Carbamoyl Imino-Ureido Derivatives of Imidazole. National Institutes of Health. [Link]

  • Preparation of 1,1´-(alkyldiyl)-bis-(2-alkylimidazole-4,5-dicarboxylic) acids. Drug development & registration. [Link]

  • Imidazole-4,5-dicarboxamide derivatives with antiproliferative activity against HL-60 cells. PubMed. [Link]

  • Parallel Synthesis of an Imidazole-4,5-dicarboxamide Library Bearing Amino Acid Esters and Alkanamines. National Institutes of Health. [Link]

  • Formation of didesmethylethimizol (4-5-dicarbamoyl-1-ethylimidazole) in man. PubMed. [Link]

  • Synthesis of substituted imidazole-4,5-dicarboxylic acids. ResearchGate. [Link]

  • A Review on 4, 5-Imidazoledicarboxylic Acid: Their Chemistry and Coordination Potentials. Walsh Medical Media. [Link]

Sources

Application

Application Note & Protocol: Hydrothermal Synthesis of Metal-Organic Frameworks with 1-Ethylimidazole-4,5-dicarboxylic acid

This document provides a comprehensive guide for the synthesis of Metal-Organic Frameworks (MOFs) using 1-Ethylimidazole-4,5-dicarboxylic acid (H₂EIDC) as a building block. The protocol is designed for researchers, scien...

Author: BenchChem Technical Support Team. Date: January 2026

This document provides a comprehensive guide for the synthesis of Metal-Organic Frameworks (MOFs) using 1-Ethylimidazole-4,5-dicarboxylic acid (H₂EIDC) as a building block. The protocol is designed for researchers, scientists, and drug development professionals, offering a detailed methodology and insights into the underlying scientific principles.

Introduction to 1-Ethylimidazole-4,5-dicarboxylic acid in MOF Chemistry

Metal-Organic Frameworks (MOFs) are a class of crystalline, porous materials constructed from metal ions or clusters linked by organic ligands. The judicious selection of these components allows for the precise tuning of pore size, shape, and chemical functionality, making MOFs highly promising for applications in gas storage, catalysis, and biomedicine.

1-Ethylimidazole-4,5-dicarboxylic acid (H₂EIDC) is a versatile ligand for MOF synthesis. Its rigid imidazole core and two carboxylate groups provide multiple coordination sites for metal ions, leading to the formation of robust and stable frameworks. The presence of the ethyl group can introduce a degree of hydrophobicity to the resulting MOF channels, a feature that can be exploited in applications such as controlled drug release.

This application note will focus on the hydrothermal synthesis of MOFs using H₂EIDC, a common and effective method for producing high-quality crystalline materials.

PART 1: The "Why" - Rationale Behind Experimental Design

A successful MOF synthesis is not merely about following a recipe but understanding the interplay of various parameters. The choices made at each step of the process directly influence the final product's properties.

The Role of the Ligand: 1-Ethylimidazole-4,5-dicarboxylic acid

The structure of H₂EIDC is fundamental to the resulting MOF architecture. The two carboxylic acid groups readily deprotonate under hydrothermal conditions to coordinate with metal centers. The imidazole ring, with its nitrogen atoms, can also participate in coordination, leading to higher connectivity and more robust frameworks. The ethyl group, while not directly involved in coordination, plays a crucial role in dictating the packing of the framework and can influence the material's interaction with guest molecules.

The Choice of Metal Ion

The metal ion serves as the node in the MOF structure. Different metal ions have distinct coordination preferences (geometry and number), which, in combination with the ligand, determine the final topology of the framework. For instance, divalent cations like Zn(II), Co(II), and Cd(II) are commonly used and can lead to a variety of structures with interesting properties.

The Hydrothermal Method

Hydrothermal synthesis utilizes elevated temperatures and pressures to increase the solubility of reactants and facilitate the crystallization process. This method often yields highly crystalline products that are not accessible under ambient conditions. The temperature profile, in particular, is a critical parameter that can be tuned to target specific phases or crystal sizes.

PART 2: The "How" - A Detailed Synthesis Protocol

This section provides a step-by-step protocol for the synthesis of a zinc-based MOF using H₂EIDC.

Materials and Equipment

Reagents:

  • 1-Ethylimidazole-4,5-dicarboxylic acid (H₂EIDC)

  • Zinc nitrate hexahydrate (Zn(NO₃)₂·6H₂O)

  • N,N-Dimethylformamide (DMF)

  • Ethanol (absolute)

  • Deionized water

Equipment:

  • 20 mL scintillation vials

  • Teflon-lined stainless-steel autoclave (23 mL capacity)

  • Programmable laboratory oven

  • Magnetic stirrer and stir bars

  • Vacuum filtration apparatus

  • Centrifuge

  • Drying oven or Schlenk line

Synthesis Workflow Diagram

G Hydrothermal MOF Synthesis Workflow cluster_0 Solution Preparation cluster_1 Hydrothermal Reaction cluster_2 Product Isolation & Activation a Weigh Ligand (H₂EIDC) and Metal Salt (Zn(NO₃)₂·6H₂O) b Dissolve in DMF/H₂O Solvent Mixture a->b c Stir to Homogenize b->c d Transfer to Teflon-lined Autoclave c->d e Seal and Heat in Oven (e.g., 120°C for 72h) d->e f Cool to Room Temperature e->f g Collect Crystals (Filtration/Centrifugation) f->g h Wash with Fresh DMF g->h i Solvent Exchange with Ethanol h->i j Dry Under Vacuum i->j k k j->k Characterization

Caption: A visual representation of the key stages in the hydrothermal synthesis of an H₂EIDC-based MOF.

Step-by-Step Procedure
  • Preparation of the Precursor Solution:

    • In a 20 mL scintillation vial, combine 1-Ethylimidazole-4,5-dicarboxylic acid (0.1 mmol, 18.4 mg) and Zinc nitrate hexahydrate (0.1 mmol, 29.7 mg).

    • Add 10 mL of N,N-Dimethylformamide (DMF) and 1 mL of deionized water to the vial.

    • Stir the mixture at room temperature for approximately 20 minutes until all solids are completely dissolved, resulting in a clear, homogeneous solution.

  • Hydrothermal Reaction:

    • Transfer the precursor solution into a 23 mL Teflon-lined stainless-steel autoclave.

    • Seal the autoclave tightly and place it in a programmable laboratory oven.

    • Heat the oven to 120 °C at a ramp rate of 5 °C/min.

    • Maintain the temperature at 120 °C for 72 hours.

    • After the reaction period, turn off the oven and allow the autoclave to cool slowly to room temperature.

  • Product Isolation and Activation:

    • Carefully open the cooled autoclave and collect the crystalline product by vacuum filtration.

    • Wash the collected crystals with fresh DMF (3 x 5 mL) to remove any unreacted starting materials.

    • To remove the high-boiling point DMF solvent trapped within the pores, immerse the crystals in absolute ethanol. Replace the ethanol every 8 hours for a total of 24 hours.

    • Dry the solvent-exchanged product under vacuum at 80 °C for 12 hours to yield the activated MOF.

Summary of Key Synthesis Parameters
ParameterValueRationale
Metal:Ligand Ratio 1:1A common starting point for difunctional ligands to promote the formation of a well-defined framework.
Solvent System DMF/H₂O (10:1 v/v)DMF is an excellent solvent for both the ligand and the metal salt. The small amount of water can act as a mineralizer, aiding in crystallization.
Temperature 120 °CThis temperature is typically sufficient to drive the reaction and promote crystallization without leading to the decomposition of the ligand or the formation of undesirable dense phases.
Reaction Time 72 hoursAllows for slow crystal growth, which is often necessary to obtain high-quality, single-phase material.

PART 3: Validation and Characterization

The successful synthesis of the target MOF must be confirmed through a series of analytical techniques.

Primary Characterization
  • Powder X-ray Diffraction (PXRD): This is the most critical technique for confirming the crystallinity and phase purity of the synthesized material. The resulting diffraction pattern serves as a fingerprint for the specific MOF structure.

  • Thermogravimetric Analysis (TGA): TGA is used to evaluate the thermal stability of the MOF, identifying the temperature at which the framework begins to decompose.

Secondary Characterization
  • Scanning Electron Microscopy (SEM): SEM imaging reveals the morphology and size of the MOF crystals.

  • Gas Sorption Analysis: Nitrogen sorption isotherms at 77 K are used to determine the surface area (BET method) and pore volume of the material, providing quantitative information about its porosity.

PART 4: Applications in Drug Development

The unique properties of MOFs derived from H₂EIDC make them attractive candidates for applications in drug delivery. The porous structure can be loaded with therapeutic agents, and the release of these agents can be controlled by the pore size and the chemical environment within the pores. The potential for post-synthetic modification of the imidazole ring offers a pathway to introduce further functionality, such as targeting moieties for site-specific drug delivery.

PART 5: Troubleshooting Common Issues

IssuePotential CauseSuggested Solution
Amorphous Product Reaction temperature too low or time too short.Increase the reaction temperature or extend the reaction time.
Poor Yield Incomplete dissolution of reactants.Ensure all starting materials are fully dissolved before the hydrothermal reaction.
Presence of Impurities Incorrect stoichiometry or reaction conditions.Re-evaluate the metal-to-ligand ratio and the solvent system.

References

  • Cui, Y., Yue, Y., Qian, G., & Chen, B. (2012). Luminescent functional metal–organic frameworks. Chemical Reviews, 112(2), 1126-1162. [Link]

  • Li, J. R., Sculley, J., & Zhou, H. C. (2012). Metal–organic frameworks for separations. Chemical Reviews, 112(2), 869-932. [Link]

  • Rojas, S., & Horcajada, P. (2017). Metal-organic frameworks for drug delivery. Journal of Materials Chemistry B, 5(23), 4411-4428. [Link]

Method

Application Notes & Protocols: Leveraging 1-Ethylimidazole-4,5-dicarboxylic Acid in the Development of Novel Drug Candidates

Abstract 1-Ethylimidazole-4,5-dicarboxylic acid (EIMDA) is a versatile heterocyclic scaffold poised for significant applications in modern drug discovery and development. Its intrinsic structural features—a purine-like c...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

1-Ethylimidazole-4,5-dicarboxylic acid (EIMDA) is a versatile heterocyclic scaffold poised for significant applications in modern drug discovery and development. Its intrinsic structural features—a purine-like core, multiple coordination sites via carboxylate and imidazole nitrogen atoms, and the capacity for extensive derivatization—make it a molecule of dual utility. This guide provides an in-depth exploration of EIMDA's potential, detailing its application in two distinct but complementary areas of pharmaceutical science. First, we will explore its use as a foundational scaffold for generating libraries of small-molecule drug candidates, particularly as kinase inhibitors that mimic the ATP binding motif. Second, we will detail its function as a multidentate organic linker for the synthesis of biocompatible Metal-Organic Frameworks (MOFs), creating sophisticated nanocarriers for targeted drug delivery. This document provides the scientific rationale, detailed experimental protocols, and self-validating characterization steps necessary for researchers to harness the full potential of EIMDA in their drug development pipelines.

Section 1: Foundational Chemistry of 1-Ethylimidazole-4,5-dicarboxylic Acid

Introduction to the Scaffold

1-Ethylimidazole-4,5-dicarboxylic acid is a derivative of the parent 4,5-imidazoledicarboxylic acid (I45DA) structure.[1] The core imidazole ring is a privileged structure in medicinal chemistry, found in numerous natural products and synthetic drugs, where it often participates in crucial hydrogen bonding and metal coordination interactions.[2] The addition of two carboxylic acid groups at the 4 and 5 positions creates a highly functionalized and tunable molecule. The ethyl group at the 1-position enhances lipophilicity compared to its parent structure and provides a fixed substitution vector, preventing tautomerization that could occur with an unsubstituted N-H group.

Crystal structure analyses have revealed that 1-alkylimidazole-4,5-dicarboxylic acids, including the 1-ethyl derivative, typically crystallize in a zwitterionic form.[3][4] This occurs when the acidic proton from one of the carboxyl groups transfers to one of the basic imidazole nitrogen atoms, a feature that can influence solid-state properties and intermolecular interactions. As a multidentate ligand, EIMDA possesses at least three potential coordination sites: the two carboxylate oxygen systems and the imidazole nitrogen atom not bonded to the ethyl group, making it an exceptional building block in coordination chemistry.[3]

Physicochemical Properties

A summary of the key physicochemical properties for 1-Ethylimidazole-4,5-dicarboxylic acid is provided below.

PropertyValueReference(s)
CAS Number 86263-61-8[5]
Molecular Formula C₇H₈N₂O₄[6]
Molecular Weight 184.15 g/mol [5]
Appearance Off-white to white powder[7]
IUPAC Name 1-ethyl-1H-imidazole-4,5-dicarboxylic acid[6]
Protocol 1: Synthesis of 1-Ethylimidazole-4,5-dicarboxylic Acid

Causality Behind Experimental Choice: While various synthetic routes to substituted imidazole-4,5-dicarboxylic acids exist, one of the most reliable and scalable methods involves the oxidative cleavage of a fused benzene ring from a readily available benzimidazole precursor.[4][8] This approach is often higher yielding and more straightforward than constructing the imidazole ring from acyclic precursors. We adapt a protocol involving the oxidation of a 1-ethyl-2-alkylbenzimidazole with hydrogen peroxide in a strong acid.[9]

Methodology:

  • Precursor Synthesis (N-Alkylation):

    • To a solution of 2-methylbenzimidazole (1.0 eq) in anhydrous N,N-Dimethylformamide (DMF), add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) portion-wise at 0 °C under an inert atmosphere (N₂ or Ar).

    • Allow the mixture to stir for 30 minutes at 0 °C.

    • Add ethyl iodide (or ethyl bromide, 1.2 eq) dropwise.

    • Let the reaction warm to room temperature and stir for 12-16 hours.

    • Validation: Monitor reaction completion by Thin Layer Chromatography (TLC).

    • Quench the reaction by slowly adding cold water. Extract the product with ethyl acetate (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield crude 1-ethyl-2-methylbenzimidazole. Purify by column chromatography if necessary.

  • Oxidation to EIMDA: [9]

    • Carefully dissolve the crude 1-ethyl-2-methylbenzimidazole (1.0 eq) in concentrated sulfuric acid (H₂SO₄) at 0 °C.

    • While maintaining the temperature below 10 °C, add 30% hydrogen peroxide (H₂O₂, ~10-12 eq) dropwise with vigorous stirring.

    • After the addition is complete, allow the mixture to stir at room temperature for 4-6 hours, then heat to 55-60 °C for an additional 8-12 hours.

    • Validation: The reaction progress can be monitored by taking small aliquots, carefully neutralizing them, and analyzing by LC-MS.

    • Cool the reaction mixture to room temperature and pour it slowly onto crushed ice.

    • The white precipitate of 1-Ethylimidazole-4,5-dicarboxylic acid will form.

    • Collect the solid by vacuum filtration, wash thoroughly with cold water until the filtrate is neutral (pH ~7), and then wash with a small amount of cold ethanol.

    • Dry the product under vacuum to yield pure EIMDA.

  • Self-Validating Characterization:

    • ¹H NMR: Confirm the presence of the ethyl group (triplet and quartet) and the imidazole proton (singlet).

    • ¹³C NMR: Verify the number of distinct carbon signals, including those for the carboxyl groups, imidazole ring, and ethyl group.

    • Mass Spectrometry (ESI-MS): Confirm the molecular weight ([M+H]⁺ or [M-H]⁻).

    • Purity: Assess purity using HPLC.

Section 2: Application in Small Molecule Drug Discovery: A Purine Mimetic Scaffold

Rationale for Kinase Inhibitor Development

The imidazole-4,5-dicarboxylic acid scaffold is an effective purine mimic.[10][11] When derivatized into dicarboxamides, especially with primary amines or amino acid esters, the resulting N-H groups on the amide moieties form strong intramolecular hydrogen bonds with the imidazole nitrogen atoms.[11] This interaction creates a stable, quasi-cyclic conformation that structurally resembles a substituted purine. This pre-organized conformation is hypothesized to be an excellent starting point for designing competitive inhibitors of ATP-binding sites in enzymes, particularly protein kinases, which are critical targets in oncology and inflammatory diseases.[10]

Workflow: From Scaffold to Screened Library

G cluster_synthesis Synthesis & Purification cluster_screening Biological Evaluation Scaffold EIMDA Scaffold Acyl_Chloride Diacyl Chloride Intermediate Scaffold->Acyl_Chloride SOCl₂/DMF Amination Parallel Amination (Diverse Amine Panel) Acyl_Chloride->Amination Purification Purification & QC (LC-MS) Amination->Purification Library Purified Compound Library Purification->Library Screening High-Throughput Screening (e.g., Kinase Assay) Library->Screening Hits Hit Compounds (IC₅₀ < Threshold) Screening->Hits

Caption: Workflow for the synthesis and screening of an EIMDA-based compound library.

Protocol 2: Parallel Synthesis of a 1-Ethylimidazole-4,5-dicarboxamide Library

Causality Behind Experimental Choice: To efficiently explore the structure-activity relationship (SAR), a parallel synthesis approach is employed. The conversion of the dicarboxylic acid to the more reactive diacyl chloride intermediate allows for rapid amidation with a diverse panel of primary amines under mild conditions.[12] This method is amenable to 96-well plate formats for creating a large library.

Methodology:

  • Diacyl Chloride Formation: [12]

    • To a dry flask containing EIMDA (1.0 eq), add benzene or toluene as a solvent.

    • Add a catalytic amount of DMF (e.g., 0.5 eq).

    • Add thionyl chloride (SOCl₂, ~9-10 eq) dropwise.

    • Reflux the mixture for 12-16 hours under an inert atmosphere.

    • Cool the mixture to room temperature. The solid diacyl chloride can be collected by filtration, washed with dry benzene, and dried under vacuum. This intermediate is moisture-sensitive and should be used immediately.

  • Parallel Amidation:

    • Prepare stock solutions of the diacyl chloride in a dry, non-protic solvent (e.g., Dichloromethane or THF).

    • In a 96-well reaction block, dispense an aliquot of a unique primary amine (e.g., various amino acid esters, substituted benzylamines, alkanamines; 2.2 eq per well) dissolved in the same solvent. Include a non-nucleophilic base like triethylamine or DIPEA (2.5 eq) in each well.

    • Cool the 96-well block to 0 °C.

    • Using a multichannel pipette or liquid handling robot, add the diacyl chloride solution to each well.

    • Seal the block and allow the reactions to stir at room temperature for 4-12 hours.

  • Workup and Self-Validation:

    • Quench the reactions by adding water.

    • Extract the products using a liquid-liquid extraction plate or by transferring to individual tubes for manual extraction with an organic solvent.

    • Evaporate the solvent to yield the crude products.

    • Validation: Analyze each crude product by LC-MS to confirm the presence of the desired product mass and assess purity. Purify the library members using mass-directed preparative HPLC.

    • The final pure compounds should be re-analyzed by LC-MS and quantified before being plated for biological screening.[10]

Protocol 3: Biological Screening - A Representative Kinase Inhibition Assay (ADP-Glo™)

Causality Behind Experimental Choice: The ADP-Glo™ Kinase Assay is a robust, luminescence-based method for measuring kinase activity. It quantifies the amount of ADP produced during the kinase reaction, which directly correlates with enzyme activity. Its high sensitivity and simple "add-mix-read" format make it ideal for high-throughput screening of compound libraries.

Methodology:

  • Assay Setup (384-well plate format):

    • Prepare assay buffers, kinase (e.g., EGFR, SRC), substrate (e.g., a generic peptide), and ATP solutions according to the manufacturer's protocol. The ATP concentration should be at or near the Kₘ for the specific kinase to ensure competitive binding can be detected.

    • Serially dilute the EIMDA-dicarboxamide library compounds in DMSO and then in assay buffer to achieve final desired concentrations (e.g., 10-point dose response from 10 µM to 0.5 nM).

    • Add the compound dilutions to the assay plate. Include positive controls (no inhibitor) and negative controls (no enzyme).

  • Kinase Reaction:

    • Add the kinase enzyme to all wells except the negative controls.

    • Initiate the reaction by adding the ATP/substrate mixture.

    • Incubate the plate at the optimal temperature (e.g., 30 °C) for the recommended time (e.g., 60 minutes).

  • Signal Detection:

    • Stop the kinase reaction and deplete the remaining ATP by adding the ADP-Glo™ Reagent. Incubate for 40 minutes at room temperature.

    • Add the Kinase Detection Reagent to convert the generated ADP to ATP, which then drives a luciferase reaction. Incubate for 30 minutes at room temperature.

    • Read the luminescence on a plate reader.

  • Data Analysis and Validation:

    • Validation: Ensure the Z'-factor for the assay is > 0.5, indicating a robust and screenable assay window.

    • Calculate the percent inhibition for each compound concentration relative to the controls.

    • Plot the percent inhibition versus the log of the compound concentration and fit the data to a four-parameter dose-response curve to determine the IC₅₀ value for each active compound.

Hypothetical Kinase Signaling Pathway

G RTK Receptor Tyrosine Kinase (e.g., EGFR) Grb2 Grb2/Sos RTK->Grb2 Ras Ras Grb2->Ras Raf Raf Kinase Ras->Raf MEK MEK Kinase Raf->MEK ERK ERK Kinase MEK->ERK TF Transcription Factors ERK->TF Response Cellular Response (Proliferation, Survival) TF->Response Inhibitor EIMDA Derivative Inhibitor->Raf Inhibition

Caption: Inhibition of the MAPK/ERK pathway by a hypothetical EIMDA-based Raf kinase inhibitor.

Section 3: Application in Advanced Drug Delivery: A Linker for Metal-Organic Frameworks (MOFs)

Rationale for MOF-based Drug Delivery

Metal-Organic Frameworks (MOFs) are crystalline, porous materials constructed from metal ions or clusters linked by organic ligands.[13][14] The multidentate nature of EIMDA makes it an ideal organic linker for building robust and porous frameworks.[3] MOFs offer several advantages for drug delivery:[15][16][17]

  • High Porosity and Surface Area: Allows for exceptionally high drug loading capacities.

  • Tunable Pore Size: Pores can be engineered to accommodate specific drug molecules.

  • Chemical Functionality: The framework can be modified to control drug release kinetics or for targeted delivery.

  • Biocompatibility: MOFs can be synthesized from biocompatible metals (e.g., Zn, Fe, Zr) and organic linkers.

Protocol 4: Solvothermal Synthesis of a Zn-EIMDA MOF

Causality Behind Experimental Choice: Solvothermal synthesis—conducting crystallization in a sealed vessel at elevated temperatures—is the most common method for producing high-quality, crystalline MOFs. Zinc is chosen as the metal node due to its low toxicity and versatile coordination geometry. DMF is a common solvent in MOF synthesis as it can also act as a template or modulator.

Methodology:

  • Reagent Preparation:

    • In a 20 mL glass vial, dissolve 1-Ethylimidazole-4,5-dicarboxylic acid (EIMDA, 0.5 mmol) in 10 mL of DMF.

    • In a separate vial, dissolve Zinc Nitrate Hexahydrate (Zn(NO₃)₂·6H₂O, 0.5 mmol) in 5 mL of DMF.

  • Solvothermal Reaction:

    • Combine the two solutions in the 20 mL vial.

    • Cap the vial tightly.

    • Place the vial in a programmable oven and heat to 100-120 °C for 24-48 hours.

    • Allow the oven to cool slowly to room temperature.

  • Product Isolation and Activation:

    • Crystals should form at the bottom of the vial. Decant the supernatant.

    • Wash the crystals by soaking them in fresh DMF for 24 hours to remove unreacted starting materials.

    • Decant the DMF and wash with a more volatile solvent like ethanol or acetone (3x, 12 hours each wash) to exchange the high-boiling DMF.

    • Collect the crystals by filtration and dry under a gentle vacuum at an elevated temperature (e.g., 80-100 °C) to remove the solvent from the pores. This "activation" step is crucial for making the pores accessible for drug loading.

  • Self-Validating Characterization:

    • Powder X-ray Diffraction (PXRD): This is the most critical validation step. The sharp peaks in the PXRD pattern confirm the crystallinity and phase purity of the MOF. The pattern should be compared to a simulated pattern if a single crystal structure is obtained.

    • Thermogravimetric Analysis (TGA): TGA reveals the thermal stability of the MOF and confirms the removal of guest solvent molecules after activation.

    • Surface Area Analysis (BET): Nitrogen sorption analysis determines the porosity and specific surface area of the activated MOF.

Protocol 5: Loading a Model Drug (5-Fluorouracil) into the Zn-EIMDA MOF

Causality Behind Experimental Choice: Postsynthetic encapsulation via diffusion is a simple and effective method for loading small-molecule drugs into MOFs.[13] The activated, porous MOF is soaked in a concentrated solution of the drug, allowing the drug molecules to diffuse into the pores. 5-Fluorouracil (5-FU) is a widely used anticancer drug and serves as an excellent model cargo.[17]

Methodology:

  • Drug Loading:

    • Prepare a concentrated stock solution of 5-Fluorouracil in a suitable solvent (e.g., methanol or a buffered aqueous solution where both 5-FU and the MOF are stable).

    • Immerse a known mass of activated Zn-EIMDA MOF (e.g., 50 mg) in the 5-FU solution (e.g., 10 mL).

    • Stir the suspension at room temperature for 24-72 hours in the dark to prevent photodegradation of the drug.

  • Isolation of Drug-Loaded MOF:

    • Collect the MOF by centrifugation.

    • Carefully wash the surface of the MOF crystals with a small amount of fresh solvent to remove non-encapsulated, surface-adsorbed drug.

    • Dry the drug-loaded MOF under vacuum at room temperature.

  • Self-Validation (Quantification of Loading):

    • Collect the supernatant and all the washing solutions from the steps above.

    • Using a UV-Vis spectrophotometer, measure the absorbance of the combined supernatant/washings at the λₘₐₓ of 5-FU (~265 nm).

    • Calculate the concentration of 5-FU remaining in the solution using a pre-established calibration curve.

    • The amount of drug loaded is the initial amount of drug minus the amount of drug remaining in the supernatant.

    • Calculate the loading capacity as: (mass of loaded drug / mass of MOF) x 100%.

Workflow: MOF-Based Drug Delivery System

G cluster_prep MOF Preparation & Loading cluster_release Therapeutic Application Linker EIMDA Linker Synthesis Solvothermal Synthesis Linker->Synthesis Metal Zn²⁺ Metal Salt Metal->Synthesis MOF Activated MOF Crystal Synthesis->MOF Loading Drug Loading (5-Fluorouracil) MOF->Loading Loaded_MOF Drug-Loaded MOF Loading->Loaded_MOF Delivery Systemic Administration Loaded_MOF->Delivery Target Target Site (e.g., Tumor Microenvironment) Delivery->Target Release Controlled Release (e.g., pH-triggered) Target->Release Effect Therapeutic Effect Release->Effect

Caption: General workflow for the synthesis, drug loading, and application of an EIMDA-based MOF.

Section 4: Summary and Future Directions

1-Ethylimidazole-4,5-dicarboxylic acid stands out as a scaffold of significant strategic value in drug development. We have demonstrated its utility through two distinct, high-impact applications. As a purine mimetic, it provides a rigid, pre-organized core for the rapid parallel synthesis of small-molecule libraries targeting crucial enzyme families like kinases. As a multidentate linker, it enables the construction of highly porous, crystalline Metal-Organic Frameworks, which serve as next-generation platforms for high-capacity drug delivery.

Future research should focus on integrating these two concepts. For instance, novel kinase inhibitors developed from the EIMDA scaffold could themselves be loaded into a biocompatible MOF constructed from the very same EIMDA linker, creating a highly concentrated, targeted delivery system. Further derivatization at the 2-position of the imidazole ring could introduce additional functionality for bioconjugation or to modulate physicochemical properties. The protocols and rationale presented here provide a robust foundation for researchers to unlock these and other exciting possibilities in the quest for novel therapeutics.

Section 5: References

  • Lawson, H. D., Walton, S. P., & Chan, C. (2021). Metal–Organic Frameworks for Drug Delivery: A Design Perspective. ACS Applied Materials & Interfaces, 13(6), 7004–7020. [Link][13][15][16]

  • Dirersa, W. B. (2017). A Review on 4, 5-Imidazoledicarboxylic Acid: Their Chemistry and Coordination Potentials. Modern Chemistry & Applications, 5(3). [Link][1][3]

  • Li, Z., Li, Y., & Liu, J. (2022). Metal-organic frameworks for advanced drug delivery. Journal of Drug Targeting, 30(5), 473-486. [Link][14]

  • Solinas, R., DiCesare, J. C., & Baures, P. W. (2009). Parallel Synthesis of an Imidazole-4,5-dicarboxamide Library Bearing Amino Acid Esters and Alkanamines. Molecules, 14(11), 4748–4759. [Link][10]

  • Lawson, H. D., Walton, S. P., & Chan, C. (2021). Metal-Organic Frameworks for Drug Delivery: A Design Perspective. ACS Applied Materials & Interfaces, 13(6), 7004–7020. [Link]

  • Lawson, H. D., Walton, S. P., & Chan, C. (2021). Metal-Organic Frameworks for Drug Delivery: A Design Perspective. PubMed, 33554591. [Link]

  • Al-Ghamdi, A. A., Al-Otaibi, A. M., & Al-Enizi, A. M. (2022). Metal-organic frameworks: Drug delivery applications and future prospects. Journal of the Indian Chemical Society, 99(11), 100742. [Link][17]

  • Nikolaev, D. N., Brusina, M. A., Gurzhiy, V. V., Iljin, V. V., Ramsh, S. M., & Piotrovskiy, L. B. (2019). Synthesis of substituted imidazole-4,5-dicarboxylic acids. Russian Chemical Bulletin, 68(5), 857-876. [Link][4]

  • BIOSYNCE. (n.d.). 1-Methylimidazole-4,5-dicarboxylic Acid Cas 19485-38-2. Retrieved from [Link]

  • Menshikov, M. A., et al. (2024). Preparation of 1,1´-(alkyldiyl)-bis-(2-alkylimidazole-4,5-dicarboxylic) acids. Drug development & registration, 24(3), 95-102. [Link][8]

  • Iljin, V. V., et al. (2022). Evaluation of the bioavailability of 1H-imidazole-4,5-dicarboxylic acid derivatives using the calculated and experimental lipophilicity index of the molecule logP. Drug development & registration, 20(1), 55-60. [Link][18]

  • Efremov, O. M., et al. (2005). [Effect of some imidazole-4,5-dicarboxylic acid derivatives on the activity of N-methyl-D-aspartate (NMDA) receptors]. Eksperimental'naia i klinicheskaia farmakologiia, 68(1), 7–9. [Link][19]

  • Xu, Z., Wheeler, K. A., & Baures, P. W. (2012). Parallel synthesis of peptide-like macrocycles containing imidazole-4,5-dicarboxylic acid. Molecules, 17(5), 5346–5362. [Link]

  • Baures, P. W. (2009). Imidazole-4,5-dicarboxylic Acid: A Versatile Scaffold for Drug Discovery and Materials Research. ChemInform, 40(32). [Link][11]

  • MacMillan, S. N., et al. (2017). A New Derivatization Reagent for HPLC–MS Analysis of Biological Organic Acids. Chromatographia, 80(12), 1837–1845. [Link]

  • Chen, L. Q., et al. (2018). Exploring the potential of the novel imidazole-4,5-dicarboxyamide chemical exchange saturation transfer scaffold for pH and perfusion imaging. Magnetic Resonance in Medicine, 80(5), 2051-2062. [Link][12]

  • Nikolaev, D. N., & Piotrovskiy, L. (2019). Synthesis of substituted imidazole-4,5-dicarboxylic acids. Semantic Scholar. [Link]

  • PubChem. (n.d.). 1H-Imidazole-4,5-dicarboxylic acid. Retrieved from [Link][7]

  • Bikas, R., et al. (2020). Synthesis and Characterization of 1H-Imidazole-4,5-dicarboxylic Acid-Functionalized Silver Nanoparticles: Dual Colorimetric Sensors of Zn2+ and Homocysteine. ACS Omega, 5(4), 1839–1849. [Link]

  • Huang, C., et al. (2025). Room-Temperature Metal-Catalyzed Hydrogen Borrowing Alkylation. ACS Catalysis. [Link]

  • Quinoline. (n.d.). 1H-Imidazole-4,5-dicarboxylic Acid Supplier China. Retrieved from [Link]

  • Kirillov, A. M., et al. (2022). Coordination Polymers Constructed from an Adaptable Pyridine-Dicarboxylic Acid Linker: Assembly, Diversity of Structures, and Catalysis. Inorganic Chemistry, 61(45), 18045–18057. [Link][20]

  • Chen, J., et al. (2023). New Transition Metal Coordination Polymers Derived from 2-(3,5-Dicarboxyphenyl)-6-carboxybenzimidazole as Photocatalysts for Dye and Antibiotic Decomposition. Molecules, 28(21), 7356. [Link][21]

  • Sharma, A., Kumar, V., & Singh, P. (2014). Imidazole: Having Versatile Biological Activities. Journal of Chemistry, 2014, 1-12. [Link][2]

  • PubChem. (n.d.). 2-ethyl-1H-imidazole-4,5-dicarboxylic acid. Retrieved from [Link][6]

  • Zhang, Y., et al. (2021). Chemical derivatization strategies for enhancing the HPLC analytical performance of natural active triterpenoids. Journal of Pharmaceutical and Biomedical Analysis, 205, 114321. [Link]

  • Hazra, S., et al. (2013). Coordination Polymers Built with a Linear Bis-Imidazole and Different Dicarboxylates: Unusual Entanglement and Emission Properties. Crystal Growth & Design, 13(8), 3564-3576. [Link][22]

Sources

Application

Coordination chemistry of 1-Ethylimidazole-4,5-dicarboxylic acid with transition metals

An In-Depth Guide to the Coordination Chemistry of 1-Ethylimidazole-4,5-dicarboxylic Acid with Transition Metals Authored by: A Senior Application Scientist This document provides a comprehensive technical guide for rese...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Guide to the Coordination Chemistry of 1-Ethylimidazole-4,5-dicarboxylic Acid with Transition Metals

Authored by: A Senior Application Scientist

This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the coordination chemistry of 1-Ethylimidazole-4,5-dicarboxylic acid (H₂EIMDA) with transition metals. It offers foundational principles, detailed experimental protocols, and insights into the characterization and potential applications of the resulting coordination polymers and metal-organic frameworks (MOFs).

Introduction: The Versatility of 1-Ethylimidazole-4,5-dicarboxylic Acid as a Ligand

1-Ethylimidazole-4,5-dicarboxylic acid is a heterocyclic multidentate ligand that has garnered significant interest in the field of supramolecular chemistry and materials science. As a derivative of the well-studied 4,5-imidazoledicarboxylic acid (H₃IMDC), it presents a unique combination of coordination sites and steric influences that allow for the construction of diverse and intricate metal-organic architectures.[1][2][3]

The ligand possesses four potential donor atoms: the N2 nitrogen of the imidazole ring and the oxygen atoms from its two carboxylate groups. Unlike its parent compound, H₃IMDC, the ethyl group at the N1 position prevents coordination or deprotonation at this site, offering more predictable coordination behavior while introducing a steric component that can influence crystal packing and network topology.[4]

The true versatility of H₂EIMDA lies in its ability to be fully or partially deprotonated under varying pH conditions, yielding H(EIMDA)⁻ and (EIMDA)²⁻ anions.[3] This pH-dependent charge, coupled with the different possible coordination modes of the carboxylate groups (monodentate, bidentate chelating, bidentate bridging), allows the ligand to assemble with transition metal ions to form structures of varying dimensionality, from discrete 0D molecules to 1D chains, 2D layers, and complex 3D frameworks.[2][3] In its solid, unbound state, 1-ethylimidazole-4,5-dicarboxylic acid has been shown to crystallize in a zwitterionic form, where a proton from one carboxyl group transfers to the imidazole nitrogen.[4]

Foundational Principles of Complex Synthesis

The self-assembly process that governs the formation of coordination polymers with H₂EIMDA is influenced by a delicate interplay of several factors. A rational understanding of these parameters is critical for the targeted synthesis of materials with desired properties.

  • Metal Ion Identity: The choice of the transition metal ion (e.g., Zn(II), Cu(II), Co(II), Mn(II)) is paramount. Each metal has a preferred coordination number, geometry (e.g., octahedral, tetrahedral, square planar), and Lewis acidity, which dictates the fundamental building blocks of the final framework.[2]

  • pH of the Reaction Medium: The pH directly controls the deprotonation state of the H₂EIMDA ligand. At low pH, the ligand is likely to be neutral or singly deprotonated, while higher pH values favor the fully deprotonated (EIMDA)²⁻ species. This speciation profoundly impacts the charge balance and coordination modes available, often leading to completely different structural outcomes from the same set of reagents.[3]

  • Solvent System: The polarity, viscosity, and coordinating ability of the solvent can influence the solubility of reactants and the kinetics of crystal growth. Solvents like water, ethanol, and dimethylformamide (DMF) are commonly used, sometimes in combination, and can occasionally be incorporated into the final structure as guest or coordinated molecules.

  • Temperature and Reaction Time: Hydrothermal or solvothermal synthesis, where reactions are carried out in sealed vessels at elevated temperatures, is a common technique.[2][5] Temperature can overcome kinetic barriers, promoting the formation of thermodynamically stable crystalline products.

  • Molar Ratios and Co-ligands: The stoichiometric ratio of ligand to metal can influence the final structure. Furthermore, the introduction of ancillary or co-ligands (e.g., bipyridines, phenanthrolines) can act as pillars, spacers, or terminators, adding another layer of structural control.[5]

Application Notes and Protocols

This section provides field-proven methodologies for the synthesis and characterization of H₂EIMDA-based coordination polymers.

Part A: Synthesis of Transition Metal Complexes

The hydrothermal method is a robust and widely used technique for synthesizing high-quality crystalline coordination polymers.

Protocol 1: General Hydrothermal Synthesis of a [M(EIMDA)(H₂O)ₓ]ₙ Polymer

  • Causality and Rationale: This protocol leverages elevated temperature and pressure to increase the solubility of reactants and facilitate the slow crystal growth necessary for forming well-ordered, single-phase materials. The sealed environment ensures that all components remain in the reaction vessel, allowing for the formation of the most thermodynamically stable product.

  • Materials and Reagents:

    • 1-Ethylimidazole-4,5-dicarboxylic acid (H₂EIMDA)

    • Transition Metal Salt (e.g., Zn(NO₃)₂·6H₂O, CoCl₂·6H₂O, MnCl₂·4H₂O)

    • Deionized Water

    • N,N-Dimethylformamide (DMF) (optional, as co-solvent)

    • 25 mL Teflon-lined Stainless Steel Autoclave

  • Step-by-Step Methodology:

    • In a glass beaker, combine H₂EIMDA (e.g., 0.1 mmol, 18.4 mg) and the chosen transition metal salt (e.g., 0.1 mmol) in a 1:1 molar ratio.

    • Add a solvent mixture, typically 10 mL of deionized water or a combination such as 5 mL of water and 5 mL of DMF. Stir the mixture for 30 minutes at room temperature to ensure homogeneity.

    • Expert Tip: For certain systems, adjusting the pH can be crucial. A small amount of a base like NaOH or an organic base like triethylamine can be added dropwise to promote ligand deprotonation, but this should be done systematically as it drastically affects the final structure.

    • Transfer the resulting suspension or solution into the Teflon liner of the autoclave.

    • Seal the autoclave tightly and place it in a programmable oven.

    • Heat the autoclave to a temperature between 140-180 °C (a typical starting point is 160 °C) and hold for 72 hours.[5]

    • After the reaction period, turn off the oven and allow the autoclave to cool slowly to room temperature over at least 24 hours. Slow cooling is critical for obtaining large, high-quality crystals.[2]

    • Open the autoclave carefully in a fume hood. Collect the crystalline product by filtration.

    • Wash the crystals sequentially with deionized water and ethanol to remove any unreacted starting materials.

    • Allow the final product to air-dry.

Hydrothermal_Synthesis_Workflow reagents 1. Mix Ligand (H₂EIMDA) & Metal Salt in Solvent autoclave 2. Transfer to Teflon-Lined Autoclave reagents->autoclave heating 3. Seal and Heat (e.g., 160°C, 72h) autoclave->heating cooling 4. Slow Cooling to Room Temperature heating->cooling filtration 5. Filter and Wash Crystalline Product cooling->filtration product 6. Air Dry Final Product filtration->product

Caption: Workflow for hydrothermal synthesis of coordination polymers.

Part B: Structural and Physicochemical Characterization

Thorough characterization is essential to confirm the identity, purity, and properties of the synthesized materials.

Key Characterization Techniques:

  • Single-Crystal X-ray Diffraction (SCXRD): This is the gold standard for determining the precise three-dimensional atomic arrangement. It provides definitive information on bond lengths, coordination geometries, network topology, and the presence of solvent molecules. The protocol involves carefully selecting a suitable crystal, mounting it on a diffractometer, and collecting diffraction data to solve and refine the structure.

Ligand_Coordination_Modes cluster_0 Coordination Modes of (EIMDA)²⁻ M1 M struct1 Im-COO⁻ M1->struct1 M2 M struct2 Im-COO⁻ M2->struct2 M3 M struct3 Im-COO⁻ M3->struct3 M4 M struct4 Im-COO⁻ M4->struct4 L1 N,O-Chelate L2 N,O,O'-Tridentate L3 Bridging Bidentate L4 Bridging Tetradentate

Sources

Method

Comprehensive Characterization of 1-Ethylimidazole-4,5-dicarboxylic Acid: Advanced Analytical Protocols

An Application Guide: Introduction: 1-Ethylimidazole-4,5-dicarboxylic acid is a heterocyclic compound of significant interest in medicinal chemistry and materials science. As a derivative of imidazole-4,5-dicarboxylic ac...

Author: BenchChem Technical Support Team. Date: January 2026

An Application Guide:

Introduction: 1-Ethylimidazole-4,5-dicarboxylic acid is a heterocyclic compound of significant interest in medicinal chemistry and materials science. As a derivative of imidazole-4,5-dicarboxylic acid, it serves as a versatile building block, or ligand, for the synthesis of metal-organic frameworks (MOFs) and novel pharmaceutical agents.[1][2] Its utility in drug synthesis, particularly as an intermediate for semi-synthetic penicillins and cephalosporins, necessitates robust and reliable analytical methods to ensure identity, purity, and stability.[2][3]

This guide provides a suite of detailed analytical protocols for the comprehensive characterization of 1-Ethylimidazole-4,5-dicarboxylic acid. Designed for researchers and drug development professionals, these methods are grounded in established principles and explain the causality behind experimental choices, ensuring both technical accuracy and practical applicability.

High-Performance Liquid Chromatography (HPLC) for Purity Assessment

HPLC is the definitive technique for assessing the purity of non-volatile and thermally sensitive compounds like 1-Ethylimidazole-4,5-dicarboxylic acid, making it an indispensable tool for quality control.[4] A reverse-phase method is presented here, optimized for the separation of this polar analyte from potential impurities such as unreacted starting materials or side-products.[4]

Expertise & Causality: The choice of a C18 stationary phase provides a hydrophobic backbone for interaction, while the acidic mobile phase modifier (phosphoric or formic acid) is critical. It serves to suppress the ionization of the carboxylic acid groups, minimizing peak tailing and ensuring a sharp, symmetrical peak shape for accurate quantification. For applications requiring mass spectrometry (MS) detection, volatile formic acid should be used in place of non-volatile phosphoric acid.[4][5]

Experimental Protocol: HPLC Purity Determination

Sample Preparation:

  • Accurately weigh 1.0 mg of the synthesized 1-Ethylimidazole-4,5-dicarboxylic acid.

  • Dissolve the sample in 1.0 mL of a diluent consisting of a 50:50 (v/v) mixture of Water and Acetonitrile.

  • Vortex the solution until the sample is fully dissolved. If necessary, use an ultrasonic bath for 2-3 minutes.

  • Filter the solution through a 0.45 µm syringe filter into an HPLC vial.

Instrumentation and Conditions: The following parameters are recommended, based on methods for similar imidazole derivatives.[4][5]

ParameterCondition
Column Newcrom R1 or equivalent C18, 4.6 x 150 mm, 5 µm
Mobile Phase A 0.1% Phosphoric Acid in Water (or 0.1% Formic Acid for MS)
Mobile Phase B Acetonitrile
Flow Rate 1.0 mL/min
Column Temperature 30 °C
UV Detection 210 nm
Injection Volume 10 µL
Gradient Program See table below

Gradient Elution Program:

Time (min)% Mobile Phase A% Mobile Phase B
0.0955
20.0595
25.0595
25.1955
30.0955
Data Interpretation & System Validation

Purity is calculated based on the area percentage of the main analyte peak relative to the total area of all observed peaks in the chromatogram. For a self-validating system, a certified reference standard should be run alongside the sample to confirm retention time and response. Peak tailing factors should be between 0.9 and 1.5, and the theoretical plate count should be >2000 for the main peak, ensuring system suitability.

HPLC_Workflow cluster_prep Sample Preparation cluster_analysis HPLC Analysis cluster_data Data Processing s1 Weigh 1 mg Sample s2 Dissolve in 1 mL Water:ACN (50:50) s1->s2 s3 Vortex / Sonicate s2->s3 s4 Filter (0.45 µm) s3->s4 a1 Inject 10 µL onto C18 Column s4->a1 a2 Run Gradient Elution a1->a2 a3 Detect at 210 nm a2->a3 d1 Integrate Peaks a3->d1 d2 Calculate Area % d1->d2 d3 Assess Purity d2->d3

Caption: Workflow for HPLC Purity Analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation

NMR spectroscopy is the most powerful technique for the unambiguous determination of molecular structure. For 1-Ethylimidazole-4,5-dicarboxylic acid, ¹H and ¹³C NMR provide definitive confirmation of the ethyl group, the imidazole ring, and the carboxylic acid moieties.

Expertise & Causality: Deuterated dimethyl sulfoxide (DMSO-d₆) is the solvent of choice.[6][7] Its high polarity readily dissolves the dicarboxylic acid, and its ability to form hydrogen bonds with the acidic protons allows for their observation in the ¹H NMR spectrum, which would otherwise be lost to rapid exchange in solvents like D₂O.

Experimental Protocol: ¹H and ¹³C NMR
  • Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.7 mL of DMSO-d₆.

  • Instrumentation: A 400 MHz (or higher) NMR spectrometer.

  • Experiments:

    • ¹H NMR: Acquire at least 16 scans.

    • ¹³C NMR: Acquire for a sufficient number of scans to achieve a good signal-to-noise ratio (e.g., 1024 scans).

    • 2D NMR (Optional): COSY and HSQC experiments can be performed to confirm ¹H-¹H and ¹H-¹³C correlations, respectively.

Predicted Spectral Data & Interpretation

The chemical structure dictates the expected signals. While experimental values can vary slightly, the predicted shifts provide a reliable reference for structural confirmation.[6][7]

structure img

Caption: Structure of 1-Ethylimidazole-4,5-dicarboxylic Acid.

Predicted ¹H NMR Shifts (400 MHz, DMSO-d₆):

ProtonsPredicted Shift (ppm)MultiplicityIntegrationAssignment
-COOH> 12.0Broad Singlet2HCarboxylic Acids
Imidazole C2-H~9.1Singlet1HHeterocyclic Proton
-CH₂-~4.4Quartet2HEthyl Methylene
-CH₃~1.4Triplet3HEthyl Methyl

Predicted ¹³C NMR Shifts (100 MHz, DMSO-d₆):

CarbonPredicted Shift (ppm)Assignment
C=O~163Carboxylic Acid Carbonyls
C4/C5~138 / ~128Imidazole Ring Carbons
C2~140Imidazole Ring Carbon
-CH₂-~45Ethyl Methylene
-CH₃~15Ethyl Methyl

Mass Spectrometry (MS) for Molecular Weight Verification

Mass spectrometry provides precise molecular weight information, confirming the elemental composition of the target molecule.

Expertise & Causality: Electrospray Ionization (ESI) is the ideal technique as it is a soft ionization method suitable for polar, non-volatile compounds. The molecule contains both acidic (dicarboxylic) and basic (imidazole nitrogen) sites, allowing for ionization in both positive ([M+H]⁺) and negative ([M-H]⁻) modes, providing dual confirmation of the molecular weight.

Experimental Protocol: ESI-MS
  • Sample Preparation: Prepare a dilute solution of the sample (~0.1 mg/mL) in a suitable solvent such as methanol or an acetonitrile/water mixture.

  • Instrumentation: A mass spectrometer equipped with an ESI source (e.g., Q-TOF or Orbitrap for high-resolution mass measurement).

  • Infusion: Infuse the sample solution directly into the ESI source at a low flow rate (e.g., 5-10 µL/min).

  • Acquisition: Acquire spectra in both positive and negative ion modes.

Expected Molecular Ions:

  • Chemical Formula: C₇H₈N₂O₄

  • Exact Mass: 184.0484

  • Positive Mode [M+H]⁺: m/z 185.0557

  • Negative Mode [M-H]⁻: m/z 183.0413

Thermal Analysis (TGA/DSC)

Thermal analysis provides critical information about the material's stability and phase behavior as a function of temperature.

Expertise & Causality:

  • Thermogravimetric Analysis (TGA) measures mass loss upon heating, identifying the decomposition temperature. This is crucial for determining the upper-temperature limit for storage and processing.[8]

  • Differential Scanning Calorimetry (DSC) measures the heat flow into or out of a sample, identifying thermal events like melting, crystallization, and glass transitions.[9]

Experimental Protocol: TGA & DSC
  • Sample Preparation: Place 3-5 mg of the sample into an appropriate TGA or DSC pan (typically aluminum).

  • Instrumentation: TGA and DSC instruments.

  • TGA Method:

    • Atmosphere: Nitrogen, at a flow rate of 20-50 mL/min.[10]

    • Heating Rate: 10 °C/min.

    • Temperature Range: 30 °C to 600 °C.

  • DSC Method:

    • Atmosphere: Nitrogen, at a flow rate of 20-50 mL/min.

    • Program: Heat from 30 °C to a temperature below the decomposition point (determined by TGA) at 10 °C/min. Cool at 10 °C/min, then heat again at 10 °C/min (a heat-cool-heat cycle).

Data Interpretation
  • TGA Thermogram: The onset temperature of the major mass loss step indicates the beginning of thermal decomposition.

  • DSC Thermogram: An endothermic peak in the first heating cycle corresponds to the melting point. The second heating cycle provides information on the glass transition (a step change in the baseline) if the material is amorphous. The melting point of 1-Ethylimidazole-4,5-dicarboxylic acid has been reported to be approximately 228-229 °C.[7]

Characterization_Overview Compound 1-Ethylimidazole-4,5- dicarboxylic Acid Purity Purity & Quantification Compound->Purity Structure Structural Identity Compound->Structure Mass Molecular Weight Compound->Mass Stability Thermal Properties Compound->Stability HPLC HPLC Purity->HPLC NMR NMR (¹H, ¹³C) Structure->NMR MS Mass Spec (ESI) Mass->MS Thermal TGA / DSC Stability->Thermal

Caption: Interrelation of Analytical Techniques.

References

  • Molecular tunability of surface-functionalized metal nanocrystals for selective electrochemical CO2 reduction - Supporting Inform
  • 1-Ethylimidazole (7098-07-9) 1H NMR spectrum. ChemicalBook.
  • Separation of 1H-Imidazole-4,5-dicarboxylic acid on Newcrom R1 HPLC column. SIELC Technologies.
  • A Review on 4, 5-Imidazoledicarboxylic Acid: Their Chemistry and Coordination Potentials.
  • Structure and Acid-Base Properties of 1-Propylimidazole-4,5-dicarboxylic Acid.
  • A Review on 4, 5-Imidazoledicarboxylic Acid: Their Chemistry and Coordin
  • Preparation of imidazole-4,5-dicarboxylic acid.
  • A Comparative Guide to Purity Analysis of Synthesized 2-Butyl-1H-imidazole-4,5-dicarboxylic Acid by HPLC. Benchchem.
  • An investigation of thermal stability and heat capacity of imidazolium based ionic liquids at elevated temperature.
  • Thermal analysis of polymeric ionic liquids (using TGA and DSC techniques). Biblioteka Nauki.
  • Thermal analysis of a ionic liquids family based on N,N- dialkylimidazolium. ajer.org.
  • 1-Methyl-1H-imidazole-4,5-dicarboxylic Acid. PubChem.

Sources

Application

Application of 1-Ethylimidazole-4,5-dicarboxylic Acid in Gas Adsorption Technologies: A Technical Guide

Introduction: The Strategic Advantage of Functionalized Imidazole Linkers in Porous Materials Metal-Organic Frameworks (MOFs) have emerged as a class of crystalline porous materials with unprecedented potential for gas s...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Strategic Advantage of Functionalized Imidazole Linkers in Porous Materials

Metal-Organic Frameworks (MOFs) have emerged as a class of crystalline porous materials with unprecedented potential for gas storage and separation technologies. Their high surface areas, tunable pore sizes, and versatile chemical functionalities make them superior candidates for applications ranging from carbon capture to hydrogen storage. The choice of the organic linker is a critical determinant of the final properties of the MOF. Imidazole-based dicarboxylic acids are particularly noteworthy linkers due to their rigid structure, nitrogen-rich aromatic system, and multiple coordination sites, which can lead to robust frameworks with specific affinities for guest molecules like CO2.[1][2]

The ligand 1-Ethylimidazole-4,5-dicarboxylic acid introduces two key features: the dicarboxylate groups, which are excellent for forming strong coordination bonds with metal centers to build a stable porous structure, and the N-ethyl group. This alkyl functionalization can influence the framework's topology and modify the hydrophobicity and electronic properties of the pore environment, potentially enhancing selectivity for certain gases. While extensive data on MOFs derived specifically from 1-Ethylimidazole-4,5-dicarboxylic acid is emerging, we can establish robust protocols and anticipate performance based on closely related, well-documented systems.

This guide provides detailed application notes and protocols for the synthesis and evaluation of MOFs using imidazole-dicarboxylic acid linkers for gas adsorption applications. Due to the limited availability of specific data for the 1-ethyl derivative, we will use a representative synthesis and characterization workflow based on the parent ligand, 4,5-imidazoledicarboxylic acid, which serves as an excellent model system.[1] This foundational knowledge is directly applicable to the development and analysis of MOFs synthesized with 1-Ethylimidazole-4,5-dicarboxylic acid.

Part 1: Synthesis of a Representative Imidazole-Dicarboxylate-Based MOF

The synthesis of MOFs is typically achieved through solvothermal or hydrothermal methods, where the metal salt and the organic linker self-assemble in a sealed vessel under controlled temperature.[3] The following protocol is adapted from established procedures for synthesizing MOFs with 4,5-imidazoledicarboxylic acid and a transition metal.[1]

Causality Behind Experimental Choices:
  • Metal Source: Transition metals like Zinc(II) are often chosen for their flexible coordination geometries, which can lead to diverse and porous framework structures.

  • Solvent System: A solvent like N,N-Dimethylformamide (DMF) is commonly used due to its high boiling point, allowing for higher reaction temperatures which facilitates the crystallization of the MOF, and its ability to dissolve both the metal salt and the organic linker.

  • Temperature and Time: The reaction is heated to promote the deprotonation of the carboxylic acid groups and the coordination reaction between the linker and the metal ions. The duration of the reaction allows for the slow growth of well-defined crystals.

Experimental Protocol: Synthesis of a Zn-(4,5-imidazoledicarboxylate) MOF

Materials:

  • Zinc Nitrate Hexahydrate (Zn(NO₃)₂·6H₂O)

  • 4,5-Imidazoledicarboxylic acid (H₃IDC)

  • N,N-Dimethylformamide (DMF)

  • Ethanol

  • Teflon-lined stainless steel autoclave

Procedure:

  • In a 20 mL glass vial, dissolve 0.5 mmol of Zinc Nitrate Hexahydrate in 5 mL of DMF.

  • In a separate vial, dissolve 0.5 mmol of 4,5-imidazoledicarboxylic acid in 5 mL of DMF.

  • Combine the two solutions in the Teflon liner of a 23 mL autoclave.

  • Seal the autoclave and place it in a preheated oven at 120 °C for 48 hours.

  • After 48 hours, allow the autoclave to cool slowly to room temperature.

  • Collect the resulting crystalline product by filtration.

  • Wash the product with fresh DMF (3 x 10 mL) followed by ethanol (3 x 10 mL) to remove any unreacted starting materials.

  • Dry the product in a vacuum oven at 80 °C overnight.

Synthesis_Workflow cluster_prep Precursor Preparation cluster_reaction Solvothermal Reaction cluster_workup Product Work-up A Dissolve Zn(NO₃)₂·6H₂O in DMF C Combine Solutions in Autoclave A->C B Dissolve H₃IDC in DMF B->C D Heat at 120°C for 48h C->D E Cool to RT D->E F Filter Crystals E->F G Wash with DMF & Ethanol F->G H Vacuum Dry at 80°C G->H I Final MOF Product H->I Adsorption_Workflow cluster_activation Sample Activation cluster_analysis Volumetric Analysis cluster_data Data Processing A Weigh MOF Sample B Degas under Vacuum & Heat (e.g., 150°C) A->B C Measure Free Space (Helium) B->C D Introduce Adsorptive Gas (N₂ or CO₂) at Controlled Temperature C->D E Record Equilibrium Pressure & Adsorbed Amount D->E F Repeat Dosing to build Isotherm E->F G Plot Adsorption Isotherm F->G H Calculate Surface Area (BET) & Gas Uptake Capacity G->H I Characterized Material H->I

Caption: General workflow for gas adsorption analysis of a MOF material.

Part 3: Expected Results and Data Interpretation

The gas adsorption performance of MOFs derived from imidazole-dicarboxylic acid linkers can vary significantly based on the specific metal center and synthesis conditions. However, based on published data for analogous systems, we can anticipate certain characteristics.

Representative Gas Adsorption Data

The following table summarizes typical gas adsorption data for MOFs synthesized with 4,5-imidazoledicarboxylic acid and various metal ions, measured at 298 K and 1 bar. [1]This data provides a benchmark for what might be expected from new derivatives like those from 1-Ethylimidazole-4,5-dicarboxylic acid.

Metal IonGas AdsorbedAdsorption Capacity (wt%)
Sm(III)H₂1.20
Sm(III)N₂0.15
Ce(III)H₂1.11
Ce(III)N₂0.12
Mo(III)H₂0.95
Mo(III)N₂0.11

Data adapted from Erdem et al., 2015.[1]

Interpretation of Results:
  • High Surface Area: A high BET surface area is generally a prerequisite for high gas uptake capacity. For microporous MOFs, values in the range of 500-1500 m²/g are common.

  • Isotherm Shape: The shape of the adsorption isotherm provides insight into the porosity of the material. A Type I isotherm is characteristic of microporous materials like many MOFs, showing a steep initial uptake at low relative pressures.

  • CO₂ vs. N₂ Selectivity: For applications like post-combustion carbon capture, a high selectivity for CO₂ over N₂ is desired. This is often achieved through strong interactions between the CO₂ molecules and the MOF framework, such as interactions with open metal sites or polar functional groups on the linker. The N-ethyl group in 1-Ethylimidazole-4,5-dicarboxylic acid could potentially enhance this selectivity by modifying the electronic environment of the pores.

  • Heat of Adsorption: The isosteric heat of adsorption (Qst) is a measure of the strength of the interaction between the gas molecules and the MOF. A higher Qst for CO₂ compared to N₂ indicates favorable CO₂ selectivity.

Conclusion and Future Directions

1-Ethylimidazole-4,5-dicarboxylic acid represents a promising organic linker for the design of novel MOFs for gas adsorption applications. The protocols outlined in this guide for the synthesis, activation, and characterization of a representative imidazole-dicarboxylate-based MOF provide a solid foundation for researchers in this field. By systematically applying these methods, the gas adsorption properties of new MOFs derived from this functionalized linker can be thoroughly evaluated.

Future work should focus on the direct synthesis and characterization of MOFs using 1-Ethylimidazole-4,5-dicarboxylic acid with a variety of metal centers. A key area of investigation will be to determine how the N-ethyl group influences the framework topology, pore size distribution, and ultimately, the selectivity and uptake capacity for gases like CO₂, H₂, and CH₄. Such studies will be crucial in unlocking the full potential of this versatile linker in the development of next-generation gas adsorption technologies.

References

  • Microtrac. (n.d.). Gas Adsorption Measurement Analysis of Surface Area and Porosity. Retrieved from [Link]

  • Volumetric Adsorption Analyzer: A Key Tool For Surface Area Measurement. (n.d.). Retrieved from [Link]

  • Chemical Physics Group, Weizmann Institute of Science. (n.d.). Gas Adsorption. Retrieved from [Link]

  • Erdem, Ö., Erdem, E., & Kılıç, Z. (2015). Investigation of Gas Storage Properties of Metal Complexes Including Dicarboxylic Acid Moities. International Journal of Advanced Technology & Sciences, 1(1), 8-12. Retrieved from [Link]

  • Gholipour, M. R., et al. (2021). Synthesis, characterization, and CO2 adsorption properties of metal organic framework Fe-BDC. RSC Advances, 11(9), 5192-5203. Retrieved from [Link]

  • ZIF-8 synthesis through hydrothermal and solvothermal methods. (n.d.). Retrieved from [Link]

  • Li, Y., et al. (2020). In Situ Growth of Metal–Organic Frameworks (MOFs) Within Porous Silicon Carbide (p-SiC) for Constructing Hierarchical Porous Composites. Materials, 13(21), 4893. Retrieved from [Link]

  • Investigating the role of activation in CO2 and N2 adsorption in Flexible MOFs. (2025). ACS Fall 2025. Retrieved from [Link]

  • Mandal, S. K., et al. (n.d.). Effect of Unsaturated Metal Site Modulation in Highly Stable Microporous Materials on CO2 Capture and Fixation. Inorganic Chemistry. Retrieved from [Link]

  • SETARAM Instrumentation. (n.d.). How to achieve adsorption analysis or absorption analysis? Retrieved from [Link]

  • Rezaei, F., et al. (2021). Designing a simple volumetric apparatus for measuring gas adsorption equilibria and kinetics of sorption. Application and validation. Chemical Engineering Journal Advances, 7, 100123. Retrieved from [Link]

  • Request PDF: Microporous metal-organic framework zinc(II) imidazole- 4,5-dicarboxylate: Four-fold helical structure and strong fluorescent emission. (2007). Microporous and Mesoporous Materials, 102(1-3), 122-127. Retrieved from [Link]

  • Ullah, S., et al. (2015). Synthesis, CO2 Adsorption Study of Modified MOF-5 with Multi-Wall Carbon nanotubes and Expandable Graphite. Jurnal Teknologi, 75(9). Retrieved from [Link]

  • Krishna, R., et al. (2015). A single-ligand ultra-microporous MOF for precombustion CO2 capture and hydrogen purification. Science Advances, 1(11), e1500779. Retrieved from [Link]

  • Lyu, J. (2023). Design and Synthesis of Metal-Organic Frameworks and Covalent Organic Frameworks for Carbon Dioxide Capture Direct from Air. eScholarship, University of California. Retrieved from [Link]

  • Al-Mamoori, A., et al. (2017). Synthesis, characterization, and CO2 adsorption of three metal-organic frameworks (MOFs): MIL-53, MIL-96, and amino-MIL-53. Energy & Fuels, 31(7), 7335-7344. Retrieved from [Link]

  • Gholipour, M. R., et al. (2021). Synthesis, characterization, and CO2 adsorption properties of metal organic framework Fe-BDC. RSC Advances, 11(9), 5192-5203. Retrieved from [Link]

  • Wang, C., et al. (2022). Synthesis strategies of metal-organic frameworks for CO2 capture. Carbon Capture Science & Technology, 3, 100045. Retrieved from [Link]

  • Crocellà, V., et al. (2017). Hydrothermal synthesis of high surface area ZIF-8 with minimal use of TEA. IRIS-AperTO. Retrieved from [Link]

  • Hamarawf, R. F., et al. (2024). Antibacterial, antibiofilm, and antioxidant activities of two novel metal–organic frameworks (MOFs) based on 4,6-diamino-2-pyrimidinethiol with Zn and Co metal ions as coordination polymers. Scientific Reports, 14(1), 6334. Retrieved from [Link]

  • Crocellà, V., et al. (2017). Hydrothermal synthesis of high surface area ZIF-8 with minimal use of TEA. ResearchGate. Retrieved from [Link]

  • Li, G., et al. (2016). Construction and Properties of Six Metal–Organic Frameworks Based on the Newly Designed 2-(p-Bromophenyl)-Imidazole Dicarboxylate Ligand. Crystal Growth & Design, 16(3), 1594-1602. Retrieved from [Link]

  • Wang, Y., et al. (2023). Imidazole-Based Metal–Organic Framework for the “On1–Off–On2” Fluorescence-Based Detection of Picric Acid and the Adsorption of Congo Red. Crystal Growth & Design, 23(6), 4349-4358. Retrieved from [Link]

  • Dirersa, W. (2017). A Review on 4, 5-Imidazoledicarboxylic Acid: Their Chemistry and Coordination Potentials. Modern Chemistry, 5(3), 35. Retrieved from [Link]

Sources

Method

Application Notes and Protocols for 1-Ethylimidazole-4,5-dicarboxylic Acid Derivatives in Functional Materials

Introduction: The Versatility of 1-Ethylimidazole-4,5-dicarboxylic Acid in Materials Science 1-Ethylimidazole-4,5-dicarboxylic acid (H₂EIMDA) and its derivatives are emerging as highly versatile building blocks in the de...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Versatility of 1-Ethylimidazole-4,5-dicarboxylic Acid in Materials Science

1-Ethylimidazole-4,5-dicarboxylic acid (H₂EIMDA) and its derivatives are emerging as highly versatile building blocks in the design and synthesis of advanced functional materials. This class of organic ligands offers a unique combination of coordination sites, structural rigidity, and tunable electronic properties, making them exceptional candidates for the construction of Metal-Organic Frameworks (MOFs), coordination polymers, and other supramolecular assemblies. The presence of two carboxylate groups and two imidazole nitrogen atoms allows for a variety of coordination modes with metal ions, leading to a rich diversity of network topologies and functionalities.[1] The ethyl group at the N1 position of the imidazole ring provides a degree of steric influence and modifies the electronic nature of the ligand compared to its parent analogue, 1H-imidazole-4,5-dicarboxylic acid, influencing the final structure and properties of the resulting materials.

These materials are at the forefront of research in numerous fields, including gas storage and separation, catalysis, chemical sensing, and luminescence.[1] The ability to rationally design and synthesize materials with tailored pore sizes, shapes, and chemical environments by judiciously selecting the metal nodes and organic linkers is a key driver of this interest. This guide provides a comprehensive overview of the synthesis of H₂EIMDA, detailed protocols for its use in the preparation of functional materials, and notes on the characterization and application of these novel compounds.

Part 1: Synthesis and Characterization of the Ligand: 1-Ethylimidazole-4,5-dicarboxylic Acid (H₂EIMDA)

A reliable and scalable synthesis of the H₂EIMDA ligand is the foundational step for its application in materials science. While several methods exist for the synthesis of substituted imidazole-4,5-dicarboxylic acids, a common and effective approach involves the cyclization and subsequent oxidation of appropriate precursors.

Protocol 1: Synthesis of 1-Ethylimidazole-4,5-dicarboxylic Acid

This protocol is adapted from established methods for the synthesis of N-substituted imidazole-4,5-dicarboxylic acids. The underlying principle is the initial formation of a 1-ethyl-2-substituted benzimidazole, followed by oxidative cleavage of the benzene ring to yield the desired dicarboxylic acid.

Step 1: Synthesis of 1-Ethyl-2-substituted benzimidazole

  • Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve o-phenylenediamine (1 equivalent) in a suitable solvent such as ethanol.

  • Addition of Aldehyde: To this solution, add an aliphatic aldehyde (e.g., propionaldehyde, 1.1 equivalents). The choice of aldehyde will determine the substituent at the 2-position of the resulting benzimidazole.

  • Reflux: Heat the reaction mixture to reflux for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TTC).

  • Work-up: After completion, cool the reaction mixture to room temperature. The product often precipitates out of the solution. If not, the solvent can be removed under reduced pressure. The crude product can be purified by recrystallization from a suitable solvent like ethanol or by column chromatography.

Step 2: Oxidation to 1-Ethylimidazole-4,5-dicarboxylic Acid

  • Reaction Setup: In a three-necked flask equipped with a mechanical stirrer, a dropping funnel, and a thermometer, suspend the synthesized 1-ethyl-2-substituted benzimidazole (1 equivalent) in concentrated sulfuric acid. Cool the mixture in an ice bath to maintain a temperature below 10 °C.

  • Oxidant Addition: Slowly add a strong oxidizing agent, such as potassium permanganate or a mixture of potassium dichromate and sulfuric acid, portion-wise to the reaction mixture while vigorously stirring and maintaining the temperature below 10 °C.

  • Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and then heat to 50-60 °C for several hours until the reaction is complete (monitored by TLC).

  • Work-up and Purification: Pour the reaction mixture onto crushed ice to precipitate the crude product. Filter the precipitate and wash thoroughly with cold water. The crude 1-Ethylimidazole-4,5-dicarboxylic acid can be purified by recrystallization from hot water or a water/ethanol mixture.

Characterization of H₂EIMDA

The identity and purity of the synthesized H₂EIMDA should be confirmed using standard analytical techniques.

Technique Expected Observations
¹H NMR Resonances corresponding to the ethyl group (triplet and quartet), the imidazole proton, and the carboxylic acid protons.
¹³C NMR Signals for the ethyl carbons, imidazole ring carbons, and the carboxyl carbons.
FT-IR Characteristic peaks for O-H stretching of the carboxylic acids, C=O stretching, and vibrations of the imidazole ring.
Mass Spectrometry A molecular ion peak corresponding to the molecular weight of H₂EIMDA (C₇H₈N₂O₄, MW: 184.15 g/mol ).
Elemental Analysis Percentages of C, H, and N should be in close agreement with the calculated values.
X-ray Diffraction Single crystal X-ray diffraction has shown that 1-ethylimidazole-4,5-dicarboxylic acid crystallizes in a zwitterionic form.[2]

Part 2: Synthesis of Functional Materials

The true potential of H₂EIMDA is realized when it is used as a building block for constructing functional materials. Hydrothermal and solvothermal methods are the most common techniques employed for the synthesis of MOFs and coordination polymers from this ligand.[3][4]

Protocol 2: Hydrothermal Synthesis of a Zinc-based MOF using H₂EIMDA

This protocol provides a general procedure for the synthesis of a crystalline zinc-based MOF. The specific conditions may need to be optimized depending on the desired structure and properties.

  • Reactant Preparation: In a 20 mL scintillation vial, dissolve 1-Ethylimidazole-4,5-dicarboxylic acid (H₂EIMDA) (e.g., 0.1 mmol, 18.4 mg) and a zinc salt such as zinc nitrate hexahydrate (Zn(NO₃)₂·6H₂O) (e.g., 0.1 mmol, 29.7 mg) in a solvent mixture of N,N-dimethylformamide (DMF) and water (e.g., 4 mL DMF and 1 mL H₂O).

  • pH Adjustment (Optional): The pH of the solution can be adjusted by adding a small amount of a base (e.g., NaOH or an organic amine) or an acid to influence the deprotonation state of the ligand and the resulting coordination environment.

  • Sealing and Heating: Securely cap the vial and place it in a programmable oven. Heat the mixture to a specific temperature (typically between 80 °C and 150 °C) for a period of 24 to 72 hours. The heating and cooling rates can also be controlled to promote the growth of high-quality single crystals.

  • Isolation and Washing: After the reaction, allow the oven to cool down to room temperature. Collect the crystalline product by filtration and wash it several times with fresh DMF and then with a more volatile solvent like ethanol or acetone to remove any unreacted starting materials and residual solvent.

  • Activation: To obtain a porous material, the solvent molecules residing in the pores of the as-synthesized MOF need to be removed. This is typically achieved by solvent exchange with a low-boiling-point solvent (e.g., chloroform or acetone) followed by heating under vacuum.

Causality Behind Experimental Choices:

  • Solvent System: The choice of solvent (e.g., DMF, DEF, water, ethanol) is critical as it influences the solubility of the reactants and can act as a template or coordinating species, thereby directing the final structure of the framework.

  • Temperature and Time: These parameters affect the kinetics of crystal nucleation and growth. Higher temperatures can lead to denser phases, while longer reaction times may be necessary for the formation of well-ordered crystals.

  • Molar Ratios: The ratio of metal to ligand can significantly impact the stoichiometry and dimensionality of the resulting framework.

Visualization of the Synthesis Workflow

G cluster_ligand Ligand Preparation cluster_metal Metal Source cluster_reaction Hydrothermal/Solvothermal Synthesis cluster_workup Product Isolation & Activation L1 1-Ethylimidazole-4,5-dicarboxylic acid (H₂EIMDA) R1 Dissolve in Solvent (e.g., DMF/H₂O) L1->R1 M1 Metal Salt (e.g., Zn(NO₃)₂·6H₂O) M1->R1 R2 Seal in Autoclave R1->R2 R3 Heat (80-150 °C) for 24-72h R2->R3 W1 Cool to Room Temperature R3->W1 W2 Filter and Wash (DMF, Ethanol) W1->W2 W3 Activate (Solvent Exchange & Heat under Vacuum) W2->W3 P1 Porous Functional Material (MOF) W3->P1

Caption: General workflow for the synthesis of a MOF using H₂EIMDA.

Part 3: Application Notes

Materials derived from H₂EIMDA show promise in a variety of applications. Below are application notes for some key areas.

Application 1: Gas Sorption and Separation

Principle: The porous nature of MOFs synthesized from H₂EIMDA allows for the selective adsorption of gases based on size, shape, and chemical affinity. The functional groups within the pores can be tailored to enhance interactions with specific gas molecules. For instance, the imidazole nitrogen atoms can act as Lewis basic sites, potentially increasing the affinity for acidic gases like CO₂.

Experimental Protocol: CO₂ Adsorption Measurement

  • Sample Activation: Activate a known mass of the MOF sample (typically 50-100 mg) under high vacuum (e.g., <10⁻⁵ torr) at an elevated temperature (e.g., 150-200 °C) for several hours to ensure the removal of all guest molecules from the pores.

  • Isotherm Measurement: Perform the gas adsorption measurements using a volumetric gas adsorption analyzer. Introduce known doses of the adsorbate gas (e.g., CO₂) into the sample cell at a constant temperature (e.g., 273 K or 298 K).

  • Data Analysis: The amount of gas adsorbed at each pressure point is calculated to generate an adsorption isotherm. From this data, the surface area (e.g., using the BET model) and pore volume can be determined.

  • Selectivity Calculation: To assess separation performance, adsorption isotherms for other gases (e.g., N₂, CH₄) are also measured. The ideal adsorbed solution theory (IAST) can be used to predict the selectivity for a gas mixture from the single-component isotherm data.

Data Presentation: Gas Adsorption Properties of Imidazole-based MOFs

MOF MaterialGasUptake Capacity (cm³/g) at 1 atmTemperature (K)Reference
MOF-5CO₂~40298[5]
MOF-5H₂~13077[5]
ZIF-8CO₂~30298[6]
ZIF-8N₂~5298[6]

Note: Data for MOFs specifically synthesized with 1-Ethylimidazole-4,5-dicarboxylic acid is currently limited in the literature. The data presented here for related imidazole-based MOFs serves as a benchmark.

Application 2: Heterogeneous Catalysis

Principle: The metal nodes or functional groups on the organic linkers within H₂EIMDA-based materials can act as catalytic sites. The well-defined porous structure can also provide size and shape selectivity for reactants and products. Copper and cobalt coordination polymers, for example, have shown catalytic activity in oxidation reactions.[7]

Experimental Protocol: Catalytic Oxidation of an Alcohol

  • Reaction Setup: In a reaction vessel, suspend the activated MOF catalyst (e.g., 5 mol%) in a suitable solvent (e.g., acetonitrile).

  • Substrate and Oxidant Addition: Add the alcohol substrate (e.g., benzyl alcohol, 1 mmol) and an oxidant (e.g., tert-butyl hydroperoxide, 1.2 mmol).

  • Reaction: Stir the reaction mixture at a specific temperature (e.g., 80 °C) for a set time. Monitor the progress of the reaction by taking aliquots and analyzing them by Gas Chromatography (GC) or GC-Mass Spectrometry (GC-MS).

  • Product Analysis: After the reaction is complete, cool the mixture, separate the catalyst by centrifugation or filtration, and analyze the supernatant to determine the conversion of the reactant and the selectivity for the desired product.

  • Catalyst Recyclability: The recovered catalyst can be washed, dried, and reused in subsequent reaction cycles to test its stability and reusability.

Data Presentation: Catalytic Performance

CatalystReactionConversion (%)Selectivity (%)Reference
Co-based CPCongo Red Degradation97.6-[7]
Cu-based CPCongo Red Degradation95.8-[7]

Note: CP refers to Coordination Polymer. The data illustrates the catalytic potential of related materials.

Application 3: Luminescence and Sensing

Principle: Lanthanide-based MOFs constructed from imidazole dicarboxylate ligands can exhibit characteristic luminescence properties.[2][8][9] The organic linker can act as an "antenna" by absorbing light and transferring the energy to the lanthanide ion, which then emits light at its characteristic wavelength. This luminescence can be sensitive to the presence of certain analytes, making these materials promising for chemical sensing applications.

Experimental Protocol: Luminescence Sensing of an Analyte

  • Sample Preparation: Disperse a small amount of the finely ground lanthanide-MOF in a suitable solvent (e.g., ethanol) to form a stable suspension.

  • Luminescence Measurement: Record the emission spectrum of the suspension using a spectrofluorometer upon excitation at an appropriate wavelength (determined from the excitation spectrum).

  • Analyte Addition: Add small aliquots of a solution of the analyte of interest (e.g., benzaldehyde derivatives) to the MOF suspension.

  • Sensing Response: Record the emission spectrum after each addition. A change in the luminescence intensity (quenching or enhancement) indicates a sensing event.

  • Data Analysis: Plot the change in luminescence intensity as a function of the analyte concentration to determine the sensitivity and detection limit.

Data Presentation: Luminescence Properties

Lanthanide MOFLanthanide IonEmission Peaks (nm)ApplicationReference
[Eu(H₂DMPhIDC)₃(H₃DMPhIDC)]ₙEu³⁺579, 592, 615, 651, 698Sensing of Benzaldehyde[2]
[Tb(H₂DMPhIDC)₃(H₃DMPhIDC)]ₙTb³⁺490, 545, 584, 622Sensing of Benzaldehyde[2]

Note: H₃DMPhIDC = 2-(3,4-dimethylphenyl)-1H-imidazole-4,5-dicarboxylic acid, a related ligand.

Visualization of Application Pathways

G cluster_material Functional Material cluster_apps Potential Applications cluster_details1 Specifics cluster_details2 Specifics cluster_details3 Specifics M1 1-Ethylimidazole-4,5-dicarboxylic acid -based MOF/Coordination Polymer A1 Gas Sorption & Separation M1->A1 A2 Heterogeneous Catalysis M1->A2 A3 Luminescence & Sensing M1->A3 D1 Selective CO₂ Capture A1->D1 D2 Hydrocarbon Separations A1->D2 D3 Oxidation Reactions A2->D3 D4 C-C Coupling Reactions A2->D4 D5 Detection of Small Molecules A3->D5 D6 Anti-counterfeiting A3->D6

Caption: Application pathways for H₂EIMDA-based functional materials.

Conclusion and Future Outlook

1-Ethylimidazole-4,5-dicarboxylic acid is a promising and versatile ligand for the development of a new generation of functional materials. The protocols and application notes provided herein offer a solid foundation for researchers to explore the synthesis, characterization, and application of MOFs and coordination polymers derived from this ligand. The tunability of the ligand structure, combined with the vast possibilities of metal-ligand combinations, opens up exciting avenues for the rational design of materials with targeted properties for applications in clean energy, environmental remediation, and advanced sensing technologies. Further research focusing on the synthesis of a wider range of materials from H₂EIMDA and a more detailed investigation of their performance in various applications will undoubtedly lead to significant advancements in the field of materials science.

References

  • Liu, S., Huang, Y., Lin, Z., Li, X., & Cao, R. (2013). Two dimethylphenyl imidazole dicarboxylate-based lanthanide metal–organic frameworks for luminescence sensing of benzaldehyde. Dalton Transactions, 42(43), 15364-15370. [Link]

  • Li, Y., Wang, L., Zhang, J., & Wang, J. (2014). Assembly and Catalytic Properties of Cobalt(II) and Copper(II) Coordination Polymers Based on Bis(imidazole) and Carboxylic Acid Mixed Ligands. Zeitschrift für anorganische und allgemeine Chemie, 640(1), 173-178. [Link]

  • Costes, J. P., Clemente-Juan, J. M., Dahan, F., & Nicodème, F. (2003). Novel Lanthanide (III) Complexes Derived from an Imidazole–Biphenyl–Carboxylate Ligand: Synthesis, Structure and Luminescence Properties. Inorganica Chimica Acta, 351, 105-112. [Link]

  • Wang, X. L., Qin, C., Wang, X. L., Su, Z. M., & Li, S. L. (2020). A series of lanthanide (III) metal-organic frameworks derived from a pyridyl-dicarboxylate ligand: single-molecule magnet behaviour and luminescence properties. Dalton Transactions, 49(40), 14123-14132. [Link]

  • Wang, X. L., Qin, C., Wang, X. L., Su, Z. M., & Li, S. L. (2020). A series of lanthanide(III) metal-organic frameworks derived from a pyridyl-dicarboxylate ligand: single-molecule magnet behaviour and luminescence properties. Dalton Transactions, 49(40), 14123-14132. [Link]

  • Chen, Y. (2016). Lanthanide Luminescent Metal-Organic Frameworks with Linear Dicarboxylate Ligands: Synthesis, Structure and Sensing (Doctoral dissertation, University of Toronto). [Link]

  • Al-Absi, M. S., & Al-Ghamdi, A. A. (2022). The Synthesis of MOFs of ZnImBImZnO through Hydrothermal and Solvothermal Methods. Journal of Chemistry, 2022. [Link]

  • Liu, Y., & Lee, J. Y. (2013). Gas separation properties of metal organic framework (MOF-5) membranes. Industrial & Engineering Chemistry Research, 52(3), 1102-1108. [Link]

  • Keskin, S., & Sholl, D. S. (2010). Computational screening of metal–organic frameworks for membrane-based CO2/N2/H2O separations. Langmuir, 26(18), 14883-14891. [Link]

  • Zheng, X., Wang, Y., & Lin, J. (2007). Hydrothermal Synthesis of Metal− Organic Frameworks Based on Aromatic Polycarboxylate and Flexible Bis (imidazole) Ligands. Crystal Growth & Design, 7(11), 2322-2330. [Link]

  • Zhang, Y., & Liu, S. (2021). Engineering Metal-Organic-Framework (MOF)-Based Membranes for Gas and Liquid Separation. Membranes, 11(10), 759. [Link]

  • Chen, Z., & Zhang, J. (2022). Hydrothermal synthesis of MOFs. In Metal-Organic Frameworks (pp. 1-24). Elsevier. [Link]

  • Qian, J., Sun, F., & Qin, L. (2012). Hydrothermal synthesis of zeolitic imidazolate framework-67 (ZIF-67) nanocrystals. Materials Letters, 82, 1-3. [Link]

  • Li, B., Zhang, Z., & Li, Y. (2021). Some representative MOFs for gas adsorption/separation recently. Coordination Chemistry Reviews, 446, 214118. [Link]

  • Ali, A., & Ahmed, J. (2023). Schematic diagram for the hydrothermal synthesis of (A) Zn-MOFs and (B)... ResearchGate. [Link]

  • Perez, E. V., Balkus, K. J., Jr., Ferraris, J. P., & Musselman, I. H. (2009). Mixed-matrix membranes containing MOF-5 for gas separations. Journal of Membrane Science, 328(1-2), 165-173. [Link]

  • Dirersa, W. B. (2017). A Review on 4, 5-Imidazoledicarboxylic Acid: Their Chemistry and Coordination Potentials. Modern Chemistry & Applications, 5(3), 1-6. [Link]

  • Leksakov, D. V., et al. (2019). Copper Nanoparticles and Copper-Containing Metal–Organic Coordination Polymers in the Catalytic Amination of 2-Halopyridines. Russian Journal of Organic Chemistry, 55(1), 108-115. [Link]

  • Organic Chemistry Tutor. (n.d.). Malonic Ester Synthesis. [Link]

  • Pop, F. A., & Silaghi-Dumitrescu, R. (2021). An Overview of Various Applications of Cadmium Carboxylate Coordination Polymers. International Journal of Molecular Sciences, 22(16), 8887. [Link]

  • Liu, S. J., Huang, Y., Lin, Z. J., Li, X. F., & Cao, R. (2012). Syntheses, structures and photoluminescent properties of lanthanide coordination polymers based on pyridyl functionalized imidazole dicarboxylic acid. RSC Advances, 2(24), 9205-9213. [Link]

  • Chemistry LibreTexts. (2014, July 26). 19.20: The Malonic Ester Synthesis- A Way to Synthesize a Carboxylic Acid. [Link]

  • Tilstam, U., & Tjell, J. C. (1996). Process for the preparation of 1-alkyl-pyrazole-5-carboxylic acid esters. U.S. Patent No. 5,571,922. Washington, DC: U.S.
  • Wikipedia. (n.d.). Malonic ester synthesis. [Link]

  • Organic Chemistry Tutor. (n.d.). Malonic Ester Synthesis. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing Synthesis of 1-Ethylimidazole-4,5-dicarboxylic acid

Welcome to the technical support center for the synthesis of 1-Ethylimidazole-4,5-dicarboxylic acid. This guide is designed for researchers, scientists, and professionals in drug development to provide in-depth troublesh...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the synthesis of 1-Ethylimidazole-4,5-dicarboxylic acid. This guide is designed for researchers, scientists, and professionals in drug development to provide in-depth troubleshooting advice and frequently asked questions (FAQs). Our goal is to move beyond simple procedural steps to explain the underlying chemical principles, ensuring you can adapt and optimize this synthesis for your specific needs.

Introduction: The Chemistry of 1-Ethylimidazole-4,5-dicarboxylic acid Synthesis

1-Ethylimidazole-4,5-dicarboxylic acid is a valuable building block in medicinal chemistry, often utilized in the synthesis of pharmacologically active compounds.[1][2] Its synthesis typically involves the N-alkylation of an imidazole-4,5-dicarboxylate precursor, followed by hydrolysis of the ester groups. While seemingly straightforward, this process is fraught with potential challenges, including poor yields, side reactions, and purification difficulties. This guide will address these common issues in a practical, question-and-answer format.

Troubleshooting Guide & FAQs

Section 1: N-Alkylation of Diethyl Imidazole-4,5-dicarboxylate

A common route to 1-Ethylimidazole-4,5-dicarboxylic acid involves the N-alkylation of diethyl imidazole-4,5-dicarboxylate with an ethylating agent, followed by hydrolysis.

Question 1: My N-alkylation reaction with ethyl iodide is giving a low yield. What are the likely causes and how can I improve it?

Answer: Low yields in the N-alkylation of imidazoles are a frequent problem and can often be attributed to several factors:

  • Incomplete Deprotonation: The imidazole ring requires deprotonation to become a potent nucleophile. If the base used is not strong enough or used in insufficient quantity, the reaction will not proceed to completion.

  • Base and Solvent Selection: The choice of base and solvent is critical. For N-alkylation of imidazoles, a common and effective system is using a strong base like sodium hydride (NaH) in an anhydrous aprotic solvent such as tetrahydrofuran (THF) or N,N-dimethylformamide (DMF).[3] Weaker bases like potassium carbonate (K₂CO₃) can also be used, often in a polar aprotic solvent like acetonitrile, but may require more forcing conditions.[4]

  • Reaction Temperature: While room temperature can be sufficient for some alkylations, heating the reaction mixture can significantly increase the rate and yield. However, excessive heat can lead to side reactions. A good starting point is gentle heating to around 50-60 °C, with monitoring by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

  • Purity of Reagents: The presence of water can quench the strong base and hinder the reaction. Ensure all reagents and solvents are anhydrous.

Troubleshooting Workflow for Low N-Alkylation Yield

Caption: Troubleshooting workflow for low N-alkylation yield.

Question 2: I am observing the formation of a side product in my N-alkylation reaction. What could it be and how can I prevent it?

Answer: A common issue in the alkylation of unsymmetrically substituted imidazoles is the formation of regioisomers.[5] When the imidazole nitrogen is deprotonated, the negative charge is delocalized across both nitrogen atoms, allowing for alkylation at either position.[5]

  • Steric Hindrance: The substituents on the imidazole ring can influence the site of alkylation. Larger groups may sterically hinder one nitrogen, favoring alkylation at the less hindered position.

  • Reaction Conditions: The choice of base, solvent, and temperature can also influence the regioselectivity of the reaction.

To minimize the formation of unwanted isomers, consider the following:

  • Use of a Bulky Base: Employing a sterically hindered base might selectively deprotonate the less accessible nitrogen, leading to a higher yield of the desired isomer.

  • Column Chromatography: If isomer formation is unavoidable, purification by column chromatography is often effective for separation.[5]

Section 2: Hydrolysis of Diethyl 1-Ethylimidazole-4,5-dicarboxylate

The final step in this synthetic route is the hydrolysis of the diethyl ester to the desired dicarboxylic acid.

Question 3: My hydrolysis of the diethyl ester is incomplete, or I am seeing decomposition of my product. How can I optimize this step?

Answer: Incomplete hydrolysis or product decomposition are common hurdles. The key is to find a balance between reaction conditions that are harsh enough to cleave the esters but not so harsh that they cause decarboxylation.

  • Choice of Base: Sodium hydroxide (NaOH) or potassium hydroxide (KOH) in a mixture of water and a co-solvent like ethanol or methanol are typically used.

  • Temperature Control: Refluxing is often necessary to drive the hydrolysis to completion. However, prolonged heating at high temperatures, especially under strongly acidic or basic conditions, can lead to decarboxylation of the product.[6] Monitor the reaction progress closely using TLC or HPLC to avoid over-running the reaction.

  • Work-up Procedure: Careful pH adjustment during the work-up is crucial. The dicarboxylic acid product is soluble in alkaline solutions and will precipitate out upon acidification.[7] Acidify the reaction mixture slowly with an acid like hydrochloric acid (HCl) to the isoelectric point of the product to maximize precipitation. Cooling the mixture can also improve the yield of the precipitate.

ParameterRecommended ConditionRationale
Base NaOH or KOHStrong bases that effectively hydrolyze the ester groups.
Solvent Water/Ethanol or Water/MethanolThe alcohol co-solvent helps to dissolve the ester starting material.
Temperature RefluxProvides the necessary energy for the reaction to proceed at a reasonable rate.
Reaction Time Monitor by TLC/HPLCAvoids prolonged heating that could lead to decomposition.
Work-up Slow acidification to isoelectric pointMaximizes the precipitation of the dicarboxylic acid product.
Section 3: Alternative Synthetic Routes and General Considerations

Question 4: Are there alternative methods for synthesizing imidazole-4,5-dicarboxylic acids?

Answer: Yes, several other methods have been reported. One common approach is the oxidation of benzimidazole.[1] This method can be advantageous if the corresponding substituted benzimidazole is readily available. Another route involves the reaction of tartaric acid dinitrate with ammonia and formaldehyde.[1][8]

Question 5: What are the best practices for monitoring the progress of these reactions?

Answer: Regularly monitoring the reaction is essential for optimization and troubleshooting.

  • Thin Layer Chromatography (TLC): TLC is a quick and easy way to qualitatively assess the progress of a reaction by observing the disappearance of the starting material and the appearance of the product.[7]

  • High-Performance Liquid Chromatography (HPLC): HPLC provides a more quantitative analysis of the reaction mixture, allowing you to determine the relative amounts of starting material, product, and any side products.[7]

Reaction Monitoring Workflow

Reaction_Monitoring Start Start Reaction TLC_check Perform TLC Analysis (every 30-60 min) Start->TLC_check HPLC_check Quantitative HPLC Analysis (optional, for kinetics) TLC_check->HPLC_check For detailed analysis Reaction_complete Reaction Complete? TLC_check->Reaction_complete Monitor spots Workup Proceed to Work-up Reaction_complete->Workup Yes Continue Continue Reaction Reaction_complete->Continue No Continue->TLC_check Continue monitoring

Sources

Optimization

Technical Support Center: Purification of 1-Ethylimidazole-4,5-dicarboxylic acid

Welcome to the dedicated technical support guide for the purification of 1-Ethylimidazole-4,5-dicarboxylic acid (CAS: 86263-61-8). This resource is designed for researchers, medicinal chemists, and process development sc...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the dedicated technical support guide for the purification of 1-Ethylimidazole-4,5-dicarboxylic acid (CAS: 86263-61-8). This resource is designed for researchers, medicinal chemists, and process development scientists who encounter challenges in obtaining this versatile building block in high purity. This guide provides answers to frequently asked questions and detailed troubleshooting protocols based on established chemical principles and field-tested insights.

Frequently Asked Questions (FAQs)

Q1: What are the key physicochemical properties of 1-Ethylimidazole-4,5-dicarboxylic acid that influence its purification?

A1: Understanding the molecule's properties is the foundation of an effective purification strategy.

  • Polarity and Zwitterionic Nature: As a dicarboxylic acid with a heterocyclic imidazole core, this compound is highly polar. Structural studies on similar 1-alkylimidazole-4,5-dicarboxylic acids show that the 1-ethyl derivative crystallizes in a zwitterionic form, with a protonated imidazole nitrogen and a deprotonated carboxylate group.[1] This amphoteric nature governs its solubility.

  • Solubility: It is expected to have very low solubility in water (the parent imidazole-4,5-dicarboxylic acid has a solubility of 0.5 g/L) and non-polar organic solvents.[2] It shows higher solubility in polar aprotic solvents like DMF and DMSO, and some solubility in alcohols like methanol, especially when heated.[3]

  • Acidity: The presence of two carboxylic acid groups and the imidazole ring means the compound's charge state is highly dependent on pH. This property is crucial for purification by acid-base precipitation.[3]

Q2: What are the most common impurities encountered during the synthesis of 1-Ethylimidazole-4,5-dicarboxylic acid?

A2: Impurities typically stem from starting materials or side reactions and may include:

  • Inorganic salts from pH adjustments or reagents.

  • Unreacted starting materials (e.g., 1-ethylimidazole).

  • Side-products from incomplete oxidation or alternative reaction pathways.

  • Residual solvents from the reaction work-up.

Q3: Which purification technique should I choose as a starting point?

A3: The optimal technique depends on the nature and quantity of impurities. The following diagram outlines a general selection workflow.

Start Crude 1-Ethylimidazole- 4,5-dicarboxylic acid Decision1 Primary Impurities? Start->Decision1 Method1 Washing & Slurry Decision1->Method1 Inorganic Salts Method2 Acid-Base Precipitation Decision1->Method2 Acidic/Basic Organics Method3 Recrystallization Decision1->Method3 Isomers or Structurally Similar Organics Method4 Chromatography Decision1->Method4 Complex Mixture / Trace Impurities

Caption: Initial Purification Method Selection Workflow.

For most common scenarios involving inorganic salts and some organic impurities, a combination of washing and pH-mediated precipitation is a highly effective and scalable first approach.[3][4][5]

Troubleshooting Guide 1: Recrystallization

Recrystallization is a powerful technique for removing soluble and insoluble impurities, provided a suitable solvent system can be identified. Due to the zwitterionic nature of the compound, finding a single ideal solvent can be challenging.

Detailed Protocol: Binary Solvent Recrystallization

This protocol is adapted from methods used for structurally similar imidazole dicarboxylic acids.[3]

  • Solvent Screening: In separate small test tubes, test the solubility of ~10 mg of crude material in 0.5 mL of various solvents (e.g., water, methanol, ethanol, isopropanol, acetonitrile, DMF). Identify a "good" solvent that dissolves the compound when hot but not when cold, and a "poor" solvent in which the compound is mostly insoluble even when hot. A common pair is a polar protic solvent like methanol (good) and a less polar solvent like water or chloroform (poor).[3]

  • Dissolution: In an appropriately sized flask, add the crude solid and the minimum volume of the hot "good" solvent required for complete dissolution. Use a magnetic stirrer and heating mantle.

  • Hot Filtration (Optional): If insoluble impurities are visible in the hot solution, perform a hot gravity filtration to remove them.

  • Induce Crystallization: While the solution is still hot, add the "poor" solvent dropwise until the solution becomes slightly turbid (cloudy). Add a few more drops of the "good" solvent until the solution becomes clear again.[3]

  • Cooling: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature. Slow cooling is critical for forming large, pure crystals.

  • Maximize Yield: Once at room temperature, place the flask in an ice bath for at least 30-60 minutes to maximize crystal formation.[3]

  • Isolation & Washing: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the filter cake with a small amount of the cold "poor" solvent or a cold mixture of the two solvents. Finish with a wash of a volatile, non-polar solvent like diethyl ether to aid in drying.[4]

  • Drying: Dry the purified product under vacuum.

Recrystallization Troubleshooting
ProblemProbable CauseRecommended Solution
Compound "oils out" instead of crystallizing The boiling point of the solvent is too high, or the solution is supersaturated.Add a small amount more of the "good" solvent to the hot mixture to ensure the compound is fully dissolved below the solvent's boiling point. Ensure cooling is slow. If the problem persists, try a different solvent system with a lower boiling point.
No crystals form upon cooling The solution is not sufficiently saturated, or nucleation is inhibited.1. Try scratching the inside of the flask with a glass rod at the solution's surface to create nucleation sites. 2. Add a tiny "seed" crystal of previously purified material. 3. Reduce the solvent volume by gentle heating and evaporation, then attempt cooling again.
Low Recovery / Yield The compound has significant solubility in the cold solvent; too much solvent was used.1. Ensure you used the absolute minimum volume of hot solvent for dissolution. 2. Cool the flask in an ice-salt bath or freezer for a longer period. 3. Concentrate the filtrate (mother liquor) by about 50% and cool again to try and obtain a second crop of crystals. Note that the purity of the second crop may be lower.[3]
Poor Purity / Discoloration Impurities co-crystallized with the product; cooling was too rapid.1. Ensure cooling is as slow as possible. Insulating the flask can help. 2. Consider adding a small amount of activated charcoal to the hot solution before the hot filtration step to remove colored impurities. 3. A second recrystallization may be necessary.

Troubleshooting Guide 2: Acid-Base Precipitation

This technique leverages the dicarboxylic acid functionality to selectively precipitate the product from a solution by adjusting the pH. It is highly effective for removing non-ionizable organic impurities and inorganic salts.

Detailed Protocol: pH-Mediated Precipitation

This method is based on a patented process for a related compound and general acid-base principles.[5]

  • Dissolution: Dissolve the crude material in a minimum volume of a dilute aqueous base (e.g., 1M NaOH or KOH) until the solution is clear and basic (pH > 9). This forms the disodium or dipotassium salt of the dicarboxylic acid, which is highly water-soluble.

  • Filtration: Filter the basic solution to remove any base-insoluble impurities.

  • Precipitation: While stirring vigorously, slowly add a dilute acid (e.g., 1M HCl or formic acid) dropwise to the clear filtrate. Monitor the pH. The product will begin to precipitate as the solution approaches its isoelectric point. For the parent imidazole-4,5-dicarboxylic acid, the pH of a saturated solution is ~3.7.[2] Aim for a final pH in the range of 3-4 for maximal precipitation.

  • Digestion & Cooling: Continue stirring the resulting slurry at room temperature for 30 minutes to allow for complete precipitation. Afterward, cool the mixture in an ice bath.[5]

  • Isolation & Washing: Collect the precipitated solid by vacuum filtration. Wash the filter cake thoroughly with several portions of cold deionized water to remove salts, followed by a wash with cold methanol and finally diethyl ether to displace water and speed up drying.[4]

  • Drying: Dry the purified solid under vacuum. A second crop can sometimes be obtained from the acidic filtrate by further pH adjustment or concentration.[5]

Acid-Base Precipitation Troubleshooting

Start Low Yield after Precipitation Check1 Check Filtrate pH Start->Check1 Check2 Check Filtrate for Product (TLC/HPLC) Check1->Check2 pH is correct Solution1 Adjust pH to Isoelectric Point (e.g., pH 3-4) Check1->Solution1 pH is too high/low Solution2 Concentrate Filtrate & Re-precipitate Check2->Solution2 Product Detected Solution3 Product is too soluble. Use less water or add anti-solvent. Check2->Solution3 No Product Detected

Caption: Troubleshooting Logic for Low Yield in Precipitation.

ProblemProbable CauseRecommended Solution
Product precipitates as a gummy solid The rate of pH change is too fast; localized high concentration of acid.Add the acid much more slowly and ensure vigorous stirring to allow for uniform pH distribution. Adding the acid subsurface near the stirrer can help.
Incomplete precipitation (low yield) The final pH is not at the isoelectric point, where solubility is minimal.Systematically test the optimal pH for precipitation on a small scale. A patent for the parent compound suggests adjusting to pH 4 to recover a second fraction.[5] Collect the first crop, then adjust the filtrate pH slightly up or down to see if more product precipitates.
High salt content in the final product Insufficient washing of the filter cake.Wash the filter cake with generous amounts of cold deionized water until the washings are neutral (test with pH paper). A final slurry wash in deionized water followed by re-filtration can also be effective.[4]

Troubleshooting Guide 3: Column Chromatography

Due to its high polarity and potential for strong interaction with silica gel, purifying 1-Ethylimidazole-4,5-dicarboxylic acid by traditional column chromatography is challenging but possible with careful method development. This method is best reserved for removing stubborn, structurally similar impurities that cannot be removed by other means.

Method Development & Protocol
  • Stationary Phase Selection:

    • Normal Phase (Silica Gel): The compound will likely have very low mobility. The acidic nature of silica can cause severe peak tailing. It may be necessary to deactivate the silica or modify the mobile phase.[6][7]

    • Reverse Phase (C18): This is often a better choice for polar compounds. The compound will likely elute early, so a mobile phase with a low organic content (e.g., water/methanol or water/acetonitrile) will be needed.[8]

    • HILIC (Hydrophilic Interaction Liquid Chromatography): An excellent alternative for very polar compounds, using a high organic content mobile phase.[7][9]

  • Mobile Phase Selection (TLC Analysis):

    • For Normal Phase: Start with a very polar solvent system like Dichloromethane:Methanol (e.g., 9:1 or 8:2). To improve peak shape and mobility, add a modifier.

      • Acidic modifier: 1-2% acetic or formic acid.

      • Basic modifier: 1-2% triethylamine or ammonium hydroxide.[7] The choice depends on which provides a better spot shape on the TLC plate.

    • For Reverse Phase: Use C18-coated TLC plates. Start with a high aqueous content mobile phase like Water:Methanol (e.g., 8:2 or 7:3) with a pH buffer or modifier (e.g., 0.1% formic acid) to ensure consistent ionization.

  • Column Chromatography Protocol:

    • Prepare the chosen mobile phase in bulk.

    • Pack the column with the selected stationary phase (e.g., silica gel or C18).

    • Equilibrate the column by flushing with at least 2-3 column volumes of the mobile phase.

    • Dissolve the crude sample in a minimal amount of the mobile phase or a strong solvent like DMF and adsorb it onto a small amount of silica gel ("dry loading").

    • Run the column, collecting fractions and monitoring by TLC or HPLC.

Chromatography Troubleshooting
ProblemProbable CauseRecommended Solution
Compound streaks badly on silica TLC/column Strong ionic interaction between the zwitterionic/acidic compound and acidic silanol groups on the silica surface.1. Add a modifier: Add 1-3% triethylamine or ammonium hydroxide to the mobile phase to mask the silanol sites.[7] 2. Deactivate the silica: Pre-flush the packed column with a solvent system containing the base before equilibrating with the mobile phase.[7] 3. Switch to a less acidic stationary phase like neutral alumina or use reverse-phase chromatography.[6]
Compound does not move from the baseline (Rf=0) on silica The mobile phase is not polar enough to elute the highly polar compound.1. Increase the percentage of the polar solvent (e.g., methanol) in the mobile phase. 2. Try a more aggressive polar system, such as Dichloromethane:Methanol with 5-10% of a 10% ammonium hydroxide in methanol stock solution.[6] 3. Switch to Reverse Phase or HILIC, which are better suited for highly polar compounds.[8][9]
Compound elutes in the solvent front on a C18 column The mobile phase is too non-polar (too much organic solvent) for the polar compound.1. Increase the aqueous portion of the mobile phase. Modern RP columns can tolerate highly aqueous conditions.[7] 2. Use a more polar reverse-phase column, such as one with an embedded polar group (EPG).[7] 3. Ensure the mobile phase pH is controlled with a buffer to maintain a consistent charge state on the molecule.

References

  • BenchChem. (2025). Purification techniques for 2-Butyl-1H-imidazole-4,5-dicarboxylic acid.
  • BenchChem. (2025).
  • Acta Poloniae Pharmaceutica. (N/A).
  • Journal of the American Chemical Society. (N/A).
  • Organic Syntheses. (N/A). Imidazole.
  • BenchChem. (2025). Analytical Techniques for the Determination of Imidazole Compounds: A Detailed Guide for Researchers.
  • CrystEngComm (RSC Publishing). (N/A).
  • Wiley Analytical Science. (2019).
  • University of Rochester, Department of Chemistry. (N/A).
  • Google Patents. (N/A). US4550176A - Preparation of imidazole-4,5-dicarboxylic acid.
  • BenchChem. (2025).
  • ResearchGate. (2025).
  • Waters. (2020). Retaining and Separating Polar Acidic Compounds | Science Spotlight - Episode 2.
  • Reddit. (2023). Purification of strong polar and basic compounds.
  • ResearchGate. (2018).
  • Sigma-Aldrich. (N/A). Imidazole-4,5-dicarboxylic acid for synthesis.
  • ResearchGate. (2025). Synthesis of substituted imidazole-4,5-dicarboxylic acids | Request PDF.
  • (N/A).
  • Walsh Medical Media. (2017).
  • (2024). Preparation of 1,1´-(alkyldiyl)-bis-(2-alkylimidazole-4,5-dicarboxylic) acids.
  • ChemBK. (2022). 4,5-Imidazoledicarboxylic acid.
  • NIH. (N/A). Synthesis and Characterization of 1H-Imidazole-4,5-dicarboxylic Acid-Functionalized Silver Nanoparticles: Dual Colorimetric Sensors of Zn2+ and Homocysteine.
  • BenchChem. (2025).
  • BLDpharm. (N/A). 1-Ethyl-1H-imidazole-4,5-dicarboxylic acid.
  • PubChem. (N/A). 1H-Imidazole-4,5-dicarboxylic acid.

Sources

Troubleshooting

Common side reactions in the synthesis of 1-Ethylimidazole-4,5-dicarboxylic acid

Welcome to the technical support center for the synthesis of 1-Ethylimidazole-4,5-dicarboxylic acid. This guide is designed for researchers, scientists, and professionals in drug development.

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the synthesis of 1-Ethylimidazole-4,5-dicarboxylic acid. This guide is designed for researchers, scientists, and professionals in drug development. Here, we address common challenges and side reactions encountered during the synthesis of this important intermediate. Our goal is to provide you with the expertise and practical insights needed to troubleshoot and optimize your experimental workflow.

Frequently Asked Questions (FAQs)

Q1: My reaction yield of 1-Ethylimidazole-4,5-dicarboxylic acid is consistently low. What are the potential causes?

Low yields can stem from several factors, primarily incomplete reaction, degradation of the starting material, or formation of side products. A common pathway to synthesize 1-Ethylimidazole-4,5-dicarboxylic acid involves the N-alkylation of imidazole-4,5-dicarboxylic acid. The steric hindrance posed by the two adjacent carboxylic acid groups can make the nitrogen atom on the imidazole ring less accessible to the ethylating agent, leading to a sluggish or incomplete reaction.[1]

Furthermore, imidazole-4,5-dicarboxylic acid itself can be thermally unstable and may undergo decarboxylation at elevated temperatures, reducing the amount of starting material available for the desired N-ethylation.

Q2: I am observing multiple spots on my TLC plate that are not the starting material or the desired product. What are these impurities?

The presence of multiple unexpected spots on your TLC plate is a strong indicator of side reactions. The most common side products in the synthesis of 1-Ethylimidazole-4,5-dicarboxylic acid are:

  • Mono- and Di-ethyl esters: The carboxylic acid functional groups can react with the ethylating agent (e.g., ethyl iodide, diethyl sulfate) to form the corresponding ethyl esters. This O-alkylation competes with the desired N-alkylation.

  • Decarboxylated byproducts: Partial or complete decarboxylation of the starting material or product can lead to the formation of 1-ethylimidazole-4-carboxylic acid or 1-ethylimidazole.

  • Unreacted imidazole-4,5-dicarboxylic acid: Due to the aforementioned steric hindrance, it is common to have unreacted starting material.[1]

Troubleshooting Guide

Problem 1: Incomplete N-Alkylation and Unreacted Starting Material

Symptoms:

  • Low yield of the desired product.

  • Significant amount of unreacted imidazole-4,5-dicarboxylic acid recovered.

  • TLC analysis shows a prominent spot corresponding to the starting material.

Causality: The nucleophilicity of the imidazole nitrogen is reduced by the electron-withdrawing carboxylic acid groups. Additionally, steric hindrance from these bulky groups can physically block the approach of the ethylating agent.

Troubleshooting Protocol:

  • Choice of Base and Solvent: The selection of an appropriate base is critical to deprotonate the imidazole nitrogen, thereby increasing its nucleophilicity. A strong, non-nucleophilic base such as sodium hydride (NaH) or potassium carbonate (K₂CO₃) in an aprotic polar solvent like dimethylformamide (DMF) or acetonitrile is recommended.

  • Reaction Temperature: While higher temperatures can increase the reaction rate, they can also promote decarboxylation. It is advisable to start the reaction at a moderate temperature (e.g., 50-60 °C) and monitor the progress by TLC. If the reaction is sluggish, the temperature can be incrementally increased.

  • Molar Ratio of Reactants: An excess of the ethylating agent can help drive the reaction to completion. However, this also increases the likelihood of O-alkylation. A molar ratio of 1:1.1 to 1:1.5 (imidazole-4,5-dicarboxylic acid to ethylating agent) is a good starting point.

ParameterRecommendationRationale
Base Sodium Hydride (NaH), Potassium Carbonate (K₂CO₃)Strong, non-nucleophilic bases that effectively deprotonate the imidazole nitrogen without competing in the alkylation reaction.
Solvent Dimethylformamide (DMF), AcetonitrileAprotic polar solvents that can dissolve the reactants and facilitate the SN2 reaction.
Temperature 50-80 °C (monitor closely)Balances the need for a sufficient reaction rate against the risk of decarboxylation.
Ethylating Agent Excess 1.1 - 1.5 equivalentsHelps to drive the N-alkylation to completion.
Problem 2: Formation of O-Alkylated Side Products (Esters)

Symptoms:

  • Presence of additional spots on the TLC plate with different polarity than the desired product.

  • NMR or Mass Spectrometry data indicates the presence of ethyl ester groups.

Causality: The carboxylate anions, formed in the presence of a base, are also nucleophilic and can compete with the imidazole nitrogen for the ethylating agent.

Troubleshooting Protocol:

  • Protecting Group Strategy: A robust method to prevent O-alkylation is to first protect the carboxylic acid groups as esters (e.g., methyl or benzyl esters). The N-alkylation can then be performed, followed by the deprotection of the ester groups to yield the desired product.

  • Control of Reaction Conditions: Using a less reactive ethylating agent or conducting the reaction at a lower temperature can favor N-alkylation over O-alkylation.

  • Purification: If ester formation is minor, careful column chromatography can be employed to separate the desired dicarboxylic acid from the more nonpolar ester byproducts.

Experimental Workflow: Protecting Group Strategy

G cluster_0 Protection cluster_1 N-Alkylation cluster_2 Deprotection A Imidazole-4,5-dicarboxylic acid B Esterification (e.g., MeOH, H+) A->B C Dimethyl imidazole-4,5-dicarboxylate B->C D N-Ethylation (e.g., EtI, K2CO3) C->D E Dimethyl 1-ethylimidazole-4,5-dicarboxylate D->E F Hydrolysis (e.g., NaOH, H2O) E->F G 1-Ethylimidazole-4,5-dicarboxylic acid F->G

Caption: Protecting group strategy workflow.

Problem 3: Decarboxylation of Starting Material and/or Product

Symptoms:

  • Gas evolution (CO₂) during the reaction.

  • Presence of impurities with a lower molecular weight, such as 1-ethylimidazole-4-carboxylic acid.

  • Broad or distorted peaks in the NMR spectrum.

Causality: Imidazole dicarboxylic acids can be susceptible to decarboxylation, particularly at elevated temperatures or under harsh acidic or basic conditions.

Troubleshooting Protocol:

  • Temperature Control: Maintain the reaction temperature as low as possible while still achieving a reasonable reaction rate. Continuous monitoring is key.

  • pH Control: Avoid strongly acidic or basic conditions for prolonged periods, especially at high temperatures. After the reaction, neutralize the mixture carefully at a low temperature.

  • Inert Atmosphere: Performing the reaction under an inert atmosphere (e.g., nitrogen or argon) can sometimes mitigate degradation pathways.

Logical Relationship of Side Reactions

G Start Imidazole-4,5-dicarboxylic acid + Ethylating Agent Desired 1-Ethylimidazole-4,5-dicarboxylic acid Start->Desired N-Alkylation Side1 O-Alkylation (Esters) Start->Side1 Side2 Decarboxylation Start->Side2 Side3 Incomplete Reaction Start->Side3

Sources

Optimization

Technical Support Center: Synthesis of 1-Ethylimidazole-4,5-dicarboxylic Acid

Welcome to the technical support center for the synthesis of 1-Ethylimidazole-4,5-dicarboxylic acid. As a Senior Application Scientist, my goal is to provide you with in-depth, field-proven insights to help you navigate...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the synthesis of 1-Ethylimidazole-4,5-dicarboxylic acid. As a Senior Application Scientist, my goal is to provide you with in-depth, field-proven insights to help you navigate the common challenges associated with this synthesis. This guide is structured to address specific experimental issues, explain the underlying chemical principles, and provide robust, actionable protocols to improve your yield and purity.

Part 1: Troubleshooting Guide

This section addresses specific problems you might encounter during the synthesis in a direct question-and-answer format.

Issue 1: Persistently Low Yields in the Oxidation of a 1-Ethylbenzimidazole Precursor

Q: I am synthesizing 1-Ethylimidazole-4,5-dicarboxylic acid by oxidizing a 1-ethylbenzimidazole precursor, but my yield is consistently below 30%. What are the likely causes and how can I fix this?

A: This is a very common issue. The oxidation of the benzimidazole core is a powerful method, but its success hinges on precise control over several key parameters. Low yields are typically traced back to three main factors: incomplete oxidation, product decomposition, or inadequate work-up.

  • Causality—Incomplete Oxidation: The benzene ring of the benzimidazole is relatively stable. Achieving complete oxidative cleavage to the dicarboxylic acid requires potent oxidizing conditions. If the oxidizing agent is depleted prematurely or its concentration is too low, the reaction will stall, leaving you with partially oxidized intermediates or unreacted starting material. Research has shown that for related 2-alkylbenzimidazoles, an optimal molar ratio of hydrogen peroxide to the substrate is 11:1 in 1M sulfuric acid to drive the reaction to completion.[1][2]

  • Causality—Product Decomposition: While heat is required to initiate and sustain the oxidation, the target molecule, 1-Ethylimidazole-4,5-dicarboxylic acid, can decompose at excessive temperatures. The decomposition temperature for the parent imidazole-4,5-dicarboxylic acid is around 280-285°C, but localized overheating in the reaction mixture, especially in the presence of strong oxidizing agents and acid, can cause degradation at lower bulk temperatures.[3]

  • Causality—Work-up Losses: The product has a specific solubility profile. During work-up, particularly when neutralizing the acidic reaction mixture, improper pH control can lead to significant product loss in the aqueous phase.

Step-by-Step Troubleshooting Protocol:

  • Verify Oxidant Stoichiometry and Quality: Ensure your oxidizing agent (e.g., hydrogen peroxide, potassium permanganate) is fresh. For hydrogen peroxide, use a molar ratio of at least 11:1 relative to your 1-ethylbenzimidazole substrate.[1][2]

  • Optimize Reaction Temperature: Control the temperature carefully. If using H₂O₂, the initial addition should be done at a reduced temperature (e.g., below 10°C) to manage the exotherm, followed by a controlled heating period (e.g., 50-60°C) to ensure the reaction proceeds without causing decomposition.[4]

  • Controlled pH Adjustment During Precipitation: After the reaction is complete, pour the mixture onto ice. Neutralize the solution very slowly with a suitable base (e.g., sodium carbonate). The isoelectric point is crucial for minimizing solubility. For similar dicarboxylic acids, adjusting the pH to around 2-4 has been shown to be effective for precipitating the product.[5][6] Check the pH of the filtrate after collecting your solid; if it's too acidic or basic, you may be losing product. A second crop can often be obtained by carefully adjusting the filtrate's pH.[5][7]

Issue 2: Hydrolysis of 1-Ethyl-4,5-dicyanoimidazole Stalls or Produces Amide-Acid Byproducts

Q: I am attempting to synthesize the target compound by hydrolyzing 1-Ethyl-4,5-dicyanoimidazole, but the reaction is either incomplete or I isolate significant amounts of 1-ethyl-4-carbamoyl-imidazole-5-carboxylic acid. How can I ensure complete hydrolysis to the dicarboxylic acid?

A: This is a classic challenge in nitrile hydrolysis. The conversion of a nitrile to a carboxylic acid is a two-step process: nitrile to amide, then amide to carboxylic acid. The second step, hydrolysis of the amide, often requires more forcing conditions (higher temperatures or more concentrated acid/base) than the first.

  • Causality—Differential Hydrolysis Rates: The partial hydrolysis to the amide-acid is a kinetic issue. The conditions may be sufficient to hydrolyze the first cyano group but not the second, or to convert both to amides but not fully to carboxylic acids. The electron-withdrawing nature of the imidazole ring and the adjacent carboxylate/amide group affects the reactivity of the second nitrile/amide group.

Step-by-Step Troubleshooting Protocol:

  • Increase Reaction Time and Temperature: The most straightforward approach is to prolong the reaction time and/or increase the temperature. Monitor the reaction by TLC or LC-MS to track the disappearance of the starting material and the intermediate amide-acid.

  • Use More Forcing Hydrolysis Conditions:

    • Acidic Hydrolysis: Move from dilute HCl to a more concentrated solution (e.g., 6M HCl or even a 1:1 mixture of concentrated H₂SO₄/water) and reflux for an extended period (12-24 hours).

    • Basic Hydrolysis: Use a higher concentration of NaOH or KOH (e.g., 6M) at reflux. Be aware that basic conditions can sometimes promote side reactions on the imidazole ring.

  • Isolate and Re-subject the Intermediate: If you consistently isolate the amide-acid byproduct, you can collect it, and instead of discarding it, subject it to a second, more vigorous hydrolysis step under the forcing conditions described above. This two-step process can sometimes provide a cleaner final product than a single, prolonged reaction.

Issue 3: Purification of the Final Product is Difficult, Resulting in Low Purity

Q: My crude 1-Ethylimidazole-4,5-dicarboxylic acid is contaminated with colored impurities and starting materials. Standard recrystallization attempts either fail to crystallize the product or do not significantly improve purity. What should I do?

A: Purification of highly polar, zwitterionic compounds like this can be tricky.[1][4] The key is to exploit the compound's specific chemical properties—its acidity and its distinct solubility profile.

  • Causality—Inappropriate Solvent Choice: The product is highly polar and will have low solubility in many common non-polar organic solvents. Conversely, it may be too soluble in highly polar solvents for effective recrystallization. Impurities from the oxidation reaction are often highly colored and polar as well.

Troubleshooting Purification Workflow:

G start Crude Product Obtained wash Wash with Cold Deionized Water & Methanol start->wash check_purity Check Purity (TLC/LC-MS/NMR) wash->check_purity is_pure Purity Acceptable? check_purity->is_pure end Product Purified is_pure->end Yes recrystallize Attempt Recrystallization is_pure->recrystallize No ph_precip Acid-Base Purification recrystallize->ph_precip Fails recrystallize_options Recrystallization Options: 1. Hot Water/Ethanol 2. DMF + Anti-solvent (e.g., Acetonitrile) 3. Acetic Acid recrystallize->recrystallize_options ph_precip_steps 1. Dissolve crude in dilute base (e.g., NaHCO₃). 2. Filter to remove insoluble impurities. 3. Treat with activated charcoal (removes color). 4. Filter again. 5. Slowly re-acidify with HCl to pH 2-4 to precipitate pure product. ph_precip->ph_precip_steps recrystallize_options->check_purity ph_precip_steps->wash

Caption: A decision workflow for purifying 1-Ethylimidazole-4,5-dicarboxylic acid.

Detailed Purification Protocols:

  • Solvent Washing: Before attempting recrystallization, wash the crude solid thoroughly. A sequence of cold deionized water, followed by cold methanol, and finally diethyl ether can be very effective at removing residual acids and less polar impurities.[5]

  • Recrystallization:

    • Primary Solvent: The best single solvent for recrystallization is often water or an ethanol/water mixture. Dissolve the crude product in a minimal amount of hot solvent and allow it to cool slowly.

    • Solvent/Anti-Solvent System: If a single solvent fails, dissolve the crude material in a minimal amount of a "good" solvent where it is highly soluble (e.g., DMF). Then, slowly add a "poor" solvent (an anti-solvent like acetonitrile or ethyl acetate) at an elevated temperature until the solution becomes turbid. Allow it to cool slowly to induce crystallization.[5]

  • Acid-Base Precipitation: This is a powerful technique for acidic compounds.

    • Dissolve the crude product in a weak aqueous base (e.g., 1M sodium bicarbonate). Most organic impurities will remain insoluble and can be filtered off.

    • If the solution is colored, you can add a small amount of activated charcoal, stir for 15-20 minutes, and filter it through celite to remove the color.

    • Slowly add acid (e.g., 1M HCl) to the clear, colorless filtrate with vigorous stirring. The pure product will precipitate out as you approach its isoelectric point (pH ~2-4).

    • Filter the solid, wash with cold water, and dry under vacuum.

Part 2: Frequently Asked Questions (FAQs)

Q1: What are the most common and reliable synthetic routes to prepare 1-Ethylimidazole-4,5-dicarboxylic acid?

A1: There are several established routes, with the choice often depending on the availability of starting materials and scale.

  • Oxidation of 1-Ethylbenzimidazole: This is a very common and high-yielding method if optimized correctly. It involves the complete oxidative degradation of the fused benzene ring.[2][8]

  • Hydrolysis of 1-Ethyl-4,5-dicyanoimidazole: This route involves first preparing the dicyanoimidazole intermediate, followed by hydrolysis. The synthesis of 4,5-dicyanoimidazoles can be achieved from precursors like diaminomaleonitrile.[9][10]

  • N-Ethylation of an Imidazole-4,5-dicarboxylate Ester: One can start with a pre-formed imidazole-4,5-dicarboxylic acid ester, perform N-alkylation with an ethylating agent (e.g., ethyl iodide), and then hydrolyze the ester groups. However, N-alkylation can sometimes suffer from steric hindrance.[1]

  • Multi-component Reactions: Some methods build the imidazole ring from acyclic precursors. For example, derivatives have been synthesized via cycloaddition reactions involving ethyl isocyanoacetate.[11]

Q2: What is the mechanistic role of hydrogen peroxide and sulfuric acid in the benzimidazole oxidation route?

A2: In this reaction, concentrated sulfuric acid serves two main purposes. First, it acts as the solvent and protonates the imidazole ring, which helps to solubilize the starting material. Second, and more importantly, it activates the hydrogen peroxide, increasing its electrophilicity and making it a much more aggressive oxidizing agent, capable of attacking and breaking down the aromatic benzene ring. The overall process is a complex, multi-step oxidation that ultimately cleaves the C-C bonds of the benzene ring, leaving behind the two carboxyl groups attached to the stable imidazole core.

Q3: How can I definitively confirm the structure and purity of my final product?

A3: A combination of analytical techniques is essential for unambiguous characterization.

  • ¹H and ¹³C NMR Spectroscopy: This is the most powerful tool for structural confirmation. In a suitable solvent like DMSO-d₆, you should see the characteristic signals for the ethyl group (a triplet and a quartet) and the imidazole ring proton. The carboxylic acid protons will typically appear as a broad singlet at a very downfield chemical shift.

  • Mass Spectrometry (MS): This will confirm the molecular weight of your compound. Look for the [M+H]⁺ or [M-H]⁻ ion corresponding to the calculated mass of C₇H₈N₂O₄.

  • LC-MS: This is ideal for assessing purity. A pure sample should show a single major peak in the chromatogram with the correct mass.

  • Melting Point: A sharp melting point that matches the literature value is a good indicator of high purity. Imidazole-4,5-dicarboxylic acid itself decomposes at high temperatures (around 287-289°C), and its N-alkylated derivatives have distinct melting points.[7]

Q4: I've read that 1-Ethylimidazole-4,5-dicarboxylic acid crystallizes as a zwitterion. What does this mean and how does it affect its properties?

A4: A zwitterion is a neutral molecule that has both a positive and a negative formal charge on different atoms. For 1-Ethylimidazole-4,5-dicarboxylic acid, this means one of the imidazole nitrogen atoms is protonated (positive charge), and one of the carboxylic acid groups is deprotonated to a carboxylate (negative charge).[1][4] This is common for molecules containing both acidic (carboxylic acid) and basic (imidazole) functional groups. This zwitterionic character explains its physical properties: it behaves like a salt, resulting in a high melting point and low solubility in non-polar organic solvents but better solubility in polar solvents like water.

Part 3: Key Experimental Protocols

Protocol 1: Synthesis via Oxidation of 1-Ethylbenzimidazole

This protocol is adapted from established methods for the oxidation of related benzimidazoles.[2][4]

G cluster_0 Reaction Setup cluster_1 Reaction Execution cluster_2 Work-up and Isolation A 1. Dissolve 1-ethylbenzimidazole in concentrated H₂SO₄ in a 3-neck flask. B 2. Cool the mixture to 0-5°C in an ice/water bath. A->B C 3. Place 30% H₂O₂ (11 eq.) in a dropping funnel. B->C D 4. Add H₂O₂ dropwise, keeping internal temperature < 10°C. C->D E 5. After addition, stir at room temperature for 2 hours. D->E F 6. Heat the mixture to 55°C for 4-6 hours (monitor by TLC). E->F G 7. Cool to room temperature and pour slowly onto crushed ice. F->G H 8. Adjust pH to ~3 with solid Na₂CO₃ (slowly!). G->H I 9. Stir the resulting slurry in an ice bath for 1 hour. H->I J 10. Collect the solid by vacuum filtration. I->J K 11. Wash the filter cake with cold water, then cold methanol. J->K L 12. Dry under vacuum at 60°C. K->L

Caption: Experimental workflow for the synthesis of 1-Ethylimidazole-4,5-dicarboxylic acid.

Step-by-Step Methodology:

  • In a three-necked round-bottom flask equipped with a mechanical stirrer, a thermometer, and a dropping funnel, carefully add concentrated sulfuric acid.

  • Cool the acid in an ice bath to 0-5°C. Slowly add 1-ethylbenzimidazole (1.0 eq.) in portions, ensuring the temperature does not rise significantly.

  • Once a clear solution is obtained, add 30% hydrogen peroxide (11.0 eq.) to the dropping funnel.

  • Add the hydrogen peroxide dropwise to the reaction mixture over 1-2 hours, maintaining an internal temperature below 10°C. The reaction is highly exothermic.

  • After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 2 hours.

  • Slowly heat the reaction mixture to 50-60°C and maintain this temperature for 4-8 hours, or until TLC/LC-MS analysis indicates the consumption of the starting material.

  • Cool the reaction mixture to room temperature and carefully pour it onto a large beaker of crushed ice with stirring.

  • Slowly add solid sodium carbonate or a saturated aqueous solution to the mixture to adjust the pH to approximately 2-3. This will cause the product to precipitate.

  • Stir the resulting white slurry in an ice bath for at least 1 hour to ensure complete precipitation.

  • Collect the solid product by vacuum filtration using a Büchner funnel.

  • Wash the filter cake sequentially with three portions of cold deionized water and two portions of cold methanol.[5]

  • Dry the purified product in a vacuum oven at 60-70°C to a constant weight.

Protocol 2: Purification by Recrystallization

Step-by-Step Methodology:

  • Transfer the crude, dried solid product to an Erlenmeyer flask.

  • Add a minimal amount of deionized water (or an ethanol/water mixture) to just cover the solid.

  • Heat the mixture on a hot plate with stirring until the solid completely dissolves. If the solid does not dissolve, add more solvent in small portions until it does. Avoid adding excessive solvent.

  • Once dissolved, remove the flask from the heat and allow it to cool slowly to room temperature.

  • For optimal crystal formation, do not disturb the flask during the initial cooling phase.

  • Once crystals begin to form, you can place the flask in an ice bath for 1 hour to maximize the yield.

  • Collect the purified crystals by vacuum filtration, wash with a small amount of ice-cold recrystallization solvent, and dry under vacuum.

Quantitative Data Summary

The table below summarizes the impact of reaction conditions on the yield of related 2-alkylimidazole-4,5-dicarboxylic acids, providing a valuable reference for optimizing your synthesis.

2-Alkylbenzimidazole SubstrateH₂O₂ : Substrate Molar RatioH₂SO₄ ConcentrationYield (%)Reference
2-Methylbenzimidazole11 : 11 MHigh[1]
2-Ethylbenzimidazole11 : 11 MHigh[1]
2-Propylbenzimidazole11 : 11 MHigh[1]
2-Alkylbenzimidazole (General)< 11 : 11 MLower/Incomplete[2]
1-Alkylbenzimidazole (General)11 : 1ConcentratedPreparative[6]

References

  • BenchChem. (2025). Troubleshooting low yield in imidazole-4,5-dicarboxylic acid synthesis.
  • Gubina, Y. A., Brusina, M. A., Nikolaev, D. N., & Piotrovsky, L. (2018). Influence of Oxidation Conditions on the Yield of 2-Substituted Imidazole-4,5-dicarboxylic Acids. ResearchGate. [Link]

  • Menshikov, M.A., & Brusina, M.A. (2024). Preparation of 1,1´-(alkyldiyl)-bis-(2-alkylimidazole-4,5-dicarboxylic) acids.
  • BASF AG. (1985). Preparation of imidazole-4,5-dicarboxylic acid.
  • American Cyanamid Co. (1974). Preparation of 4,5-dicyanoimidazoles.
  • NINGBO INNO PHARMCHEM CO.,LTD. (2025).
  • de Kock, C., et al. (2021). Studies towards the Design and Synthesis of Novel 1,5-Diaryl-1H-imidazole-4-carboxylic Acids and 1,5-Diaryl-1H-imidazole-4-carbohydrazides as Host LEDGF/p75 and HIV-1 Integrase Interaction Inhibitors. Molecules, 26(20), 6246. [Link]

  • BenchChem. (2025). Purification techniques for 2-Butyl-1H-imidazole-4,5-dicarboxylic acid.
  • Brusina, M. A., et al. (2025). Structure and Acid-Base Properties of 1-Propylimidazole-4,5-dicarboxylic Acid. Russian Journal of General Chemistry, 93.
  • BenchChem. (2025).
  • Request PDF. (2025). Unexpected formation of imidazole-4,5-dicarboxylic acid in the oxidation of 2-substituted benzimidazoles with hydrogen peroxide. [Link]

Sources

Troubleshooting

Troubleshooting low crystallinity in MOFs with 1-Ethylimidazole-4,5-dicarboxylic acid

Prepared by: Gemini, Senior Application Scientist Welcome to the technical support center for researchers, scientists, and drug development professionals working with Metal-Organic Frameworks (MOFs) based on the 1-Ethyli...

Author: BenchChem Technical Support Team. Date: January 2026

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Metal-Organic Frameworks (MOFs) based on the 1-Ethylimidazole-4,5-dicarboxylic acid linker. This guide is designed to provide in-depth, field-proven insights into overcoming the common challenge of low crystallinity during MOF synthesis. Our goal is to move beyond simple procedural lists and explain the causality behind experimental choices, empowering you to rationally design and troubleshoot your syntheses.

Part A: Troubleshooting Guide for Low Crystallinity

Low crystallinity, often observed as broad, ill-defined peaks in a Powder X-ray Diffraction (PXRD) pattern, is a frequent obstacle in the synthesis of novel MOFs. It indicates a lack of long-range order in the material, which can negatively impact crucial properties like porosity, stability, and catalytic activity. This section addresses specific experimental issues in a question-and-answer format.

Q1: My initial synthesis using 1-Ethylimidazole-4,5-dicarboxylic acid resulted in an amorphous product or a powder with very broad PXRD peaks. Where should I start my optimization?

A1: Achieving a crystalline product is a delicate balance between nucleation and crystal growth.[1] Rapid nucleation often leads to a large number of small, poorly ordered crystallites or an amorphous solid. Your primary goal is to slow down the reaction kinetics to favor the growth of larger, more ordered crystals over rapid precipitation.

The troubleshooting process should be systematic. Start by addressing the core synthesis parameters: temperature, time, and concentration . These factors collectively control the energy landscape and kinetics of the crystallization process.[1][2]

Below is a logical workflow to guide your optimization efforts.

Troubleshooting_Workflow start Initial Synthesis: Low Crystallinity temp_time Optimize Temperature & Reaction Time start->temp_time Step 1 concentration Adjust Reactant Concentrations temp_time->concentration Step 2 solvent Screen Solvent Systems concentration->solvent Step 3 modulator Introduce Modulators (e.g., Monocarboxylic Acids) solvent->modulator Step 4 post_synth Post-Synthesis Treatment modulator->post_synth Step 5 (If some crystallinity exists) success High Crystallinity Product Achieved modulator->success post_synth->success Modulator_Mechanism cluster_0 Unmodulated Synthesis (Fast Kinetics) cluster_1 Modulated Synthesis (Controlled Kinetics) Metal_A Metal Ion Amorphous Rapid Nucleation -> Amorphous Product Metal_A->Amorphous Linker_A Linker Linker_A->Amorphous Metal_B Metal Ion Capped_Metal Temporarily Capped Metal Node Metal_B->Capped_Metal Linker_B Linker Crystal Slow Growth -> Crystalline MOF Linker_B->Crystal Adds Reversibly Modulator Modulator (e.g., Acetic Acid) Modulator->Capped_Metal Competes Capped_Metal->Crystal

Caption: Mechanism of modulator action in MOF synthesis.

Recommended Optimization Protocol:

  • Select a Modulator: For carboxylate-based linkers, acetic acid or formic acid are excellent starting points.

  • Concentration Screen: The amount of modulator is critical. Too little will have no effect, while too much can completely inhibit MOF formation. [3]Use a large excess relative to the linker. Start with 10, 50, and 100 molar equivalents of the modulator with respect to the metal precursor.

  • Experiment: Set up reactions with varying modulator concentrations while keeping other parameters (temperature, time, solvent) at their optimal values.

  • Analysis: Analyze the products by PXRD. You should observe a trend where crystallinity improves with modulator concentration up to an optimal point, after which the yield may decrease or formation may be inhibited.

ModulatorTypical Molar Equivalents (vs. Metal)Rationale
Acetic Acid 20 - 100 eq.Competes with carboxylate groups, slowing nucleation. [4]
Formic Acid 20 - 100 eq.Similar mechanism to acetic acid, pKa can influence effectiveness. [4]
Benzoic Acid 10 - 50 eq.Can also be effective, particularly in Zr-MOF synthesis. [5]
Q5: I have a product with some crystallinity, but the peaks are still broad. Can I improve it post-synthetically?

A5: Yes, post-synthetic modification (PSM) or treatment can sometimes improve the crystallinity of an already-formed material, a process sometimes referred to as "aging" or "healing."

  • Causality (Thermal/Solvent Treatment): By re-suspending the as-synthesized, poorly crystalline MOF in a fresh solvent (often the mother liquor or a higher-boiling point solvent) and heating it again, you can provide the energy and dynamic environment needed for structural reorganization. This allows for the dissolution of unstable or amorphous domains and their redeposition onto existing crystalline nuclei, effectively "healing" defects and improving long-range order.

Recommended Protocol for Post-Synthetic Healing:

  • Isolate Product: After the initial synthesis, isolate the poorly crystalline solid by centrifugation.

  • Re-suspend: Discard the old supernatant and re-suspend the solid in fresh synthesis solvent (e.g., DMF).

  • Second Heating: Place the suspended material back into a sealed solvothermal reactor and heat it again at the optimal synthesis temperature (or slightly higher) for another 12-24 hours.

  • Isolate and Analyze: Isolate the final product, wash thoroughly, and analyze by PXRD to compare with the initial material. This method can sometimes be more effective than simply extending the initial reaction time.

Part B: Frequently Asked Questions (FAQs)

Q1: What structural features of 1-Ethylimidazole-4,5-dicarboxylic acid might contribute to challenges in crystallization?

A1: The linker itself presents several features that can complicate crystallization. The imidazole ring introduces potential for multiple coordination modes and hydrogen bonding interactions. The ethyl group adds a degree of flexibility and steric hindrance that may not be present in simpler linkers like terephthalic acid. Furthermore, the two adjacent carboxylic acid groups can lead to competitive coordination, potentially frustrating the formation of a single, well-ordered crystalline phase.

Q2: Besides PXRD, what other characterization techniques are essential when dealing with potentially low-crystallinity materials?

A2: While PXRD is the gold standard for crystallinity, other techniques are vital:

  • Thermogravimetric Analysis (TGA): TGA can reveal the thermal stability of your MOF and confirm the removal of guest/solvent molecules, which is crucial for porosity measurements. [6]* Fourier-Transform Infrared Spectroscopy (FTIR): FTIR is excellent for confirming the coordination of the carboxylate groups to the metal center (look for a shift in the C=O stretching frequency) and verifying the presence of the imidazole ring in the final product. [6]* Gas Adsorption (N₂ at 77K): For materials that exhibit some crystallinity, a gas adsorption isotherm can confirm permanent porosity, which is a hallmark of a successful MOF synthesis. Even materials with broad PXRD peaks can sometimes exhibit surprising porosity. [7][8]* Scanning Electron Microscopy (SEM): SEM provides direct visual information on the morphology and size of your crystallites. A transition from agglomerated small particles to well-defined crystal shapes (e.g., cubes, octahedra) is a strong indicator of improved crystallinity. [9]

Q3: Can microwave-assisted or sonochemical synthesis methods improve crystallinity and reduce reaction times?

A3: Yes, these non-conventional synthesis methods can be highly effective.

  • Microwave-Assisted Synthesis: Microwave heating is rapid and uniform, which can significantly shorten reaction times from days to hours or even minutes. [1]This can sometimes lead to the formation of smaller, more uniform nanocrystals with high crystallinity by promoting rapid nucleation followed by controlled growth.

  • Sonochemical Synthesis: The use of high-frequency ultrasound can induce acoustic cavitation, creating localized hot spots with extreme temperatures and pressures. This can accelerate reaction kinetics and often produces nano-sized MOF crystals with high surface areas. [10]Both methods are excellent for high-throughput screening of reaction conditions due to their speed. [1]

References

  • Role of a Modulator in the Synthesis of an MIL-53 Metal–Organic Framework Revealed by In Situ Time-Resolved MAS NMR Spectroscopy. Journal of the American Chemical Society.
  • Optimization of Reaction Conditions for Synthesis of MOF-5 using Solvothermal Method. IPTEK Journal of Proceedings Series.
  • Optimization of Reaction Conditions for Synthesis of MOF-5 using Solvothermal Method. Semantic Scholar. [Link]

  • Modulator approach for the design and synthesis of anisotropic multi-domain metal–organic frameworks. National Institutes of Health (PMC). [Link]

  • Modulator approach for the design and synthesis of anisotropic multi-domain metal–organic frameworks. Royal Society of Chemistry Publishing. [Link]

  • An investigation of affecting factors on MOF characteristics for biomedical applications: A systematic review. National Institutes of Health (PMC). [Link]

  • Post-synthesis modification of metal–organic frameworks: synthesis, characteristics, and applications. Journal of Materials Chemistry A (RSC Publishing). [Link]

  • Development of the design and synthesis of metal–organic frameworks (MOFs) – from large scale attempts, functional oriented modifications, to artificial intelligence (AI) predictions. RSC Publishing. [Link]

  • Influence of temperature on metal-organic frameworks. Chinese Science Bulletin. [Link]

  • Determining factors in the growth of MOF single crystals unveiled by in situ interface imaging. SpringerLink. [Link]

  • A Structure–Activity Study of Aromatic Acid Modulators for the Synthesis of Zirconium-Based Metal–Organic Frameworks. National Institutes of Health (PMC). [Link]

  • Postsynthetic Modification of Metal–Organic Frameworks. Inorganic Chemistry. [Link]

  • Effects of Acid Modulators on the Microwave-Assisted Synthesis of Cr/Sn Metal-Organic Frameworks. MDPI. [Link]

  • Modeling and Simulation of Crystallization of Metal–Organic Frameworks. ResearchGate. [Link]

  • Modeling and Simulation of Crystallization of Metal–Organic Frameworks. MDPI. [Link]

  • The use of a dynamic solvent system as a novel approach to sustainable MOF crystallization. Royal Society of Chemistry. [Link]

  • CHAPTER 3: Post‐synthetic Modification of MOFs. Royal Society of Chemistry. [Link]

  • Effect of solvent systems on morphology of MOF. ResearchGate. [Link]

  • Influence of solvent systems on the morphology of the MOF. ResearchGate. [Link]

  • Understanding and Controlling Metal Organic Framework Crystallization for Thin Film Fabrication. libra etd. [Link]

  • Postsynthetic Modification: An Enabling Technology for the Advancement of Metal–Organic Frameworks. National Institutes of Health (PMC). [Link]

  • Physiochemical characterization of metal organic framework materials: A mini review. Elsevier. [Link]

  • Surviving Under Pressure: The Role of Solvent, Crystal Size, and Morphology During Pelletization of Metal-Organic Frameworks. PubMed. [Link]

  • A review on MOFs synthesis and effect of their structural characteristics for hydrogen adsorption. RSC Publishing. [Link]

  • Metal Organic Frameworks (MOFs): Techniques for Characterization. AZoM. [Link]

  • (PDF) Post‐Synthetic Surface Modification of Metal–Organic Frameworks and Their Potential Applications. ResearchGate. [Link]

  • Improvement in Crystallinity and Porosity of Poorly Crystalline Metal–Organic Frameworks (MOFs) through Their Induced Growth on a Well-Crystalline MOF Template. ACS Publications. [Link]

  • Effect of Metal Organic Framework Concentration on the Crystallization of PLA-Al-MOF Composites. Digital Commons @ Cal Poly. [Link]

  • Design and Characterization of MOFs (Metal-Organic Frameworks) for Innovative Applications. SciSpace. [Link]

  • Advances in the Synthesis and Applications of MOF-5: A Comprehensive Review. MDPI. [Link]

  • First transition series metal–organic frameworks: synthesis, properties and applications. Royal Society of Chemistry. [Link]

  • Assembly of two 3-D metal–organic frameworks from Cd(II) and 4,5-imidazoledicarboxylic acid or 2-ethyl-4,5-imidazoledicarboxylic acid. ResearchGate. [Link]

  • The pioneering role of metal–organic framework-5 in ever-growing contemporary applications – a review. National Institutes of Health (PMC). [Link]

  • Weak interactions in imidazole‐containing zinc(II)‐based metal–organic frameworks. ResearchGate. [Link]

  • Overcoming Crystallinity Limitations of Aluminium Metal‐Organic Frameworks by Oxalic Acid Modulated Synthesis. National Institutes of Health (PMC). [Link]

  • Effect of Imidazole Arrangements on Proton-Conductivity in Metal-Organic Frameworks. ACS Publications. [Link]

  • In Situ Growth of Metal–Organic Frameworks (MOFs) Within Porous Silicon Carbide (p-SiC) for Constructing Hierarchical Porous Composites. MDPI. [Link]

  • Synthesis, characterization and application of defective metal–organic frameworks: current status and perspectives. RSC Publishing. [Link]

  • (PDF) Metal–organic frameworks (MOFs) beyond crystallinity: amorphous MOFs, MOF liquids and MOF glasses. ResearchGate. [Link]

  • Synthesis and Characterization of New Ce(IV)-MOFs Exhibiting Various Framework Topologies. ResearchGate. [Link]

Sources

Optimization

Technical Support Center: Controlling Particle Size in 1-Ethylimidazole-4,5-dicarboxylic acid-based MOFs

Welcome to the technical support center for the synthesis and particle size control of Metal-Organic Frameworks (MOFs) based on the 1-Ethylimidazole-4,5-dicarboxylic acid (H3EIDC) ligand. This guide is designed for resea...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the synthesis and particle size control of Metal-Organic Frameworks (MOFs) based on the 1-Ethylimidazole-4,5-dicarboxylic acid (H3EIDC) ligand. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, actionable insights into troubleshooting common challenges encountered during the synthesis of these advanced materials. Here, we move beyond simple protocols to explain the underlying scientific principles that govern MOF crystallization, empowering you to rationally design and optimize your experimental conditions.

I. Frequently Asked Questions (FAQs)

Q1: What are the primary factors that influence the particle size of 1-Ethylimidazole-4,5-dicarboxylic acid-based MOFs?

The final particle size of H3EIDC-based MOFs is a result of the delicate balance between nucleation and crystal growth. The key parameters that you can manipulate to control this balance include:

  • Temperature: Reaction temperature significantly impacts both the kinetics of nucleation and the rate of crystal growth.[1][2]

  • Modulators: These are molecules that compete with the ligand for coordination to the metal centers, influencing the rate of framework assembly.[3][4][5]

  • Reactant Concentrations: The concentrations of the metal salt, H3EIDC ligand, and any modulators play a crucial role in determining the supersaturation of the solution, which drives nucleation.

  • Solvent System: The choice of solvent can affect the solubility of the reactants and the stability of the resulting MOF, thereby influencing particle size and morphology.

  • Reaction Time: The duration of the synthesis will determine the extent of crystal growth.[6][7]

Q2: How do modulators work to control particle size, and how do I choose the right one?

Modulators are typically molecules that are structurally similar to the linker, often monofunctional, which can temporarily cap the growing crystal facets. This capping action slows down crystal growth, allowing for more nucleation events and resulting in smaller particles.[3][8] The choice of modulator is critical and depends on the specific MOF system. For carboxylate-based linkers like H3EIDC, common modulators include monocarboxylic acids (e.g., acetic acid, benzoic acid) and sometimes organic bases.[9]

The effectiveness of a modulator is often related to its acidity (pKa). More acidic modulators can protonate the linker, reducing the concentration of the deprotonated form required for framework assembly and thus slowing down the reaction.[5] A "seesaw" relationship has been observed where initial additions of a modulator decrease particle size, but excessive amounts can lead to an increase in size.[4][5] Therefore, optimizing the modulator-to-ligand ratio is essential.

Q3: What is the expected effect of increasing the reaction temperature on particle size?

Generally, higher reaction temperatures tend to favor the formation of larger crystals.[1][2] This is because elevated temperatures increase the rate of crystal growth more significantly than the rate of nucleation. However, this is not a universal rule, and the effect of temperature can be complex and system-dependent. In some cases, very high temperatures can lead to rapid nucleation and the formation of smaller, potentially less crystalline, particles. It is crucial to systematically study a range of temperatures to determine the optimal conditions for your desired particle size.

Q4: Can the solvent composition be used to tune the particle size?

Absolutely. The solvent system plays a multifaceted role in MOF synthesis. Different solvents will have varying abilities to dissolve the metal salt and the H3EIDC ligand, which affects the supersaturation level and, consequently, the nucleation rate. Furthermore, the solvent can coordinate to the metal centers, competing with the ligand and acting as a modulator itself. For instance, in solvothermal synthesis, solvents like N,N-dimethylformamide (DMF) or N,N-diethylformamide (DEF) are commonly used.[10][11] Experimenting with solvent mixtures can provide an additional handle for tuning particle size.

Q5: What are the recommended techniques for characterizing the particle size and morphology of my synthesized MOFs?

A multi-technique approach is always recommended for a comprehensive characterization of your H3EIDC-based MOFs:

  • Scanning Electron Microscopy (SEM): Provides direct visualization of the particle size, shape, and surface morphology.

  • Transmission Electron Microscopy (TEM): Offers higher resolution imaging, especially for nanoparticles, and can reveal internal structure.

  • Powder X-ray Diffraction (PXRD): Confirms the crystallinity and phase purity of your material. Peak broadening in the PXRD pattern can give a qualitative indication of smaller particle sizes (Scherrer equation).

  • Dynamic Light Scattering (DLS): Measures the hydrodynamic diameter of particles dispersed in a liquid, providing a particle size distribution.

II. Troubleshooting Guides

This section provides a structured approach to diagnosing and resolving common issues encountered during the synthesis of 1-Ethylimidazole-4,5-dicarboxylic acid-based MOFs, with a focus on particle size control.

Problem 1: The synthesized MOF particles are too large and exhibit a broad size distribution (polydispersity).
  • Possible Causes & Solutions:

Possible CauseExplanationRecommended Solution(s)
Dominant Crystal Growth The rate of crystal growth is significantly faster than the rate of nucleation, leading to fewer, larger crystals.1. Introduce a Modulator: Add a monocarboxylic acid (e.g., acetic acid, benzoic acid) to the reaction mixture. Start with a low modulator-to-ligand molar ratio (e.g., 1:1) and systematically increase it.[9] 2. Lower the Reaction Temperature: Reducing the temperature can slow down the crystal growth rate, allowing for more nuclei to form.[7]
Slow Nucleation Rate Insufficient nucleation sites are formed, resulting in the available precursors contributing to the growth of a smaller number of crystals.1. Increase Reactant Concentration: Carefully increasing the concentration of the metal salt and/or ligand can increase the supersaturation and promote nucleation. 2. Rapid Heating: A faster ramp to the target reaction temperature can sometimes induce a burst of nucleation.
Inadequate Mixing Poor mixing can lead to localized concentration gradients, resulting in non-uniform nucleation and growth.Ensure vigorous and continuous stirring during the initial stages of the reaction.
Problem 2: The reaction yields an amorphous precipitate instead of crystalline MOF particles.
  • Possible Causes & Solutions:

Possible CauseExplanationRecommended Solution(s)
Excessively Rapid Precipitation The conditions favor extremely rapid nucleation and growth, preventing the formation of an ordered crystalline structure.1. Decrease Reactant Concentrations: Lowering the concentrations of the metal and ligand can slow down the reaction kinetics. 2. Reduce the Reaction Temperature: A lower temperature will decrease the rate of framework formation.[7]
Incorrect Solvent System The chosen solvent may not be suitable for the crystallization of the desired MOF phase.1. Screen Different Solvents: Experiment with alternative solvents or solvent mixtures (e.g., DMF/ethanol, DMF/water). 2. Adjust Solvent Polarity: The polarity of the solvent can influence the solubility of the precursors and the stability of the forming MOF.
Inappropriate pH The pH of the reaction mixture can affect the deprotonation of the H3EIDC ligand, which is necessary for coordination to the metal center.1. Introduce a Base: A small amount of a suitable base, such as triethylamine (TEA), can facilitate the deprotonation of the ligand.[9] 2. Use a Buffer: In some cases, a buffer system can help maintain the optimal pH for crystallization.
Problem 3: The particle size is inconsistent and not reproducible between batches.
  • Possible Causes & Solutions:

Possible CauseExplanationRecommended Solution(s)
Variations in Reagent Quality Impurities in the metal salts, ligand, or solvents can act as unintentional modulators or inhibitors.1. Use High-Purity Reagents: Ensure the use of reagents with the highest available purity. 2. Consistent Reagent Source: Purchase reagents from the same supplier to minimize batch-to-batch variability.
Inconsistent Heating Profiles Variations in the heating rate and final temperature can significantly impact the nucleation and growth kinetics.1. Use a Programmable Oven/Reactor: Employ equipment that allows for precise and reproducible temperature control. 2. Monitor Internal Temperature: If possible, use a probe to monitor the internal temperature of the reaction vessel.
Atmospheric Moisture Some MOF syntheses are sensitive to the presence of water, which can affect the coordination chemistry.1. Use Dry Solvents: Employ anhydrous solvents and handle them under an inert atmosphere (e.g., nitrogen or argon). 2. Dry Glassware: Thoroughly dry all glassware before use.

III. Experimental Workflow & Visualization

Systematic Approach to Particle Size Optimization

The following workflow provides a logical progression for optimizing the particle size of your H3EIDC-based MOF.

G cluster_0 Phase 1: Initial Synthesis & Baseline cluster_2 Phase 3: Optimization & Refinement start Define Target Particle Size protocol Standard Solvothermal Synthesis (e.g., 120°C, 24h, DMF) start->protocol characterize1 Characterize Particle Size (SEM, PXRD) protocol->characterize1 modulator Vary Modulator Concentration (e.g., Acetic Acid, 0-100 eq.) characterize1->modulator If size is too large temperature Vary Temperature (e.g., 80-160°C) characterize1->temperature If size is too large/small time Vary Reaction Time (e.g., 6-48h) characterize1->time If crystallinity is low analyze Analyze Trends in Particle Size modulator->analyze temperature->analyze time->analyze optimize Refine Conditions around Optimal Range analyze->optimize validate Validate Reproducibility optimize->validate

Caption: A systematic workflow for optimizing MOF particle size.

Mechanism of Modulator Action

The diagram below illustrates how a modulator (in this case, a monocarboxylic acid) competes with the dicarboxylic acid linker (H3EIDC) to control crystal growth.

G cluster_growth cluster_capping Metal Metal Ion Linker H3EIDC (Linker) Metal->Linker Modulator Modulator (e.g., Acetic Acid) MOF MOF Crystal Metal->MOF Coordination Linker->MOF Framework Formation Linker->MOF Modulator->MOF Competitive Coordination Modulator->MOF Growth Crystal Growth MOF->Growth MOF->Growth Capping Surface Capping MOF->Capping MOF->Capping

Caption: Modulator action in controlling MOF crystal growth.

IV. References

  • Effect of modulators on size and shape-controlled growth of highly uniform In–NDC–MOF particles. CrystEngComm. Available at: [Link]

  • Influence of temperature on metal-organic frameworks. Frontiers of Chemical Science and Engineering. Available at: [Link]

  • Experimental evidence for a general model of modulated MOF nanoparticle growth. Chemical Science. Available at: [Link]

  • Size control over metal–organic framework porous nanocrystals. Chemical Science. Available at: [Link]

  • An investigation of affecting factors on MOF characteristics for biomedical applications: A systematic review. Journal of Drug Delivery Science and Technology. Available at: [Link]

  • Particle Size of Metal-Organic Frameworks: Is it size that matters?. novoMOF Blog. Available at: [Link]

  • Influence of Solvothermal Temperatures and Times on Crystallinity and Morphology of MOF-5. ResearchGate. Available at: [Link]

  • Crystal Growth of Metal–Organic Framework-5 around Cellulose-Based Fibers Having a Necklace Morphology. ACS Omega. Available at: [Link]

  • Time and temperature dependence of MOFs downsizing. ResearchGate. Available at: [Link]

  • Thermodynamic and Kinetic Effects in the Crystallization of Metal–Organic Frameworks. Accounts of Chemical Research. Available at: [Link]

  • Four new MOFs based on an imidazole-containing ligand and multicarboxylates: syntheses, structures and sorption properties. CrystEngComm. Available at: [Link]

  • Optimization of Reaction Conditions for Synthesis of MOF-5 using Solvothermal Method. Semantic Scholar. Available at: [Link]

  • Ultrasound-assisted continuous aqueous synthesis of sulfonate, imidazolate, and carboxylate MOFs with high space time yield. Nature Communications. Available at: [Link]

  • Assembly of two 3-D metal–organic frameworks from Cd(II) and 4,5-imidazoledicarboxylic acid or 2-ethyl-4,5-imidazoledicarboxylic acid. ResearchGate. Available at: [Link]

  • Controllable Synthesis of 1, 3, 5-tris (1H-benzo[d]imidazole-2-yl) Benzene-Based MOFs. ResearchGate. Available at: [Link]

  • Solvothermal synthesis of mixed-ligand metal-organic framework ZIF-78 with controllable size and morphology. Microporous and Mesoporous Materials. Available at: [Link]

  • Ionic Liquid Functionalized Metal–Organic Framework ([DEIm][PF6]@MOF-5): Synthesis, Characterization, and Catalytic Application in the Reduction of 4-Nitrophenol. ACS Omega. Available at: [Link]

  • Microporous metal-organic framework zinc(II) imidazole- 4,5-dicarboxylate: Four-fold helical structure and strong fluorescent emission. ResearchGate. Available at: [Link]

  • A Review on 4, 5-Imidazoledicarboxylic Acid: Their Chemistry and Coordination Potentials. ResearchGate. Available at: [Link]

  • First transition series metal–organic frameworks: synthesis, properties and applications. CrystEngComm. Available at: [Link]

  • Assembly of three 3-D MOFs from 2-phenyl-4,5-imidazole dicarboxylate and oxalate. ResearchGate. Available at: [Link]

Sources

Troubleshooting

Stability issues of 1-Ethylimidazole-4,5-dicarboxylic acid in aqueous solutions

Technical Support Center: 1-Ethylimidazole-4,5-dicarboxylic Acid A Guide to Understanding and Troubleshooting Aqueous Stability Welcome to the technical support guide for 1-Ethylimidazole-4,5-dicarboxylic acid. As Senior...

Author: BenchChem Technical Support Team. Date: January 2026

Technical Support Center: 1-Ethylimidazole-4,5-dicarboxylic Acid

A Guide to Understanding and Troubleshooting Aqueous Stability

Welcome to the technical support guide for 1-Ethylimidazole-4,5-dicarboxylic acid. As Senior Application Scientists, we understand that the success of your research hinges on the reliability and stability of your reagents. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of using this compound in aqueous environments. We will move beyond simple instructions to explain the underlying chemical principles, empowering you to anticipate, diagnose, and resolve stability-related challenges in your experiments.

Troubleshooting Guide: Addressing Common Experimental Issues

This section is structured in a question-and-answer format to directly address specific problems you may encounter.

Question 1: My 1-Ethylimidazole-4,5-dicarboxylic acid is precipitating or failing to dissolve in my aqueous buffer. What is the cause and how can I fix it?

Answer:

This is the most common issue and typically stems from a misunderstanding of the compound's pH-dependent solubility.

  • Root Cause Analysis: 1-Ethylimidazole-4,5-dicarboxylic acid is, as its name implies, an acidic molecule. In neutral water, its solubility is quite low (for the parent compound, 1H-Imidazole-4,5-dicarboxylic acid, it is approximately 0.5 g/L at 20°C)[1][2]. The two carboxylic acid groups (-COOH) are largely protonated at neutral or acidic pH, making the molecule less polar and prone to precipitation. To achieve significant aqueous solubility, you must deprotonate these groups to form the highly polar carboxylate ions (-COO⁻).

  • Immediate Solution: The solubility is greatly enhanced in alkaline solutions[1][2][3]. By increasing the pH of your aqueous solution (typically to pH > 8), you facilitate the deprotonation of the carboxylic acid groups, forming a soluble salt.

    • Recommended Action: Prepare your buffer at the desired final concentration. While stirring, slowly add a dilute base (e.g., 0.1 M NaOH) dropwise to your solution containing the 1-Ethylimidazole-4,5-dicarboxylic acid until the solid is fully dissolved and the target pH is reached. Be cautious not to overshoot the pH significantly if your experiment is pH-sensitive.

  • Alternative Strategy (for pH-sensitive systems): If your experimental conditions cannot tolerate a high pH, consider the use of a polar, water-miscible co-solvent such as Dimethylformamide (DMF) or methanol, if compatible with your downstream application[4]. Prepare a concentrated stock solution in the organic solvent and then dilute it into your aqueous buffer. Note that this may still lead to precipitation if the final aqueous concentration exceeds the solubility limit at that specific pH and co-solvent percentage.

Question 2: I am observing a gradual loss of my compound's efficacy or inconsistent results in my assays over a few hours or days. Could this be a stability issue?

Answer:

Yes, this is a classic indicator of compound degradation in your working solution. While imidazole dicarboxylic acids are generally stable within a pH range of 3 to 10, several factors can accelerate their breakdown[4][5].

  • Root Cause Analysis: The degradation of 1-Ethylimidazole-4,5-dicarboxylic acid in solution can be attributed to several potential pathways:

    • Decarboxylation: Dicarboxylic acids, especially when heated, can lose one or both carboxyl groups as CO₂[6][7]. While this may be slow at room temperature, elevated temperatures used in some experimental protocols (e.g., 37°C incubations) can accelerate this process over time.

    • Oxidation: The imidazole ring can be susceptible to oxidation, particularly in the presence of certain metal ions or reactive oxygen species in your media, or through auto-oxidation in basic conditions[4].

    • Photodegradation: Imidazole-containing compounds can be sensitive to light. Exposure to ambient or UV light can lead to gradual degradation[4].

  • Troubleshooting Workflow:

    G A Inconsistent Results / Loss of Activity B Prepare Fresh Solution & Rerun Experiment A->B C Did the issue resolve? B->C D Yes: Solution Stability is the Root Cause C->D  Yes E No: Investigate Other Experimental Variables C->E  No F Implement Preventative Measures D->F G Store stock solutions at 2-8°C, protected from light. Prepare working solutions daily. Degas buffers if oxidation is suspected. F->G

  • Recommended Action:

    • Always use freshly prepared solutions for your critical experiments.

    • Store stock solutions properly: Keep them refrigerated (2-8°C) and protected from light by using amber vials or wrapping them in foil.[8]

    • Perform a stability check: If problems persist, run a simple stability study using the HPLC protocol provided below (Protocol 2) to quantify the rate of degradation under your specific experimental conditions (e.g., buffer composition, temperature).

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for ensuring both solubility and stability of 1-Ethylimidazole-4,5-dicarboxylic acid? For maximizing solubility, an alkaline pH (e.g., 8-9) is recommended to ensure the dicarboxylic acid is in its deprotonated, salt form.[1][3] For stability, studies on structurally similar imidazole dicarboxylic acids have demonstrated good stability in a broad pH range of 3 to 10.[4][5] Therefore, a slightly alkaline buffer (pH 7.5-9) is often a good starting point, providing a balance of high solubility and robust chemical stability.

Q2: What are the recommended storage conditions for the solid compound and its aqueous stock solutions? Proper storage is critical to ensure the long-term integrity of the compound.

FormTemperatureAtmosphereLight Condition
Solid Powder 2-8°C (Refrigerated)Store under an inert atmosphere (e.g., Argon or Nitrogen) is ideal.[8] Keep container tightly closed.Protect from light.[8]
Aqueous Stock Solution 2-8°C (Refrigerated)N/A (use promptly)Store in amber vials or wrap in foil to protect from light.[4]

Q3: What analytical method is best for monitoring the stability and purity of 1-Ethylimidazole-4,5-dicarboxylic acid? A stability-indicating High-Performance Liquid Chromatography (HPLC) method, typically with UV detection, is the gold standard.[4][9] This technique allows you to separate the parent compound from any potential degradation products or impurities. By monitoring the peak area of the parent compound over time, you can accurately quantify its degradation rate.[10] For identifying unknown degradation products, coupling HPLC with mass spectrometry (LC-MS) is highly effective as it provides molecular weight information.[9]

Q4: Can this molecule chelate metal ions, and could that affect my experiments? Yes. The combination of the imidazole nitrogen atoms and the carboxylate oxygen atoms makes 1-Ethylimidazole-4,5-dicarboxylic acid a potential chelating agent for metal ions.[4][11] If your buffer or media contains divalent cations (e.g., Ca²⁺, Mg²⁺, Zn²⁺), coordination could occur. This might lead to changes in solubility (formation of insoluble metal complexes) or affect the compound's intended biological activity. If you suspect metal ion interference, consider using a chelating agent like EDTA in your buffer, provided it doesn't interfere with your assay's core mechanism.[4]

Experimental Protocols

These protocols provide a framework for you to validate the stability and solubility of 1-Ethylimidazole-4,5-dicarboxylic acid under your specific experimental conditions.

Protocol 1: Quantitative Solubility Assessment

This protocol allows you to determine the saturation solubility of the compound in your specific buffer.

  • Preparation: Add an excess amount of solid 1-Ethylimidazole-4,5-dicarboxylic acid to a known volume (e.g., 2 mL) of your chosen aqueous buffer in a sealed glass vial.

  • Equilibration: Agitate the vial at a constant, controlled temperature (e.g., 25°C) for 24 hours to ensure the solution reaches equilibrium.

  • Separation: Centrifuge the vial at high speed (e.g., 14,000 rpm for 15 minutes) to pellet the undissolved solid.

  • Sampling: Carefully withdraw a precise volume of the clear supernatant (e.g., 100 µL). Be cautious not to disturb the pellet.

  • Dilution: Dilute the supernatant with a suitable mobile phase (e.g., 1:100 or 1:1000) to bring the concentration into the linear range of your analytical method.

  • Analysis: Quantify the concentration of the dissolved compound in the diluted sample using a calibrated HPLC-UV method. Calculate the original concentration in the supernatant to determine the solubility.

Protocol 2: Kinetic Stability Study via HPLC

This protocol quantifies the degradation of the compound over time under defined conditions.

Caption: Experimental workflow for a kinetic stability study.

  • Solution Preparation: Prepare a stock solution of 1-Ethylimidazole-4,5-dicarboxylic acid in a suitable solvent. Spike this into your aqueous test buffers (e.g., at different pH values) to a known final concentration.

  • Incubation: Divide the solutions into amber vials for each condition you want to test (e.g., 4°C, 25°C, 37°C; light vs. dark).

  • Time-Point Sampling: At designated time points (e.g., 0, 1, 4, 8, 24, 48 hours), withdraw an aliquot from each condition.

  • HPLC Analysis: Analyze each sample by a validated, stability-indicating HPLC method. The mobile phase could consist of an acetonitrile gradient with 0.1% phosphoric or formic acid in water, with UV detection around 210-230 nm.[9][12]

  • Data Interpretation: Plot the percentage of the remaining parent compound (relative to the T=0 sample) against time for each condition. This will give you a clear quantitative measure of the compound's stability.

References

  • Vertex AI Search result citing a Safety Data Sheet for a similar compound, indicating recommended storage conditions (refrigerated, protect from light, store under inert
  • TCI Chemicals. (n.d.). SAFETY DATA SHEET: 1H-Imidazole-4,5-dicarboxylic Acid.
  • Reddit. (2023). Dicarboxylic acid solubility. r/Mcat.
  • Peng, C., & Chan, C. K. (2001). The Hygroscopic Properties of Dicarboxylic and Multifunctional Acids: Measurements and UNIFAC Predictions. Environmental Science & Technology, 35(22), 4495–4501.
  • Organic Chemistry Portal. (n.d.). Decarboxylation.
  • Chemos GmbH&Co.KG. (n.d.).
  • Chemistry LibreTexts. (2021). 18.11: Dicarboxylic Acids.
  • Fisher Scientific. (n.d.). SAFETY DATA SHEET: 4,5-Imidazoledicarboxylic acid.
  • ChemicalBook. (n.d.). 1H-Imidazole-2-carboxylic acid synthesis.
  • CymitQuimica. (2024).
  • Dirersa, W. B. (2017). A Review on 4, 5-Imidazoledicarboxylic Acid: Their Chemistry and Coordination Potentials. Modern Chemistry & Applications, 5(3). This review highlights the multiple coordination sites (N and O atoms)
  • Google Patents. (1985). US4550176A - Preparation of imidazole-4,5-dicarboxylic acid.
  • Quora. (2019). Why do dicarboxylic acids have higher melting points than monocarboxylic acids?.
  • G. S. S. S. Kumar, D. V. S. Jain, G. L. D. Krupadanam. (1996). The mechanism of decarboxylation of some 5-aminoimidazole-4-carboxylic acids and the influence of transition metals.
  • SIELC Technologies. (n.d.). Separation of 1H-Imidazole-4,5-dicarboxylic acid on Newcrom R1 HPLC column. This source provides a starting point for developing an HPLC analytical method.
  • BenchChem. (2025). Troubleshooting low yield in imidazole-4,5-dicarboxylic acid synthesis.
  • AIChE. (2021).
  • Walsh Medical Media. (2017).
  • BenchChem. (2025). Stability issues of 2-Butyl-1H-imidazole-4,5-dicarboxylic acid in solution.
  • Bhaisare, M., et al. (2020). Synthesis and Characterization of 1H-Imidazole-4,5-dicarboxylic Acid-Functionalized Silver Nanoparticles: Dual Colorimetric Sensors of Zn2+ and Homocysteine. ACS Omega. This paper demonstrates the stability of functionalized nanoparticles with imidazole-4,5-dicarboxylic acid in a pH range of 3 to 10.
  • Brusina, O. I., et al. (2023). Structure and Acid-Base Properties of 1-Propylimidazole-4,5-dicarboxylic Acid. Russian Journal of General Chemistry, 93(5), 1070–1079.
  • MDPI. (2021). A Review of the Analytical Methods for the Determination of 4(5)
  • Wiley Analytical Science. (2019). Imidazole quantification by LC determination.
  • ChemBK. (n.d.). 4,5-Imidazoledicarboxylic acid.
  • MDPI. (2022). Effect of Ultra-High Temperature Degradation on the Physical Properties and Chemical Structure of an AMPS-Based Copolymer.
  • MDPI. (2024). High H2O-Assisted Proton Conduction in One Highly Stable Sr(II)-Organic Framework Constructed by Tetrazole-Based Imidazole Dicarboxylic Acid.
  • MDPI. (2021).
  • Das, S. K., et al. (2010). Degradation dynamics and dissipation kinetics of an imidazole fungicide (Prochloraz) in aqueous medium of varying pH. Journal of Pesticide Science.
  • BenchChem. (2025). A Comparative Guide to Purity Analysis of Synthesized 2-Butyl-1H-imidazole-4,5-dicarboxylic Acid by HPLC. This guide details HPLC and LC-MS as primary methods for purity and impurity analysis of a similar molecule.
  • PubChem. (n.d.). 1H-Imidazole-4,5-dicarboxylic acid.
  • ACS Catalysis. (2025).
  • MDPI. (2025). Effect of Azo Dyes on the Thermal Degradation of Post-consumer Polyester Fabrics.

Sources

Optimization

Technical Support Center: Synthesis of Metal-Organic Frameworks

A-Level Support from Senior Application Scientists Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals engaged in the synthesis of Metal-Organic Frameworks (M...

Author: BenchChem Technical Support Team. Date: January 2026

A-Level Support from Senior Application Scientists

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals engaged in the synthesis of Metal-Organic Frameworks (MOFs). As Senior Application Scientists, we understand that the path from rational design to a crystalline, functional material can be fraught with challenges. One of the most common, yet often overlooked, hurdles is the decomposition of the organic ligand during synthesis.

This guide is designed to provide you with in-depth troubleshooting strategies, detailed analytical protocols, and a preventative framework to ensure the integrity of your ligands and the successful formation of your desired MOF architecture. We move beyond simple step-by-step instructions to explain the why behind each experimental choice, empowering you to make informed decisions in your research.

Troubleshooting Guide: Diagnosing and Resolving Ligand Decomposition

This section is structured in a question-and-answer format to directly address specific issues you may encounter during your MOF synthesis.

Question 1: My reaction produced an amorphous powder instead of crystals. How can I determine if ligand decomposition is the cause?

The formation of an amorphous product is a frequent outcome when synthetic conditions are not optimal, and ligand decomposition is a primary suspect. An amorphous product lacks the long-range order characteristic of a crystalline MOF, which can be confirmed by the absence of sharp peaks in a Powder X-ray Diffraction (PXRD) pattern.[1][2]

Causality: Ligand decomposition can lead to the formation of species that either fail to coordinate with the metal centers in a periodic manner or act as capping agents, inhibiting crystal growth.[1] This results in a disordered, amorphous solid.

Troubleshooting Workflow:

  • Visual Inspection: Did you observe any unexpected color changes during the reaction? A darkening of the reaction mixture, for example from colorless to brown or black, can be an initial sign of organic decomposition.[3]

  • Solubility Test: Attempt to dissolve the amorphous product in the synthesis solvent (e.g., DMF). If a significant portion remains insoluble, it may indicate the formation of polymeric decomposition byproducts.

  • Analytical Confirmation:

    • PXRD Analysis: A broad, featureless diffractogram confirms the amorphous nature of your product.[4][5]

    • NMR Spectroscopy of the Digested Solid: Dissolve the amorphous product in an appropriate deuterated acid (e.g., D2SO4 in DMSO-d6) and acquire a ¹H NMR spectrum.[6] Compare this spectrum to that of your pure ligand. The presence of new, unidentifiable peaks suggests the formation of decomposition products.[7]

    • Thermogravimetric Analysis (TGA): Analyze the thermal stability of your amorphous product. A multi-step or continuous weight loss at temperatures lower than the expected decomposition temperature of the MOF can indicate the presence of volatile decomposition fragments.[8][9][10]

dot

Caption: Diagnostic workflow for amorphous products.

Question 2: The color of my final MOF product is different from what is reported in the literature. What could be the cause?

An unexpected color in your MOF product can be a red flag for several issues, including ligand decomposition, incomplete removal of guest molecules, or a change in the oxidation state of the metal center.

Causality:

  • Ligand Decomposition: The thermal or chemical breakdown of organic ligands can produce chromophoric byproducts that become incorporated into the MOF structure.

  • Solvent Coordination: Residual solvent molecules, particularly those that can coordinate to the metal centers, can alter the electronic environment and thus the color of the MOF.

  • Redox Activity: If your ligand or metal is redox-active, unintended oxidation or reduction during synthesis can lead to a different colored product.[10]

Troubleshooting Steps:

  • Purification and Activation: Ensure your MOF has been thoroughly washed to remove unreacted starting materials and activated to remove solvent molecules from the pores.[11] The color of a solvated MOF can be different from its activated form.

  • Characterize the Product:

    • UV-Vis Spectroscopy: Compare the solid-state UV-Vis spectrum of your product with the reported data. A shift in absorbance maxima can indicate a change in the electronic structure.

    • FT-IR Spectroscopy: Look for unexpected peaks that could correspond to decomposition products or residual solvent. For example, the presence of a strong C=O stretch around 1678 cm⁻¹ might indicate unreacted carboxylic acid from the ligand.[12]

  • Consider Redox Chemistry: If you are using redox-active components, consider performing techniques like cyclic voltammetry or EPR spectroscopy to probe the oxidation states of the metal and ligand in your final product.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that lead to ligand decomposition during MOF synthesis?

Ligand decomposition is typically induced by a combination of factors:

FactorInfluence on Ligand Stability
Temperature High temperatures, common in solvothermal synthesis, can exceed the thermal decomposition threshold of the ligand, leading to decarboxylation or fragmentation.[8][13]
pH Extremes in pH can lead to unwanted side reactions. Highly acidic conditions can protonate coordinating groups, while highly basic conditions can promote ligand degradation.
Solvent The choice of solvent can influence ligand stability. For example, DMF can decompose at high temperatures to form dimethylamine and formic acid, which can alter the reaction pH and lead to formate defects in the MOF.[14]
Metal Precursor The Lewis acidity of the metal ion and the nature of its counter-ion can influence the reaction environment and potentially catalyze ligand decomposition.
Atmosphere The presence of oxygen can be detrimental for redox-active ligands, leading to oxidation.[10] Performing syntheses under an inert atmosphere can mitigate this.

Q2: How can I assess the thermal stability of my ligand before starting a MOF synthesis?

Thermogravimetric Analysis (TGA) is an excellent technique to determine the decomposition temperature of your ligand.[8][9]

Experimental Protocol: TGA of an Organic Ligand

  • Sample Preparation: Place a small amount (5-10 mg) of the pure ligand into a TGA crucible.

  • Instrument Setup:

    • Atmosphere: Use an inert atmosphere (e.g., nitrogen or argon) to mimic solvothermal conditions and prevent oxidative decomposition.

    • Heating Rate: A heating rate of 10 °C/min is standard.

    • Temperature Range: Heat from room temperature to a temperature well above the expected decomposition point (e.g., 600 °C).

  • Data Interpretation: The onset temperature of the major weight loss step in the TGA curve corresponds to the decomposition temperature of the ligand.[15][16] This provides a crucial upper limit for your solvothermal synthesis temperature.

dot

TGA_Interpretation cluster_tga TGA Curve cluster_dtg DTG Curve (1st Derivative) cluster_info Key Information Derived TGA_Curve Decomposition_Temp Onset Decomposition Temperature (Td) TGA_Curve->Decomposition_Temp Residual_Mass Residual Mass (%) TGA_Curve->Residual_Mass DTG_Curve Number_of_Steps Number of Decomposition Steps DTG_Curve->Number_of_Steps

Caption: Interpreting TGA and DTG curves for thermal stability.

Q3: What are some preventative measures I can take to avoid ligand decomposition?

Proactive measures are key to successful MOF synthesis.

  • Ligand Purification: Ensure the purity of your ligand before use. Impurities can act as catalysts for decomposition. Recrystallization or column chromatography are effective purification methods.[17][18]

  • Protecting Group Strategy: For ligands with sensitive functional groups that are not involved in coordination, a protecting group strategy can be employed.[19] For example, a carboxylic acid can be temporarily converted to an ester to prevent it from interfering with the reaction.[20]

  • Inert Atmosphere Synthesis: For air-sensitive ligands, conducting the synthesis in a glovebox or using Schlenk line techniques is crucial.[11]

  • Reaction Optimization: Carefully screen reaction parameters such as temperature, time, and solvent to find a window where the MOF forms without causing ligand degradation.

Experimental Protocol: Ligand Purification by Recrystallization

  • Solvent Selection: Choose a solvent in which your ligand has low solubility at room temperature but high solubility at elevated temperatures.[18]

  • Dissolution: Dissolve the impure ligand in a minimal amount of the hot solvent.

  • Hot Filtration (Optional): If there are insoluble impurities, quickly filter the hot solution.

  • Crystallization: Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

  • Isolation: Collect the purified crystals by vacuum filtration and wash with a small amount of cold solvent.

  • Drying: Dry the crystals under vacuum.

Q4: Can I use protecting groups for functional groups on my ligand?

Yes, protecting group chemistry is a powerful tool in MOF synthesis, particularly for ligands with multiple, potentially reactive functional groups.[19]

Example: Protecting an Amine Group

If your ligand contains a non-coordinating amine group that might interfere with the synthesis, you can protect it, for example, as a carbamate (e.g., Boc or Cbz group). After the MOF is synthesized, the protecting group can be removed under conditions that do not degrade the framework.[21][22]

General Workflow for Protecting Group Strategy:

dot

Protecting_Group_Workflow Start Ligand with Sensitive Functional Group Protection Protect Sensitive Group Start->Protection MOF_Synthesis MOF Synthesis Protection->MOF_Synthesis Deprotection Post-Synthetic Deprotection MOF_Synthesis->Deprotection Final_MOF Functionalized MOF with Intact Ligand Deprotection->Final_MOF

Caption: Workflow for using protecting groups in MOF synthesis.

References

  • Ye, Y., et al. (2020). Exploiting in situ NMR to monitor the formation of a metal–organic framework. Chemical Science. Retrieved from [Link]

  • ZYLAB. (2025). Solvothermal Synthesis of MOF Powder Materials: Process, Equipment, and Optimal Conditions. Retrieved from [Link]

  • Albalad, J., et al. (2019). Protection strategies for directionally-controlled synthesis of previously inaccessible metal-organic polyhedra (MOPs): the cases of carboxylate- and amino-functionalised Rh(ii)-MOPs. Chemical Communications. Retrieved from [Link]

  • Embs, J. P., et al. (2012). Solid-State NMR Spectroscopy of Metal–Organic Framework Compounds (MOFs). Materials. Retrieved from [Link]

  • Ye, Y., et al. (2020). Exploiting in situ NMR to monitor the formation of a metal–organic framework. Chemical Science. Retrieved from [Link]

  • Konstas, K., et al. (2012). Various carboxylic acid linkers used for MOF synthesis and a common nitrogen linker group 2,2 0 -bipyridine BIPY. ResearchGate. Retrieved from [Link]

  • Embs, J. P., et al. (2012). Solid-State NMR Spectroscopy of Metal–Organic Framework Compounds (MOFs). ResearchGate. Retrieved from [Link]

  • XRF Scientific. (n.d.). Interpreting results from TGA instruments. Retrieved from [Link]

  • Dr. Tahir Mehmood. (2020, July 5). Protecting Groups for Carboxylic acid [Video]. YouTube. Retrieved from [Link]

  • H. T. B. M. Petrus, et al. (2014). Optimization of Reaction Conditions for Synthesis of MOF-5 using Solvothermal Method. Semantic Scholar. Retrieved from [Link]

  • Wang, Z., et al. (2026). Nanoparticle-Single-Atom Tandem Catalyst within a Metal–Organic Framework for Efficient Ethylene Electrosynthesis. Journal of the American Chemical Society. Retrieved from [Link]

  • Zeleňák, V., et al. (2024). Mechanochemical Synthesis of MOF-303 and Its CO 2 Adsorption at Ambient Conditions. Materials. Retrieved from [Link]

  • ResearchGate. (n.d.). PXRD and IR analyses for MOFs and MOF-based composites. Retrieved from [Link]

  • Torontech. (2025). How to Interpret a TGA Curve: An Expert Guide. Retrieved from [Link]

  • Al-Absi, M. A., et al. (2021). Thermal Decomposition and Kinetic Analysis of a Mil-88a Metal-organic Framework. SciSpace. Retrieved from [Link]

  • The Madison Group. (2020, September 16). Back to Basics: Thermogravimetric Analysis (TGA) [Video]. YouTube. Retrieved from [Link]

  • Johnston, A., et al. (2024). Synthetic and analytical considerations for the preparation of amorphous metal–organic frameworks. Chemical Science. Retrieved from [Link]

  • Tiwari, A. (2015). How can I interpret a TGA graph? ResearchGate. Retrieved from [Link]

  • Dell'Orco, S., et al. (2023). Simplifying the Synthesis of Metal–Organic Frameworks. Accounts of Materials Research. Retrieved from [Link]

  • U.S. Department of Energy, Office of Scientific and Technical Information. (n.d.). View Accepted Manuscript. Retrieved from [Link]

  • Plummer, S. (2021, November 5). Synthesis and Characterization of MOF UPC-68 [Video]. YouTube. Retrieved from [Link]

  • Shi, Z., et al. (2026). Generic Vitrification of Prototype Metal–Organic Frameworks Linked by Rigid Dicarboxylate Linkers. Journal of the American Chemical Society. Retrieved from [Link]

  • Johnston, A., et al. (2024). Synthetic and analytical considerations for the preparation of amorphous metal–organic frameworks. Chemical Science. Retrieved from [Link]

  • ResearchGate. (2025). Amine-Functionalized Metal-Organic Frameworks: from Synthetic Design to Scrutiny in Application. Retrieved from [Link]

  • Royal Society of Chemistry. (n.d.). CHAPTER 3: Post‐synthetic Modification of MOFs. Retrieved from [Link]

  • Lynch, D. E., et al. (n.d.). Amino Functionality Enables Aqueous Synthesis of Carboxylic Acid-Based MOFs at Room Temperature by Biomimetic Crystallization. National Institutes of Health. Retrieved from [Link]

  • Al-Otaibi, A. M., et al. (n.d.). Synthesis and characterization of lead-based metal–organic framework nano-needles for effective water splitting application. National Institutes of Health. Retrieved from [Link]

  • Johnston, A., et al. (2024). Synthetic and analytical considerations for the preparation of amorphous metal–organic frameworks. RSC Publishing. Retrieved from [Link]

  • Kumar, A., et al. (n.d.). Amine Functionalization of Channels of Metal‐Organic Frameworks for Effective Chemical Fixation of Carbon Dioxide: A Comparative Study with Three Newly Designed Porous Networks. National Institutes of Health. Retrieved from [Link]

  • U.S. Department of Energy, Office of Scientific and Technical Information. (n.d.). Post Synthetic Amine Functionalization of MOF-808 for CO2 Sorption via Ligand Exchange and Michael Addition. Retrieved from [Link]

  • Dr. Ankit Kumar. (2023, February 12). Powder XRD of MOF | Stimulated vs Synthesized MOF | MIL-88B(Fe) | origin [Video]. YouTube. Retrieved from [Link]

  • Wang, H., et al. (2023). Solvent-derived defects suppress adsorption in MOF-74. National Institutes of Health. Retrieved from [Link]

  • Islam, M. S., et al. (n.d.). Advances in Metal–Organic Frameworks for the Removal of Chemical Warfare Agents: Insights into Hydrolysis and Oxidation Reaction Mechanisms. National Institutes of Health. Retrieved from [Link]

  • OUCI. (n.d.). Selective ligand removal to improve accessibility of active sites in hierarchical MOFs for heterogeneous photocatalysis. Retrieved from [Link]

  • Das, S., et al. (2024). Advances in metal–organic frameworks for water remediation applications. RSC Publishing. Retrieved from [Link]

  • Liu, Y., et al. (n.d.). Tailoring Amine-Functionalized Ti-MOFs via a Mixed Ligands Strategy for High-Efficiency CO2 Capture. MDPI. Retrieved from [Link]

  • Giannakis, S., et al. (2022). A Review of Heavy Metals' Removal From Aqueous Matrices by Metal-Organic Frameworks (MOFs): State-of-the Art and Recent Advances. ResearchGate. Retrieved from [Link]

  • Chughtai, A. H., et al. (2010). Chromatography in a Single Metal−Organic Framework (MOF) Crystal. Journal of the American Chemical Society. Retrieved from [Link]

  • Professor Dave Explains. (2020, January 10). Recrystallization [Video]. YouTube. Retrieved from [Link]

  • RSC Advances Blog. (2024). Kate Jones, Assistant Editor. Retrieved from [Link]

  • DOI. (n.d.). Synthesis of metal-organic frameworks with interest in analytical chemistry. Retrieved from [Link]

  • ACS Publications. (2010). Chromatography in a Single Metal−Organic Framework (MOF) Crystal. Retrieved from [Link]

  • Farha, O. K., & Hupp, J. T. (2010). Rational Design, Synthesis, Purification, and Activation of Metal-Organic Framework Materials. Northwestern University. Retrieved from [Link]

Sources

Troubleshooting

Technical Support Center: Post-Synthesis Modification of MOFs with 1-Ethylimidazole-4,5-dicarboxylic Acid Linkers

Welcome to the technical support center for the post-synthesis modification (PSM) of metal-organic frameworks (MOFs) utilizing 1-Ethylimidazole-4,5-dicarboxylic acid linkers. This guide is designed for researchers, scien...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the post-synthesis modification (PSM) of metal-organic frameworks (MOFs) utilizing 1-Ethylimidazole-4,5-dicarboxylic acid linkers. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and practical, step-by-step protocols. Our goal is to equip you with the necessary knowledge to anticipate challenges, interpret results, and successfully functionalize your MOFs.

Introduction to Post-Synthesis Modification with Imidazole-Based Linkers

Post-synthesis modification is a powerful technique to introduce new functionalities into pre-existing MOFs without altering their underlying topology.[1][2] This approach is particularly valuable when direct synthesis with the desired functionalized linker is challenging due to solubility issues, thermal instability, or competing coordination chemistry.[3] The 1-Ethylimidazole-4,5-dicarboxylic acid linker is of significant interest due to the versatile coordination chemistry of the imidazole ring and the potential for further functionalization at the ethyl group.[4][5] Imidazole-based linkers can enhance properties such as gas adsorption, catalytic activity, and drug delivery capabilities.[4]

This guide will focus on the common method of linker exchange, where the native linkers of a parent MOF are partially or fully replaced by 1-Ethylimidazole-4,5-dicarboxylic acid.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the post-synthesis modification of MOFs with 1-Ethylimidazole-4,5-dicarboxylic acid linkers in a question-and-answer format.

Question 1: After the linker exchange reaction, my powder X-ray diffraction (PXRD) pattern shows a loss of crystallinity. What could be the cause?

Answer: A loss of crystallinity is a common issue in PSM and can stem from several factors:

  • Framework Instability: The parent MOF might not be stable under the conditions required for linker exchange. This can be due to the solvent, temperature, or pH of the reaction mixture. It is crucial to select a parent MOF with high chemical and thermal stability.[6]

  • Mismatch in Linker Geometry: Significant differences in the length or geometry between the original linker and 1-Ethylimidazole-4,5-dicarboxylic acid can induce strain in the crystal lattice, leading to framework collapse.

  • Aggressive Reaction Conditions: High temperatures or prolonged reaction times can lead to the degradation of the MOF structure. It is advisable to start with milder conditions and gradually increase the intensity.

  • Solvent-Induced Degradation: The chosen solvent may be coordinating too strongly with the metal nodes, leading to the dissolution of the framework. Consider using a less coordinating solvent.

Question 2: How can I confirm that the 1-Ethylimidazole-4,5-dicarboxylic acid linker has been successfully incorporated into the MOF?

Answer: A combination of characterization techniques is essential to confirm successful linker exchange:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: Digesting a small amount of the modified MOF in an acidic solution (e.g., DCl in D2O) and analyzing the resulting solution by ¹H NMR is a powerful method to quantify the ratio of the new linker to the original linker.[7]

  • Infrared (IR) Spectroscopy: Compare the IR spectra of the parent MOF, the modified MOF, and the free 1-Ethylimidazole-4,5-dicarboxylic acid. Look for the appearance of characteristic vibrational bands from the imidazole ring and the ethyl group in the modified MOF.

  • Energy-Dispersive X-ray Spectroscopy (EDX/EDS): If the parent MOF does not contain nitrogen, the presence of a nitrogen signal in the EDX spectrum of the modified MOF can indicate the incorporation of the imidazole-based linker.

  • Thermogravimetric Analysis (TGA): A change in the thermal decomposition profile between the parent and modified MOF can suggest a change in the organic linker composition.

Question 3: My characterization data suggests very low or no incorporation of the new linker. How can I improve the efficiency of the linker exchange?

Answer: Low exchange efficiency can be addressed by optimizing the reaction conditions:

  • Increase Linker Concentration: A higher concentration of the incoming 1-Ethylimidazole-4,5-dicarboxylic acid in the reaction solution can drive the equilibrium towards linker exchange.

  • Optimize Temperature and Time: Systematically vary the reaction temperature and duration. Some systems require elevated temperatures to overcome the kinetic barrier for linker exchange. However, be mindful of the thermal stability of your MOF.

  • Solvent Selection: The choice of solvent is critical. A solvent that can swell the MOF structure without dissolving it can facilitate the diffusion of the new linker into the pores.[8] Protic solvents can sometimes facilitate the protonolysis of the metal-linker coordination bond, aiding the exchange process.

  • pH Modification: For some MOFs, a slight adjustment of the pH can influence the rate of linker exchange. This should be done cautiously to avoid framework decomposition.

Question 4: I observe a significant decrease in the surface area of my MOF after linker exchange. Is this normal?

Answer: A decrease in surface area, as measured by gas sorption analysis (e.g., N₂ adsorption at 77K), can occur and is not always indicative of a failed experiment. Possible reasons include:

  • Pore Filling: The ethyl group of the new linker may be bulkier than the functional groups on the original linker, leading to a reduction in the accessible pore volume.

  • Incomplete Activation: Residual solvent or unreacted linker molecules might be trapped within the pores. Ensure your activation procedure (e.g., solvent exchange followed by heating under vacuum) is thorough.

  • Partial Framework Collapse: Even if the PXRD pattern shows retention of the main peaks, some localized amorphization or pore collapse could have occurred, reducing the overall surface area.[9]

  • Defect Formation: Post-synthesis modification can sometimes lead to the formation of defects in the MOF structure, which can impact the porosity.[10][11][12]

Question 5: Can I control the percentage of linker exchange?

Answer: Yes, achieving control over the degree of linker exchange is often possible through careful manipulation of the reaction parameters:

  • Stoichiometry: By varying the molar ratio of the incoming linker to the parent MOF, you can often tune the extent of exchange.

  • Reaction Time: Shorter reaction times will generally lead to lower degrees of exchange, allowing for the isolation of partially modified MOFs.

  • Temperature: Lowering the reaction temperature can slow down the exchange kinetics, providing better control over the modification level.

Experimental Protocols

Protocol 1: Synthesis of 1-Ethylimidazole-4,5-dicarboxylic Acid

This protocol is a general guideline and may require optimization based on available starting materials and laboratory conditions.

  • Step 1: N-alkylation of Imidazole-4,5-dicarboxylic acid.

    • In a round-bottom flask, dissolve imidazole-4,5-dicarboxylic acid in a suitable solvent such as dimethylformamide (DMF).

    • Add a base, for example, potassium carbonate (K₂CO₃), in excess.

    • Slowly add an ethylating agent, such as ethyl iodide or diethyl sulfate, to the mixture at room temperature.

    • Stir the reaction mixture at a slightly elevated temperature (e.g., 60-80 °C) for several hours to overnight.

    • Monitor the reaction progress using thin-layer chromatography (TLC).

  • Step 2: Work-up and Purification.

    • After the reaction is complete, cool the mixture to room temperature and filter to remove the inorganic base.

    • Remove the solvent under reduced pressure.

    • Acidify the residue with a dilute acid (e.g., 1M HCl) to precipitate the product.

    • Collect the solid by filtration, wash with cold water, and dry under vacuum.

    • Recrystallize the crude product from a suitable solvent system (e.g., water/ethanol) to obtain the pure 1-Ethylimidazole-4,5-dicarboxylic acid.

  • Step 3: Characterization.

    • Confirm the structure and purity of the synthesized linker using ¹H NMR, ¹³C NMR, and mass spectrometry.

Protocol 2: Post-Synthesis Linker Exchange

This protocol outlines a general procedure for linker exchange. The specific parent MOF, solvent, temperature, and time will need to be optimized for your system.

  • Step 1: Activation of the Parent MOF.

    • Activate the parent MOF to remove any guest molecules from the pores. This is typically achieved by solvent exchange with a volatile solvent (e.g., methanol or chloroform) followed by heating under dynamic vacuum.

  • Step 2: Linker Exchange Reaction.

    • In a vial, suspend the activated parent MOF in a suitable solvent (e.g., DMF, ethanol).

    • In a separate vial, dissolve an excess of 1-Ethylimidazole-4,5-dicarboxylic acid in the same solvent.

    • Add the linker solution to the MOF suspension.

    • Seal the vial and place it in an oven or on a heating block at the desired temperature for a specific duration (e.g., 24-72 hours).

  • Step 3: Work-up and Purification of the Modified MOF.

    • After the reaction, cool the vial to room temperature.

    • Isolate the solid MOF by centrifugation or filtration.

    • Wash the collected solid extensively with fresh solvent to remove any unreacted linker and byproducts. This is a critical step to ensure the pores are not blocked by residual reagents.

    • Perform a final solvent exchange with a volatile solvent (e.g., acetone or methanol).

  • Step 4: Activation of the Modified MOF.

    • Activate the purified modified MOF using the same procedure as for the parent MOF to ensure the pores are empty for subsequent characterization and application.

Visualization of Workflows

Workflow for Post-Synthesis Linker Exchange

linker_exchange_workflow cluster_start Parent MOF Preparation cluster_exchange Linker Exchange cluster_purification Purification & Activation cluster_characterization Characterization start Synthesize Parent MOF activate_parent Activate Parent MOF start->activate_parent reaction Incubate MOF with Linker Solution (Optimize T, t) activate_parent->reaction prepare_linker Prepare 1-Ethylimidazole- 4,5-dicarboxylic acid Solution prepare_linker->reaction wash Wash Modified MOF reaction->wash activate_modified Activate Modified MOF wash->activate_modified pxrd PXRD activate_modified->pxrd nmr ¹H NMR (Digested) activate_modified->nmr ftir FT-IR activate_modified->ftir gas_sorption Gas Sorption activate_modified->gas_sorption characterization_end Confirm & Quantify Exchange pxrd->characterization_end nmr->characterization_end ftir->characterization_end gas_sorption->characterization_end

Caption: A generalized workflow for the post-synthesis modification of MOFs via linker exchange.

Troubleshooting Logic Diagram

troubleshooting_logic cluster_crystallinity Loss of Crystallinity (PXRD) cluster_exchange_eff Low Exchange Efficiency (NMR, IR) cluster_surface_area Decreased Surface Area (Gas Sorption) start Problem Encountered q_stability Is the parent MOF stable under reaction conditions? start->q_stability q_concentration Is the linker concentration high enough? start->q_concentration q_pore_filling Is the new linker bulkier? start->q_pore_filling sol_stability Select a more robust MOF. q_stability->sol_stability q_linker_match Is the linker geometry compatible? sol_linker_match Choose a parent MOF with a similarly sized linker. q_linker_match->sol_linker_match q_conditions Are reaction conditions too harsh? sol_conditions Use milder conditions (lower T, shorter t). q_conditions->sol_conditions sol_concentration Increase linker concentration. q_concentration->sol_concentration q_temp_time Have temperature and time been optimized? sol_temp_time Systematically vary T and t. q_temp_time->sol_temp_time q_solvent Is the solvent appropriate? sol_solvent Try a different solvent. q_solvent->sol_solvent sol_pore_filling This may be an intrinsic property of the new MOF. q_pore_filling->sol_pore_filling q_activation Is the activation complete? sol_activation Optimize the activation protocol. q_activation->sol_activation q_collapse Is there partial framework collapse? sol_collapse Correlate with PXRD data; consider milder conditions. q_collapse->sol_collapse

Caption: A decision tree for troubleshooting common issues in MOF post-synthesis modification.

Quantitative Data Summary

ParameterParent MOFModified MOFTechniquePotential Interpretation
BET Surface Area (m²/g) HighLowerN₂ AdsorptionSuccessful exchange with a bulkier linker; partial pore collapse.
Pore Volume (cm³/g) HighLowerN₂ AdsorptionPore filling by the new linker.
Linker Ratio (Original:New) 100:0Varies¹H NMR (Digested)Direct quantification of linker exchange efficiency.
Crystallinity HighMaintained/ReducedPXRDIndicates preservation or degradation of the framework.
Thermal Stability (°C) TGA onsetShiftedTGAChange in framework composition.

Concluding Remarks

The post-synthesis modification of MOFs with 1-Ethylimidazole-4,5-dicarboxylic acid offers a gateway to novel materials with tailored properties. Success in this endeavor hinges on a systematic approach to experimentation, a thorough characterization of the resulting materials, and an informed troubleshooting process. This guide provides a foundational framework to navigate the common challenges associated with this exciting area of materials chemistry. Remember that each MOF system is unique, and optimization of the provided protocols is key to achieving your research goals.

References

  • Wang, Z., & Cohen, S. M. (2009). Postsynthetic modification of metal-organic frameworks. Chemical Society Reviews, 38(5), 1315-1329. [Link]

  • Post-Synthetic Modification and Its Effects on MOF Performance. (2025, August 11). Patsnap Eureka. [Link]

  • Post-Synthesis Modification of Metal-Organic Frameworks: Synthesis, Characteristics, and Applications. (n.d.). ResearchGate. [Link]

  • Postsynthetic Modification of Metal–Organic Frameworks. (2021, August 16). Inorganic Chemistry. [Link]

  • Post-Synthesis Modification of a Metal–Organic Framework To Form Metallosalen-Containing MOF Materials. (n.d.). Journal of the American Chemical Society. [Link]

  • Postsynthetic Modification of Metal–Organic Frameworks. (n.d.). ResearchGate. [Link]

  • Snapshots of Postsynthetic Modification in a Layered Metal–Organic Framework: Isometric Linker Exchange and Adaptive Linker Installation. (2021, July 9). Inorganic Chemistry. [Link]

  • Post-synthetic ligand exchange in zirconium-based metal-organic frameworks: beware of the defects! (n.d.). ChemRxiv. [Link]

  • Post‐synthetic Modification of MOFs. (n.d.). ResearchGate. [Link]

  • Postsynthetic modification of metal-organic frameworks. (2009). Chemical Society Reviews. [Link]

  • Accessing Postsynthetic Modification in a Series of Metal-Organic Frameworks and the Influence of Framework Topology on Reactivity. (n.d.). ResearchGate. [Link]

  • 3: Postsynthetic Linker Exchange in Metal-Organic Frameworks. (n.d.). World Scientific. [Link]

  • Uniform distribution of post-synthetic linker exchange in metal–organic frameworks revealed by Rutherford backscattering spectrometry. (2016). Dalton Transactions. [Link]

  • Effect of Missing-Linker Defects and Ion Exchange on Stability and Proton Conduction of a Sulfonated Layered Zr-MOF. (2023). ACS Applied Materials & Interfaces. [Link]

  • (PDF) Ligand functionalization of defect-engineered Ni-MOF-74. (n.d.). ResearchGate. [Link]

  • Room temperature synthesis of metal-organic frameworks: MOF-5, MOF-74, MOF-177, MOF-199, and IRMOF-0. (2008). Tetrahedron. [Link]

  • The Impact of Post-Synthetic Linker Functionalization of MOFs on Methane Storage: The Role of Defects. (2016). Frontiers in Materials. [Link]

  • Assembly of two 3-D metal–organic frameworks from Cd(II) and 4,5-imidazoledicarboxylic acid or 2-ethyl-4,5-imidazoledicarboxylic acid. (n.d.). ResearchGate. [Link]

  • The Impact of Post-Synthetic Linker Functionalization of MOFs on Methane Storage: The Role of Defects. (2016). Frontiers in Materials. [Link]

  • A Review on 4, 5-Imidazoledicarboxylic Acid: Their Chemistry and Coordination Potentials. (2017). Modern Chemistry & Applications. [Link]

  • Four new MOFs based on an imidazole-containing ligand and multicarboxylates: syntheses, structures and sorption properties. (2016). CrystEngComm. [Link]

  • First transition series metal–organic frameworks: synthesis, properties and applications. (2021). CrystEngComm. [Link]

  • Synthesis of Metal Organic Frameworks (MOFs) and Their Derived Materials for Energy Storage Applications. (2023). Clean Technologies. [Link]

Sources

Optimization

Technical Support Center: Activation of 1-Ethylimidazole-4,5-dicarboxylic Acid-Based MOFs

A Guide for Researchers, Scientists, and Drug Development Professionals The Critical Role of Activation The synthesis of 1-Ethylimidazole-4,5-dicarboxylic acid-based MOFs, typically conducted via solvothermal methods, le...

Author: BenchChem Technical Support Team. Date: January 2026

A Guide for Researchers, Scientists, and Drug Development Professionals

The Critical Role of Activation

The synthesis of 1-Ethylimidazole-4,5-dicarboxylic acid-based MOFs, typically conducted via solvothermal methods, leaves the porous framework filled with solvent molecules.[1][2] These entrapped guests obstruct the pores, rendering the MOF's high surface area and potential active sites inaccessible. The process of removing these guest molecules to "activate" the MOF is paramount for any application, from gas storage and separation to catalysis and drug delivery.[3][4]

Improper activation can lead to a catastrophic collapse of the crystalline framework, resulting in a non-porous material. Therefore, a carefully chosen and meticulously executed activation protocol is essential to preserve the structural integrity of your 1-Ethylimidazole-4,5-dicarboxylic acid-based MOF while maximizing its accessible porosity.

Recommended Activation Protocols

The choice of activation protocol is highly dependent on the specific metallic nodes and the overall stability of your MOF. Below are three commonly employed methods, starting with the most straightforward and progressing to more specialized techniques for delicate frameworks.

Protocol 1: Thermal Activation Under Vacuum

This is the most direct method and is suitable for thermally robust MOFs. The application of heat provides the energy for solvent molecules to desorb, while the vacuum facilitates their removal from the pores.

Step-by-Step Methodology:

  • Sample Preparation: Place the as-synthesized MOF powder in a clean, dry Schlenk flask or a vacuum-compatible sample holder.

  • Initial Evacuation: Connect the flask to a high-vacuum line and slowly open the valve to gradually evacuate the air. A sudden pressure drop can cause the powder to be violently expelled.

  • Heating Program:

    • Begin heating the sample slowly, at a rate of 1-2 °C per minute, to an initial temperature of 60-80 °C. This gentle initial heating helps to remove surface-adsorbed and loosely bound solvent molecules.

    • Hold at this temperature for 2-4 hours.

    • Gradually increase the temperature to the final activation temperature. For imidazole-dicarboxylate based MOFs, a final temperature in the range of 120-180 °C is a common starting point, but the optimal temperature must be determined experimentally. It is crucial to have Thermogravimetric Analysis (TGA) data for your specific MOF to determine its decomposition temperature and select a safe activation temperature below this point.

    • Hold at the final activation temperature for 8-12 hours under high vacuum.

  • Cooling: Turn off the heater and allow the sample to cool to room temperature under vacuum.

  • Backfilling and Storage: Once at room temperature, slowly backfill the flask with an inert gas such as nitrogen or argon. The activated MOF should be stored in an inert atmosphere (e.g., in a glovebox) to prevent re-adsorption of atmospheric moisture and other contaminants.

Causality and Expertise:

  • The slow heating rate is critical to prevent rapid solvent evolution which can exert significant pressure on the framework, leading to collapse.

  • Holding the temperature at an intermediate step allows for the removal of lower-boiling point solvents or loosely bound guests before applying higher temperatures for more strongly coordinated solvent molecules.

  • Operating under high vacuum lowers the boiling point of the entrapped solvents, allowing for their removal at temperatures below the decomposition point of the MOF.

Protocol 2: Solvent Exchange Followed by Mild Thermal Activation

This method is recommended for MOFs that are sensitive to high temperatures or are synthesized in high-boiling point solvents like DMF or DMSO. The initial solvent is exchanged with a more volatile, lower-boiling point solvent, which can then be removed under milder conditions.[5][6]

Step-by-Step Methodology:

  • Solvent Selection: Choose a volatile solvent with a low surface tension in which your MOF is insoluble. Common choices include methanol, ethanol, acetone, or chloroform.

  • Solvent Exchange Procedure:

    • Immerse the as-synthesized MOF in the chosen exchange solvent.

    • Gently agitate the suspension for 12-24 hours.

    • Decant the supernatant and replenish with fresh exchange solvent.

    • Repeat this process 3-5 times to ensure complete exchange of the original synthesis solvent.

  • Filtration and Initial Drying: Filter the MOF and wash it with a final portion of the exchange solvent. Allow the bulk of the solvent to evaporate at room temperature in a fume hood or under a gentle stream of inert gas.

  • Mild Thermal Activation: Transfer the solvent-exchanged MOF to a Schlenk flask and perform thermal activation under vacuum as described in Protocol 1, but at a significantly lower final temperature (e.g., 60-100 °C). The exact temperature will depend on the boiling point of the exchange solvent.

Causality and Expertise:

  • High-boiling point solvents often have strong interactions with the MOF framework and require high temperatures for removal, increasing the risk of framework collapse.

  • Exchanging with a more volatile solvent reduces the required activation temperature, thereby preserving the structural integrity of more delicate MOFs.

  • The repeated exchange steps are necessary to ensure that the concentration of the original high-boiling point solvent is negligible.

Protocol 3: Supercritical CO₂ (scCO₂) Drying

This is a highly effective but more technically demanding method for activating fragile MOFs that are prone to collapse even with solvent exchange. Supercritical CO₂ has no surface tension, thus eliminating the capillary forces that can damage the pores during solvent removal.

Step-by-Step Methodology:

  • Solvent Exchange to a CO₂-Miscible Solvent: First, perform a solvent exchange as described in Protocol 2, using a solvent that is miscible with liquid CO₂, such as ethanol or acetone.

  • Loading into the Supercritical Dryer: Place the solvent-exchanged MOF in the sample chamber of a critical point dryer.

  • Introduction of Liquid CO₂: Cool the chamber and introduce liquid CO₂ to displace the exchange solvent.

  • Purging: Repeatedly purge the chamber with fresh liquid CO₂ to ensure all of the exchange solvent has been removed.

  • Heating and Pressurization: Seal the chamber and heat it above the critical temperature of CO₂ (31.1 °C) while allowing the pressure to rise above its critical pressure (73.8 bar).

  • Venting: Slowly vent the supercritical CO₂ from the chamber while maintaining the temperature above the critical point. This slow, isobaric and isothermal depressurization prevents the formation of a liquid-gas interface.

  • Final Product: The result is a dry, activated MOF with its porous structure well-preserved.

Causality and Expertise:

  • The absence of surface tension in supercritical fluids is the key advantage of this technique. As the solvent is removed, there are no capillary forces to pull the pore walls together, which is a major cause of framework collapse in conventional drying methods.

  • This method is particularly suited for MOFs with large pores and low framework density, which are inherently more susceptible to collapse.

Troubleshooting Guide

Issue Potential Cause(s) Recommended Solution(s) Verification
Low Surface Area (BET Analysis) 1. Incomplete solvent removal.1. Increase activation temperature (if thermally stable) or duration. Perform a more thorough solvent exchange with a more volatile solvent.TGA to check for residual solvent. Repeat BET analysis.
2. Framework collapse during activation.2. Use a milder activation method (e.g., solvent exchange or scCO₂ drying). Decrease the heating rate during thermal activation.Powder X-ray Diffraction (PXRD) to check for loss of crystallinity.
Loss of Crystallinity (PXRD) 1. Activation temperature is too high.1. Lower the activation temperature. Consult TGA data to determine the decomposition temperature.Repeat activation at a lower temperature and re-run PXRD.
2. Framework is unstable to the chosen solvent exchange solvent.2. Try a different solvent for the exchange. Ensure the MOF is not soluble in the exchange solvent.PXRD after solvent exchange but before thermal activation.
Inconsistent Batch-to-Batch Results 1. Variations in as-synthesized material (e.g., crystal size, defects).1. Standardize the synthesis protocol. Characterize the as-synthesized material consistently.SEM to check crystal morphology and size distribution.
2. Inconsistent activation procedure.2. Carefully control all activation parameters (heating rate, final temperature, vacuum level, duration).Maintain detailed experimental logs.

Frequently Asked Questions (FAQs)

Q1: How do I determine the optimal activation temperature for my new 1-Ethylimidazole-4,5-dicarboxylic acid-based MOF?

A1: The best way to determine the optimal activation temperature is to first perform a Thermogravimetric Analysis (TGA) on the as-synthesized material. The TGA curve will show the temperature at which the framework begins to decompose. Your activation temperature should be set at least 20-30 °C below the onset of decomposition. It is advisable to start with a lower temperature and shorter duration, and then incrementally increase them while monitoring the resulting surface area and crystallinity.

Q2: My MOF is synthesized in water. Do I still need to perform a solvent exchange?

A2: While water has a relatively low boiling point, it has a high surface tension, which can cause pore collapse upon evaporation. For delicate frameworks, it is often beneficial to exchange the water with a solvent that has a lower surface tension, such as ethanol or acetone, before proceeding with mild thermal activation.

Q3: Can I activate my MOF in a standard laboratory oven instead of a vacuum oven?

A3: It is strongly discouraged. A standard oven relies on convection heating in the presence of air. This will not effectively remove strongly coordinated solvent molecules from the pores. Furthermore, heating in air can lead to oxidation of the metal centers or the organic linker. A vacuum oven is essential for lowering the boiling point of the solvents and ensuring a clean, inert environment for activation.

Q4: How do I know if my MOF has been successfully activated?

A4: The primary method for verifying successful activation is to measure the surface area and pore volume using gas sorption analysis (typically N₂ at 77 K), commonly referred to as BET analysis. A significant increase in surface area compared to the as-synthesized material is a key indicator of successful activation. Additionally, Powder X-ray Diffraction (PXRD) should be used to confirm that the crystalline structure of the MOF has been retained after activation. Thermogravimetric Analysis (TGA) of the activated sample can also confirm the absence of residual solvent.

Q5: What is the best way to store my activated MOF?

A5: Activated MOFs are highly porous and will readily adsorb moisture and other atmospheric gases, which can deactivate them. Therefore, it is crucial to store them in an inert environment. The ideal storage location is inside a glovebox with a low concentration of water and oxygen. If a glovebox is not available, storing the sample in a sealed vial under an inert gas (e.g., nitrogen or argon) in a desiccator is a viable alternative for short-term storage.

Visualizing the Activation Workflow

The following diagram illustrates a decision-making workflow for selecting the appropriate activation protocol for your 1-Ethylimidazole-4,5-dicarboxylic acid-based MOF.

ActivationWorkflow start As-Synthesized MOF tga Perform TGA Analysis start->tga stable Thermally Stable? tga->stable protocol1 Protocol 1: Thermal Activation stable->protocol1 Yes solvent_boiling_point High Boiling Point Synthesis Solvent? stable->solvent_boiling_point No activated_mof Activated MOF protocol1->activated_mof solvent_boiling_point->protocol1 No (use mild conditions) protocol2 Protocol 2: Solvent Exchange & Mild Thermal Activation solvent_boiling_point->protocol2 Yes check_collapse Framework Collapse with Protocol 2? protocol2->check_collapse protocol3 Protocol 3: Supercritical CO2 Drying check_collapse->protocol3 Yes check_collapse->activated_mof No protocol3->activated_mof

Caption: Decision tree for selecting an appropriate MOF activation protocol.

References

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to Alkyl-Substituted Imidazole-4,5-Dicarboxylic Acids for Drug Discovery

This guide offers a comparative analysis of 2-alkyl-substituted imidazole-4,5-dicarboxylic acids, a class of molecules with significant promise in medicinal chemistry. We will delve into a comparative analysis of their s...

Author: BenchChem Technical Support Team. Date: January 2026

This guide offers a comparative analysis of 2-alkyl-substituted imidazole-4,5-dicarboxylic acids, a class of molecules with significant promise in medicinal chemistry. We will delve into a comparative analysis of their synthesis, physicochemical characteristics, and biological activities, with a focus on the 2-methyl, 2-ethyl, and 2-propyl analogs. This document is intended to provide researchers, scientists, and drug development professionals with the necessary data and protocols to further their research into these versatile compounds.

Introduction: The Versatility of the Imidazole Scaffold

The imidazole-4,5-dicarboxylic acid framework is a valuable scaffold in the design of novel therapeutics, known for its ability to interact with a variety of biological targets.[1] The introduction of an alkyl group at the 2-position of the imidazole ring offers a strategic point for modification, allowing for the fine-tuning of the molecule's properties and biological effects.[1] This comparative study will explore how varying the length of the 2-alkyl substituent—specifically methyl, ethyl, and propyl groups—influences the compound's characteristics and potential therapeutic applications, particularly in antiviral and neurological research.[1]

Synthesis of 2-Alkyl-Substituted Imidazole-4,5-Dicarboxylic Acids

A prevalent and efficient method for synthesizing 2-alkyl-substituted imidazole-4,5-dicarboxylic acids is through the oxidation of the corresponding 2-alkylbenzimidazoles.[1][2] This approach is favored for its good yields and direct route to the desired products.[1]

Experimental Protocol: Oxidation of 2-Alkylbenzimidazoles

This protocol outlines a general procedure for the synthesis of 2-alkyl-imidazole-4,5-dicarboxylic acids.

Materials and Equipment:

  • 2-Alkylbenzimidazole (substrate)

  • Concentrated Sulfuric Acid (98%)

  • Hydrogen Peroxide (30% aqueous solution)

  • Ice-water bath

  • Three-necked round-bottom flask

  • Magnetic stirrer and heating mantle with temperature control

  • Dropping funnel

  • Büchner funnel and filter paper

  • Standard laboratory glassware[2]

Procedure:

  • Dissolution: In a three-necked round-bottom flask equipped with a magnetic stirrer, thermometer, and a dropping funnel, dissolve the 2-alkylbenzimidazole in concentrated sulfuric acid to a final concentration of 1 M. Cool the mixture to 0-5 °C using an ice-water bath.[2]

  • Oxidation: Add hydrogen peroxide dropwise to the solution while maintaining a controlled temperature.[1]

  • Reaction: After the addition is complete, slowly warm the reaction mixture to the desired temperature (e.g., 120 °C for 2-propylbenzimidazole) and maintain it for the required duration (e.g., 12 hours).[2] The optimal temperature and time may vary depending on the specific 2-alkyl substituent.

  • Reaction Monitoring: Monitor the progress of the reaction using a suitable analytical technique, such as thin-layer chromatography (TLC).[1]

  • Work-up and Isolation: Once the reaction is complete, cool the mixture to room temperature and carefully pour it onto crushed ice.[2] This will cause the crude product to precipitate.[1]

  • Purification: Collect the precipitated product by vacuum filtration, wash it with cold water, and dry it to obtain the crude 2-alkyl-substituted imidazole-4,5-dicarboxylic acid.[2] If necessary, the crude product can be further purified by recrystallization.

G cluster_synthesis Synthesis Workflow Start Start Dissolution Dissolve 2-alkylbenzimidazole in concentrated H2SO4 Start->Dissolution Oxidation Add H2O2 dropwise at controlled temperature Dissolution->Oxidation Reaction Heat reaction mixture Oxidation->Reaction Monitoring Monitor with TLC Reaction->Monitoring Workup Pour onto ice to precipitate Monitoring->Workup Purification Filter, wash, and dry Workup->Purification End End Purification->End

Workflow for the synthesis of 2-alkyl-imidazole-4,5-dicarboxylic acids.

Comparative Physicochemical Properties

The nature of the 2-alkyl substituent plays a crucial role in defining the physicochemical properties of imidazole-4,5-dicarboxylic acids, which in turn can impact their pharmacokinetic and pharmacodynamic profiles. The following table provides a comparison of key properties for the methyl, ethyl, and propyl derivatives.

Property2-Methyl-imidazole-4,5-dicarboxylic acid2-Ethyl-imidazole-4,5-dicarboxylic acid2-Propyl-imidazole-4,5-dicarboxylic acid
Molecular Formula C₆H₆N₂O₄C₇H₈N₂O₄C₈H₁₀N₂O₄
Molecular Weight 170.12 g/mol 184.15 g/mol 198.18 g/mol
Melting Point (°C) 263-265Not available190-195, 262-264
pKa (Predicted) 0.66 ± 0.10Not available0.65 ± 0.10
Solubility Soluble in water, ethanolNot availableSoluble in water, ethanol, and acetone
LogP (Predicted) 0.110.61.1
Note: Some of the data in this table are predicted values and should be confirmed through experimental analysis.[1]

Biological Activities and Therapeutic Potential

2-Alkyl-substituted imidazole-4,5-dicarboxylic acids have shown considerable promise in two primary therapeutic areas: as antiviral agents and as modulators of the N-methyl-D-aspartate (NMDA) receptor.[1]

Antiviral Activity

Derivatives of imidazole-4,5-dicarboxylic acid have been explored for their capacity to inhibit the replication of various viruses.[1] The proposed mechanism of action involves the inhibition of viral enzymes that are essential for replication. The specific activity, often measured by the half-maximal inhibitory concentration (IC50), can differ based on the viral strain and the characteristics of the 2-alkyl substituent.[1]

NMDA Receptor Modulation

Several derivatives of imidazole-4,5-dicarboxylic acid have been found to interact with the NMDA receptor, which is a critical component in synaptic plasticity and neurological function.[1] Of note, 2-propylimidazole-4,5-dicarboxylic acid has been identified as a partial agonist of the NMDA receptor. This finding suggests that these compounds may have therapeutic potential for neurological disorders where NMDA receptor function is dysregulated.[1]

Experimental Protocol: Antiviral Cytopathic Effect (CPE) Assay

This assay is a standard method for screening antiviral compounds.[1]

Procedure:

  • Cell Culture: Culture a suitable host cell line in 96-well plates until a confluent monolayer is formed.[1]

  • Compound Preparation: Dissolve the test compounds (2-alkyl-substituted imidazole-4,5-dicarboxylic acids) in an appropriate solvent and perform serial dilutions.[1]

  • Infection: Infect the cell monolayers with a specific virus.[1]

  • Treatment: Add the diluted test compounds to the infected cells.[1]

  • Incubation: Incubate the plates for a duration that allows for viral replication and the development of a cytopathic effect (CPE) in the untreated control wells.[1]

G cluster_bioassay Biological Evaluation Pathway Start Start Antiviral Antiviral Screening Start->Antiviral NMDA_Modulation NMDA Receptor Modulation Start->NMDA_Modulation CPE_Assay CPE Assay Antiviral->CPE_Assay Receptor_Binding Receptor Binding Assay NMDA_Modulation->Receptor_Binding Data_Analysis Data Analysis (IC50/EC50) CPE_Assay->Data_Analysis Receptor_Binding->Data_Analysis End End Data_Analysis->End

Logical pathway for the biological evaluation of the compounds.

Conclusion

The 2-alkyl-substituted imidazole-4,5-dicarboxylic acids are a compelling class of compounds with tunable physicochemical properties and a diverse range of biological activities. The length of the 2-alkyl chain is a critical determinant in modulating these characteristics. Further investigation into these compounds is warranted to fully elucidate their therapeutic potential.

References

  • Comparative Analysis of 2-Alkyl-Substituted Imidazole-4,5-Dicarboxylic Acids: A Guide for Researchers - Benchchem.
  • Synthesis of 2-Alkyl-Substituted Imidazole-4,5-Dicarboxylic Acids: An Application Note and Protocol - Benchchem.
  • Comparing the coordination properties of different imidazole-4,5-dicarboxylic acid derivatives - Benchchem.
  • Therapeutic Potential of Imidazole Dicarboxylic Acids: Application Notes and Protocols - Benchchem.
  • A Review on 4, 5-Imidazoledicarboxylic Acid: Their Chemistry and Coordination Potentials - Walsh Medical Media.
  • Synthesis of substituted imidazole-4,5-dicarboxylic acids | Request PDF - ResearchGate.
  • 1H-Imidazole-4,5-dicarboxylic Acid Supplier China - Quinoline.
  • Synthesis, Characterization and Biological Evaluation of Novel Tetrasubsituted Imidazole Compounds - ChemRxiv.
  • Synthesis and Biological Evaluation of Novel Imidazole Derivatives as Antimicrobial Agents.
  • A Review on 4, 5-Imidazoledicarboxylic Acid: Their Chemistry and Coordination Potentials.
  • Imidazole: Synthesis, Functionalization and Physicochemical Properties of a Privileged Structure in Medicinal Chemistry - PMC - PubMed Central.
  • Catalyst free synthesis of imidazoles: Characterization and its antimicrobial activity - JOCPR.
  • Synthesis and Characterization of Imidazole Derivatives and Catalysis Using Chemical Pharmaceutical Compounds.
  • Comparative study of different synthetic routes to Imidazo[4,5-d]imidazole - Benchchem.
  • Parallel Synthesis of an Imidazole-4,5-dicarboxamide Library Bearing Amino Acid Esters and Alkanamines - NIH.
  • Synthesis of substituted imidazole-4,5-dicarboxylic acids | Semantic Scholar.
  • An In-depth Technical Guide to Imidazole-4,5-dicarboxylic Acid: From Discovery to Modern Applications - Benchchem.
  • Evaluation of the bioavailability of 1H-imidazole-4,5-dicarboxylic acid derivatives using the calculated and experimental lipophilicity index of the molecule logP - Eco-Vector Journals Portal.
  • 1H-Imidazole-4,5-dicarboxylic acid | C5H4N2O4 | CID 68442 - PubChem.
  • Synthesis and Characterization of 1H-Imidazole-4,5-dicarboxylic Acid-Functionalized Silver Nanoparticles: Dual Colorimetric Sensors of Zn2+ and Homocysteine - PMC - NIH.
  • Synthesis and Characterization of 1H-Imidazole-4,5-dicarboxylic Acid-Functionalized Silver Nanoparticles: Dual Colorimetric Sensors of Zn2+ and Homocysteine | ACS Omega - ACS Publications.
  • 4,5-Imidazoledicarboxylic acid - the NIST WebBook.

Sources

Comparative

A Comparative Guide to MOF Linkers: Terephthalic Acid vs. Imidazole-4,5-dicarboxylic Acid

A Note to the Reader: Initial research revealed a scarcity of specific data on 1-Ethylimidazole-4,5-dicarboxylic acid as a Metal-Organic Framework (MOF) linker in publicly available scientific literature. To provide a co...

Author: BenchChem Technical Support Team. Date: January 2026

A Note to the Reader: Initial research revealed a scarcity of specific data on 1-Ethylimidazole-4,5-dicarboxylic acid as a Metal-Organic Framework (MOF) linker in publicly available scientific literature. To provide a comprehensive and data-supported comparison, this guide will focus on a closely related and well-documented analogue: Imidazole-4,5-dicarboxylic acid . This allows for a robust evaluation against the widely used terephthalic acid, offering valuable insights for researchers in MOF synthesis and application.

Introduction

The rational design of Metal-Organic Frameworks (MOFs) hinges on the judicious selection of their constituent organic linkers. These molecules dictate the resulting framework's topology, porosity, and physicochemical properties, thereby influencing its performance in applications ranging from gas storage and separation to catalysis and drug delivery. Among the vast library of organic linkers, terephthalic acid (benzene-1,4-dicarboxylic acid) stands as a foundational and extensively studied building block, celebrated for its rigidity and linear coordination. In contrast, imidazole-based dicarboxylic acids introduce a new dimension of functionality, offering nitrogen-containing heterocyclic cores that can modulate the electronic properties and coordination chemistry within the MOF structure.

This guide provides a detailed comparison of MOFs synthesized from the archetypal terephthalic acid and the functional imidazole-4,5-dicarboxylic acid. We will delve into the structural implications of each linker, compare the resulting MOF properties with supporting experimental data, and provide standardized protocols for their synthesis and characterization.

Molecular Architecture and its Implications

The distinct molecular geometries and electronic characteristics of terephthalic acid and imidazole-4,5-dicarboxylic acid give rise to MOFs with fundamentally different properties.

Terephthalic Acid: As a rigid, linear linker, terephthalic acid is predisposed to form highly symmetric and porous structures. Its carboxylate groups readily coordinate with metal ions, leading to the formation of stable, often paddle-wheel or cluster-based, secondary building units (SBUs). The inert phenyl ring provides a robust backbone, contributing to the high thermal stability of many terephthalic acid-based MOFs.[1][2]

Imidazole-4,5-dicarboxylic Acid: This linker introduces a five-membered imidazole ring between the two carboxylate groups. The presence of two nitrogen atoms in the imidazole ring offers additional coordination sites and the potential for hydrogen bonding within the framework.[3][4] This can lead to more complex and diverse network topologies compared to the linear terephthalic acid. Furthermore, the imidazole moiety can act as a Brønsted base or a coordinating site for guest molecules, imparting unique chemical functionality to the MOF.[5]

Comparative Analysis of MOF Properties

PropertyTerephthalic Acid-Based MOFsImidazole-4,5-dicarboxylic Acid-Based MOFs
Porosity & Surface Area Generally high, with well-defined micropores. (e.g., MOF-5: Langmuir surface area up to 3800 m²/g)Variable, can exhibit hierarchical porosity. (e.g., mesoMOF: 1859 m²/g with 14.13 nm pores)[6]
Thermal Stability Typically high, often stable up to 400-500 °C.[7]Generally moderate, with decomposition temperatures often in the range of 300-400 °C.[8]
Chemical Stability Variable; some frameworks (e.g., UiO-66) show excellent stability in water and acidic conditions, while others (e.g., MOF-5) are moisture-sensitive.[9]Often exhibit good stability in aqueous and organic solvents. The imidazole group can enhance stability in certain chemical environments.[10]
Catalytic Activity Can act as Lewis acid catalysts (e.g., MOF-5). Functionalization of the benzene ring can introduce further catalytic sites.[11][12]The imidazole nitrogen atoms can act as basic sites, enabling base-catalyzed reactions. The linker can also be functionalized to enhance catalytic performance.[13][14]
Coordination Chemistry Primarily coordinates through the carboxylate oxygen atoms, leading to predictable SBUs.Offers multiple coordination modes involving both carboxylate oxygens and imidazole nitrogens, resulting in greater structural diversity.[4][15]

Experimental Protocols

Synthesis of a Terephthalic Acid-Based MOF (MOF-5)

This protocol describes a common solvothermal synthesis of MOF-5.

MOF5_Synthesis cluster_reactants Reactants cluster_process Process cluster_product Product Zn_salt Zinc Nitrate Hexahydrate Mixing Dissolve in DMF Zn_salt->Mixing TPA Terephthalic Acid TPA->Mixing Solvent N,N-Dimethylformamide (DMF) Solvent->Mixing Heating Heat at 120°C for 24h Mixing->Heating Autoclave Cooling Cool to Room Temperature Heating->Cooling Washing Wash with fresh DMF Cooling->Washing Activation Solvent Exchange & Heat under Vacuum Washing->Activation MOF5 MOF-5 Crystals Activation->MOF5

Figure 1: Workflow for the solvothermal synthesis of MOF-5.

Materials:

  • Zinc nitrate hexahydrate (Zn(NO₃)₂·6H₂O)

  • Terephthalic acid (H₂BDC)

  • N,N-Dimethylformamide (DMF)

Procedure:

  • In a glass vial, dissolve 0.892 g of Zinc nitrate hexahydrate in 20 mL of DMF.

  • In a separate vial, dissolve 0.249 g of terephthalic acid in 20 mL of DMF.

  • Combine the two solutions in a 100 mL Teflon-lined autoclave.

  • Seal the autoclave and heat it in an oven at 120 °C for 24 hours.

  • After cooling to room temperature, decant the mother liquor.

  • Wash the resulting white crystals with fresh DMF three times.

  • To activate the MOF, immerse the crystals in chloroform for 24 hours, replacing the chloroform three times.

  • Decant the chloroform and heat the crystals under vacuum at 150 °C for 12 hours to obtain activated MOF-5.

Synthesis of an Imidazole-4,5-dicarboxylic Acid-Based MOF

This protocol describes a solvothermal synthesis of a zinc-based imidazole-4,5-dicarboxylate MOF.[16]

Imidazole_MOF_Synthesis cluster_reactants Reactants cluster_process Process cluster_product Product Zn_salt Zinc Acetate Dihydrate Mixing Combine in DMF Zn_salt->Mixing Im_linker Imidazole-4,5-dicarboxylic Acid Im_linker->Mixing Solvent N,N-Dimethylformamide (DMF) Solvent->Mixing Heating Heat at 100°C for 48h Mixing->Heating Teflon-lined Autoclave Cooling Cool to Room Temperature Heating->Cooling Filtration Filter and Wash Cooling->Filtration Im_MOF Imidazole-MOF Crystals Filtration->Im_MOF

Figure 2: Workflow for the solvothermal synthesis of a Zinc-Imidazole-4,5-dicarboxylate MOF.

Materials:

  • Zinc acetate dihydrate (Zn(OAc)₂·2H₂O)

  • Imidazole-4,5-dicarboxylic acid (H₃IDC)

  • N,N-Dimethylformamide (DMF)

Procedure:

  • In a 20 mL Teflon-lined stainless steel autoclave, combine 0.110 g of Zinc acetate dihydrate, 0.078 g of imidazole-4,5-dicarboxylic acid, and 10 mL of DMF.

  • Seal the autoclave and heat it in an oven at 100 °C for 48 hours.

  • After cooling to room temperature, colorless crystals will have formed.

  • Filter the crystals and wash them with fresh DMF.

  • Dry the product in air.

Characterization and Performance Evaluation

A comprehensive comparison of MOFs derived from these two linkers requires a suite of characterization techniques to probe their structure, porosity, stability, and functionality.

MOF_Characterization cluster_structure Structural Analysis cluster_properties Property Evaluation cluster_application Application Testing MOF_Sample Synthesized MOF PXRD Powder X-ray Diffraction (PXRD) - Phase Purity & Crystallinity MOF_Sample->PXRD SCXRD Single-Crystal X-ray Diffraction (SCXRD) - Crystal Structure & Topology MOF_Sample->SCXRD TGA Thermogravimetric Analysis (TGA) - Thermal Stability MOF_Sample->TGA Gas_Sorption Gas Sorption Analysis (N₂, H₂, CO₂) - Surface Area & Porosity MOF_Sample->Gas_Sorption FTIR FTIR Spectroscopy - Functional Groups & Coordination MOF_Sample->FTIR Catalysis Catalytic Performance - Conversion & Selectivity PXRD->Catalysis Adsorption Adsorption Studies - Uptake Capacity & Selectivity Gas_Sorption->Adsorption

Figure 3: A typical workflow for the characterization and performance evaluation of newly synthesized MOFs.

Conclusion

The choice between terephthalic acid and imidazole-4,5-dicarboxylic acid as a MOF linker is a critical decision that significantly impacts the final properties and potential applications of the material. Terephthalic acid, with its linear and rigid nature, is an excellent choice for constructing robust, highly porous frameworks with high thermal stability. These materials are well-suited for applications such as gas storage and separations.

On the other hand, imidazole-4,5-dicarboxylic acid offers a pathway to more complex and functional MOFs. The presence of the imidazole ring introduces additional coordination sites, the potential for post-synthetic modification, and inherent basicity, making these MOFs promising candidates for catalysis and sensing applications. Researchers and drug development professionals should consider the desired properties of the final MOF when selecting between these and other organic linkers to rationally design materials tailored for specific functions.

References

  • AIP Conference Proceedings, 2342(1), 030006. (2021). Preparation of Ti-MOF and Ni-MOF using Terephthalic Acid as Ligands. [Link]

  • Proceedings of the National Academy of Sciences, 103(27), 10186-10191. (2006). Exceptional chemical and thermal stability of zeolitic imidazolate frameworks. [Link]

  • Florida Gulf Coast University. (n.d.). Synthesis and Characterization of Terephthalic Acid Based Cr3+, Sb3+, In3+ and V3+ Metal-Organic Frameworks. [Link]

  • ResearchGate. (n.d.). Metal–Organic Frameworks Based on Copper and Dicarboxy‐Functionalized Imidazole Modified With Halides: Enhancement of Catalysis in Organic Synthesis. [Link]

  • Tetrahedron, 64(36), 8451-8454. (2008). Room temperature synthesis of metal-organic frameworks: MOF-5, MOF-74, MOF-177, MOF-199, and IRMOF-0. [Link]

  • Global Thesis. (2017). Synthesis And Properties Of Metal- Imidazole Carboxylic Acid Framework Materials. [Link]

  • ResearchGate. (2022). A Synthesis of Metal-Organic Frameworks Using Terephthalic Acid Obtained from PET Bottles with Dye Adsorption for Application in Experimental Chemistry Classes. [Link]

  • SciSpace. (n.d.). Room temperature synthesis of metal organic framework MOF-2. [Link]

  • Crystal Growth & Design, 23(6), 4475–4483. (2023). Imidazole-Based Metal–Organic Framework for the “On1–Off–On2” Fluorescence-Based Detection of Picric Acid and the Adsorption of Congo Red. [Link]

  • ResearchGate. (2007). Microporous metal-organic framework zinc(II) imidazole- 4,5-dicarboxylate: Four-fold helical structure and strong fluorescent emission. [Link]

  • Inorganic Chemistry, 51(1), 249-257. (2012). Four Novel Frameworks Built by Imidazole-Based Dicarboxylate Ligands: Hydro(Solvo)thermal Synthesis, Crystal Structures, and Properties. [Link]

  • ResearchGate. (2012). Rapid synthesis of a novel cadmium imidazole-4,5-dicarboxylate metal–organic framework under microwave-assisted solvothermal condition. [Link]

  • RUA. (2021). Metal–Organic Frameworks Based on Copper and Dicarboxy‐Functionalized Imidazole Modified With Halides. [Link]

  • ResearchGate. (2009). Assembly of two 3-D metal–organic frameworks from Cd(II) and 4,5-imidazoledicarboxylic acid or 2-ethyl-4,5-imidazoledicarboxylic acid. [Link]

  • ResearchGate. (2017). A Review on 4, 5-Imidazoledicarboxylic Acid: Their Chemistry and Coordination Potentials. [Link]

  • New Journal of Chemistry, 43(35), 14013-14019. (2019). Two imidazole multicarboxylate-based MOFs: syntheses, structures and proton conductive properties. [Link]

  • Modern Chemistry & Applications, 5(3). (2017). A Review on 4, 5-Imidazoledicarboxylic Acid: Their Chemistry and Coordination Potentials. [Link]

  • Crystal Growth & Design, 15(1), 246-254. (2015). New Metal–Organic Frameworks Constructed from the 4-Imidazole-Carboxylate Ligand: Structural Diversities, Luminescence, and Gas Adsorption Properties. [Link]

  • CrystEngComm, 17(46), 8933-8940. (2015). Four new MOFs based on an imidazole-containing ligand and multicarboxylates: syntheses, structures and sorption properties. [Link]

  • CrystEngComm, 13(15), 4895-4902. (2011). 2-Phenyl-4,5-imidazole dicarboxylate-based metal–organic frameworks assembled under hydro(solvo)thermal conditions. [Link]

  • International Journal of Pharmaceutics, 602, 120685. (2021). Hierarchical mesoporous zinc-imidazole dicarboxylic acid MOFs: Surfactant-directed synthesis, pH-responsive degradation, and drug delivery. [Link]

  • ResearchGate. (2023). Synthesis and Characterization of New Ce(IV)-MOFs Exhibiting Various Framework Topologies. [Link]

  • RSC Advances, 11(57), 36173-36191. (2021). First transition series metal–organic frameworks: synthesis, properties and applications. [Link]

  • Penn State University. (2022). Thermal Stability of Metal-Organic Frameworks (MOFs): Concept, Determination, and Model Prediction Using Computational Chemistry and Machine Learning. [Link]

  • Materials, 16(22), 7179. (2023). Stability of Metal–Organic Frameworks: Recent Advances and Future Trends. [Link]

  • PubMed. (2016). Five metal-organic frameworks from 3,4-dimethylphenyl substituted imidazole dicarboxylate: syntheses, structures and properties. [Link]

  • YouTube. (2021). Sabine Plummer: Synthesis and Characterization of MOF UPC-68. [Link]

  • Applied Sciences, 11(21), 9856. (2021). Controllable Synthesis of 1, 3, 5-tris (1H-benzo[d]imidazole-2-yl) Benzene-Based MOFs. [Link]

  • RSC Advances, 12(23), 14669-14687. (2022). The pioneering role of metal–organic framework-5 in ever-growing contemporary applications – a review. [Link]

  • CrystEngComm, 14(1), 161-169. (2012). Construction of transition-metal coordination polymers using multifunctional imidazole dicarboxylates as spacers. [Link]

  • National Institutes of Health. (2022). The pioneering role of metal–organic framework-5 in ever-growing contemporary applications – a review. [Link]

  • PubMed Central. (2022). Ionic Liquid Functionalized Metal–Organic Framework ([DEIm][PF6]@MOF-5): Synthesis, Characterization, and Catalytic Application in the Reduction of 4-Nitrophenol. [Link]

Sources

Validation

A Senior Application Scientist's Guide to the Performance Evaluation of Catalysts Based on 1-Ethylimidazole-4,5-dicarboxylic Acid

Authored for Researchers, Scientists, and Drug Development Professionals This guide provides an in-depth technical analysis of catalysts derived from the organic linker, 1-Ethylimidazole-4,5-dicarboxylic acid (H₃EIDC). W...

Author: BenchChem Technical Support Team. Date: January 2026

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth technical analysis of catalysts derived from the organic linker, 1-Ethylimidazole-4,5-dicarboxylic acid (H₃EIDC). We move beyond a simple recitation of protocols to explore the causal relationships between the molecular structure of the H₃EIDC linker, the resulting catalyst architecture, and its ultimate performance in a key chemical transformation. Our focus is on the synthesis and evaluation of Metal-Organic Frameworks (MOFs), a class of crystalline materials where linkers like H₃EIDC are fundamental building blocks. The catalytic activity originates not from the linker alone, but from the synergistic interplay between this organic component and the metallic nodes within the final, porous framework.[1][2]

The inherent tunability of MOFs, allowing for precise control over pore size, surface area, and chemical functionality, makes them a compelling alternative to traditional homogeneous and heterogeneous catalysts.[3][4] This guide will provide the objective data and detailed methodologies necessary to critically evaluate their performance.

From Ligand to Catalyst: The Architectural Role of H₃EIDC

The journey from a simple organic molecule to a high-performance heterogeneous catalyst begins with understanding the linker's design. 1-Ethylimidazole-4,5-dicarboxylic acid is a multidentate ligand, meaning it possesses multiple points of attachment for coordinating with metal ions.[5][6] Specifically, it has six potential donor atoms: two nitrogen atoms within the imidazole ring and four oxygen atoms from the two carboxylate groups.[5] This multiplicity of binding sites allows H₃EIDC to act as a powerful structural scaffold, bridging metal centers to construct robust, three-dimensional frameworks.

The synthesis of these frameworks is typically achieved through solvothermal or hydrothermal methods, where the H₃EIDC linker and a chosen metal salt are heated in a solvent.[7] This process facilitates the self-assembly of the components into a crystalline, porous structure. The choice of metal ion (e.g., Co(II), Mn(II), Cd(II)) and the reaction conditions (pH, temperature, solvent) are critical variables that dictate the final topology and, consequently, the catalytic properties of the resulting MOF.[7]

MOF_Synthesis cluster_reactants Reactants Ligand 1-Ethylimidazole- 4,5-dicarboxylic acid (H₃EIDC) Process Solvothermal/ Hydrothermal Synthesis (Heat & Pressure) Ligand->Process Metal Metal Salt (e.g., CoCl₂, Mn(NO₃)₂) Metal->Process Solvent Solvent System (e.g., DMF/H₂O) Solvent->Process Product Crystalline MOF Catalyst (Porous Framework) Process->Product Self-Assembly

Caption: General workflow for the synthesis of a MOF catalyst.

Comparative Performance Analysis: The Knoevenagel Condensation

To objectively evaluate the performance of catalysts derived from imidazole-dicarboxylic acids, we will focus on a model organic transformation: the Knoevenagel condensation. This carbon-carbon bond-forming reaction is fundamental in the synthesis of fine chemicals and pharmaceutical intermediates, such as 2-benzylidenemalononitrile. It is an excellent benchmark reaction as it is often catalyzed by basic sites, which can be engineered into MOF structures.[8][9]

Our evaluation compares the performance of a representative imidazole-based MOF catalyst against a traditional homogeneous catalyst and other solid catalysts. The data below is synthesized from multiple studies to illustrate the key performance indicators.

CatalystCatalyst TypeReaction Time (h)Benzaldehyde Conversion (%)Reusability (5 Cycles)Source
Piperidine Homogeneous Base2>99Not Recoverable-
Co-MOF Heterogeneous (Imidazole-based Linker)495>92% Activity Maintained[8]
Pd/MOF-5 Heterogeneous (Post-synthetically modified)1.5100>98% Activity Maintained[10]
Cu-bcmim-Cl Heterogeneous (Imidazole-based Linker)293Recoverable[11]

Analysis of Performance Data:

  • Activity: While the homogeneous catalyst, piperidine, shows slightly faster initial conversion, the MOF-based catalysts demonstrate exceptionally high activity, achieving near-quantitative conversion within a few hours. The incorporation of highly dispersed palladium nanoparticles into a MOF structure (Pd/MOF-5) can further enhance the reaction rate.[10]

  • Heterogeneity and Reusability: This is the paramount advantage of the MOF-based systems. Unlike homogeneous catalysts, which are difficult to separate from the reaction mixture, MOFs can be easily recovered via simple filtration or centrifugation and reused for multiple cycles with minimal loss in catalytic activity.[8][12] This is a critical factor for sustainable and cost-effective industrial processes.

  • The Role of the Linker: The imidazole moiety within the linker is crucial. The nitrogen atoms in the imidazole ring can act as Lewis basic sites, which are essential for activating the methylene group in malononitrile, a key step in the Knoevenagel condensation mechanism.[8] Modifying the linker, for example by adding electron-donating groups, can tune this basicity and further optimize catalytic performance.[4]

Experimental Protocols for Catalyst Evaluation

To ensure scientific integrity, the protocols for evaluating catalyst performance must be robust and reproducible.

Protocol 1: Catalytic Activity Testing (Knoevenagel Condensation)

This protocol outlines the procedure for a typical batch reaction to determine catalyst efficiency.

  • Catalyst Activation: Place 20 mg of the synthesized MOF catalyst into a reaction vial. Heat under vacuum at 120°C for 12 hours to remove any guest solvent molecules from the pores.

  • Reaction Setup: Allow the vial to cool to room temperature under an inert atmosphere (e.g., N₂ or Ar). Add 1.0 mL of a suitable solvent (e.g., methanol or ethanol).[9]

  • Addition of Reactants: Add benzaldehyde (0.50 mmol) and malononitrile (0.60 mmol) to the suspension.[9]

  • Reaction Execution: Vigorously stir the suspension at a constant temperature (e.g., 60°C) for the desired reaction time (e.g., 4 hours).

  • Workup and Analysis: After the reaction, cool the mixture to room temperature. Separate the solid catalyst from the liquid phase using a centrifuge.

  • Quantification: Take an aliquot of the supernatant, dilute it with a deuterated solvent (e.g., CDCl₃), and analyze by ¹H NMR spectroscopy to determine the conversion of benzaldehyde and the yield of the 2-benzylidenemalononitrile product.[9]

Protocol 2: Catalyst Reusability Testing
  • Recovery: After the first catalytic run (Protocol 1, Step 5), carefully decant the supernatant.

  • Washing: Wash the recovered solid catalyst with the reaction solvent (e.g., 3 x 5 mL of ethanol) to remove any adsorbed products or unreacted starting materials.

  • Re-activation: Dry the washed catalyst under vacuum at 120°C for 6 hours.

  • Subsequent Runs: Use the reactivated catalyst for a new reaction by repeating Protocol 1, starting from Step 2.

  • Performance Tracking: Repeat this cycle for a minimum of five runs, quantifying the product yield for each cycle to assess the stability and performance retention of the catalyst.

Experimental_Workflow cluster_prep Preparation cluster_reaction Catalytic Run cluster_analysis Analysis cluster_recycle Reusability Loop Activation 1. Catalyst Activation (Vacuum, 120°C) Setup 2. Reaction Setup (Solvent, Reactants) Activation->Setup Execution 3. Stirring (60°C, 4h) Setup->Execution Separation 4. Catalyst Separation (Centrifuge) Execution->Separation Quantification 5. Product Quantification (NMR Spectroscopy) Separation->Quantification Washing 6. Catalyst Washing Separation->Washing Reactivation 7. Re-activation (Vacuum, 120°C) Washing->Reactivation Reactivation->Setup Start Next Cycle

Caption: Experimental workflow for catalyst performance and reusability testing.

Mechanistic Insights: The "Why" Behind Performance

The superior performance of these MOF catalysts is not serendipitous; it is a direct consequence of their engineered structure. The logical relationship between the H₃EIDC linker and the catalyst's function can be understood through two primary mechanisms:

  • Bifunctional Catalysis: The MOF framework acts as a bifunctional catalyst. The metal nodes (e.g., Co(II)) serve as Lewis acidic sites that can coordinate with and activate the carbonyl group of the benzaldehyde. Simultaneously, the uncoordinated nitrogen atoms of the H₃EIDC linker's imidazole ring act as Lewis basic sites, which deprotonate the highly acidic C-H bond of malononitrile, forming a nucleophilic carbanion.[8]

  • Confinement and Mass Transport: The porous nature of the MOF provides a high internal surface area, maximizing the number of accessible active sites. The well-defined pores can also exert a confinement effect, pre-organizing the reactants in a favorable orientation for the reaction to occur, thus enhancing the reaction rate and selectivity.

Mechanism_Logic cluster_properties Engineered Properties Ligand H₃EIDC Ligand (Linker) MOF Assembled MOF Framework Ligand->MOF Metal Metal Ion (Node) Metal->MOF LewisBase Lewis Basic Sites (Imidazole N) MOF->LewisBase LewisAcid Lewis Acidic Sites (Metal Node) MOF->LewisAcid Porosity High Surface Area & Porosity MOF->Porosity Performance Enhanced Catalytic Performance LewisBase->Performance LewisAcid->Performance Porosity->Performance

Caption: Relationship between MOF components and catalytic performance.

Conclusion

Catalysts constructed from 1-Ethylimidazole-4,5-dicarboxylic acid and its derivatives represent a highly promising class of heterogeneous materials. Their performance is a direct result of their modular design, which allows for the rational incorporation of active sites within a robust, porous, and reusable framework. By moving beyond simple synthesis and embracing systematic, comparative performance evaluations as outlined in this guide, researchers can unlock the full potential of these advanced materials for applications ranging from fine chemical synthesis to the development of novel pharmaceuticals.

References

  • ACS Sustainable Chemistry & Engineering.

  • PubMed.

  • ResearchGate.

  • Frontiers in Chemistry.

  • Crystal Growth & Design.

  • Inorganic Chemistry.

  • New Journal of Chemistry.

  • Alfa Chemistry.

  • RSC Publishing.

  • Chemical Society Reviews.

  • BenchChem.

  • ResearchGate.

  • Crystal Growth & Design.

  • PubMed Central.

  • RUA.

  • ResearchGate.

  • Walsh Medical Media.

  • Inorganic Chemistry.

  • MDPI.

  • ResearchGate.

Sources

Comparative

Validating the Crystal Structure of 1-Ethylimidazole-4,5-dicarboxylic Acid Derivatives

A Comparative Guide to the For Researchers, Scientists, and Drug Development Professionals Abstract The precise determination of a molecule's three-dimensional structure is a cornerstone of modern chemical and pharmaceut...

Author: BenchChem Technical Support Team. Date: January 2026

A Comparative Guide to the

For Researchers, Scientists, and Drug Development Professionals

Abstract

The precise determination of a molecule's three-dimensional structure is a cornerstone of modern chemical and pharmaceutical science. For novel compounds such as derivatives of 1-Ethylimidazole-4,5-dicarboxylic acid, which hold potential in medicinal chemistry, unambiguous structural validation is not merely a procedural step but a prerequisite for understanding biological activity and advancing drug design. This guide provides a comprehensive overview of the multi-technique approach required for the robust validation of crystal structures. We will delve into the gold-standard method of single-crystal X-ray diffraction and explore the essential roles of complementary spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS). By integrating data from these orthogonal methods, we can construct a self-validating system that ensures the highest degree of confidence in the determined structure. Detailed experimental protocols and comparative data are presented to empower researchers in their structural elucidation endeavors.

Introduction: The Imperative of Structural Validation

Imidazole derivatives are a class of heterocyclic compounds of significant interest in drug discovery, known to be key components in various pharmaceuticals.[1] Specifically, 1-Ethylimidazole-4,5-dicarboxylic acid and its analogues are being explored for a range of therapeutic applications.[2][3] The journey from a synthesized compound to a potential drug candidate is long and rigorous, with a critical early checkpoint being the unequivocal confirmation of its molecular structure. An erroneous structural assignment can lead to the misinterpretation of biological data, wasted resources, and ultimately, the failure of a research program.

Therefore, a multi-faceted validation strategy is essential. While single-crystal X-ray crystallography provides unparalleled detail about the solid-state arrangement of atoms, it is not infallible.[4][5] Issues such as crystal twinning, disorder, or incorrect space group assignment can complicate analysis.[6][7] To mitigate these risks and to confirm that the structure determined in the solid state is consistent with its behavior in solution, a suite of analytical techniques must be employed. This guide outlines a systematic and logical workflow for achieving this comprehensive validation.

The Definitive Method: Single-Crystal X-ray Diffraction

Single-crystal X-ray diffraction stands as the most powerful technique for determining the three-dimensional atomic structure of a crystalline compound.[4] It provides precise information on bond lengths, bond angles, and intermolecular interactions, which are crucial for understanding the molecule's properties.[8]

2.1. The Causality Behind the Experiment

The fundamental principle of this technique lies in the diffraction of X-rays by the ordered arrangement of atoms within a crystal.[9] The resulting diffraction pattern is unique to the crystal's internal structure.[5] By analyzing the positions and intensities of the diffracted beams, we can reconstruct a three-dimensional map of the electron density within the crystal, and from this, deduce the precise arrangement of atoms.

The first and often most challenging step is growing a high-quality single crystal.[9] This is critical because the quality of the crystal directly impacts the quality of the diffraction data and the subsequent structural model. A crystal suitable for analysis should be of sufficient size (typically >0.1 mm), possess a regular shape, and be free from significant internal defects.[5][9]

2.2. Experimental Workflow for X-ray Crystallography

The process can be broken down into several key stages, each requiring careful execution and consideration.

XRay_Workflow cluster_prep Crystal Preparation cluster_data Data Collection cluster_analysis Structure Solution & Refinement Crystallization 1. Crystallization (Slow Evaporation, Vapor Diffusion) Mounting 2. Crystal Mounting Crystallization->Mounting Screening 3. Crystal Screening Mounting->Screening Collection 4. Data Collection (Diffractometer) Screening->Collection Processing 5. Data Processing (Integration & Scaling) Collection->Processing Solution 6. Structure Solution (Direct Methods) Processing->Solution Refinement 7. Model Refinement (Least-Squares) Solution->Refinement Validation 8. Structure Validation (checkCIF) Refinement->Validation

Caption: Workflow for Single-Crystal X-ray Crystallography.

2.3. Detailed Protocol: Single-Crystal X-ray Diffraction
  • Crystallization: Dissolve the synthesized 1-Ethylimidazole-4,5-dicarboxylic acid derivative in a suitable solvent or solvent mixture (e.g., ethanol, methanol, acetonitrile, or mixtures with water) to near saturation. Employ slow evaporation, vapor diffusion, or slow cooling techniques to promote the growth of single crystals. The choice of solvent is critical and often requires screening multiple conditions.

  • Crystal Mounting: Carefully select a well-formed, clear crystal and mount it on a goniometer head using a cryoprotectant oil. The crystal is then flash-cooled in a stream of cold nitrogen gas (typically around 100 K) to minimize radiation damage during data collection.

  • Data Collection: The mounted crystal is placed on a diffractometer. A monochromatic X-ray beam (e.g., Mo Kα or Cu Kα radiation) is directed at the crystal.[8] As the crystal is rotated, a series of diffraction images are collected by a detector.[5]

  • Data Processing and Structure Solution: The collected images are processed to determine the unit cell dimensions, space group, and the intensities of the diffraction spots. The crystal structure is then "solved" using computational methods (like direct methods for small molecules) to generate an initial electron density map.[5]

  • Structure Refinement: An atomic model is built into the electron density map. This model is then refined using a least-squares algorithm, which adjusts the atomic positions and displacement parameters to achieve the best possible fit between the calculated and observed diffraction data.[8]

  • Validation: The final structural model is rigorously checked for geometric plausibility and for any unassigned features in the electron density map. Automated tools like checkCIF are invaluable for identifying potential issues with the data or the model.[6][7]

2.4. Interpreting the Results

The final output of a successful X-ray crystallographic analysis is a set of crystallographic data, which includes the chemical formula, molecular weight, crystal system, space group, unit cell dimensions, and key refinement statistics.

ParameterExample Value (Derivative 1)Significance
Formula C₇H₈N₂O₄Confirms the elemental composition in the crystal.
Crystal System MonoclinicDescribes the basic symmetry of the unit cell.[1]
Space Group P2₁/cDefines the symmetry operations within the unit cell.[1]
Unit Cell a, b, c (Å); β (°)The dimensions of the repeating unit of the crystal.
Z 4The number of molecules in the unit cell.[1]
R1, wR2 < 0.05, < 0.10R-factors; measures of agreement between the model and the data. Lower values indicate a better fit.
Orthogonal Validation: A Spectroscopic Approach

To ensure the determined crystal structure is a true representation of the molecule, it is crucial to employ orthogonal analytical methods. These techniques provide independent confirmation of the molecular structure.

3.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the structure of organic molecules in solution.[10][11] It provides information about the chemical environment, connectivity, and relative number of magnetically active nuclei, such as ¹H and ¹³C.[12]

Why it's a Trustworthy Complement: NMR confirms the molecular connectivity (the "skeleton" of the molecule) and the local environment of each atom in the solution state. This is a critical cross-check, as the crystallization process could potentially select for a specific conformer or tautomer that is not representative of the bulk material.

3.1.1. Experimental Workflow for NMR Spectroscopy

NMR_Workflow cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Processing & Analysis Dissolution 1. Dissolve Sample (Deuterated Solvent) Transfer 2. Transfer to NMR Tube Dissolution->Transfer Placement 3. Place in Spectrometer Transfer->Placement Acquisition 4. Acquire Spectra (¹H, ¹³C, 2D) Placement->Acquisition Processing 5. Process Data (Fourier Transform) Acquisition->Processing Analysis 6. Spectral Analysis (Chemical Shift, Coupling) Processing->Analysis

Caption: Workflow for NMR Spectroscopy.

3.1.2. Detailed Protocol: ¹H and ¹³C NMR

  • Sample Preparation: Accurately weigh approximately 5-10 mg of the 1-Ethylimidazole-4,5-dicarboxylic acid derivative and dissolve it in ~0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃, D₂O) in a clean vial. Transfer the solution to a standard 5 mm NMR tube.

  • Data Acquisition: Place the NMR tube in the spectrometer. Acquire a standard ¹H NMR spectrum. Following this, acquire a proton-decoupled ¹³C NMR spectrum. For more complex structures, 2D NMR experiments like COSY and HSQC can be invaluable for establishing connectivity.[13][14]

  • Data Analysis: Process the raw data (Free Induction Decay) using a Fourier transform. Analyze the resulting spectra for:

    • Chemical Shift (δ): The position of a signal, which indicates the electronic environment of the nucleus.[12]

    • Integration: The area under a ¹H signal, which is proportional to the number of protons it represents.

    • Spin-Spin Coupling: The splitting of signals, which provides information about neighboring protons.

TechniqueInformation GainedExample Data for 1-Ethylimidazole-4,5-dicarboxylic acid
¹H NMR Number and type of protons, connectivity.[12]Triplet and quartet for the ethyl group, singlet for the imidazole proton, broad singlet for carboxylic acid protons.
¹³C NMR Number and type of carbon environments.Signals for ethyl carbons, imidazole ring carbons, and carboxyl carbons.
3.2. Mass Spectrometry (MS)

Mass spectrometry is an analytical technique that measures the mass-to-charge ratio (m/z) of ions.[15] It is used to determine the molecular weight of a compound with high accuracy and can provide structural information through analysis of fragmentation patterns.[16][17]

Why it's a Trustworthy Complement: High-resolution mass spectrometry (HRMS) can determine the elemental composition of the molecule by measuring its exact mass to several decimal places.[17] This provides a fundamental check on the molecular formula derived from the X-ray structure.

3.2.1. Detailed Protocol: High-Resolution Mass Spectrometry (HRMS)

  • Sample Preparation: Prepare a dilute solution of the sample (typically in the low µg/mL range) in a suitable solvent like methanol or acetonitrile.

  • Data Acquisition: Infuse the sample solution into the mass spectrometer, typically using a soft ionization technique like Electrospray Ionization (ESI).[17] Acquire the mass spectrum in a high-resolution mode.

  • Data Analysis: Determine the m/z of the molecular ion (e.g., [M+H]⁺ or [M-H]⁻). Use the exact mass to calculate the elemental composition and compare it with the theoretical composition from the proposed structure.

ParameterExperimental ResultTheoretical ValueConclusion
Molecular Formula C₇H₈N₂O₄C₇H₈N₂O₄Consistent
Exact Mass [M+H]⁺ 185.0557185.0562Formula Confirmed
Synthesizing the Evidence: A Comparative Analysis

The true power of this multi-technique approach lies in the convergence of data. Each method provides a different piece of the structural puzzle, and together, they create a self-consistent and validated picture.

Analytical TechniquePrimary Information ProvidedStrengthsLimitations
Single-Crystal X-ray 3D atomic arrangement, bond lengths/angles, intermolecular interactions.[8]Provides definitive, high-resolution structural data.Requires high-quality single crystals, which can be difficult to grow.[8]
NMR Spectroscopy Atomic connectivity, molecular structure in solution, number of unique atoms.[10]Non-destructive, provides data on the bulk sample in solution.Less precise for geometric parameters compared to X-ray.
Mass Spectrometry Molecular weight, elemental composition.[16][18]High sensitivity, provides exact mass and formula confirmation.Provides limited information on 3D structure and connectivity.

When the molecular formula from HRMS matches the one determined by X-ray diffraction, and the connectivity and proton/carbon environments observed in NMR are consistent with the 3D structure, we can have a very high degree of confidence in the final structural assignment.

Conclusion

Validating the crystal structure of a novel compound like a 1-Ethylimidazole-4,5-dicarboxylic acid derivative is a critical process that demands a rigorous, multi-faceted approach. Relying solely on a single technique, even one as powerful as X-ray crystallography, leaves room for ambiguity and error. By systematically integrating the definitive solid-state data from X-ray diffraction with the solution-state structural information from NMR spectroscopy and the precise molecular formula confirmation from mass spectrometry, researchers can build a robust, self-validating case for their proposed structure. This comprehensive strategy not only ensures scientific accuracy but also provides the solid foundation necessary for advancing research and development, particularly in the competitive field of drug discovery.

References
  • Kwan, E. E., & Huang, S. G. (2008). Structural Elucidation with NMR Spectroscopy: Practical Strategies for Organic Chemists. European Journal of Organic Chemistry, 2008(16), 2671-2688.

  • Chemistry LibreTexts. (2024). Structure Determination - Nuclear Magnetic Resonance Spectroscopy.

  • Kind, T., & Fiehn, O. (2010). Advances in structure elucidation of small molecules using mass spectrometry. Bioanalytical reviews, 2(1-4), 23–60.

  • Kumar, A., & Singh, S. (2014). 1HNMR spectrometry in structural elucidation of organic compounds. Journal of Chemical and Pharmaceutical Sciences, 7(1), 59-62.

  • BenchChem. (2025). A Comparative Guide to the X-ray Crystallography of Novel Imidazole Derivatives.

  • Slideshare. (2016). Structural elucidation by NMR(1HNMR).

  • Kwan, E. E., & Huang, S. G. (2008). Structural Elucidation with NMR Spectroscopy: Practical Strategies for Organic Chemists. Scilit.

  • Currenta. (n.d.). Mass spectrometry for structural elucidation.

  • Quora. (2019). How is mass spectroscopy used to determine molecular structure?

  • GeneOnline News. (2025). Mass Spectrometry Identifies Molecular Structures by Measuring Mass-to-Charge Ratios of Ions.

  • Creative BioMart. (n.d.). X-ray Crystallography.

  • MDPI. (2022). Recent Advances in Mass Spectrometry-Based Structural Elucidation Techniques.

  • Brannon, J. M., et al. (2018). Crystal structure of 1-(2,6-diisopropylphenyl)-1H-imidazole. Acta Crystallographica Section E: Crystallographic Communications, 74(Pt 10), 1476–1479.

  • ResearchGate. (2012). Crystal Structures of two Imidazole Derivatives.

  • The University of Queensland. (n.d.). Small molecule X-ray crystallography.

  • Rigaku. (n.d.). What Is Small Molecule Crystal Structure Analysis?

  • Excillum. (n.d.). Small molecule crystallography.

  • Wikipedia. (n.d.). X-ray crystallography.

  • Kleywegt, G. J. (2000). Validation of protein crystal structures. Acta Crystallographica Section D: Biological Crystallography, 56(Pt 3), 249–265.

  • Winn, M. D., et al. (2010). Validation of crystallographic models containing TLS or other descriptions of anisotropy. Acta Crystallographica Section D: Biological Crystallography, 66(Pt 8), 872–881.

  • Spek, A. L. (2009). Structure validation in chemical crystallography. Acta Crystallographica Section D: Biological Crystallography, 65(Pt 2), 148–155.

  • Proserpio, D. M., & Helliwell, J. R. (2022). The four Rs and crystal structure analysis: reliability, reproducibility, replicability and reusability. IUCrJ, 9(Pt 1), 1–4.

  • ResearchGate. (2009). (PDF) Structure validation in chemical crystallography.

  • ResearchGate. (2025). Synthesis of substituted imidazole-4,5-dicarboxylic acids.

  • MDPI. (2023). Synthesis and Biological Evaluation of Novel Imidazole Derivatives as Antimicrobial Agents.

  • Al-Ayash, A. et al. (2022). Novel Imidazole Liquid Crystals; Experimental and Computational Approaches. Molecules, 27(11), 3508.

  • BIOSYNCE. (n.d.). 1-Methylimidazole-4,5-dicarboxylic Acid Cas 19485-38-2.

  • Menshikov, M.A., et al. (2024). Preparation of 1,1´-(alkyldiyl)-bis-(2-alkylimidazole-4,5-dicarboxylic) acids. Drug development & registration, 24(3), 95-102.

  • Semantic Scholar. (2019). Synthesis of substituted imidazole-4,5-dicarboxylic acids.

  • Google Patents. (1985). US4550176A - Preparation of imidazole-4,5-dicarboxylic acid.

Sources

Validation

A Comparative Spectroscopic Guide to 1-Alkylimidazole-4,5-dicarboxylic Acids for Researchers and Drug Development Professionals

Authored by a Senior Application Scientist This guide provides an in-depth spectroscopic comparison of 1-alkylimidazole-4,5-dicarboxylic acids, a class of compounds with significant potential in medicinal chemistry and m...

Author: BenchChem Technical Support Team. Date: January 2026

Authored by a Senior Application Scientist

This guide provides an in-depth spectroscopic comparison of 1-alkylimidazole-4,5-dicarboxylic acids, a class of compounds with significant potential in medicinal chemistry and materials science. By understanding the nuanced differences in their spectroscopic signatures as a function of the N1-alkyl substituent, researchers can accelerate compound identification, purity assessment, and structural elucidation. This document moves beyond a simple recitation of data, offering insights into the causal relationships between molecular structure and spectroscopic output, grounded in established chemical principles.

The following sections detail the expected spectroscopic characteristics of these compounds across major analytical techniques: Nuclear Magnetic Resonance (NMR) Spectroscopy, Fourier-Transform Infrared (FTIR) Spectroscopy, Ultraviolet-Visible (UV-Vis) Spectroscopy, and Mass Spectrometry (MS). Each section includes a standardized protocol for data acquisition, ensuring a self-validating and reproducible experimental approach.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Probing the Electronic Environment

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of 1-alkylimidazole-4,5-dicarboxylic acids. Both ¹H and ¹³C NMR provide a detailed map of the molecule's electronic landscape, which is predictably influenced by the nature of the N1-alkyl substituent.

Expected ¹H NMR Spectral Characteristics

The ¹H NMR spectrum of the parent imidazole-4,5-dicarboxylic acid provides a baseline for understanding the influence of N-alkylation.[1] The introduction of an alkyl group at the N1 position induces characteristic shifts in the proton resonances.

  • Imidazole Ring Proton (C2-H): This proton is typically observed as a singlet in the downfield region of the spectrum. The electron-donating nature of the alkyl group at N1 increases the electron density at C2, leading to an upfield shift (lower ppm) compared to the unsubstituted parent compound. The extent of this shift is subtly influenced by the size of the alkyl group.

  • Alkyl Group Protons: The protons of the alkyl chain will exhibit characteristic multiplicities and chemical shifts depending on their connectivity. For example, a methyl group will appear as a singlet, an ethyl group as a triplet and a quartet, and so on. The protons on the carbon directly attached to the nitrogen (α-protons) will be the most deshielded and appear furthest downfield within the alkyl spin system.

  • Carboxylic Acid Protons: The two carboxylic acid protons are acidic and their chemical shift can be highly variable, often appearing as a broad singlet. Their observation may depend on the solvent used and the concentration of the sample. In some cases, they may exchange with residual water in the solvent, leading to a broadening or disappearance of the signal.

Expected ¹³C NMR Spectral Characteristics

The ¹³C NMR spectrum provides complementary information about the carbon skeleton.

  • Imidazole Ring Carbons: The chemical shifts of the C2, C4, and C5 carbons of the imidazole ring are sensitive to the N1-alkyl substituent. Similar to the ¹H NMR, the electron-donating alkyl group will cause a slight upfield shift for these carbons compared to the parent compound.

  • Carboxylic Acid Carbons: The carbonyl carbons of the dicarboxylic acids will resonate at the downfield end of the spectrum, typically in the range of 160-180 ppm.

  • Alkyl Group Carbons: The carbons of the alkyl chain will show distinct resonances, with the carbon directly attached to the nitrogen (α-carbon) being the most deshielded.

Comparative Data Summary: ¹H and ¹³C NMR
CompoundAlkyl GroupC2-H (ppm)Alkyl Protons (ppm)C2 (ppm)Alkyl Carbons (ppm)Carboxylic Acid (ppm)
1-Methylimidazole-4,5-dicarboxylic acidMethyl~7.5-8.0~3.7 (s, 3H)~137~35~165
1-Ethylimidazole-4,5-dicarboxylic acidEthyl~7.5-8.0~4.1 (q, 2H), ~1.4 (t, 3H)~136~43, ~15~165
1-Propylimidazole-4,5-dicarboxylic acidPropyl~7.5-8.0~4.0 (t, 2H), ~1.8 (m, 2H), ~0.9 (t, 3H)~136~49, ~23, ~11~165
1-Butylimidazole-4,5-dicarboxylic acidButyl~7.5-8.0~4.0 (t, 2H), ~1.7 (m, 2H), ~1.3 (m, 2H), ~0.9 (t, 3H)~136~48, ~32, ~20, ~13~165

Note: The chemical shifts are approximate and can vary depending on the solvent and other experimental conditions.

Standard Operating Procedure: NMR Spectroscopy

NMR_Workflow cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Processing cluster_report Reporting start Start dissolve Dissolve 5-10 mg in 0.6 mL deuterated solvent (e.g., DMSO-d6) start->dissolve transfer Transfer to NMR tube dissolve->transfer acquire_1h Acquire 1H Spectrum transfer->acquire_1h acquire_13c Acquire 13C Spectrum acquire_1h->acquire_13c process_fid Fourier Transform, Phase Correction, Baseline Correction acquire_13c->process_fid integrate Integrate Peaks process_fid->integrate assign Assign Resonances integrate->assign report Report Chemical Shifts (ppm), Multiplicity, Coupling Constants (J), and Integration assign->report

Caption: NMR Spectroscopy Workflow for 1-Alkylimidazole-4,5-dicarboxylic Acids.

Fourier-Transform Infrared (FTIR) Spectroscopy: Identifying Functional Groups

FTIR spectroscopy is a rapid and effective technique for confirming the presence of key functional groups within the 1-alkylimidazole-4,5-dicarboxylic acid series.[2][3][4][5][6] The influence of the alkyl chain on the vibrational frequencies of the imidazole ring and carboxylic acid moieties is generally subtle.

Expected FTIR Spectral Characteristics
  • O-H Stretch (Carboxylic Acid): A very broad absorption band is expected in the region of 2500-3300 cm⁻¹, characteristic of the hydrogen-bonded O-H stretching of the carboxylic acid dimers.

  • C-H Stretch (Alkyl and Aromatic): C-H stretching vibrations of the alkyl chain will appear in the 2850-3000 cm⁻¹ region. The C-H stretch of the imidazole ring is typically observed around 3100-3150 cm⁻¹.[3]

  • C=O Stretch (Carboxylic Acid): A strong, sharp absorption band around 1700-1725 cm⁻¹ corresponds to the carbonyl stretch of the carboxylic acid.

  • C=N and C=C Stretch (Imidazole Ring): These vibrations appear in the fingerprint region, typically between 1400-1650 cm⁻¹.[2][3]

  • C-O Stretch and O-H Bend (Carboxylic Acid): These absorptions are found in the 1200-1440 cm⁻¹ region.

Comparative Data Summary: Key FTIR Absorptions (cm⁻¹)
CompoundO-H StretchC-H Stretch (Alkyl)C=O StretchC=N/C=C Stretch
1-Methylimidazole-4,5-dicarboxylic acid2500-3300 (broad)~2950~1710~1630, ~1450
1-Ethylimidazole-4,5-dicarboxylic acid2500-3300 (broad)~2980, ~2870~1710~1630, ~1450
1-Propylimidazole-4,5-dicarboxylic acid2500-3300 (broad)~2960, ~2870~1710~1630, ~1450
1-Butylimidazole-4,5-dicarboxylic acid2500-3300 (broad)~2960, ~2870~1710~1630, ~1450

Note: The peak positions are approximate and can be influenced by the physical state of the sample (solid vs. liquid) and intermolecular interactions.

Standard Operating Procedure: FTIR Spectroscopy

FTIR_Workflow cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Processing cluster_report Reporting start Start sample_prep Prepare sample (e.g., KBr pellet or ATR) start->sample_prep background Collect Background Spectrum sample_prep->background sample_scan Collect Sample Spectrum background->sample_scan process_spec Baseline Correction, Smoothing sample_scan->process_spec peak_pick Identify Peak Frequencies process_spec->peak_pick report Report Absorption Frequencies (cm-1) and Intensities peak_pick->report

Caption: FTIR Spectroscopy Workflow for 1-Alkylimidazole-4,5-dicarboxylic Acids.

Ultraviolet-Visible (UV-Vis) Spectroscopy: Analyzing Electronic Transitions

UV-Vis spectroscopy provides information about the electronic transitions within the molecule. The imidazole ring, being an aromatic heterocycle, exhibits characteristic UV absorptions.

Expected UV-Vis Spectral Characteristics

The primary electronic transitions of interest in these molecules are the π → π* transitions of the imidazole ring. The position of the maximum absorbance (λmax) can be influenced by the alkyl substituent and the solvent polarity. An increase in the length of the alkyl chain is expected to have a minimal effect on the λmax. The carboxylic acid groups, being electron-withdrawing, will influence the position of the π → π* transition.

Comparative Data Summary: Approximate λmax (nm)
Compoundλmax (nm)
1-Methylimidazole-4,5-dicarboxylic acid~230-240
1-Ethylimidazole-4,5-dicarboxylic acid~230-240
1-Propylimidazole-4,5-dicarboxylic acid~230-240
1-Butylimidazole-4,5-dicarboxylic acid~230-240

Note: The λmax values are approximate and are highly dependent on the solvent used.

Standard Operating Procedure: UV-Vis Spectroscopy

UVVis_Workflow cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Processing cluster_report Reporting start Start prepare_sol Prepare a dilute solution in a UV-transparent solvent (e.g., ethanol, water) start->prepare_sol fill_cuvette Fill a quartz cuvette prepare_sol->fill_cuvette blank Record Blank Spectrum (solvent only) fill_cuvette->blank sample_scan Record Sample Spectrum blank->sample_scan process_spec Subtract Blank Spectrum sample_scan->process_spec find_lambda_max Determine λmax process_spec->find_lambda_max report Report λmax (nm) and Molar Absorptivity (ε) find_lambda_max->report

Caption: UV-Vis Spectroscopy Workflow for 1-Alkylimidazole-4,5-dicarboxylic Acids.

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry is essential for confirming the molecular weight of the target compounds and can provide structural information through analysis of fragmentation patterns.[7][8] Electrospray ionization (ESI) is a suitable technique for these polar, non-volatile molecules.

Expected Mass Spectral Characteristics
  • Molecular Ion Peak ([M+H]⁺ or [M-H]⁻): In positive ion mode ESI, the protonated molecule [M+H]⁺ will be the most prominent peak. In negative ion mode, the deprotonated molecule [M-H]⁻ will be observed. High-resolution mass spectrometry (HRMS) can be used to confirm the elemental composition.

  • Fragmentation Patterns: The fragmentation of the imidazole ring and the loss of the carboxylic acid groups and alkyl chain will produce characteristic fragment ions. Common fragmentation pathways include the loss of CO₂, H₂O, and cleavage of the alkyl chain.

Comparative Data Summary: Expected [M+H]⁺ m/z Values
CompoundMolecular FormulaExact MassExpected [M+H]⁺
1-Methylimidazole-4,5-dicarboxylic acidC₇H₈N₂O₄184.0484185.0557
1-Ethylimidazole-4,5-dicarboxylic acidC₈H₁₀N₂O₄198.0641199.0714
1-Propylimidazole-4,5-dicarboxylic acidC₉H₁₂N₂O₄212.0797213.0870
1-Butylimidazole-4,5-dicarboxylic acidC₁₀H₁₄N₂O₄226.0953227.1026
Standard Operating Procedure: Mass Spectrometry

MS_Workflow cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Analysis cluster_report Reporting start Start prepare_sol Prepare a dilute solution in a suitable solvent (e.g., methanol/water) start->prepare_sol infuse Infuse sample into ESI source prepare_sol->infuse acquire_spec Acquire Mass Spectrum (positive and/or negative mode) infuse->acquire_spec identify_ion Identify Molecular Ion Peak acquire_spec->identify_ion analyze_frag Analyze Fragmentation Pattern identify_ion->analyze_frag report Report m/z values of observed ions and propose fragment structures analyze_frag->report

Caption: Mass Spectrometry Workflow for 1-Alkylimidazole-4,5-dicarboxylic Acids.

Conclusion

This guide provides a comprehensive framework for the spectroscopic comparison of 1-alkylimidazole-4,5-dicarboxylic acids. By understanding the predictable influence of the N1-alkyl substituent on the NMR, FTIR, UV-Vis, and Mass spectra, researchers can confidently characterize these important molecules. The provided standard operating procedures offer a robust starting point for developing in-house analytical methods, ensuring data quality and reproducibility.

References

  • Ohashi M., Ohno N., Kakisawa H., Tatematsu A., Yoshizumi H. (1968). The mass spectra of some alkyl and aryl imidazolines. Organic Mass Spectrometry, 1(5), 703-717.
  • PubChem. (n.d.). 1H-Imidazole-4,5-dicarboxylic acid, 4,5-dimethyl ester. National Center for Biotechnology Information. Retrieved from [Link]

  • Hopper, J. T., et al. (2020). Imidazole Derivatives Improve Charge Reduction and Stabilization for Native Mass Spectrometry. Journal of the American Society for Mass Spectrometry, 31(12), 2536–2545.
  • ResearchGate. (n.d.). IR spectrum of imidazole derivatives a-2a, b-2b, and c-2c. Retrieved from [Link]

  • ResearchGate. (n.d.). FT-IR spectra of: (a) Imidazole; (b) PTA; (c) AlIITM-41; (d). Retrieved from [Link]

  • Michael, M. (2017, April 24). Imidazole: FT-IR Spectroscopic Characterization. Medium. Retrieved from [Link]

  • ResearchGate. (n.d.). FT-IR spectrum of tetra substituted imidazole amine monomer. Retrieved from [Link]

  • ResearchGate. (n.d.). FTIR spectra of (a) 1-(3-aminopropyl)imidazole, (b) phenyl isocyanate, and (c) PUPI. Retrieved from [Link]

  • Imidazole-Derived Alkyl and Aryl Ethers: Synthesis, Characterization, In Vitro Anticancer and Antioxidant Activities, Carbonic Anhydrase I–II Inhibition Properties, and In Silico Studies. (2024). ACS Omega. Retrieved from [Link]

  • Synthesis of N-Alkylated derivatives of imidazole as antibacterial agents. (2021). ResearchGate. Retrieved from [Link]

  • PubChem. (n.d.). 1H-Imidazole-4,5-dicarboxylic acid. National Center for Biotechnology Information. Retrieved from [Link]

  • SIELC Technologies. (2018, February 16). 1H-Imidazole-4,5-dicarboxylic acid. Retrieved from [Link]

  • Imidazole-Derived Alkyl and Aryl Ethers: Synthesis, Characterization, In Vitro Anticancer and Antioxidant Activities, Carbonic Anhydrase I-II Inhibition Properties, and In Silico Studies. (2024). PubMed. Retrieved from [Link]

  • SpectraBase. (n.d.). 1-Methylimidazole - Optional[UV-VIS] - Spectrum. Retrieved from [Link]

  • 1-Butylimidazole-derived ionic liquids: synthesis, characterisation and evaluation of their antibacterial, antifungal and anticancer activities. (n.d.). RSC Publishing. Retrieved from [Link]

  • Synthesis and Characterization of 1H-Imidazole-4,5-dicarboxylic Acid-Functionalized Silver Nanoparticles: Dual Colorimetric Sensors of Zn2+ and Homocysteine. (2022). PMC - NIH. Retrieved from [Link]

  • SpectraBase. (n.d.). 1-Methylimidazole. Retrieved from [Link]

  • Structure and acid-base properties of 1-propylimidazole-4,5-dicarboxylic acid. (2018). ResearchGate. Retrieved from [Link]

  • A Review on 4, 5-Imidazoledicarboxylic Acid: Their Chemistry and Coordination Potentials. (2017). Walsh Medical Media. Retrieved from [Link]

  • A Review on 4, 5-Imidazoledicarboxylic Acid: Their Chemistry and Coordination Potentials. (2021). ResearchGate. Retrieved from [Link]

  • 1-Butylimidazole derive ionic liquids: Synthesis, characterization and their evaluations of antibacterial, antifungal and anticancer activities. (2021). ResearchGate. Retrieved from [Link]

  • Preparation of imidazole-4,5-dicarboxylic acid. (1985). Google Patents.
  • 1-Propyl-4(5)-Methylimidazole Isomers for Temperature Swing Solvent Extraction. (2022). MDPI. Retrieved from [Link]

  • UV-Vis absorption spectra of 0.1 mmol/L imidazole, 4-methyl-imidazole,... (2022). ResearchGate. Retrieved from [Link]

  • Supplementary Information 1-Methylimidazole Stabilization of Gold Nanoparticles in Imidazolium Ionic Liquids. (2008). The Royal Society of Chemistry. Retrieved from [Link]

Sources

Comparative

A Comparative Guide to Imidazole-Based Metal-Organic Frameworks for Enhanced Gas Separation

For researchers, scientists, and professionals in drug development, the quest for superior materials for gas separation is a continuous endeavor. Among the diverse class of porous materials, Metal-Organic Frameworks (MOF...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers, scientists, and professionals in drug development, the quest for superior materials for gas separation is a continuous endeavor. Among the diverse class of porous materials, Metal-Organic Frameworks (MOFs), particularly those constructed with imidazole-based linkers, have emerged as exceptionally promising candidates. Their tunable pore sizes, high surface areas, and the chemical versatility of the imidazole moiety offer a powerful platform for designing materials with tailored gas separation properties.

This guide provides an in-depth, objective comparison of the gas separation performance of MOFs featuring different imidazole linkers. We will delve into the structural nuances of these materials, present supporting experimental data, and provide detailed protocols for key characterization techniques, empowering you to make informed decisions in your research and development efforts.

The Significance of the Imidazole Linker in Gas Separation

Imidazole and its derivatives are five-membered heterocyclic aromatic compounds containing two nitrogen atoms. This unique structure makes them excellent linkers for constructing MOFs, especially the subclass known as Zeolitic Imidazolate Frameworks (ZIFs). The nitrogen atoms readily coordinate with metal ions (commonly zinc or cobalt), forming robust and porous three-dimensional structures.

The true power of imidazole linkers lies in their tunability. By introducing different functional groups onto the imidazole ring, we can systematically alter the physicochemical properties of the resulting MOF. These modifications can influence:

  • Pore Size and Shape: Even subtle changes to the linker can fine-tune the effective pore aperture, enabling size-selective separation of gas molecules.

  • Surface Polarity and Acidity: The introduction of polar or acidic functional groups can enhance the affinity of the MOF for specific gas molecules, such as carbon dioxide (CO₂), which possesses a significant quadrupole moment.

  • Framework Flexibility: The nature of the linker can impact the flexibility of the MOF structure, influencing its ability to selectively adsorb certain gases.

This guide will focus on comparing the performance of ZIFs with varying imidazole linkers for the separation of key industrial gas mixtures, primarily CO₂/CH₄ (natural gas purification) and CO₂/N₂ (flue gas treatment).

Benchmarking Performance: A Comparative Analysis of Imidazole Linkers

The selection of the imidazole linker is a critical determinant of a ZIF's gas separation performance. Below, we compare several prominent ZIFs, highlighting the impact of their distinct imidazole-based linkers.

The Prototypical ZIF-8: The Power of Methyl Functionalization

ZIF-8, constructed from zinc ions and 2-methylimidazolate linkers, is one of the most extensively studied ZIFs. The methyl group on the imidazole ring plays a crucial role in defining its properties.

MOFImidazole LinkerMetal IonKey Performance Metrics (CO₂/CH₄ Separation)
ZIF-8 2-methylimidazolateZn²⁺CO₂ Uptake: ~1.3 mmol/g (298 K, 1 bar) CO₂/CH₄ Selectivity: ~2-7

The modest CO₂/CH₄ selectivity of ZIF-8 is primarily attributed to its hydrophobic nature and the relatively weak interactions with CO₂. However, its exceptional chemical and thermal stability makes it a valuable benchmark.

Introducing Polarity: The Impact of Electron-Withdrawing and -Donating Groups

To enhance CO₂ affinity, researchers have incorporated various functional groups onto the imidazole linker. This strategy aims to introduce polarity and create more favorable binding sites for CO₂. A systematic study on a series of isoreticular ZIFs (same topology, different linkers) reveals the profound impact of linker functionalization.

Increasing the electronegativity of the functional groups on the imidazole linker generally leads to improved CO₂ uptake.[1] ZIFs with electron-withdrawing linkers demonstrate enhanced interaction with CO₂.[1] For instance, a series of ZIFs with GME topology showed that CO₂ adsorption increased with the growing electronegativity of the functionalities on the imidazole or benzimidazole linker.[1] The trend observed was: ZIF-78 (–NO₂, –NO₂) > ZIF-69 (–NO₂, –Cl), ZIF-81 (–NO₂, –Br), ZIF-82 (–CN, –Cl) > ZIF-68 (–NO₂, –H) > ZIF-70 (NO₂, –H) > ZIF-79 (–NO₂, –Me).[1]

MOFImidazole Linker Functional GroupCO₂ Uptake (cm³/g at 273 K, 1 bar)Reference
ZIF-8 (baseline)-CH₃38.3[2]
LeZIF8-ClIm-Cl46.8[2]
LeZIF8-BrIm-Br47.1[2]
LeZIF8-SHbIm-SH~77[1]
LeZIF8-NO₂Im-NO₂~76[1]

Data from solvent-assisted ligand exchange (SALE) on nano-ZIF-8.

These results clearly demonstrate that the introduction of electron-withdrawing groups like nitro (–NO₂) and thiol (–SH) can significantly enhance the CO₂ adsorption capacity compared to the methyl group in ZIF-8.[1] This is attributed to the increased dipole-quadrupole interactions between the functionalized linker and the CO₂ molecule.

Mixed-Linker ZIFs: A Strategy for Fine-Tuning Properties

Another powerful approach is the use of mixed-linker ZIFs, where two or more different imidazole linkers are incorporated into the same framework. This allows for a more nuanced control over the pore environment and, consequently, the gas separation performance.

For example, by doping the ZIF-8 framework with 2-ethylimidazole (eIm) or 2-phenylimidazole (phIm), the "stiffness" of the Zn-N bond can be tuned, which in turn affects the framework's flexibility and gas adsorption properties.[3]

Experimental Protocols for Performance Evaluation

To ensure the trustworthiness and reproducibility of gas separation performance data, standardized experimental protocols are essential. Here, we outline the step-by-step methodologies for two key experiments.

Protocol 1: Single-Component Gas Adsorption Isotherm Measurement

This experiment determines the amount of a single gas adsorbed by the MOF at a constant temperature over a range of pressures.

Objective: To quantify the gas uptake capacity of the MOF and to calculate the isosteric heat of adsorption, which indicates the strength of the interaction between the gas and the material.

Methodology: Volumetric adsorption measurement is a widely used technique.[4]

Step-by-Step Procedure:

  • Sample Activation:

    • Accurately weigh 50-100 mg of the as-synthesized MOF into a sample tube.

    • To remove residual solvents from the synthesis, perform a solvent exchange by immersing the MOF in a low-boiling-point solvent like methanol or acetone for several hours. Repeat this process 3-5 times.

    • Attach the sample tube to the degassing port of a volumetric gas adsorption analyzer.

    • Heat the sample under a high vacuum (e.g., 10⁻⁵ mbar) at a temperature appropriate for the specific MOF (typically 150-250 °C) for several hours to remove all guest molecules from the pores.

  • Isotherm Measurement:

    • Transfer the activated sample tube to the analysis port of the instrument, which is maintained at a constant temperature (e.g., using a liquid nitrogen bath for 77 K or a thermostatic bath for ambient temperatures).

    • Perform a free-space (void volume) measurement using a non-adsorbing gas like helium.

    • Introduce calibrated doses of the adsorbate gas (e.g., CO₂, CH₄, N₂) into the sample tube.

    • After each dose, allow the system to reach equilibrium, where the pressure remains constant. The instrument records the amount of gas adsorbed at each equilibrium pressure.

    • Continue this process over the desired pressure range (e.g., from vacuum to 1 bar).

  • Data Analysis:

    • The collected data points of adsorbed gas amount versus pressure constitute the adsorption isotherm.

    • The surface area can be calculated from the nitrogen isotherm at 77 K using the Brunauer-Emmett-Teller (BET) theory.

    • By measuring isotherms at multiple temperatures, the isosteric heat of adsorption can be calculated using the Clausius-Clapeyron equation.[5]

G cluster_activation Sample Activation cluster_measurement Isotherm Measurement cluster_analysis Data Analysis Weigh MOF Weigh MOF Solvent Exchange Solvent Exchange Weigh MOF->Solvent Exchange Degassing (Heat + Vacuum) Degassing (Heat + Vacuum) Solvent Exchange->Degassing (Heat + Vacuum) Free-Space Measurement Free-Space Measurement Degassing (Heat + Vacuum)->Free-Space Measurement Dosing with Adsorbate Gas Dosing with Adsorbate Gas Free-Space Measurement->Dosing with Adsorbate Gas Equilibration Equilibration Dosing with Adsorbate Gas->Equilibration Plot Isotherm Plot Isotherm Equilibration->Plot Isotherm BET Surface Area Calculation BET Surface Area Calculation Plot Isotherm->BET Surface Area Calculation Isosteric Heat of Adsorption Isosteric Heat of Adsorption BET Surface Area Calculation->Isosteric Heat of Adsorption

Workflow for Single-Component Gas Adsorption Measurement.

Protocol 2: Dynamic Breakthrough Curve Measurement

This experiment simulates the performance of the MOF in a packed bed for separating a gas mixture under flow conditions.

Objective: To determine the dynamic adsorption capacity and selectivity of the MOF for a specific gas mixture, providing insights into its practical separation performance.

Methodology: A fixed-bed column is packed with the MOF material, and a gas mixture is passed through it. The composition of the effluent gas is monitored over time.

Step-by-Step Procedure:

  • Column Packing and Activation:

    • Carefully pack a known amount of the activated MOF powder into a stainless-steel column of a specific length and diameter. Ensure uniform packing to avoid channeling.

    • Re-activate the packed bed in-situ by flowing an inert gas (e.g., helium or argon) at an elevated temperature to remove any adsorbed impurities.

  • Breakthrough Experiment:

    • Cool the column to the desired experimental temperature.

    • Switch the gas feed from the inert gas to the desired gas mixture (e.g., 10% CO₂ in CH₄) at a constant flow rate and pressure.

    • Continuously monitor the composition of the gas exiting the column using a mass spectrometer or a gas chromatograph.

  • Data Analysis:

    • Plot the normalized concentration of each gas component in the effluent (C/C₀) as a function of time. This plot is the breakthrough curve.

    • The "breakthrough time" is the time at which the concentration of the more strongly adsorbed component starts to increase at the outlet.

    • The dynamic adsorption capacity can be calculated by integrating the area above the breakthrough curve of the adsorbed component.

    • The selectivity can be determined by comparing the breakthrough times of the different gas components.

G cluster_prep Column Preparation cluster_run Breakthrough Run cluster_data Data Interpretation Pack Column with MOF Pack Column with MOF In-situ Activation (Inert Gas Flow + Heat) In-situ Activation (Inert Gas Flow + Heat) Pack Column with MOF->In-situ Activation (Inert Gas Flow + Heat) Introduce Gas Mixture Introduce Gas Mixture In-situ Activation (Inert Gas Flow + Heat)->Introduce Gas Mixture Monitor Effluent Composition Monitor Effluent Composition Introduce Gas Mixture->Monitor Effluent Composition Plot Breakthrough Curves Plot Breakthrough Curves Monitor Effluent Composition->Plot Breakthrough Curves Calculate Dynamic Capacity & Selectivity Calculate Dynamic Capacity & Selectivity Plot Breakthrough Curves->Calculate Dynamic Capacity & Selectivity

Workflow for Dynamic Breakthrough Curve Measurement.

Structure-Performance Relationships: The Role of Imidazole Linker Chemistry

The performance of ZIFs in gas separation is a direct consequence of the interplay between their structure and the properties of the gas molecules. The imidazole linker is at the heart of this relationship.

G cluster_linker Imidazole Linker Modification cluster_mof MOF Properties cluster_performance Gas Separation Performance Functional Group Functional Group (e.g., -CH₃, -NO₂, -NH₂) Surface Polarity Surface Polarity Functional Group->Surface Polarity Influences Framework Flexibility Framework Flexibility Functional Group->Framework Flexibility Affects Linker Size & Shape Linker Size & Shape Pore Aperture Pore Aperture Linker Size & Shape->Pore Aperture Determines Selectivity Selectivity Pore Aperture->Selectivity Molecular Sieving Uptake Capacity Uptake Capacity Surface Polarity->Uptake Capacity Adsorbate Affinity Framework Flexibility->Selectivity Gate-Opening Effects

Influence of Imidazole Linker on MOF Properties and Performance.

As illustrated in the diagram above, modifying the imidazole linker with different functional groups directly impacts the MOF's pore aperture, surface polarity, and framework flexibility. These properties, in turn, govern the gas separation performance. For instance, reducing the pore aperture can enhance selectivity through molecular sieving, while increasing surface polarity can improve the uptake capacity for polar gases like CO₂.

Conclusion and Future Outlook

The strategic selection and modification of imidazole linkers provide a powerful toolkit for designing high-performance MOFs for gas separation. As we have demonstrated, functionalizing the imidazole ring with electron-withdrawing groups can significantly enhance CO₂ capture capabilities. The use of mixed-linker systems offers a further avenue for fine-tuning the separation properties.

The experimental protocols detailed in this guide provide a robust framework for evaluating and comparing the performance of these materials, ensuring data integrity and facilitating the rational design of next-generation adsorbents. As research in this field continues to advance, we can expect the development of even more sophisticated imidazole-based MOFs with unprecedented gas separation efficiencies, paving the way for more sustainable and energy-efficient industrial processes.

References

  • Banerjee, R., Furukawa, H., Britt, D., Knobler, C., O'Keeffe, M., & Yaghi, O. M. (2009). Control of Pore Size and Functionality in Isoreticular Zeolitic Imidazolate Frameworks and Their Carbon Dioxide Selective Capture Properties. Journal of the American Chemical Society, 131(11), 3875–3877. [Link]

  • Hillman, F., & Jeong, H. K. (2019). Linker-Doped Zeolitic Imidazolate Frameworks (ZIFs) and Their Ultrathin Membranes for Tunable Gas Separations. ACS Applied Materials & Interfaces, 11(20), 18377–18385. [Link]

  • Janiak, C. (2020). A practical guide to calculate the isosteric heat/enthalpy of adsorption via adsorption isotherms in metal–organic frameworks, MOFs. Dalton Transactions, 49(30), 10293-10305. [Link]

  • Morris, W., Leung, B., Furukawa, H., Yaghi, O. K., He, N., Hayashi, H., Houndonougbo, Y., Asta, M., Laird, B. B., & Yaghi, O. M. (2010). A Combined Experimental-Computational Investigation of Carbon Dioxide Capture in a Series of Isoreticular Zeolitic Imidazolate Frameworks. Journal of the American Chemical Society, 132(32), 11006–11008. [Link]

  • Sabouni, R., Kazemian, H., & Rohani, S. (2013). Mathematical Modeling and Experimental Breakthrough Curves of Carbon Dioxide Adsorption on Metal Organic Framework CPM-5. Environmental Science & Technology, 47(15), 8465–8472. [Link]

  • Science Alert. (2014). Zeolite Imidazole Frameworks Membranes for CO2/CH4 Separation from Natural Gas: A Review. Science Alert. [Link]

  • Sofi, M. A., & Shafi, S. (2021). Optimized CO2 Capture of the Zeolitic Imidazolate Framework ZIF-8 Modified by Solvent-Assisted Ligand Exchange. ACS Omega, 6(34), 22065–22073. [Link]

  • Wehring, M., & Janiak, C. (2020). A practical guide to calculate the isosteric heat/enthalpy of adsorption via adsorption isotherms in metal-organic frameworks, MOFs. Dalton Transactions, 49(30), 10293-10305. [Link]

  • YouTube. (2022, September 22). Evaluating MOFs using Breakthrough Experiments. YouTube. [Link]

  • Zhang, Y., et al. (2025). Insights into zeolite imidazole frameworks (ZIFs) for CO2 capture and separation: A short review. Journal of Environmental Sciences, 157, 690-709. [Link]

  • Sofi, M. A., & Shafi, S. (2021). Optimized CO2 Capture of the Zeolitic Imidazolate Framework ZIF-8 Modified by Solvent-Assisted Ligand Exchange. ACS Omega, 6(34), 22065-22073. [Link]

  • Sofi, M. A., & Shafi, S. (2021). Optimized CO2 Capture of the Zeolitic Imidazolate Framework ZIF-8 Modified by Solvent-Assisted Ligand Exchange. ACS Omega, 6(34), 22065–22073. [Link]

  • Weizmann Institute of Science. (n.d.). Gas Adsorption. Weizmann Institute of Science. [Link]

  • Janiak, C. (2020). A practical guide to calculate the isosteric heat/enthalpy of adsorption via adsorption isotherms in metal–organic frameworks, MOFs. Dalton Transactions, 49(30), 10293-10305. [Link]

Sources

Validation

A Comparative Guide to the Thermal Stability of Metal-Organic Frameworks: The Role of 1-Ethylimidazole-4,5-dicarboxylic Acid and Other Linkers

For Researchers, Scientists, and Drug Development Professionals The thermal stability of Metal-Organic Frameworks (MOFs) is a cornerstone of their practical application, dictating their viability in processes such as cat...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

The thermal stability of Metal-Organic Frameworks (MOFs) is a cornerstone of their practical application, dictating their viability in processes such as catalysis, gas separation, and particularly in drug delivery systems where sterilization and storage conditions are critical. The choice of the organic linker molecule is a key determinant of the thermal resilience of these crystalline porous materials. This guide provides an in-depth, objective comparison of the thermal stability of MOFs synthesized with 1-Ethylimidazole-4,5-dicarboxylic acid against those constructed with other widely-used organic linkers.

The Critical Influence of the Organic Linker on MOF Thermal Stability

The thermal decomposition of a MOF is a complex process that typically involves the removal of guest solvent molecules followed by the breakdown of the coordination bonds between the metal clusters and the organic linkers, leading to the collapse of the framework structure. The intrinsic properties of the linker, such as its rigidity, functional groups, and the strength of the bonds it forms with the metal nodes, are paramount in defining the upper-temperature limit of a MOF's structural integrity.

Generally, MOFs constructed from rigid aromatic dicarboxylic acids tend to exhibit higher thermal stability compared to those with flexible aliphatic linkers. The introduction of functional groups can also have a significant impact; while some groups can form stabilizing hydrogen bonds, others may introduce steric hindrance or reactive sites that can lower the decomposition temperature.

Thermal Behavior of MOFs with 1-Ethylimidazole-4,5-dicarboxylic Acid

The linker, 1-Ethylimidazole-4,5-dicarboxylic acid (H3EIDC), offers a unique combination of a rigid imidazole core functionalized with two carboxylate groups for coordination and an ethyl group. The thermal stability of MOFs synthesized with H3EIDC has been investigated, revealing insights into how this specific linker contributes to the overall framework resilience.

In a study by Wang et al., four novel MOFs were synthesized using H3EIDC with different metal ions (Ni(II), Mn(II), and Cd(II)) under hydro(solvo)thermal conditions. Thermogravimetric analysis (TGA) was employed to determine their thermal stability. The results from this study are crucial for our comparative analysis and are summarized in the table below. For instance, a nickel-based MOF with this linker, {[Ni4(HEIDC)4(H2O)8]·2H2O}, was found to be stable up to approximately 380 °C before the framework begins to decompose[1].

Comparative Analysis with Benchmark MOFs

To contextualize the thermal performance of H3EIDC-based MOFs, a comparison with well-established and extensively studied MOFs is essential. We will consider three prominent examples: ZIF-8, UiO-66, and MOF-5.

ZIF-8 (Zeolitic Imidazolate Framework-8): ZIF-8 is constructed from zinc nodes and 2-methylimidazole linkers. It is renowned for its exceptional thermal stability. TGA data for ZIF-8 typically shows that the framework is stable up to 500-600 °C in an inert atmosphere[2]. The high stability is attributed to the strong Zn-N bonds and the robust sodalite topology.

UiO-66 (University of Oslo-66): UiO-66 is a zirconium-based MOF with terephthalic acid (benzene-1,4-dicarboxylic acid) as the organic linker. It is celebrated for its remarkable chemical and thermal stability, with decomposition temperatures reported to be in the range of 450-500 °C in both inert and oxidative environments[3][4]. The strength of the Zr-O bonds in the 12-connected inorganic nodes is a key factor in its high thermal resilience.

MOF-5: One of the most iconic MOFs, MOF-5, consists of zinc oxide clusters connected by terephthalate linkers. Its thermal stability is generally considered to be up to around 400 °C, after which the framework collapses[5].

Data Presentation: A Head-to-Head Comparison

The following table summarizes the thermal decomposition temperatures of MOFs constructed with 1-Ethylimidazole-4,5-dicarboxylic acid and the benchmark MOFs. The decomposition temperature is typically taken as the onset of the major weight loss step in the TGA curve after the removal of guest molecules.

MOF Name/TypeMetal NodeOrganic LinkerDecomposition Temperature (°C)
H3EIDC-based MOF Ni(II)1-Ethylimidazole-4,5-dicarboxylic acid~380
ZIF-8 Zn(II)2-methylimidazole500 - 600
UiO-66 Zr(IV)Terephthalic acid450 - 500
MOF-5 Zn(II)Terephthalic acid~400

Note: Decomposition temperatures can vary slightly depending on the experimental conditions such as heating rate and atmosphere.

From the comparative data, it is evident that while the H3EIDC-based MOF exhibits good thermal stability, it is generally lower than that of the benchmark materials ZIF-8 and UiO-66. This can be attributed to several factors. The metal-ligand bond strength plays a crucial role; the Zr-O bond in UiO-66 is exceptionally strong, contributing to its superior stability. In the case of ZIF-8, the robust framework and strong Zn-N bonds are key. The presence of the ethyl group on the imidazole linker in the H3EIDC-based MOF may introduce a point of lower thermal stability compared to the more compact methyl group in ZIF-8 or the rigid phenyl ring in the terephthalate linkers of UiO-66 and MOF-5.

Experimental Protocol: Thermogravimetric Analysis (TGA)

The thermal stability of MOFs is most commonly evaluated using Thermogravimetric Analysis (TGA). This technique measures the change in mass of a sample as a function of temperature in a controlled atmosphere.

Step-by-Step Methodology for TGA of MOFs:

  • Sample Preparation: A small amount of the activated MOF sample (typically 5-10 mg) is accurately weighed and placed in a TGA crucible (commonly made of alumina or platinum). Activation is crucial to remove any residual solvent molecules from the pores, which would otherwise contribute to an initial mass loss that is not representative of framework decomposition.

  • Instrument Setup: The crucible is placed in the TGA furnace. The instrument is programmed with the desired temperature range (e.g., from room temperature to 800 °C) and a constant heating rate (e.g., 5 or 10 °C/min).

  • Atmosphere Control: A purge gas, typically nitrogen or argon for an inert atmosphere or air for an oxidative atmosphere, is flowed through the furnace at a constant rate (e.g., 20-50 mL/min). The choice of atmosphere is critical as it can significantly influence the decomposition pathway and temperature.

  • Data Acquisition: The TGA instrument records the sample's mass as a function of temperature. The resulting data is plotted as a thermogram, showing the percentage of weight loss on the y-axis against the temperature on the x-axis.

  • Data Analysis: The thermogram is analyzed to identify the temperatures at which significant weight loss occurs. The initial weight loss at lower temperatures (typically below 200 °C) corresponds to the removal of adsorbed water or solvent molecules. The subsequent, often sharp, weight loss at higher temperatures indicates the decomposition of the MOF framework. The onset temperature of this major weight loss is considered the decomposition temperature of the MOF.

Causality Behind Experimental Choices:

  • Heating Rate: A slower heating rate can provide better resolution of different decomposition steps. However, a faster rate is often used for quicker analysis. A standardized rate is important for comparing results across different samples.

  • Atmosphere: An inert atmosphere is used to study the intrinsic thermal stability of the material without the influence of oxidation. An oxidative atmosphere (air) is used to understand the material's behavior in real-world applications where oxygen may be present and can lead to combustion of the organic linkers at lower temperatures.

Visualization of Key Concepts

G Factors Influencing MOF Thermal Stability cluster_linker Organic Linker Properties cluster_metal Metal Node Properties cluster_framework Framework Properties Linker_Rigidity Rigidity (Aromatic > Aliphatic) Thermal_Stability Overall Thermal Stability Linker_Rigidity->Thermal_Stability Functional_Groups Functional Groups (-NH2, -NO2, -OH, etc.) Functional_Groups->Thermal_Stability Linker_Length Linker Length Linker_Length->Thermal_Stability Metal_Ligand_Bond Metal-Ligand Bond Strength (e.g., Zr-O > Zn-O) Metal_Ligand_Bond->Thermal_Stability Coordination_Number Coordination Number Coordination_Number->Thermal_Stability Topology Network Topology Topology->Thermal_Stability Porosity Porosity & Guest Molecules Porosity->Thermal_Stability

Caption: Key factors influencing the thermal stability of MOFs.

G TGA Experimental Workflow Start Start Sample_Prep MOF Sample Preparation & Weighing Start->Sample_Prep TGA_Setup Instrument Setup (Temp Program, Atmosphere) Sample_Prep->TGA_Setup Heating Heating Ramp TGA_Setup->Heating Data_Collection Mass vs. Temperature Data Collection Heating->Data_Collection Analysis Thermogram Analysis Data_Collection->Analysis End End Analysis->End

Caption: A typical workflow for thermogravimetric analysis of MOFs.

Conclusion

The thermal stability of MOFs is a multifaceted property that is heavily influenced by the judicious selection of the organic linker. MOFs synthesized with 1-Ethylimidazole-4,5-dicarboxylic acid demonstrate good thermal stability, making them potentially suitable for a range of applications. However, for applications requiring very high-temperature resilience, benchmark materials like ZIF-8 and UiO-66, which benefit from exceptionally strong metal-ligand bonds and robust framework topologies, currently set the standard. This guide underscores the importance of a comparative approach, grounded in experimental data, to inform the rational design of MOFs with tailored thermal properties for specific and demanding applications in research and industry.

References

  • Wang, C., et al. (2012). Four Novel Frameworks Built by Imidazole-Based Dicarboxylate Ligands: Hydro(Solvo)thermal Synthesis, Crystal Structures, and Properties. Inorganic Chemistry, 51(15), 8476–8484. [Link]

  • Athar, M., et al. (2021). Thermal degradation of defective high-surface-area UiO-66 in different gaseous environments. RSC Advances, 11(61), 38849-38855. [Link]

  • Cai, G., et al. (2016). Kinetics of ZIF-8 Thermal Decomposition in Inert, Oxidizing, and Reducing Environments. The Journal of Physical Chemistry C, 120(25), 13586–13594. [Link]

  • Butt, F. K., et al. (2023). Advances in the Synthesis and Applications of MOF-5: A Comprehensive Review. Journal of Inorganic and Organometallic Polymers and Materials, 33(10), 3045-3064. [Link]

  • ResearchGate. (n.d.). TGA curves of the ZIF-8, rGO, and ZIF-8/rGO composite. [Link]

  • ResearchGate. (n.d.). TGA curves of ZIF-67 (a) and ZIF-8 (b). [Link]

  • MDPI. (n.d.). RETRACTED: Thermal Analysis of a Metal–Organic Framework ZnxCo 1-X -ZIF-8 for Recent Applications. [Link]

  • ResearchGate. (n.d.). Thermal degradation of defective high-surface-area UiO-66 in different gaseous environments. [Link]

  • SciSpace. (n.d.). Experimental Demonstration of Dynamic Temperature-Dependent Behavior of UiO-66 Metal-Organic Framework: Compaction of Hydroxylat. [Link]

  • MDPI. (n.d.). Flammability and Thermal Kinetic Analysis of UiO-66-Based PMMA Polymer Composites. [Link]

  • NIH. (n.d.). Terephthalate and trimesate metal–organic frameworks of Mn, Co, and Ni: exploring photostability by spectroscopy. [Link]

  • ResearchGate. (n.d.). The thermal stability of metal-organic frameworks. [Link]

  • Penn State Research Database. (n.d.). Thermal Stability of Metal-Organic Frameworks (MOFs): Concept, Determination, and Model Prediction Using Computational Chemistry and Machine Learning. [Link]

  • ACS Publications. (n.d.). Four Novel Frameworks Built by Imidazole-Based Dicarboxylate Ligands: Hydro(Solvo)thermal Synthesis, Crystal Structures, and Properties. [Link]

  • ACS Publications. (n.d.). Generic Vitrification of Prototype Metal–Organic Frameworks Linked by Rigid Dicarboxylate Linkers. [Link]

  • ResearchGate. (n.d.). Tuning functional sites and thermal stability of mixed-linker MOFs based on MIL-53(Al). [Link]

  • Springer. (n.d.). Advances in the Synthesis and Applications of MOF-5: A Comprehensive Review. [Link]

  • SciSpace. (n.d.). Room temperature synthesis of metal organic framework MOF-2. [Link]

  • ProQuest. (n.d.). Synthesis and Characterization of Novel Metal-Organic Frameworks. [Link]

  • MDPI. (n.d.). Controllable Synthesis of 1, 3, 5-tris (1H-benzo[d]imidazole-2-yl) Benzene-Based MOFs. [Link]

  • RSC Publishing. (n.d.). Four new MOFs based on an imidazole-containing ligand and multicarboxylates: syntheses, structures and sorption properties. [Link]

  • ResearchGate. (n.d.). Six new metal-organic frameworks with multi-carboxylic acids and imidazole-based spacers: Syntheses, structures and properties. [Link]

  • NIH. (n.d.). Synthesis, Structure, and Thermal Stability of a Mesoporous Titanium(III) Amine-Containing MOF. [Link]

  • ResearchGate. (n.d.). TGA of ZIF-8 synthesized under different synthesis conditions: 45 °C,. [Link]

  • OSTI.GOV. (n.d.). Effect of Linker Structure and Functionalization on Secondary Gas Formation in Metal-Organic Frameworks. [Link]

  • ResearchGate. (n.d.). Representation of the theoretical thermal decomposition profiles of. [Link]

  • RSC Publishing. (n.d.). Tuning functional sites and thermal stability of mixed-linker MOFs based on MIL-53(Al). [Link]

  • RSC Publishing. (n.d.). UiO-66 metal organic frameworks with high contents of flexible adipic acid co-linkers. [Link]

  • ResearchGate. (n.d.). Thermal Stability of Metal–Organic Frameworks (MOFs): Concept, Determination, and Model Prediction Using Computational Chemistry and Machine Learning. [Link]

  • NLM Dataset Catalog. (n.d.). Thermal Stability of Metal–Organic Frameworks (MOFs): Concept, Determination, and Model Prediction Using Computational Chemistry and Machine Learning. [Link]

Sources

Comparative

Comparative Analysis: The Influence of Ethyl Group Functionalization on the Properties of Imidazole-Based MOFs

An In-Depth Technical Guide for Researchers Introduction: Beyond Bare Linkers in MOF Design Imidazole-based MOFs, particularly the subclass of Zeolitic Imidazolate Frameworks (ZIFs), have garnered significant attention f...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide for Researchers

Introduction: Beyond Bare Linkers in MOF Design

Imidazole-based MOFs, particularly the subclass of Zeolitic Imidazolate Frameworks (ZIFs), have garnered significant attention for their exceptional thermal and chemical stability, tunable porosity, and diverse applicability in fields ranging from gas separation to catalysis.[1][2][3] The archetypal ZIF, ZIF-8, is constructed from zinc ions and 2-methylimidazolate linkers, creating a robust framework with a sodalite (SOD) topology.[2]

The true power of MOF chemistry, however, lies in its tunability. By chemically modifying the organic linker, we can precisely engineer the framework's properties. This guide focuses on a seemingly simple modification: the substitution or addition of an ethyl group on the imidazole ring. This change, while subtle, imparts significant alterations to the MOF's hydrophobicity, pore environment, and stability, thereby influencing its performance in critical applications. We will explore the causality behind these changes, moving beyond mere observation to a mechanistic understanding grounded in authoritative research.

Structural and Morphological Ramifications

The introduction of an ethyl group in place of a methyl group or hydrogen atom on the imidazole linker directly impacts the resulting MOF's crystal structure and pore architecture. The increased steric hindrance of the ethyl group can influence the coordination angle between the metal center and the linker, potentially leading to different framework topologies or altering the unit cell parameters of isoreticular structures.

For instance, a study on the effect of growing alkyl chains on ZIFs noted that such substitutions have a profound impact on the framework's vibrational dynamics and stability.[4] The larger volume of the ethyl group can effectively narrow the pore apertures and reduce the accessible pore volume compared to a methyl-substituted analogue like ZIF-8. This "gate-keeping" effect is crucial for applications in molecular sieving and gas separation.

Caption: Comparison of linker effects on MOF properties.

Impact on Thermal and Chemical Stability

ZIFs are renowned for their stability, a quality inherited from the strong coordination bond between the metal ion (e.g., Zn²⁺) and the nitrogen of the imidazolate linker.[2][3] Functionalization of the linker can modulate this stability. Research has shown a complex relationship between alkyl chain length and thermal stability. While some studies suggest that longer alkyl chains can lead to thermal destabilization, others highlight how specific framework topologies comprising ethyl-imidazole linkers can exhibit robust thermal kinetics.[4]

For example, thermogravimetric analysis (TGA) of ZIF-8 (Zn(2-methylimidazolate)₂) typically shows a stability plateau up to 450-550°C.[2] In contrast, polymorphs of Zn(EtIm)₂ have also demonstrated high thermal stability, though the exact decomposition temperature can be influenced by the specific crystalline phase.[4] The chemical stability, particularly against hydrolysis, is also affected. The increased hydrophobicity imparted by the ethyl group, which we will discuss next, can enhance the framework's resistance to water and humid environments.[5]

Tuning Surface Properties: A Shift Towards Hydrophobicity

Perhaps the most significant consequence of ethyl functionalization is the marked increase in the framework's hydrophobicity. The nonpolar character of the ethyl group repels water molecules more effectively than a methyl group. This property can be quantified through water vapor adsorption experiments.

Hydrophobic MOFs like ZIF-8 exhibit a type V adsorption isotherm, signifying weak adsorbent-adsorbate interactions, with significant water uptake occurring only at high relative pressures.[6][7] By replacing methyl groups with ethyl groups, the framework becomes even more water-repellent. This enhanced hydrophobicity is critical for applications where the presence of water is detrimental, such as in certain catalytic reactions or for the separation of gases from humid streams.[6][8] Grand Canonical Monte Carlo simulations have confirmed that linker functionalization is a powerful tool to tweak water adsorption properties, shifting materials from hydrophilic to hydrophobic.[6][9]

Performance in Gas Sorption and Separation

The changes in pore size and hydrophobicity directly translate to altered gas separation and storage performance. The ethyl group's influence is twofold:

  • Steric Effects: The larger ethyl group can fine-tune the pore aperture size, enhancing selectivity for gas molecules based on kinetic diameter. A framework with ethyl groups might effectively block larger gas molecules while allowing smaller ones to pass, improving its molecular sieving capability.

  • Chemical Affinity: The increased hydrophobicity and altered electronic environment of the pore can change the affinity of the MOF for different gas molecules. For instance, in separating CO₂ from CH₄, the interaction with the quadrupolar CO₂ molecule can be modulated. Studies on layered MOFs have shown that increasing alkyl chain length can increase the accessible volume and boost CO₂ adsorption capacity.[10]

These effects allow for the rational design of MOFs for specific gas separation challenges, such as purifying natural gas or capturing CO₂.[11][12][13] The goal is to achieve a balance between selectivity and capacity, which can be precisely tuned with functional groups like ethyl.[11]

Comparative Gas Adsorption Data
MOF SampleLinkerSurface Area (m²/g)CO₂ Uptake (cm³/g)Key ObservationReference
ZIF-8 2-Methylimidazole~1,810Varies (e.g., ~25 at 1 bar)High porosity, moderate hydrophobicity.[2]
Cu(alkyl-DHBDC) Alkyl-functionalizedN/A27.2 to 40.2CO₂ uptake increases with alkyl chain length.[10]
Zn(EtIm)₂ 2-EthylimidazoleVaries by phaseDependent on phaseIncreased hydrophobicity, potential for altered selectivity.[4]

Note: Direct, side-by-side comparative data for isostructural methyl- and ethyl-imidazole ZIFs under identical conditions is sparse in the literature; the table illustrates general trends.

Modulation of Catalytic Activity

The catalytic properties of MOFs are often linked to the accessibility of active metal sites and the chemical environment within the pores.[14][15] The ethyl group can influence catalysis in several ways:

  • Substrate Selectivity: The modified pore dimensions can impart shape-selectivity, favoring the conversion of reactants that can access the catalytic sites.

  • Hydrophobic Environment: For reactions that are inhibited by water, such as certain condensation reactions, the hydrophobic environment created by the ethyl groups can enhance catalytic turnover by excluding water from the active sites.[16]

  • Electronic Effects: The electron-donating nature of the ethyl group can subtly alter the electronic properties of the metal center, which may impact its catalytic activity.

For instance, in Knoevenagel condensation reactions, the basicity of the framework can play a key role. The presence of functional groups on the linker can modify the local chemical environment, enhancing catalytic performance.[16]

Experimental Protocols

Protocol 1: Synthesis of a Representative Ethyl-Imidazolate MOF (based on ZIF-71)

ZIF-71 is a representative MOF that utilizes a functionalized ethyl-containing linker (4,5-dichloro-2-ethylimidazole). This protocol is adapted from established methods.

Objective: To synthesize crystalline ZIF-71.

Materials:

  • Zinc Nitrate Hexahydrate (Zn(NO₃)₂·6H₂O)

  • 4,5-dichloro-2-ethylimidazole (H-dceIm)

  • N,N-Dimethylformamide (DMF)

  • Methanol

Procedure:

  • Solution A: Dissolve 150 mg of Zn(NO₃)₂·6H₂O in 18 mL of DMF in a 25 mL glass vial.

  • Solution B: Dissolve 120 mg of H-dceIm in 18 mL of DMF in a separate 25 mL glass vial.

  • Mixing: Combine Solution A and Solution B in a larger vessel and stir for 10 minutes at room temperature.

  • Crystallization: Seal the vessel and place it in a pre-heated oven at 85°C for 24 hours.

  • Cooling & Washing: After 24 hours, remove the vessel from the oven and allow it to cool to room temperature. A white crystalline powder should have precipitated.

  • Purification: Decant the mother liquor. Wash the collected powder by soaking it in fresh DMF for 24 hours, then exchange the DMF with methanol and soak for another 24 hours.

  • Activation: Decant the methanol and activate the sample by heating under a dynamic vacuum at 150°C for 12 hours to remove any residual solvent from the pores.

SynthesisWorkflow cluster_prep Preparation cluster_reaction Reaction cluster_purification Purification & Activation A Dissolve Zn(NO3)2·6H2O in DMF (Solution A) Mix Combine Solutions A & B Stir for 10 min A->Mix B Dissolve H-dceIm in DMF (Solution B) B->Mix Heat Heat at 85°C for 24 hours Mix->Heat Wash Wash with fresh DMF & Methanol Heat->Wash Activate Heat under vacuum at 150°C Wash->Activate Finish Crystalline ZIF-71 Powder Activate->Finish

Caption: Workflow for the synthesis of an ethyl-imidazole based MOF.

Protocol 2: Characterization by Thermogravimetric Analysis (TGA)

Objective: To determine the thermal stability of the synthesized MOF.

Procedure:

  • Sample Preparation: Place 5-10 mg of the activated MOF sample into an alumina TGA pan.

  • Instrument Setup: Load the pan into the TGA instrument.

  • Atmosphere: Purge the furnace with an inert gas (e.g., Nitrogen or Argon) at a flow rate of 50-100 mL/min to prevent oxidation.

  • Heating Program:

    • Equilibrate the sample at 30°C.

    • Ramp the temperature from 30°C to 800°C at a rate of 10°C/min.

  • Data Analysis: Record the weight loss as a function of temperature. The onset of significant weight loss after the initial solvent loss plateau indicates the beginning of framework decomposition.

Conclusion and Future Outlook

The functionalization of imidazole-based MOFs with ethyl groups is a potent strategy for fine-tuning their material properties. The primary effects—an increase in hydrophobicity, modification of pore dimensions, and altered thermal stability—are direct consequences of the ethyl group's steric bulk and nonpolar character. These modifications significantly impact the performance of MOFs in gas separation, catalysis, and applications requiring chemical resilience.

Future research should focus on synthesizing isoreticular series of MOFs where only the alkyl substituent (e.g., methyl vs. ethyl vs. propyl) is varied, allowing for direct and unambiguous comparison of their properties. Such studies, combining experimental work with computational modeling, will provide deeper insights into structure-property relationships and accelerate the rational design of next-generation MOFs for targeted industrial and biomedical applications.

References

  • Effects of alkyl chain length and anion size on thermal and structural properties for 1-alkyl-3-methylimidazolium hexafluorocomplex salts... - Dalton Transactions (RSC Publishing) - [Link]

  • Extension of the alkyl chain length to adjust the properties of laccase-mimicking MOFs for phenolic detection and discrimination - Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy - [Link]

  • Vibrational dynamics as an essential determinant of the thermal stability of zinc zeolitic imidazolate lattices - Physical Chemistry Chemical Physics (RSC Publishing) - [Link]

  • Thermal stability analysis of synthesized and amine modified ZIF-8... - ResearchGate - [Link]

  • Metal-organic framework based on copper and carboxylate-imidazole as robust and effective catalyst in the oxidative amidation of... - European Journal of Organic Chemistry - [Link]

  • Increasing Alkyl Chain Length in a Series of Layered Metal–Organic Frameworks Aids Ultrasonic Exfoliation to Form Nanosheets - Inorganic Chemistry (ACS Publications) - [Link]

  • Two imidazole multicarboxylate-based MOFs: syntheses, structures and proton conductive properties - New Journal of Chemistry (RSC Publishing) - [Link]

  • Thermal and Mechanical Stability of Zeolitic Imidazolate Frameworks Polymorphs - arXiv - [Link]

  • Exceptional chemical and thermal stability of zeolitic imidazolate frameworks - PNAS - [Link]

  • What makes zeolitic imidazolate frameworks hydrophobic or hydrophilic? The impact of geometry and functionalization on water adsorption - PubMed - [Link]

  • Design, synthesis and Applications of Metal Organic Framework - Digital WPI - [Link]

  • Exceptional Chemical and Thermal Stability of Zeolitic Imidazolate Frameworks - ResearchGate - [Link]

  • What makes zeolitic imidazolate frameworks hydrophobic or hydrophilic? The impact of geometry and functionalization on water adsorption. - Semantic Scholar - [Link]

  • What Makes Zeolitic Imidazolate Frameworks Hydrophobic or Hydrophilic? Impact of Geometry and Functionalization on Water Adsorpt - The Royal Society of Chemistry - [Link]

  • Zeolitic imidazolate framework-22: high hydrophilicity, water resistance, and proton conduction - Dalton Transactions (RSC Publishing) - [Link]

  • Effect of new metal–organic framework (zeolitic imidazolate framework [ZIF-12]) in mixed matrix membranes on structure, morphology, and gas separation properties - ResearchGate - [Link]

  • Effects of the alkyl-chain length on the mixing state of imidazolium-based ionic liquid-methanol solutions - PubMed - [Link]

  • Exploration of porous metal–organic frameworks for gas separation and purification - Philosophical Transactions of the Royal Society A - [Link]

  • Four new MOFs based on an imidazole-containing ligand and multicarboxylates: syntheses, structures and sorption properties - CrystEngComm (RSC Publishing) - [Link]

  • Alkyl Chain Length Effects of Imidazolium Ionic Liquids on Electrical and Mechanical Performances of Polyacrylamide/Alginate-Based Hydrogels - Polymers (MDPI) - [Link]

  • What makes zeolitic imidazolate frameworks hydrophobic or hydrophilic? The impact of geometry and functionalization on water adsorption - ResearchGate - [Link]

  • Metal-organic frameworks for selective gas separation - CORE - [Link]

  • A pair of metal organic framework (MOF)-derived oxygen reduction reaction (ORR) and oxygen evolution reaction (OER) catalysts... - OSTI.GOV - [Link]

  • Imidazole-Based Metal–Organic Framework for the “On1–Off–On2” Fluorescence-Based Detection of Picric Acid and the Adsorption of Congo Red - ResearchGate - [Link]

  • Application of Metal–Organic Frameworks-Based Functional Materials for Gas Separation - SciTePress - [Link]

  • Environment friendly synthesis and characterization of manganese(II) Imidazolate framework - E3S Web of Conferences - [Link]

  • Metal Organic Frameworks Episode 2: Storing and Separating Gases with MOFs - YouTube - [Link]

  • Metal–Organic Framework (MOF)-Based Catalysts for Sustainable Energy Technologies: A Review - Langmuir (ACS Publications) - [Link]

  • 2-Methylimidazole-Assisted Synthesis of Two-Dimensional MOF-5 Catalyst with Enhanced Catalytic Activity for the Knoevenagel Condensation Reaction - ResearchGate - [Link]

Sources

Validation

A Comparative Guide to Isoreticular MOFs Based on Functionalized Imidazole-4,5-Dicarboxylic Acids

For researchers, scientists, and professionals in drug development, the rational design of Metal-Organic Frameworks (MOFs) is paramount for advancing applications in gas storage, separation, catalysis, and drug delivery....

Author: BenchChem Technical Support Team. Date: January 2026

For researchers, scientists, and professionals in drug development, the rational design of Metal-Organic Frameworks (MOFs) is paramount for advancing applications in gas storage, separation, catalysis, and drug delivery. The principle of isoreticular chemistry—wherein the underlying topology of the framework is maintained while systematically altering the organic linkers—offers a powerful tool to fine-tune the physicochemical properties of these materials. This guide provides an in-depth comparison of isoreticular MOFs constructed from functionalized imidazole-4,5-dicarboxylic acid (H₃IDC), a versatile and highly tunable building block.

The H₃IDC scaffold is particularly advantageous due to its multiple coordination sites: two carboxylate groups and two imidazole nitrogen atoms. This allows for the formation of robust and porous frameworks with diverse metal ions. Crucially, the C2 position of the imidazole ring is amenable to functionalization, enabling the introduction of various chemical groups that can tailor the pore environment and, consequently, the material's performance. This guide will explore the causal relationships between linker functionalization and the resulting MOF properties, supported by experimental data and detailed protocols.

The Impact of Linker Functionalization on MOF Properties: A Comparative Analysis

The strategic introduction of functional groups at the 2-position of the imidazole-4,5-dicarboxylic acid linker can profoundly influence the structural and functional properties of the resulting isoreticular MOFs. This section compares MOFs derived from the parent H₃IDC with those bearing alkyl, aryl, and other functional moieties.

Structural and Porosity Comparison

The table below summarizes key structural and porosity data for a series of isoreticular MOFs based on functionalized H₃IDC linkers. The data illustrates how the nature of the substituent at the 2-position of the imidazole ring can modulate the surface area and pore volume of the resulting frameworks.

LinkerFunctional Group (R)MOF DesignationMetal IonBET Surface Area (m²/g)Pore Volume (cm³/g)Reference
H₃IDC-HZn-IDCZn(II)~1200~0.55[1]
H₃MIMDC-CH₃Zn-MIMDCZn(II)~1050~0.48[2]
H₃EIDC-CH₂CH₃Zn-EIDCZn(II)~980~0.42[3]
H₃PhIDC-C₆H₅Zn-PhIDCZn(II)~850~0.38[4]
H₃DMPhIDC-C₆H₃(CH₃)₂Zn-DMPhIDCZn(II)~790~0.35[2][5]

As evidenced by the data, increasing the steric bulk of the functional group at the 2-position of the imidazole linker generally leads to a decrease in both the BET surface area and the pore volume of the resulting isoreticular MOFs. This is a direct consequence of the functional groups projecting into the pores of the framework, thereby reducing the accessible void space. This trend underscores the importance of linker design in tuning the porosity of MOFs for specific applications. For instance, applications requiring high gas storage capacity would benefit from linkers with smaller functional groups, while applications in selective separations might leverage the pore-narrowing effect of bulkier functionalities.

Performance in Gas Adsorption

The functionalization of the imidazole linker not only affects the porosity of the MOF but also influences its interaction with guest molecules, which is critical for applications such as gas storage and separation. The introduction of polar or polarizable functional groups can enhance the binding affinity for specific gases like CO₂.

MOF DesignationFunctional GroupCO₂ Uptake (mmol/g at 273 K, 1 bar)H₂ Uptake (wt% at 77 K, 1 bar)Reference
Zn-IDC-H~4.2~1.5[1]
Zn-MIMDC-CH₃~3.8~1.3[2]
Zn-NH₂-BDC (IRMOF-3)-NH₂ (on terephthalate)~5.1~1.8[6]

While a direct isoreticular series based on functionalized H₃IDC with varying polar groups and comprehensive gas adsorption data is not extensively documented in a single study, we can infer the potential effects from related systems like the IRMOF series. For example, the amino-functionalized IRMOF-3 (based on 2-aminoterephthalic acid) exhibits a higher CO₂ uptake compared to the non-functionalized IRMOF-1, highlighting the positive impact of polar functional groups on CO₂ affinity.[6] It is reasonable to extrapolate that incorporating polar functionalities onto the H₃IDC backbone would similarly enhance CO₂ adsorption in the resulting MOFs.

Experimental Protocols: A Self-Validating System

The reproducibility of MOF synthesis is a cornerstone of reliable materials research. The following protocols for the synthesis of a functionalized imidazole-4,5-dicarboxylic acid linker and a corresponding isoreticular MOF are presented as a self-validating system, where successful synthesis of the linker is a prerequisite for the successful synthesis of the MOF.

Synthesis of 2-Methyl-1H-imidazole-4,5-dicarboxylic acid (H₃MIMDC)

This protocol describes a common method for the synthesis of a 2-alkyl-substituted imidazole-4,5-dicarboxylic acid.

Step 1: Synthesis of Diethyl 2-methyl-1H-imidazole-4,5-dicarboxylate

  • In a round-bottom flask, dissolve diaminomaleonitrile (1 eq.) in ethanol.

  • Add triethyl orthoacetate (1.2 eq.) and a catalytic amount of p-toluenesulfonic acid.

  • Reflux the mixture for 24 hours.

  • Cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to obtain the diethyl ester.

Step 2: Hydrolysis to H₃MIMDC

  • Dissolve the purified diethyl ester in a 2 M aqueous solution of sodium hydroxide.

  • Reflux the mixture for 12 hours.

  • Cool the solution to 0 °C in an ice bath and acidify to pH 2 with concentrated hydrochloric acid.

  • Collect the resulting white precipitate by filtration, wash with cold water, and dry under vacuum.

Validation: The successful synthesis of H₃MIMDC can be confirmed by ¹H NMR and ¹³C NMR spectroscopy, which should show the characteristic peaks for the methyl and imidazole protons and carbons, respectively.

Synthesis of a Zn-MIMDC MOF

This protocol details the solvothermal synthesis of a zinc-based MOF using the H₃MIMDC linker.

Step 1: Preparation of the Reaction Mixture

  • In a 20 mL scintillation vial, dissolve H₃MIMDC (0.1 mmol) in N,N-dimethylformamide (DMF) (10 mL).

  • In a separate vial, dissolve zinc nitrate hexahydrate (Zn(NO₃)₂·6H₂O) (0.3 mmol) in DMF (5 mL).

  • Combine the two solutions in the 20 mL scintillation vial and stir for 10 minutes.

Step 2: Solvothermal Synthesis

  • Seal the vial tightly and place it in a preheated oven at 100 °C.

  • Maintain the temperature for 48 hours.

  • After 48 hours, allow the oven to cool slowly to room temperature.

Step 3: Product Isolation and Activation

  • Collect the crystalline product by decanting the mother liquor.

  • Wash the crystals with fresh DMF (3 x 10 mL) and then with methanol (3 x 10 mL).

  • Immerse the crystals in methanol for 3 days, replacing the methanol daily, to exchange the DMF solvent molecules within the pores.

  • Activate the sample by heating under dynamic vacuum at 150 °C for 12 hours to remove the methanol and any residual solvent.

Validation: The formation of the desired MOF can be confirmed by Powder X-ray Diffraction (PXRD), which should show a diffraction pattern matching the simulated pattern from single-crystal X-ray diffraction data. Thermal Gravimetric Analysis (TGA) can be used to assess the thermal stability and confirm the removal of solvent molecules after activation.

Visualizing Synthesis and Isoreticular Principles

The following diagrams, generated using Graphviz, illustrate the workflow for MOF synthesis and the concept of isoreticular functionalization.

MOF_Synthesis_Workflow cluster_Linker_Synth Linker Synthesis cluster_MOF_Synth MOF Synthesis Linker_Start Starting Materials Linker_React Reaction & Reflux Linker_Start->Linker_React Linker_Purify Purification Linker_React->Linker_Purify Linker_Product Functionalized Linker Linker_Purify->Linker_Product Mix Mixing Linker_Product->Mix Metal_Salt Metal Salt Metal_Salt->Mix Solvent Solvent Solvent->Mix Solvothermal Solvothermal Reaction Mix->Solvothermal Isolate Isolation & Washing Solvothermal->Isolate Activate Activation Isolate->Activate MOF_Product Activated MOF Activate->MOF_Product

Caption: A generalized workflow for the synthesis of isoreticular MOFs, from linker synthesis to the final activated material.

Isoreticular_Series cluster_Linkers Functionalized Imidazole-4,5-dicarboxylic Acid Linkers cluster_MOFs Isoreticular MOF Series (Same Topology) L1 H₃IDC R = -H MOF1 Zn-IDC Pore Size: Large L1->MOF1 Reacts with Zn²⁺ L2 H₃MIMDC R = -CH₃ MOF2 Zn-MIMDC Pore Size: Medium L2->MOF2 Reacts with Zn²⁺ L3 H₃PhIDC R = -C₆H₅ MOF3 Zn-PhIDC Pore Size: Small L3->MOF3 Reacts with Zn²⁺

Sources

Comparative

A Researcher's Guide to Porosity in Metal-Organic Frameworks: A Comparative Analysis of Dicarboxylate Linkers

Welcome to a comprehensive exploration of porosity in Metal-Organic Frameworks (MOFs), guided by the fundamental choice of the organic linker. In the world of materials science, MOFs represent a frontier of innovation, o...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to a comprehensive exploration of porosity in Metal-Organic Frameworks (MOFs), guided by the fundamental choice of the organic linker. In the world of materials science, MOFs represent a frontier of innovation, offering unprecedented levels of surface area and tunable porosity.[1][2] These crystalline materials, constructed from metal ions or clusters linked by organic molecules, have captured the attention of researchers in fields ranging from gas storage and separation to catalysis and drug delivery.[3]

The defining characteristic of a MOF, and the source of its vast potential, is its inherent porosity.[2][4] This guide is designed for researchers, scientists, and drug development professionals who seek to understand and control this property. We will move beyond a simple recitation of facts to explore the causal relationships between the molecular building blocks of MOFs—specifically dicarboxylate linkers—and the resulting porous architecture. Our focus will be on how the length, rigidity, and functionality of these linkers can be rationally selected to engineer materials with desired porosity profiles.

The Architect's Blueprint: Why Dicarboxylate Linkers are Key to Porosity

At the heart of MOF design is the principle of reticular chemistry: the process of assembling molecular building blocks into predetermined, ordered structures.[5] Dicarboxylate linkers—rigid organic molecules with a carboxylic acid group at each end—are exemplary building blocks in this process. Their linear and rigid nature allows for the construction of robust, three-dimensional frameworks with predictable topologies.[6][7]

The choice of dicarboxylate linker is arguably the most powerful tool a researcher has for tuning pore size. By systematically varying the length of the linker while maintaining the same metal cluster and coordination geometry, one can create a series of "isoreticular" MOFs.[2][8] These MOFs share the same underlying network topology but possess pores of different sizes, directly proportional to the length of the linker used. This elegant control over the framework's metrics is fundamental to designing MOFs for specific molecular recognition, storage, or separation tasks.

A Comparative Study: The Isoreticular Metal-Organic Framework (IRMOF) Series

To illustrate the profound impact of linker selection, we will analyze the renowned IRMOF series. These frameworks are all based on the same zinc-oxide secondary building unit (SBU), [Zn₄O]⁶⁺, but are constructed with different dicarboxylate linkers.[9] This systematic variation provides a clear and direct comparison of how linker length influences porosity.

Key Dicarboxylate Linkers and their Resulting MOFs:
  • Terephthalic Acid (BDC): The foundational linker, benzene-1,4-dicarboxylate, forms the archetypal MOF-5 (or IRMOF-1 ).[10][11] Its compact aromatic core results in a framework with substantial, yet well-defined, microporosity.

  • 2,6-Naphthalenedicarboxylic Acid (NDC): Extending the aromatic system with a second fused ring gives the IRMOF-8 framework. The increased length of the NDC linker logically results in a more expanded framework with larger pores compared to MOF-5.[12]

  • 4,4'-Biphenyldicarboxylic Acid (BPDC): By connecting two phenyl rings, the BPDC linker further elongates the strut, leading to the highly porous IRMOF-10 .[5]

  • Terphenyldicarboxylic Acid (TPDC): Adding a third phenyl ring creates an even longer linker, resulting in IRMOF-16 , a material with an exceptionally large pore volume.[12][13]

The relationship between the length of the dicarboxylate linker and the resulting pore aperture in the IRMOF series is a cornerstone of reticular chemistry.

G BDC Terephthalic Acid (BDC) Shortest Linker MOF5 MOF-5 (IRMOF-1) Standard Pore BDC->MOF5 NDC Naphthalenedicarboxylic Acid (NDC) Medium Linker MOF8 IRMOF-8 Enlarged Pore NDC->MOF8 BPDC Biphenyldicarboxylic Acid (BPDC) Long Linker MOF10 IRMOF-10 Greatly Enlarged Pore BPDC->MOF10

Caption: Relationship between dicarboxylate linker length and resulting MOF pore size.

Quantitative Porosity Data

The theoretical relationship between linker length and porosity is confirmed by experimental gas adsorption measurements. The Brunauer-Emmett-Teller (BET) method, which analyzes the physisorption of nitrogen at 77 K, is the standard for determining the specific surface area of porous materials.[14][15][16]

MOF NameDicarboxylate LinkerLinker AcronymBET Surface Area (m²/g)Pore Volume (cm³/g)
MOF-5 (IRMOF-1) Terephthalic AcidBDC~2,900 - 3,800~1.0 - 1.4
IRMOF-8 2,6-Naphthalenedicarboxylic AcidNDC~3,500 - 4,500~1.5 - 1.8
IRMOF-10 4,4'-Biphenyldicarboxylic AcidBPDC~4,000 - 5,000~1.7 - 2.1
IRMOF-16 4,4',4"-Terphenyldicarboxylic AcidTPDC~4,500 - 5,500~2.0 - 2.5
UiO-66 Terephthalic AcidBDC~1,200 - 1,600~0.5 - 0.7

Note: The reported values are approximate ranges from various literature sources. Actual values depend heavily on the synthesis and activation conditions.

Beyond Linker Length: The Role of the Metal Node and Functionalization

While linker length is a primary determinant of pore size, the metal node also plays a crucial role. Consider UiO-66 , which uses the same BDC linker as MOF-5 but is built from zirconium-oxide clusters ([Zr₆O₄(OH)₄]⁶⁺).[17] The resulting framework has significantly different properties, including much higher thermal and chemical stability, but a lower surface area and pore volume compared to MOF-5. This demonstrates that the nature of the metal SBU dictates the overall topology and connectivity, thereby influencing the final porosity.

Furthermore, the linker itself can be modified. Synthesizing UiO-66 with 2-aminoterephthalic acid (H₂BDC-NH₂) produces UiO-66-NH₂ . While the porosity is similar to the parent UiO-66, the appended amine groups introduce new chemical functionality, which can dramatically improve performance in applications like selective CO₂ capture without significantly altering the pore structure.[18]

From Theory to Practice: Experimental Protocols

A theoretical understanding of MOF design is incomplete without the ability to reliably synthesize and characterize these materials. The following protocols provide a self-validating workflow for producing a benchmark MOF and quantifying its porosity.

Workflow for MOF Synthesis and Porosity Analysis

The journey from precursor chemicals to validated porosity data involves a sequence of critical steps. Each step must be performed with care to ensure the final material is crystalline, pure, and properly prepared for analysis.

Caption: Standard experimental workflow for MOF synthesis and porosity characterization.

Protocol 1: Solvothermal Synthesis of UiO-66

UiO-66 is chosen for this protocol due to its exceptional stability, making it a robust material for researchers new to MOF synthesis.

Rationale: The solvothermal method uses elevated temperature and pressure to overcome the low solubility of precursors and drive the crystallization of the MOF.[19][20] N,N-Dimethylformamide (DMF) is a common solvent as it effectively dissolves both the metal salt and the organic linker.

Materials:

  • Zirconium(IV) chloride (ZrCl₄)

  • Terephthalic acid (H₂BDC)

  • N,N-Dimethylformamide (DMF)

  • Teflon-lined stainless-steel autoclave (e.g., 23 mL)

  • Centrifuge

  • Ethanol (for washing)

  • Chloroform (for solvent exchange)

Procedure:

  • In a glass vial, dissolve 1.47 g of ZrCl₄ and 1.06 g of H₂BDC in 150 mL of DMF.[18]

  • Sonicate the mixture for approximately 20 minutes to ensure complete dissolution and homogeneity.

  • Transfer the clear solution into a 200 mL Teflon-lined autoclave. Seal the autoclave tightly.

  • Place the sealed autoclave in a preheated convection oven at 120 °C for 24 hours. The elevated temperature is crucial for the formation of the stable Zr-O clusters and the crystallization of the framework.

  • After 24 hours, remove the autoclave from the oven and allow it to cool slowly to room temperature. Do not quench. Slow cooling promotes the formation of well-defined crystals.

  • A white crystalline powder should be visible at the bottom of the liner. Decant the mother liquor.

  • Washing: Add fresh DMF to the solid product, cap the vial, and centrifuge at 8000 rpm for 10 minutes. Decant the supernatant. Repeat this washing step three times to remove any unreacted precursors.

  • Repeat the centrifugation and washing cycle three more times using ethanol to begin the solvent exchange process.

  • Structural Validation: Before proceeding, it is essential to confirm the material's identity and crystallinity. Collect a small, dried sample and analyze it using Powder X-ray Diffraction (PXRD). The resulting pattern should match the known pattern for UiO-66. This step validates the success of the synthesis.

Protocol 2: Activation and Porosity Measurement by N₂ Physisorption

Rationale: Before the porosity of a MOF can be measured, the solvent molecules occupying the pores from the synthesis must be completely removed.[13][20] This process, known as "activation," is critical for obtaining an accurate surface area measurement. Heating under a high vacuum is the standard method.

Procedure:

  • Solvent Exchange (if necessary): To facilitate activation, the synthesis solvent (DMF) is often exchanged with a more volatile solvent like chloroform or acetone. Soak the washed UiO-66 powder in chloroform for 24-48 hours, replacing the chloroform every 8-12 hours. This allows the low-volatility DMF to diffuse out and be replaced by the easily removable chloroform.

  • Sample Preparation: Accurately weigh 50-100 mg of the solvent-exchanged UiO-66 into a pre-weighed analysis tube.

  • Activation (Degassing): Attach the sample tube to the degassing port of a gas sorption analyzer. Heat the sample to 150-200 °C under a high vacuum (<10 µmHg) for at least 12 hours. The temperature must be high enough to drive off the solvent but below the thermal decomposition temperature of the MOF.

  • Measurement: After degassing, cool the sample to room temperature, weigh it again to determine the activated sample mass, and then transfer it to the analysis port of the instrument.

  • Immerse the sample tube in a liquid nitrogen bath (77 K).

  • Perform a full nitrogen adsorption-desorption isotherm measurement over a relative pressure (P/P₀) range from approximately 10⁻⁶ to 0.99.

  • Data Analysis:

    • Use the adsorption data in the relative pressure range of 0.05 to 0.30 to calculate the BET specific surface area .[14][15]

    • The total amount of gas adsorbed near P/P₀ ≈ 0.99 can be used to calculate the total pore volume .

    • Analyze the shape of the isotherm and the hysteresis loop (if present) to gain qualitative insights into the pore structure (e.g., microporous vs. mesoporous).[21][22]

Conclusion and Outlook

The porosity of Metal-Organic Frameworks is not an accidental feature but a direct consequence of rational design. This guide has demonstrated that dicarboxylate linkers are a powerful and versatile tool for the precise engineering of pore size and volume. By systematically altering the length of these molecular struts, as exemplified by the IRMOF series, researchers can predictably tune the internal architecture of these materials.

However, the linker is only one part of the equation. The interplay between the metal node, linker geometry, and post-synthetic functionalization offers a multi-dimensional landscape for material design. As synthesis techniques become more sophisticated and our understanding of structure-property relationships deepens, the ability to create MOFs with highly tailored porosity for specialized applications will continue to expand. The protocols and comparative data provided here serve as a foundational platform for researchers to not only replicate known materials but to innovate and create the next generation of porous frameworks.

References

  • Evaluation of the BET Method for Determining Surface Areas of MOFs and Zeolites that Contain Ultra-Micropores. Langmuir, ACS Publications. [Link]

  • BET specific surface area and pore structure of MOFs determined by hydrogen adsorption at 20 K. Physical Chemistry Chemical Physics, RSC Publishing. [Link]

  • Defect Engineering: Tuning the Porosity and Composition of the Metal–Organic Framework UiO-66 via Modulated Synthesis. Chemistry of Materials, ACS Publications. [Link]

  • Advances in the Synthesis and Applications of MOF-5: A Comprehensive Review. Journal of Chemical Reviews. [Link]

  • An Introduction to MOFs and Characterizing their Porosity. AZoM. [Link]

  • Synthesis of metal organic frameworks material MOF-5 and its CO2 adsorption property. Journal of Functional Materials. [Link]

  • Synthesis, Characterization and Adsorption Capability of MOF-5. Science Alert. [Link]

  • Strategies for Characterization of Large-Pore Metal-Organic Frameworks by Combined Experimental and Computational Methods. Chemistry of Materials, ACS Publications. [Link]

  • Editorial: Porous metal-organic framework (MOF) materials: design strategy, synthesis, sensing and catalysis. Frontiers. [Link]

  • The pioneering role of metal–organic framework-5 in ever-growing contemporary applications – a review. RSC Advances, NIH. [Link]

  • Metal-Organic Frameworks: Synthetic Methods and Potential Applications. Molecules, NIH. [Link]

  • Applicability of the B.E.T Method for Obtaining Surface Areas in Metal-Organic Frameworks. AIChE. [Link]

  • Gas Adsorption and Porous Materials. Scribd. [Link]

  • Characterization of porosity and structure relations by gas adsorption in metal organic frameworks. BaCaTeC. [Link]

  • Gas adsorption isotherms for porosity characterisation in micropore and mesopore ranges. MCA Services. [Link]

  • Evaluation of the BET method for determining surface areas of MOFs and zeolites that contain Ultra-Micropores. Yonsei University. [Link]

  • Creating hierarchical pores in metal–organic frameworks via postsynthetic reactions. Nature Protocols. [Link]

  • Effect of organic linker substituents on properties of metal–organic frameworks: a review. SpringerLink. [Link]

  • Hierarchically porous metal–organic frameworks: synthetic strategies and applications. National Science Review, Oxford Academic. [Link]

  • Generic Vitrification of Prototype Metal–Organic Frameworks Linked by Rigid Dicarboxylate Linkers. Journal of the American Chemical Society. [Link]

  • Characterization of Pore Structure in Metal−Organic Framework by Small-Angle X-ray Scattering. Journal of the American Chemical Society. [Link]

  • Gas Sorption Analysis of Porous Materials. AZoM. [Link]

  • Synthesis of Phase-Pure Interpenetrated MOF-5 and Its Gas Sorption Properties. Inorganic Chemistry, ACS Publications. [Link]

  • Characterization of Pore Structure in Metal−Organic Framework by Small-Angle X-ray Scattering. Sci-Hub. [Link]

  • Hydrothermal synthesis of MOFs. ResearchGate. [Link]

  • Gas Sorption Characterization of Porous Materials Employing a Statistical Theory for Bethe Lattices. ACS Omega, NIH. [Link]

  • Metal-Organic Frameworks Derived Porous Carbons: Syntheses, Porosity and Gas Sorption Properties. ResearchGate. [Link]

  • Characterization of Porous Materials by Gas Adsorption at Ambient Temperatures and High Pressure. Langmuir, ACS Publications. [Link]

  • Screening the Specific Surface Area for Metal-Organic Frameworks by Cataluminescence. Molecules. [Link]

  • UiO-66-NH2/GO Composite: Synthesis, Characterization and CO2 Adsorption Performance. MDPI. [Link]

  • Structures of some of the IRMOF series of MOFs and the corresponding... ResearchGate. [Link]

  • Acetylenedicarboxylate as a linker in the engineering of coordination polymers and metal–organic frameworks: challenges and potential. Chemical Communications, RSC Publishing. [Link]

  • Hydrothermal synthesis and structural characterization of metal–organic frameworks based on new tetradentate ligands. Dalton Transactions, RSC Publishing. [Link]

  • Ortho Effects of Tricarboxylate Linkers in Regulating Topologies of Rare-Earth Metal–Organic Frameworks. ACS Central Science, NIH. [Link]

  • Generic Vitrification of Prototype Metal–Organic Frameworks Linked by Rigid Dicarboxylate Linkers. Journal of the American Chemical Society, ACS Publications. [Link]

  • Coordination Polymers from Biphenyl-Dicarboxylate Linkers: Synthesis, Structural Diversity, Interpenetration, and Catalytic Properties. Inorganic Chemistry, ACS Publications. [Link]

  • Defect Engineering: Tuning the Porosity and Composition of the Metal-Organic Framework UiO-66. ResearchGate. [Link]

  • -(a) Chemical structures of the linkers of each IRMOF used in this... ResearchGate. [Link]

  • Tailored Design of Hierarchically Porous UiO-66 with a Controlled Pore Structure and Metal Sites. ACS Applied Materials & Interfaces. [Link]

  • Insights into the Spray Synthesis of UiO-66 and UiO-66-NH2 Metal–Organic Frameworks: Effect of Zirconium Precursors and Process Parameters. MDPI. [Link]

  • Hydrothermal synthesis of Ag@Zn-salen MOF nanocomposite via a two-step method for ultrasensitive CA15-3 biosensing in breast cancer diagnostics. RSC Publishing. [Link]

  • Multi-Carboxylic MOFs Linkers. CD Bioparticles. [Link]

  • Synthesis and Applications of Isoreticular Metal–Organic Frameworks IRMOFs-n (n = 1, 3, 6, 8). Crystal Growth & Design, ACS Publications. [Link]

Sources

Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Safe Disposal of 1-Ethylimidazole-4,5-dicarboxylic Acid

Hazard Assessment and Risk Mitigation Understanding the potential hazards of 1-Ethylimidazole-4,5-dicarboxylic acid is the critical first step in safe handling and disposal. Based on data from related imidazole compounds...

Author: BenchChem Technical Support Team. Date: January 2026

Hazard Assessment and Risk Mitigation

Understanding the potential hazards of 1-Ethylimidazole-4,5-dicarboxylic acid is the critical first step in safe handling and disposal. Based on data from related imidazole compounds, the following hazards should be anticipated[1][2][3]:

  • Irritation: Causes skin and serious eye irritation[1][3]. May also cause respiratory irritation[1][4].

  • Harmful if Swallowed: Some imidazole derivatives are harmful if ingested[5][6].

  • Corrosivity: Certain imidazoles are corrosive and can cause burns[2].

Given these potential hazards, a thorough risk assessment should be conducted before any handling or disposal procedures are initiated.

Personal Protective Equipment (PPE)

To mitigate the risks associated with handling 1-Ethylimidazole-4,5-dicarboxylic acid, the following PPE is mandatory:

PPE CategorySpecificationRationale
Eye Protection Chemical safety goggles or a face shield.Protects against splashes and airborne particles that can cause serious eye irritation or damage[5][6].
Hand Protection Chemical-resistant gloves (e.g., nitrile, neoprene).Prevents skin contact, which can cause irritation[4][5]. Gloves should be inspected before use and disposed of properly after handling[4].
Body Protection Laboratory coat.Protects skin and personal clothing from contamination.
Respiratory Protection Use in a well-ventilated area, preferably a chemical fume hood.Minimizes the inhalation of dust or aerosols, which may cause respiratory tract irritation[4][7].

Spill Management Protocol

Accidental spills must be managed promptly and safely. The following protocol is designed to contain and clean up spills of 1-Ethylimidazole-4,5-dicarboxylic acid effectively.

Step-by-Step Spill Cleanup:
  • Evacuate and Ventilate: In the event of a large spill, evacuate the immediate area and ensure adequate ventilation[4][6].

  • Don Appropriate PPE: Before attempting to clean the spill, ensure you are wearing the required personal protective equipment.

  • Contain the Spill: For solid spills, carefully sweep up the material to avoid creating dust[4][8]. For liquid spills or solutions, use an inert absorbent material like sand, vermiculite, or a commercial sorbent[5][6].

  • Collect the Waste: Place the spilled material and any contaminated absorbent into a clearly labeled, sealable, and compatible waste container[6][7][9].

  • Decontaminate the Area: Clean the spill area with soap and water.

  • Dispose of Contaminated Materials: All materials used for cleanup, including contaminated gloves and wipes, must be disposed of as hazardous waste[4].

Disposal Workflow for 1-Ethylimidazole-4,5-dicarboxylic Acid

Proper disposal is not merely a final step but an integral part of the experimental workflow. The following diagram illustrates the decision-making process and subsequent actions for the disposal of 1-Ethylimidazole-4,5-dicarboxylic acid.

DisposalWorkflow cluster_prep Preparation cluster_collection Collection & Storage cluster_disposal Final Disposal start Waste Generation (1-Ethylimidazole-4,5-dicarboxylic acid) container Select Appropriate Waste Container start->container Solid or Liquid? labeling Label Container (Contents, Hazards, Date) container->labeling transfer Transfer Waste to Labeled Container labeling->transfer storage Store in Designated Satellite Accumulation Area transfer->storage Seal Container pickup Arrange for Pickup by EHS or Licensed Contractor storage->pickup Container Full or Project Complete incineration High-Temperature Incineration (Preferred Method) pickup->incineration

Caption: Disposal workflow for 1-Ethylimidazole-4,5-dicarboxylic acid.

Detailed Disposal Procedures

Adherence to a systematic disposal procedure is paramount for safety and regulatory compliance.

Step 1: Waste Segregation and Collection
  • Do not mix with other waste streams. Collect 1-Ethylimidazole-4,5-dicarboxylic acid waste in a dedicated, compatible container[7][10]. Plastic containers are often preferred for their durability[11].

  • Solid vs. Liquid Waste: Collect solid waste (pure compound, contaminated consumables) and liquid waste (solutions) in separate, appropriately designated containers.

Step 2: Container Labeling
  • Label containers clearly and accurately. The label should include:

    • The full chemical name: "1-Ethylimidazole-4,5-dicarboxylic acid"

    • The words "Hazardous Waste"

    • The primary hazards (e.g., "Irritant")

    • The date of waste accumulation

    • The name of the principal investigator or laboratory contact

Step 3: Storage
  • Store waste containers in a designated and secure satellite accumulation area. This area should be away from general laboratory traffic and incompatible materials, such as strong oxidizing agents and acids[7].

  • Keep containers closed at all times, except when adding waste[11][12]. This prevents the release of vapors and reduces the risk of spills.

Step 4: Final Disposal
  • Contact your institution's Environmental Health and Safety (EHS) office or a licensed professional waste disposal service to arrange for pickup and disposal[4][8].

  • Do not dispose of 1-Ethylimidazole-4,5-dicarboxylic acid down the drain or in the regular trash[3][12][13].

  • Incineration is a common and effective method for the disposal of organic chemical waste. A chemical incinerator equipped with an afterburner and scrubber is often recommended for similar compounds[4].

Decontamination of Empty Containers

Empty containers that once held 1-Ethylimidazole-4,5-dicarboxylic acid must be properly decontaminated before disposal or reuse.

  • Triple Rinse: Rinse the container three times with a suitable solvent.

  • Collect Rinsate: The rinsate from this process must be collected and disposed of as hazardous chemical waste[13].

  • Deface Labels: Completely remove or deface the original label on the container to avoid confusion[13].

  • Final Disposal: Once decontaminated, the container can typically be disposed of as regular laboratory glass or plastic waste[13].

By adhering to these rigorous protocols, researchers can ensure the safe and responsible management of 1-Ethylimidazole-4,5-dicarboxylic acid waste, fostering a culture of safety and environmental stewardship within the laboratory.

References

  • Chemos GmbH & Co.KG.
  • Carl ROTH.
  • PubChem. 1H-Imidazole-4,5-dicarboxylic acid | C5H4N2O4 | CID 68442.
  • Iolitec.
  • Capot Chemical.
  • Cole-Parmer.
  • Washington State University.
  • Fisher Scientific. Safety Data Sheet - 4,5-Imidazoledicarboxylic acid.
  • ACS Publications. Multicomponent Synthesis of Substituted and Fused-Ring Imidazoles via Phospha-münchnone Cycloaddition | The Journal of Organic Chemistry.
  • Vanderbilt University Medical Center.
  • University of Pennsylvania. Laboratory Chemical Waste Management Guidelines.
  • NSTA.
  • Organic Chemistry Portal. Imidazole synthesis.
  • Reddit. Removing imidazole in a workup? : r/chemistry.
  • Anenta.
  • Capot Chemical. MSDS of 2-Propyl-1H-Imidazole-4,5-Dicarboxylic Acid.
  • ResearchGate.
  • Northwestern University. Hazardous Waste Disposal Guide.

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
1-Ethylimidazole-4,5-dicarboxylic acid
Reactant of Route 2
Reactant of Route 2
1-Ethylimidazole-4,5-dicarboxylic acid
© Copyright 2026 BenchChem. All Rights Reserved.